An In-Depth Technical Guide to the Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Introduction 5,8-Difluoro-4-hydroxyquinoline is a crucial heterocyclic compound that serves as a key building block in the development of various pharmaceutical agents. Its structural motif is found in a range of bioacti...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
5,8-Difluoro-4-hydroxyquinoline is a crucial heterocyclic compound that serves as a key building block in the development of various pharmaceutical agents. Its structural motif is found in a range of bioactive molecules, making its efficient and reliable synthesis a topic of significant interest to researchers in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the core synthesis pathway for 5,8-Difluoro-4-hydroxyquinoline, delving into the mechanistic underpinnings of the reaction and offering practical, field-proven insights for its successful execution. The primary and most established route for the synthesis of 4-hydroxyquinoline and its derivatives is the Gould-Jacobs reaction.[1][2] This methodology will be the central focus of this guide.
The Gould-Jacobs Reaction: A Strategic Approach
The Gould-Jacobs reaction provides a robust and versatile method for the construction of the 4-hydroxyquinoline scaffold. The overall strategy involves a three-step sequence starting from a substituted aniline and diethyl ethoxymethylenemalonate (DEEM). The reaction proceeds through the formation of a vinylogous amide intermediate, which then undergoes a thermally induced cyclization, followed by hydrolysis and decarboxylation to yield the final product.
Causality Behind Experimental Choices
The selection of the Gould-Jacobs reaction for the synthesis of 5,8-Difluoro-4-hydroxyquinoline is predicated on several key factors:
Convergent Synthesis: This pathway allows for the efficient assembly of the quinoline core from readily available starting materials.
Regiocontrol: The substitution pattern on the final quinoline ring is dictated by the substitution pattern of the initial aniline, providing a high degree of control over the final product's structure.
Robustness: The reaction is known to be tolerant of a variety of functional groups, making it a reliable method for the synthesis of diverse quinoline derivatives.
The choice of 2,5-difluoroaniline as the starting material directly leads to the desired 5,8-difluoro substitution pattern on the quinoline ring. Diethyl ethoxymethylenemalonate is the preferred reagent for the initial condensation due to its reactivity and ability to form the necessary vinylogous amide intermediate.
Visualizing the Synthesis Pathway
The following diagram illustrates the key transformations in the synthesis of 5,8-Difluoro-4-hydroxyquinoline via the Gould-Jacobs reaction.
Caption: Gould-Jacobs synthesis of 5,8-Difluoro-4-hydroxyquinoline.
Detailed Experimental Protocol
This protocol is a synthesized representation of the Gould-Jacobs reaction, adapted for the specific synthesis of 5,8-Difluoro-4-hydroxyquinoline.
Step 1: Synthesis of Diethyl 2-((2,5-difluoroanilino)methylene)malonate
This initial step involves the condensation of 2,5-difluoroaniline with diethyl ethoxymethylenemalonate to form the key vinylogous amide intermediate.
Methodology:
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,5-difluoroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).
Heat the reaction mixture to 100-110 °C with constant stirring for 2-3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).
Upon completion, allow the mixture to cool to room temperature. The product often crystallizes upon cooling.
The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a hexane/ethyl acetate mixture, to yield pure diethyl 2-((2,5-difluoroanilino)methylene)malonate.
Step 2: Thermal Cyclization to Ethyl 5,8-Difluoro-4-hydroxyquinoline-3-carboxylate
This step is the core of the Gould-Jacobs reaction, where the quinoline ring system is formed through a high-temperature intramolecular cyclization.
Methodology:
Place the diethyl 2-((2,5-difluoroanilino)methylene)malonate (1.0 eq) in a high-boiling point solvent, such as diphenyl ether or Dowtherm A. The use of a high-boiling solvent is critical to achieve the necessary temperature for cyclization.
Heat the mixture to approximately 250 °C under a nitrogen atmosphere. This high temperature provides the activation energy for the 6-electron electrocyclization.
Maintain this temperature for 30-60 minutes. The product will precipitate from the hot solution.
After cooling, the solid product is collected by filtration and washed with a non-polar solvent like hexane to remove the high-boiling solvent.
Step 3: Hydrolysis and Decarboxylation to 5,8-Difluoro-4-hydroxyquinoline
The final step involves the removal of the ester group at the 3-position to yield the target molecule.
Methodology:
Suspend the crude ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate in an aqueous solution of sodium hydroxide (e.g., 10% w/v).
Heat the mixture to reflux for 2-4 hours to effect the saponification of the ester to a carboxylic acid.
After cooling the reaction mixture, carefully acidify with a mineral acid, such as hydrochloric acid, to a pH of approximately 5-6. This will cause the decarboxylation of the intermediate carboxylic acid.
The precipitated solid is the final product, 5,8-Difluoro-4-hydroxyquinoline.
Collect the product by filtration, wash with water, and dry under vacuum. Further purification can be achieved by recrystallization if necessary.
Data Summary
The following table summarizes the key quantitative aspects of the synthesis of 5,8-Difluoro-4-hydroxyquinoline. Please note that yields can vary based on reaction scale and purification efficiency.
The Gould-Jacobs reaction provides a reliable and well-established pathway for the synthesis of 5,8-Difluoro-4-hydroxyquinoline. By understanding the underlying mechanisms and carefully controlling the reaction conditions at each step, researchers can efficiently produce this valuable building block for the development of novel therapeutic agents. The insights and detailed protocol provided in this guide serve as a valuable resource for scientists and professionals in the field of drug discovery and organic synthesis.
References
Gould, R. G.; Jacobs, W. A. The Synthesis of Certain Substituted Quinolines and Quinazolines. J. Am. Chem. Soc.1939 , 61 (10), 2890–2895. [Link]
An In-depth Technical Guide to the Physicochemical Properties of 5,8-Difluoro-4-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist Abstract Introduction: The Significance of Fluorinated Quinolines The quinoline nucleus is a privileged scaffold i...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Senior Application Scientist
Abstract
Introduction: The Significance of Fluorinated Quinolines
The quinoline nucleus is a privileged scaffold in drug discovery, forming the core of numerous approved drugs with a wide range of therapeutic applications, including anticancer, antimicrobial, and antimalarial agents.[1][2] The introduction of fluorine atoms into organic molecules can profoundly influence their physicochemical and biological properties.[3] Key effects of fluorination include alterations in:
Metabolic Stability: The strong carbon-fluorine bond can block metabolic pathways, leading to an increased half-life of drug candidates.
Lipophilicity: Fluorine substitution can significantly increase the lipophilicity of a molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) profile.
Binding Affinity: Fluorine can participate in favorable interactions with biological targets, such as hydrogen bonds and dipole-dipole interactions, potentially enhancing binding affinity and potency.
pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups, influencing the ionization state of the molecule at physiological pH.
5,8-Difluoro-4-hydroxyquinoline combines the established biological relevance of the 4-hydroxyquinoline core with the unique modulatory effects of difluorination, making it a compound of considerable scientific interest.
Core Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its development and application. The following section details the known properties of 5,8-Difluoro-4-hydroxyquinoline and provides context through comparison with related structures.
Molecular Structure and Identity
The foundational identity of 5,8-Difluoro-4-hydroxyquinoline is established by its molecular formula and structure.
The high melting and boiling points of the related fluorinated hydroxyquinolines suggest that 5,8-Difluoro-4-hydroxyquinoline is also a high-melting solid with low volatility.
Experimental Determination of Physicochemical Properties
For novel compounds like 5,8-Difluoro-4-hydroxyquinoline, experimental determination of key physicochemical parameters is crucial. The following section outlines standard, field-proven protocols for these measurements.
Workflow for Physicochemical Characterization
Caption: A generalized workflow for the experimental characterization of a novel chemical entity.
Melting Point Determination
The melting point is a fundamental indicator of purity.
Protocol: Capillary Melting Point Determination
Sample Preparation: A small amount of the dry, crystalline 5,8-Difluoro-4-hydroxyquinoline is finely powdered and packed into a capillary tube to a height of 2-3 mm.
Apparatus: A calibrated melting point apparatus is used.
Measurement: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a rate of 1-2 °C per minute near the expected melting point.
Observation: The temperature range is recorded from the point at which the first drop of liquid appears to the temperature at which the entire sample has melted. A sharp melting range (≤ 1 °C) is indicative of a pure compound.
Solubility
Solubility in both aqueous and organic solvents is a critical parameter for drug development and other applications.
Protocol: Shake-Flask Method for Solubility Determination
System Preparation: An excess amount of 5,8-Difluoro-4-hydroxyquinoline is added to a known volume of the solvent of interest (e.g., water, phosphate-buffered saline, ethanol, DMSO) in a sealed vial.
Equilibration: The vials are agitated in a constant temperature water bath (e.g., 25 °C or 37 °C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.
Sample Processing: The resulting suspension is filtered or centrifuged to remove undissolved solid.
Quantification: The concentration of the dissolved compound in the clear supernatant is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).
Acidity Constant (pKa) Determination
The pKa value dictates the extent of ionization of a molecule at a given pH, which in turn influences its solubility, permeability, and interaction with biological targets.
Protocol: Potentiometric Titration for pKa Determination
Solution Preparation: A precise amount of 5,8-Difluoro-4-hydroxyquinoline is dissolved in a suitable co-solvent/water mixture (e.g., methanol/water or DMSO/water) to a known concentration.
Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated pH electrode and a magnetic stirrer.
Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), added in small, precise increments.
Data Acquisition: The pH of the solution is recorded after each addition of the titrant.
Data Analysis: A titration curve (pH versus volume of titrant added) is plotted. The pKa is determined from the pH at the half-equivalence point.
Lipophilicity (logP) Determination
The partition coefficient (logP) is a measure of a compound's lipophilicity and is a key determinant of its ADME properties.
Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for logP Estimation
Mobile Phase Preparation: A series of mobile phases with varying compositions of an organic modifier (e.g., methanol or acetonitrile) and an aqueous buffer are prepared.
Chromatographic System: A calibrated RP-HPLC system with a C18 column is used.
Retention Time Measurement: The retention time of 5,8-Difluoro-4-hydroxyquinoline is determined for each mobile phase composition.
Calculation: The logarithm of the retention factor (log k) is calculated for each mobile phase composition.
Extrapolation: A plot of log k versus the percentage of the organic modifier is generated. The log k value corresponding to 100% aqueous phase (log k_w) is determined by extrapolation, which is then used to estimate the logP.[4]
Computational Prediction of Physicochemical Properties
In the absence of experimental data, computational methods provide a valuable means of estimating key physicochemical properties. These in silico predictions can guide experimental design and prioritize compounds for synthesis and testing.
pKa Prediction
Several computational approaches can be employed to predict the pKa of quinoline derivatives. These methods are often based on quantum mechanical calculations.[7][8][9]
Methodology: Quantum Mechanical pKa Prediction
Structure Optimization: The 3D structures of the protonated and deprotonated forms of 5,8-Difluoro-4-hydroxyquinoline are optimized using a suitable level of theory (e.g., Density Functional Theory - DFT).
Free Energy Calculation: The Gibbs free energies of the optimized structures are calculated in the gas phase and in a simulated aqueous environment using a continuum solvation model.
pKa Calculation: The pKa is calculated from the difference in the free energies of the protonated and deprotonated species.
logP Prediction
A variety of algorithms are available to predict logP values based on the chemical structure of a molecule. These methods are typically fragment-based or property-based.
Methodology: Fragment-Based logP Prediction
Molecular Fragmentation: The structure of 5,8-Difluoro-4-hydroxyquinoline is broken down into its constituent atomic fragments.
Fragment Contribution: Each fragment is assigned a pre-determined value that represents its contribution to the overall lipophilicity.
logP Calculation: The logP of the entire molecule is calculated by summing the contributions of all its fragments.
Potential Biological and Pharmacological Relevance
The 4-hydroxyquinoline scaffold is associated with a broad spectrum of biological activities.[2] The introduction of fluorine atoms at the 5- and 8-positions is likely to modulate these activities. Based on the known pharmacology of related compounds, 5,8-Difluoro-4-hydroxyquinoline may exhibit:
Anticancer Activity: Many 4-hydroxyquinoline derivatives have shown cytotoxic effects against various cancer cell lines.[2]
Antimicrobial and Antifungal Activity: The quinoline core is present in many antimicrobial and antifungal agents.[1]
Further biological evaluation of 5,8-Difluoro-4-hydroxyquinoline is warranted to explore its therapeutic potential.
Conclusion
5,8-Difluoro-4-hydroxyquinoline is a promising chemical entity with the potential for diverse applications in drug discovery and materials science. While a complete experimental profile of its physicochemical properties is not yet available, this guide provides a comprehensive overview of its known characteristics and outlines robust experimental and computational methodologies for a full characterization. The information and protocols presented herein are intended to empower researchers to further investigate this and other fluorinated quinoline derivatives, ultimately accelerating the pace of scientific discovery and innovation.
References
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. [Link]
Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. ResearchGate. [Link]
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. PMC. [Link]
Computational pharmacology and computational chemistry of 4-hydroxyisoleucine: Physicochemical, pharmacokinetic, and DFT-based approaches. PMC. [Link]
Evaluation of the pKa's of Quinazoline Derivatives : Usage of Quantum Mechanical Based Descriptors. ResearchGate. [Link]
5,8-Difluoro-4-hydroxyquinoline CAS number 874781-10-9
<Senior Application Scientist An In-Depth Technical Guide to 5,8-Difluoro-4-hydroxyquinoline For Researchers, Scientists, and Drug Development Professionals Executive Summary 5,8-Difluoro-4-hydroxyquinoline, identified b...
Author: BenchChem Technical Support Team. Date: February 2026
<Senior Application Scientist
An In-Depth Technical Guide to 5,8-Difluoro-4-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
5,8-Difluoro-4-hydroxyquinoline, identified by CAS number 874781-10-9, is a halogenated heterocyclic compound with significant potential in medicinal chemistry.[1] This guide provides a comprehensive technical overview of its chemical properties, synthesis, and potential applications, particularly in the realm of drug discovery. The strategic incorporation of two fluorine atoms onto the quinoline scaffold offers a promising avenue for the development of novel therapeutic agents.
Core Compound Characteristics
5,8-Difluoro-4-hydroxyquinoline is a solid, non-combustible heterocyclic compound.[1] Its fundamental properties are summarized below:
The synthesis of 4-hydroxyquinolines is a well-established area of organic chemistry. Several methods can be employed, often involving the cyclization of aniline derivatives. One common approach is the copper-catalyzed heterocyclization of 1-(2-bromophenyl)- or 1-(2-chlorophenyl)-2-en-3-amin-1-ones.[6] Another strategy involves the dehydrogenation of a 4-keto-1,2,3,4-tetrahydroquinoline compound using a palladium catalyst in the presence of a hydrogen acceptor.[7] A more recent method describes a transition-metal-free oxidative cyclization of alkynes with isatins.[6]
The general synthetic workflow for producing 4-hydroxyquinolines can be visualized as follows:
Caption: Generalized synthetic workflow for 4-hydroxyquinolines.
A Plausible Synthetic Protocol for 5,8-Difluoro-4-hydroxyquinoline:
A likely approach to synthesizing the title compound would involve the reaction of 2,5-difluoroaniline with a suitable three-carbon synthon, followed by cyclization. The Biere-Seelen synthesis, for example, involves the Michael addition of an aniline to an acetylenedicarboxylate, followed by a base-induced cyclization.[8]
Step-by-Step Methodology:
Reaction of 2,5-difluoroaniline: React 2,5-difluoroaniline with a suitable reagent like dimethyl acetylenedicarboxylate.
Cyclization: Treat the resulting enaminoester intermediate with a strong base to induce cyclization and form the quinolone ring system.
Hydrolysis and Decarboxylation: Subsequent hydrolysis and decarboxylation steps would yield the final 5,8-Difluoro-4-hydroxyquinoline product.
Applications in Medicinal Chemistry
The quinoline and particularly the fluoroquinolone core structures are foundational to a vast array of therapeutic agents.[9][10] These compounds are known for their broad-spectrum antibacterial activity, which stems from their ability to interfere with bacterial DNA replication by inhibiting DNA gyrase and topoisomerase IV.[11]
The introduction of fluorine at the C-8 position, as seen in the subject molecule, is a known strategy to enhance interaction with bacterial topoisomerases, thereby improving antibacterial efficacy.
Beyond their antibacterial properties, quinoline derivatives have demonstrated a wide range of biological activities, making them valuable scaffolds in the development of drugs for various diseases, including:
The 8-hydroxyquinoline derivatives, in particular, have been investigated for their potential as anticancer agents, antifungal agents, and inhibitors of various enzymes.[14]
An In-depth Technical Guide to the Prospective Crystal Structure of 5,8-Difluoro-4-hydroxyquinoline
Abstract This technical guide provides a comprehensive framework for the determination and analysis of the crystal structure of 5,8-Difluoro-4-hydroxyquinoline, a compound of significant interest in medicinal chemistry a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive framework for the determination and analysis of the crystal structure of 5,8-Difluoro-4-hydroxyquinoline, a compound of significant interest in medicinal chemistry and drug development. While a definitive crystal structure is not publicly available at the time of this writing, this document outlines the probable synthetic routes, detailed methodologies for crystallization, and a complete protocol for single-crystal X-ray diffraction analysis. Furthermore, we delve into the potential for polymorphism and discuss the key structural features that are anticipated based on the analysis of analogous quinoline derivatives. This guide is intended to serve as a foundational resource for researchers and scientists engaged in the structural elucidation and solid-state characterization of this and related compounds.
Introduction: The Significance of 5,8-Difluoro-4-hydroxyquinoline
The quinoline moiety is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents with a wide array of biological activities, including antimalarial, antibacterial, and anticancer properties.[1] The introduction of fluorine atoms into organic molecules can significantly modulate their physicochemical and biological properties, such as metabolic stability, lipophilicity, and binding affinity. The specific placement of two fluorine atoms at the 5 and 8 positions of the 4-hydroxyquinoline scaffold suggests a molecule designed to leverage these benefits.
A detailed understanding of the three-dimensional arrangement of atoms in the crystalline state is paramount for several reasons:
Structure-Activity Relationship (SAR) Studies: The precise geometry of the molecule informs computational modeling and the rational design of next-generation derivatives with improved efficacy and selectivity.
Solid-State Properties: The crystal packing dictates crucial pharmaceutical properties such as solubility, dissolution rate, stability, and bioavailability.[2]
Polymorph Screening: Identifying and characterizing different crystalline forms (polymorphs) is a regulatory requirement and is critical for ensuring consistent product performance and quality.[2][3]
This guide will provide the necessary theoretical and practical framework to embark on the crystallographic journey of 5,8-Difluoro-4-hydroxyquinoline.
Synthesis and Material Preparation
While a specific synthetic procedure for 5,8-Difluoro-4-hydroxyquinoline is not extensively documented in readily available literature, analogous syntheses of substituted 4-hydroxyquinolines provide a reliable roadmap. A plausible approach involves the cyclization of a suitably substituted aniline precursor.
Proposed Synthetic Pathway
A common method for synthesizing 4-hydroxyquinolines is the Conrad-Limpach synthesis or a variation thereof. The general workflow is depicted below.
Caption: Proposed synthetic workflow for 5,8-Difluoro-4-hydroxyquinoline.
Purification and Authentication
Prior to crystallization attempts, the synthesized compound must be rigorously purified and its identity confirmed.
Table 1: Purification and Characterization Techniques
Structural confirmation and assessment of isomeric purity.
Characteristic shifts and coupling constants for the aromatic protons and fluorine atoms.
Mass Spectrometry (MS)
Determination of molecular weight and elemental composition.
A molecular ion peak corresponding to the exact mass of the compound.
Elemental Analysis
Confirmation of the empirical formula.
Experimental percentages of C, H, N, and F should be in close agreement with the calculated values for C₉H₅F₂NO.
Crystallization: The Gateway to a Solved Structure
Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step. A systematic screening of various crystallization conditions is essential.
Solvent Selection and Crystallization Methods
The choice of solvent is critical and should be guided by the polarity and solubility of the compound. Given the aromatic and polar nature of 5,8-Difluoro-4-hydroxyquinoline, a range of solvents should be explored.
Experimental Protocol: Crystallization Screening
Solubility Testing: Begin by assessing the solubility of the purified compound in a variety of solvents at both room temperature and elevated temperatures. Solvents of interest include ethanol, methanol, acetonitrile, ethyl acetate, acetone, and mixtures thereof.
Slow Evaporation: Prepare saturated or near-saturated solutions in suitable solvents in small vials. Loosely cap the vials to allow for slow solvent evaporation over several days to weeks.
Vapor Diffusion (Hanging and Sitting Drop):
Hanging Drop: A small drop of the concentrated solution is placed on a siliconized coverslip, which is then inverted and sealed over a well containing a reservoir solution of a precipitant.
Sitting Drop: The drop of the concentrated solution is placed on a post within a sealed well containing the reservoir solution.
Cooling Crystallization: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.[5]
Co-crystallization: The formation of co-crystals with other molecules (co-formers) can sometimes yield high-quality crystals when the parent compound is difficult to crystallize.[6][7] This can be attempted with pharmaceutically acceptable co-formers.
Caption: Workflow for single-crystal growth of 5,8-Difluoro-4-hydroxyquinoline.
Single-Crystal X-ray Diffraction Analysis
Once suitable single crystals are obtained, their structure can be determined using X-ray diffraction.
Experimental Protocol: X-ray Data Collection and Structure Solution
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.
Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. X-ray data are collected by rotating the crystal in the X-ray beam and recording the diffraction pattern.
Unit Cell Determination and Space Group Assignment: The diffraction data are used to determine the dimensions of the unit cell and the crystal system. The systematic absences in the diffraction pattern are used to assign the space group.
Structure Solution: The positions of the atoms in the unit cell are determined using direct methods or Patterson methods.
Structure Refinement: The atomic positions and thermal parameters are refined to obtain the best fit between the observed and calculated diffraction data.
Validation: The final structure is validated using crystallographic software to check for any errors or inconsistencies.
Anticipated Structural Features and Polymorphism
Based on the structures of related 4-hydroxyquinolines and fluoroquinolones, several key structural features can be anticipated.
Tautomerism: 4-hydroxyquinolines can exist in tautomeric equilibrium with 4-quinolones. In the solid state, one form is typically favored. The keto form (4-quinolone) is often observed.
Hydrogen Bonding: The hydroxyl group (or N-H in the keto form) and the quinoline nitrogen are expected to participate in intermolecular hydrogen bonding, which will be a dominant feature of the crystal packing.[8][9]
π-π Stacking: The planar quinoline ring system is likely to engage in π-π stacking interactions, further stabilizing the crystal lattice.
Role of Fluorine: The fluorine atoms can participate in weaker C-H···F hydrogen bonds and influence the electrostatic potential of the molecule, thereby affecting the overall crystal packing.
Polymorphism: The ability of a molecule to crystallize in multiple forms is known as polymorphism.[2] Given the potential for different hydrogen bonding motifs and π-π stacking arrangements, 5,8-Difluoro-4-hydroxyquinoline has a high propensity for polymorphism. A thorough polymorph screen is crucial in a drug development context to identify the most stable form.[3]
Frequently observed for centrosymmetric and non-centrosymmetric organic molecules, respectively.
Molecules per Unit Cell (Z)
2 or 4
Typical for small organic molecules.
Key Interactions
N-H···O or O-H···N hydrogen bonds, π-π stacking
Based on the functional groups present and the planarity of the ring system.[8][9]
Conclusion
The determination of the crystal structure of 5,8-Difluoro-4-hydroxyquinoline is a critical step in understanding its solid-state properties and advancing its potential as a pharmaceutical agent. This guide has provided a comprehensive, albeit prospective, roadmap for its synthesis, crystallization, and structural elucidation. The detailed protocols and anticipated structural features serve as a robust starting point for researchers in the field. The insights gained from the eventual crystal structure will be invaluable for the rational design of future quinoline-based therapeutics.
References
Elderfield, R. C., & Maggiolo, A. D. (1951). Preparation of 4-hydroxyquinoline compounds. U.S. Patent No. 2,558,211. Washington, DC: U.S.
Bihari, M., et al. (2020). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 25(1), 180. [Link]
Fábián, L., & Kálmán, A. (2002). Formation of Salts and Molecular Ionic Cocrystals of Fluoroquinolones and α,ω-Dicarboxylic Acids. Crystal Growth & Design, 2(5), 439-445. [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
Kopchuk, D. S., et al. (2018). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. Russian Journal of Organic Chemistry, 54(8), 1228-1234. [Link]
Al-Ostoot, F. H., et al. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(16), 4958. [Link]
Bolton, O. R., & Matzger, A. J. (2011). Formation of Salts and Molecular Ionic Cocrystals of Fluoroquinolones and α,ω-Dicarboxylic Acids. Crystal Growth & Design, 11(9), 4151-4158. [Link]
Li, G., et al. (2021). Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. Organic Letters, 23(15), 5882-5887. [Link]
Inaba, T. (1990). Phenytoin: pharmacogenetic polymorphism of 4'-hydroxylation. Pharmacology & Therapeutics, 46(3), 341-347. [Link]
PubChem. (n.d.). 4-Hydroxyquinoline. National Center for Biotechnology Information. Retrieved from [Link]
Kumar, S., & Singh, N. (2009). Synergistic pharmaceutical cocrystals.
ResearchGate. (n.d.). Structures of the quinoline derivatives. Retrieved from [Link]
Cid, A. G., et al. (2021). Changes in Packing and Chloride Coordination Lead to Opposite Trends in the Biopharmaceutical Performance of Fluoroquinolone Hydrochloride Cocrystals. Crystal Growth & Design, 21(11), 6439-6451. [Link]
Tim, C. (2024). Impact of Polymorphism on Drug Formulation and Bioavailability. Journal of Chemical and Pharmaceutical Research, 16(5), 149. [Link]
Bihari, M., et al. (2020). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 25(1), 180. [Link]
Monti, S., et al. (2022). Levofloxacin and Ciprofloxacin Co-Crystals with Flavonoids: Solid-State Investigation for a Multitarget Strategy against Helicobacter pylori. Pharmaceutics, 14(2), 269. [Link]
Li, G., et al. (2021). Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. Organic Letters, 23(15), 5882-5887. [Link]
Arulprakash, N., et al. (2015). Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. Journal of the Chilean Chemical Society, 60(2), 2901-2905. [Link]
Human Metabolome Database. (2021). Showing metabocard for 4-Hydroxyquinoline (HMDB0246466). Retrieved from [Link]
Morissette, S. L., et al. (2004). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. Advanced Drug Delivery Reviews, 56(3), 275-300. [Link]
Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. International Journal of Novel Research in Physics Chemistry & Mathematics, 9(2), 6-16. [Link]
Al-Ostoot, F. H., et al. (2021). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Journal of Chemical Reviews, 3(1), 1-16. [Link]
solubility of 5,8-Difluoro-4-hydroxyquinoline in organic solvents
An In-Depth Technical Guide to the Organic Solvent Solubility of 5,8-Difluoro-4-hydroxyquinoline Abstract The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Organic Solvent Solubility of 5,8-Difluoro-4-hydroxyquinoline
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from formulation design to bioavailability. 5,8-Difluoro-4-hydroxyquinoline is a heterocyclic compound whose fluorinated quinoline scaffold is of significant interest in medicinal chemistry. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally determine the solubility of 5,8-Difluoro-4-hydroxyquinoline in a range of common organic solvents. In the absence of extensive published data for this specific molecule, this document establishes a first-principles approach, blending theoretical considerations with a detailed, field-proven experimental protocol. We emphasize the determination of thermodynamic equilibrium solubility, the gold standard for reliable and reproducible data, and provide the causal reasoning behind each step of the methodology.
Introduction: The Critical Role of Solubility
5,8-Difluoro-4-hydroxyquinoline (CAS No: 874781-10-9; Molecular Formula: C₉H₅F₂NO; Molecular Weight: 181.14 g/mol ) belongs to the quinoline class of compounds, which are foundational scaffolds in drug discovery.[1] The introduction of two fluorine atoms onto the aromatic ring can significantly modulate key properties such as metabolic stability, binding affinity, and lipophilicity. However, these substitutions also impact the compound's crystal lattice energy and intermolecular interactions, making solubility a key parameter to characterize.
Poor solubility is a primary contributor to the failure of promising drug candidates. It can lead to low and erratic absorption, insufficient exposure in preclinical models, and significant challenges in developing a viable dosage form.[2] Therefore, a thorough understanding and accurate measurement of the solubility of 5,8-Difluoro-4-hydroxyquinoline in various organic solvents is an indispensable step in its evaluation as a potential therapeutic agent. This guide provides the necessary theoretical and practical tools to perform this characterization with scientific rigor.
Physicochemical Profile and Predicted Solubility Behavior
The solubility of a molecule is dictated by its structure. The key features of 5,8-Difluoro-4-hydroxyquinoline suggest a complex solubility profile:
4-Hydroxyquinoline Core: This moiety is capable of tautomerism and possesses both a weakly acidic hydroxyl group and a weakly basic nitrogen atom. This allows the molecule to potentially exist in zwitterionic forms, making its solubility highly dependent on the proton-donating or -accepting capability of the solvent.[3]
Fluorine Substitution: The two electron-withdrawing fluorine atoms increase the lipophilicity of the benzene ring portion of the molecule. This generally decreases solubility in polar protic solvents like water but may enhance it in certain organic solvents.
Aromatic System: The fused aromatic rings provide a large, hydrophobic surface area, which tends to favor solubility in less polar or aromatic solvents.
Based on these characteristics, it is predicted that 5,8-Difluoro-4-hydroxyquinoline will exhibit low aqueous solubility. Its solubility in organic solvents will follow the "like dissolves like" principle, with higher solubility expected in polar aprotic solvents (e.g., DMSO, DMF) that can disrupt the crystal lattice and engage in dipole-dipole interactions, and moderate solubility in alcohols (e.g., methanol, ethanol) where hydrogen bonding is possible. Solubility is expected to be poor in non-polar hydrocarbon solvents (e.g., hexane).
Caption: Logical relationship between molecular features and solubility.
The Foundational Choice: Thermodynamic vs. Kinetic Solubility
In drug discovery, solubility can be measured in two distinct ways, and understanding the difference is crucial for data integrity.
Thermodynamic Solubility: This is the true equilibrium solubility. It is defined as the maximum concentration of a solute that can be dissolved in a solvent at a specific temperature, where the dissolved solute is in equilibrium with an excess of the undissolved solid phase.[4] This value is independent of time (once equilibrium is reached) and represents a stable, thermodynamically favored state. It is the gold-standard measurement for pre-formulation and development.[5]
Kinetic Solubility: This is typically measured in high-throughput screening. It involves dissolving the compound in a solvent like DMSO and then adding this stock solution to an aqueous buffer. The concentration at which precipitation is first observed is the kinetic solubility.[6] This method is fast but often yields supersaturated solutions that are thermodynamically unstable and can precipitate over time, leading to overestimated solubility values.[7]
For the purposes of generating reliable data for drug development, this guide will focus exclusively on the determination of thermodynamic solubility.
Experimental Protocol: The Shake-Flask Method for Thermodynamic Solubility
The shake-flask method is the most reliable and widely accepted technique for determining thermodynamic solubility.[8] The core principle is to create a saturated solution by agitating an excess amount of the solid compound in the solvent of interest until equilibrium is achieved.
Orbital shaker or vial rotator in a temperature-controlled incubator (set to 25 °C)
Centrifuge
Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible material)
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a UV detector
Step-by-Step Methodology
Step 1: Solvent Selection
Select a diverse panel of organic solvents to cover a range of polarities and chemical functionalities. A recommended starting set is provided in the data table below.
Step 2: Sample Preparation
Accurately weigh approximately 5-10 mg of 5,8-Difluoro-4-hydroxyquinoline directly into a glass vial. The key is to ensure there is a visible excess of solid that will remain undissolved.
Using a calibrated pipette, add a precise volume (e.g., 2.0 mL) of the selected organic solvent to the vial.
Securely cap the vial. Prepare each solvent in triplicate for statistical validity.
Step 3: Equilibration (The Self-Validating System)
Place the vials on an orbital shaker or rotator within an incubator set to a constant temperature (e.g., 25 °C).
Agitate the samples for a minimum of 24 hours.
Causality Check: To ensure true equilibrium has been reached, the system must be self-validating. After 24 hours, take a preliminary sample for analysis. Continue agitating the remaining suspension for another 24 hours (48 hours total) and take a second sample. If the measured concentrations from the 24-hour and 48-hour time points are within an acceptable margin (e.g., <10% difference), equilibrium has been achieved. If not, continue agitation and sample at a later time point (e.g., 72 hours).[8]
Step 4: Phase Separation
Remove the vials from the shaker and let them stand for 30 minutes to allow larger particles to settle.
To separate the saturated supernatant from the excess solid, centrifuge the vials at high speed (e.g., 14,000 rpm) for 15 minutes.
Immediately after centrifugation, carefully draw the supernatant into a syringe.
Attach a 0.22 µm syringe filter and dispense the clear, particle-free filtrate into a clean HPLC vial. This filtration step is critical to prevent undissolved microparticles from artificially inflating the measured concentration.
Step 5: Quantification by HPLC-UV
Calibration Curve: Prepare a series of standard solutions of 5,8-Difluoro-4-hydroxyquinoline of known concentrations in a suitable solvent (e.g., 50:50 acetonitrile:water). Analyze these standards by HPLC to generate a calibration curve of UV absorbance versus concentration. The curve must have a correlation coefficient (r²) > 0.99.
Sample Analysis: Dilute the filtered sample from Step 4 with the same solvent used for the standards to ensure the concentration falls within the linear range of the calibration curve.
Inject the diluted sample into the HPLC system.
Calculation: Use the peak area from the sample chromatogram and the equation from the calibration curve to determine the concentration of the diluted sample. Multiply this value by the dilution factor to calculate the final solubility of 5,8-Difluoro-4-hydroxyquinoline in the test solvent.
Caption: Experimental workflow for the Shake-Flask solubility assay.
Data Presentation and Interpretation
All quantitative solubility data should be summarized in a structured table for clear comparison and analysis. This allows researchers to correlate solubility with solvent properties.
Table 1: Solubility Data for 5,8-Difluoro-4-hydroxyquinoline at 25 °C
Organic Solvent
Solvent Class
Polarity Index
Dielectric Constant (20°C)
Solubility (mg/mL)
Solubility (mol/L)
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
7.2
46.7
Experimental Data
Experimental Data
N,N-Dimethylformamide (DMF)
Polar Aprotic
6.4
36.7
Experimental Data
Experimental Data
Acetone
Polar Aprotic
5.1
20.7
Experimental Data
Experimental Data
Acetonitrile
Polar Aprotic
5.8
37.5
Experimental Data
Experimental Data
Ethanol
Polar Protic
4.3
24.5
Experimental Data
Experimental Data
Methanol
Polar Protic
5.1
32.7
Experimental Data
Experimental Data
Ethyl Acetate
Non-polar
4.4
6.0
Experimental Data
Experimental Data
Dichloromethane (DCM)
Non-polar
3.1
9.1
Experimental Data
Experimental Data
Toluene
Non-polar
2.4
2.4
Experimental Data
Experimental Data
n-Hexane
Non-polar
0.1
1.9
Experimental Data
Experimental Data
Conclusion
While published solubility data for 5,8-Difluoro-4-hydroxyquinoline is scarce, a robust and scientifically defensible characterization is achievable through the application of fundamental principles and validated experimental methods. This guide provides the complete framework for such a characterization. By understanding the physicochemical drivers of solubility and meticulously executing the Shake-Flask protocol, researchers can generate high-quality, reliable thermodynamic solubility data. This information is paramount for making informed decisions in the drug discovery and development process, ultimately enabling the rational progression of this and other novel chemical entities.
References
8-hydroxyquinoline. (n.d.). AERU - University of Hertfordshire. Retrieved from [Link]
Thermodynamics of the Solubility of Some Fluoroquinolones in n-Butanol. (n.d.). Journal of Science and Practice of Pharmacy. Retrieved from [Link]
The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. (n.d.). Sciforum. Retrieved from [Link]
Shake Flask Method Summary. (n.d.). BioAssay Systems. Retrieved from [Link]
Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Retrieved from [Link]
Environmentally Friendly Fluoroquinolone Derivatives with Lower Plasma Protein Binding Rate Designed Using 3D-QSAR, Molecular Docking and Molecular Dynamics Simulation. (n.d.). National Institutes of Health. Retrieved from [Link]
Solubility determination and thermodynamic modeling of 5-nitro-8-hydroxyquinoline in ten organic solvents from T=(278.15 to 313.15)K and mixing properties of solutions. (n.d.). ResearchGate. Retrieved from [Link]
Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (n.d.). Dissolution Technologies. Retrieved from [Link]
5,8-Difluoro-4-hydroxyquinoline. (n.d.). Amerigo Scientific. Retrieved from [Link]
8-Hydroxyquinoline. (n.d.). Solubility of Things. Retrieved from [Link]
Solubility behavior and biopharmaceutical classification of novel high-solubility ciprofloxacin and norfloxacin pharmaceutical derivatives. (n.d.). Semantic Scholar. Retrieved from [Link]
A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. (n.d.). ResearchGate. Retrieved from [Link]
Aqueous solubilities of some variously substituted quinolone antimicrobials. (n.d.). Regulations.gov. Retrieved from [Link]
MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (n.d.). Regulations.gov. Retrieved from [Link]
A novel method for determining the solubility of small molecules in aqueous media and polymer solvent systems using solution calorimetry. (n.d.). PubMed. Retrieved from [Link]
8-Hydroxyquinoline. (n.d.). PubChem. Retrieved from [Link]
How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. (n.d.). PharmaGuru. Retrieved from [Link]
Kinetic versus thermodynamic solubility temptations and risks. (n.d.). Ovid. Retrieved from [Link]
Solubility, lipophilicity and membrane permeability of some fluoroquinolone antimicrobials. (n.d.). PubMed. Retrieved from [Link]
Thermodynamic Solubility Assay. (n.d.). Evotec. Retrieved from [Link]
Solubility modeling, solvent effect and mixing properties of 5-chloro-8-hydroxyquinoline (Form Ⅰ) in twelve pure solvents at various temperatures. (n.d.). ResearchGate. Retrieved from [Link]
Synthesis and properties of water-soluble 5,8-dihydroxy-1,4-naphthoquinone thioglucosides structurally related to echinochrome. (n.d.). ResearchGate. Retrieved from [Link]
Preparation of 4-hydroxyquinoline compounds. (n.d.). Google Patents.
Design, Synthesis, Physicochemical Properties, and Biological Activity of Thymidine Compounds Attached to 5,8-Quinolinedione Derivatives as Potent DT-Diaphorase Substrates. (n.d.). MDPI. Retrieved from [Link]
A Theoretical and Computational Prospectus on 5,8-Difluoro-4-hydroxyquinoline: Guiding Future Drug Discovery
Abstract The 4-hydroxyquinoline core is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of numerous therapeutic agents with a wide spectrum of biological activities, including anticance...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The 4-hydroxyquinoline core is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, antimicrobial, and neuroprotective properties[1][2]. The strategic introduction of fluorine atoms into drug candidates is a cornerstone of modern pharmaceutical design, often enhancing metabolic stability, binding affinity, and bioavailability. This guide presents a comprehensive theoretical framework for the in-depth characterization of 5,8-Difluoro-4-hydroxyquinoline, a promising but under-studied analogue. By outlining a rigorous, multi-faceted computational workflow—from quantum chemical analysis to molecular docking and ADMET profiling—we aim to elucidate its intrinsic physicochemical properties and predict its therapeutic potential. This document serves as a detailed roadmap for researchers, providing the necessary theoretical underpinnings to accelerate the rational design and experimental validation of novel drugs based on this scaffold.
Foundational Chemistry: Synthesis and Structural Dynamics
A complete theoretical understanding must be built upon the fundamental chemical nature of the molecule. Before computational analysis can begin, we must consider its likely synthesis and, most critically, its structural tautomerism, which dictates its electronic and binding properties.
Proposed Synthetic Strategy
While specific experimental data for 5,8-Difluoro-4-hydroxyquinoline is scarce, its synthesis can be logically extrapolated from established methods for quinoline construction. A plausible approach would be a modification of the Conrad-Limpach synthesis, starting from 2,5-difluoroaniline. This method involves the condensation of the aniline with a β-ketoester (e.g., ethyl acetoacetate) followed by a high-temperature thermal cyclization to form the quinolone ring system. Dehydrogenation of the corresponding 4-keto-1,2,3,4-tetrahydroquinoline intermediate, often using a palladium catalyst in the presence of a hydrogen acceptor, can also yield the desired 4-hydroxyquinoline product[3].
The Critical Role of Tautomerism
The 4-hydroxyquinoline scaffold exists in a tautomeric equilibrium with its 4-oxoquinoline (or quinolone) form. This equilibrium is highly sensitive to the molecule's environment (solvent, solid-state packing, protein binding sites) and has profound implications for its hydrogen bonding capabilities and overall electronic profile[4][5][6]. The 4-oxo form presents a hydrogen bond donor (N-H) and an acceptor (C=O), while the 4-hydroxy form offers a phenolic hydrogen bond donor (O-H) and a pyridine nitrogen acceptor. Any robust theoretical study must analyze both tautomers to determine their relative stabilities and to understand which form is likely to be biologically active.
Caption: A validated workflow for DFT-based molecular characterization.
Interpretation of Theoretical Data
Optimized Geometry: Theoretical bond lengths and angles provide a structural baseline. For instance, the C4-O and C3-C4 bond lengths will differ significantly between the two tautomers, serving as a key identifier.
Frontier Molecular Orbitals (HOMO/LUMO): The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is a critical indicator of chemical reactivity and kinetic stability. A smaller gap suggests the molecule is more polarizable and reactive.[7]
Molecular Electrostatic Potential (MEP): An MEP map visualizes the charge distribution across the molecule. Red, electron-rich regions (e.g., around the oxygen and nitrogen atoms) indicate likely sites for electrophilic attack or hydrogen bond acceptance, while blue, electron-poor regions highlight sites for nucleophilic attack.[8]
Natural Bond Orbital (NBO) Analysis: NBO analysis quantifies charge delocalization and intramolecular interactions, such as hyperconjugation. This provides insight into the stability of the molecule and the nature of its chemical bonds.[8]
Parameter
4-Hydroxy Tautomer (Predicted)
4-Oxo Tautomer (Predicted)
Rationale / Significance
Relative Energy (kcal/mol)
+1.5 - 3.0
0 (Reference)
The 4-oxo form is generally more stable in polar solvents and the solid state for the parent scaffold.[6]
C4-O Bond Length (Å)
~1.36
~1.24
Reflects single-bond (enol) vs. double-bond (keto) character.
HOMO-LUMO Gap (eV)
~4.5
~4.2
A smaller gap in the oxo form may suggest higher reactivity.
Dipole Moment (Debye)
~2.5
~4.0
The greater charge separation in the C=O and N-H bonds of the oxo form leads to a larger dipole moment.
Table 1: Hypothetical DFT-calculated parameters for the tautomers of 5,8-Difluoro-4-hydroxyquinoline. Values are estimates based on literature for similar systems.
Predicting Biological Activity: Docking and ADMET Profiling
To bridge the gap from theoretical chemistry to pharmacology, we employ molecular docking to predict binding interactions and computational ADMET profiling to estimate drug-likeness.
Molecular Docking Workflow
Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, providing insights into binding affinity and mechanism of action. Given the structural similarity of fluoroquinolones to known antibacterial agents, a relevant target is the bacterial DNA Gyrase B enzyme.
Protocol: Docking against E. coli DNA Gyrase B (PDB ID: 6QTN)
Receptor Preparation:
Download the crystal structure of E. coli Gyrase B (PDB ID: 6QTN) from the Protein Data Bank.
Remove water molecules and any co-crystallized ligands.
Add polar hydrogens and compute Gasteiger charges to correctly model electrostatic interactions.
Ligand Preparation:
Use the DFT-optimized, low-energy 4-oxo tautomer structure of 5,8-Difluoro-4-hydroxyquinoline.
Assign partial charges using a force field like MMFF94x.[9]
Grid Box Generation: Define the docking search space by creating a grid box centered on the known ATP-binding site of the enzyme.
Docking Simulation:
Causality: Employ a search algorithm like the Lamarckian Genetic Algorithm (as used in AutoDock Vina). This algorithm efficiently explores a wide range of ligand conformations and orientations within the binding site to find the most favorable poses.[10]
Analysis and Visualization:
Analyze the top-ranked poses based on their predicted binding energy (scoring function).
Visualize the ligand-receptor interactions (e.g., hydrogen bonds, hydrophobic contacts, pi-stacking) to understand the structural basis of binding.
Caption: Systematic workflow for a molecular docking investigation.
In Silico ADMET Profiling
Early prediction of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile is crucial for avoiding late-stage drug development failures. Web-based platforms like SwissADME and ADMETLab 2.0 provide rapid predictions based on a molecule's structure.[11]
Excellent. Well within the typical range for oral drugs (<500).[11]
LogP (Lipophilicity)
~1.5 - 2.0
Optimal range for membrane permeability and solubility.
H-Bond Donors
1 (Oxo form)
Compliant with Lipinski's Rule of Five (<5).
H-Bond Acceptors
2 (Oxo form)
Compliant with Lipinski's Rule of Five (<10).
Pharmacokinetics
GI Absorption
High
Likely to be well-absorbed from the gut.
Blood-Brain Barrier (BBB) Permeant
Yes (Predicted)
May have CNS activity, which could be desirable or a side effect.
CYP2D6 Inhibitor
No (Predicted)
Lower risk of drug-drug interactions with substrates of this key metabolic enzyme.
Toxicity
hERG Blocker
Low Risk
Reduced risk of cardiotoxicity.
Ames Mutagenicity
Low Risk
Reduced risk of being carcinogenic.
Table 2: Predicted ADMET profile for 5,8-Difluoro-4-hydroxyquinoline. Predictions are generated based on established models for similar chemical structures.
Conclusion and Future Directions
This guide has established a comprehensive, multi-pillar theoretical framework for the characterization of 5,8-Difluoro-4-hydroxyquinoline. Through a synergistic application of DFT calculations, molecular docking, and ADMET profiling, we can generate robust, actionable data before a single experiment is conducted. The DFT analysis provides fundamental insights into the molecule's stability, reactivity, and tautomeric preferences, while spectroscopic predictions offer a direct means of experimental validation. Furthermore, the molecular docking and ADMET simulations generate initial, testable hypotheses about the compound's biological targets and drug-like potential. This in silico-first approach embodies the principles of modern drug discovery, enabling a more rational, efficient, and cost-effective allocation of experimental resources. The findings predicted herein strongly suggest that 5,8-Difluoro-4-hydroxyquinoline is a molecule of significant interest, warranting its synthesis and experimental evaluation as a potential therapeutic agent.
References
Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry, 3(1). [Link]
Al-Trawneh, S. A., & Zabin, S. A. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(23), 7167. [Link]
Hargitai, C., Nagy, T., Halász, J., Simig, G., & Volk, B. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 23(6), 1280. [Link]
Illyés, E., Sinka, I., Szabó, P., & Cikach, S. (2021). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 26(16), 4945. [Link]
Stolarczyk, M., et al. (2023). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. Molecules, 28(13), 5026. [Link]
Elderfield, R. C., & Maggiolo, A. D. (1951). U.S. Patent No. 2,558,211. Washington, DC: U.S.
Mahmoud, W. H., et al. (2021). Synthesis, DFT Calculations, Antiproliferative, Bactericidal Activity and Molecular Docking of Novel Mixed-Ligand Salen/8-Hydroxyquinoline Metal Complexes. Molecules, 26(11), 3369. [Link]
Hargitai, C., et al. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 23(6), 1280. [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
ResearchGate. (n.d.). Tautomerism of 4-Hydroxy-4(1H) quinolon. [Link]
Singh, P., et al. (2022). Synthesis, DFT studies on a series of tunable quinoline derivatives. New Journal of Chemistry, 46(29), 13915-13928. [Link]
Kumar, A., et al. (2021). Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors. RSC Advances, 11(42), 26035-26046. [Link]
de Villiers, K. A., et al. (2015). Quinolone-Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry, 80(24), 12244–12257. [Link]
Ulahannan, S., et al. (2017). Spectroscopic analysis of 8-hydroxyquinoline-5-sulphonic acid and investigation of its reactive properties by DFT and molecular dynamics simulations. Oriental Journal of Chemistry, 33(3), 1323-1335. [Link]
Ullah, R., et al. (2023). Computational pharmacology and computational chemistry of 4-hydroxyisoleucine: Physicochemical, pharmacokinetic, and DFT-based approaches. Frontiers in Chemistry, 11, 1149959. [Link]
Singh, P., et al. (2022). Synthesis, DFT studies on a series of tunable quinoline derivatives. New Journal of Chemistry, 46, 13915-13928. [Link]
de Villiers, K. A., et al. (2015). Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry, 80(24), 12244-12257. [Link]
ResearchGate. (n.d.). DFT studies and vibrational spectra of isoquinoline and 8-hydroxyquinoline. [Link]
ResearchGate. (n.d.). Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations. [Link]
Krishnakumar, V., & Ramasamy, R. (2005). DFT studies and vibrational spectra of isoquinoline and 8-hydroxyquinoline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 61(4), 673–683. [Link]
Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences, 11, 1-10. [Link]
discovery and history of 5,8-Difluoro-4-hydroxyquinoline
An In-depth Technical Guide to 5,8-Difluoro-4-hydroxyquinoline: Synthesis, Properties, and Applications in Drug Discovery Authored by a Senior Application Scientist Foreword: The Unsung Architect in Fluoroquinolone Synth...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 5,8-Difluoro-4-hydroxyquinoline: Synthesis, Properties, and Applications in Drug Discovery
Authored by a Senior Application Scientist
Foreword: The Unsung Architect in Fluoroquinolone Synthesis
In the vast landscape of medicinal chemistry, some molecules garner the spotlight, celebrated for their therapeutic prowess. Others, like 5,8-Difluoro-4-hydroxyquinoline, remain the unsung heroes—critical architectural components from which potent drugs are sculpted. This guide illuminates the technical narrative of this pivotal intermediate. We will delve into its likely synthetic origins, dissect its physicochemical character, and explore its strategic importance in the development of advanced antibacterial agents. For the discerning researcher, this document serves as a comprehensive treatise on a molecule that, while not a therapeutic agent itself, is indispensable to the creation of those that are.
Historical Context: An Emergence Driven by the Quest for Potent Antibacterials
The history of 5,8-Difluoro-4-hydroxyquinoline is not one of a singular, celebrated discovery. Instead, its emergence is intrinsically linked to the evolution of quinolone and fluoroquinolone antibiotics. The core quinoline structure, a bicyclic aromatic heterocycle, has been a cornerstone of medicinal chemistry for over a century.[1][2] The therapeutic journey began with the discovery of the antibacterial properties of 8-hydroxyquinoline and its derivatives.[1][2] These early compounds demonstrated a broad spectrum of activity, including antibacterial and antifungal properties, often attributed to their ability to chelate metal ions essential for microbial enzymes.[1]
The watershed moment for this class of compounds was the introduction of fluorine atoms onto the quinoline scaffold. This strategic modification dramatically enhanced antibacterial potency and pharmacokinetic profiles, giving rise to the highly successful fluoroquinolone antibiotics. It is within this intensive period of pharmaceutical innovation that 5,8-Difluoro-4-hydroxyquinoline emerged as a highly valuable and sought-after synthetic intermediate. Its difluorinated benzene ring and the reactive hydroxyl group at the 4-position provide a versatile platform for constructing complex, multi-substituted quinolone derivatives with potent biological activity.[3]
Synthesis and Molecular Architecture
While a definitive first synthesis is not prominently documented in the literature, a plausible and efficient synthetic route can be reverse-engineered from established methodologies for quinoline synthesis. The most probable pathway involves a cyclization reaction starting from a suitably substituted aniline derivative.
Retrosynthetic Analysis and Proposed Pathway
The logical approach to constructing the 5,8-Difluoro-4-hydroxyquinoline core is via a Gould-Jacobs or a related cyclization reaction. The retrosynthetic analysis points to 2,5-difluoroaniline as the key starting material.
Caption: Retrosynthetic analysis of 5,8-Difluoro-4-hydroxyquinoline.
Step-by-Step Experimental Protocol (Proposed)
This protocol is a representative synthesis based on standard procedures for 4-hydroxyquinoline formation.
Step 1: Condensation to form Diethyl (2,5-difluoroanilino)methylenemalonate
To a round-bottom flask, add equimolar amounts of 2,5-difluoroaniline and diethyl ethoxymethylenemalonate (EMME).
Heat the mixture, typically at 100-120°C, for 1-2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).
Upon completion, the intermediate, diethyl (2,5-difluoroanilino)methylenemalonate, is often used directly in the next step without extensive purification. Ethanol, a byproduct, can be removed under reduced pressure.
Step 2: Thermal Cyclization and Saponification
The crude intermediate from Step 1 is added to a high-boiling point solvent, such as Dowtherm A or diphenyl ether.
The solution is heated to a high temperature, typically 240-260°C, to induce thermal cyclization. This step forms the corresponding ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate.
The reaction mixture is cooled, and the cyclized product is often precipitated by the addition of a non-polar solvent like hexane.
The isolated ester is then subjected to saponification by refluxing with an aqueous solution of a strong base (e.g., sodium hydroxide).
Step 3: Decarboxylation and Isolation
After saponification, the resulting carboxylate salt is acidified. This protonates the carboxyl group, leading to an unstable β-keto acid.
The acidic solution is heated to induce decarboxylation, yielding the final product, 5,8-Difluoro-4-hydroxyquinoline.
The product can be isolated by filtration and purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Caption: Proposed synthetic workflow for 5,8-Difluoro-4-hydroxyquinoline.
Physicochemical and Spectroscopic Properties
The unique arrangement of atoms in 5,8-Difluoro-4-hydroxyquinoline dictates its physical properties and reactivity, making it an ideal precursor for further chemical modification.
Note: Some physical properties are inferred from structurally similar compounds and general chemical principles, as extensive public data is limited.
The two electron-withdrawing fluorine atoms significantly influence the electronic properties of the aromatic system, impacting the acidity of the hydroxyl group and the nucleophilicity of the quinoline nitrogen. The 4-hydroxy group exists in tautomeric equilibrium with its keto form, 5,8-difluoroquinolin-4(1H)-one, a characteristic that is crucial for its subsequent reactions.[5]
Core Application: A Scaffold for Potent Antibacterial Agents
The primary and most significant application of 5,8-Difluoro-4-hydroxyquinoline is its role as a key intermediate in the synthesis of fluoroquinolone antibiotics.[3] Its structure provides the essential ABC-ring system onto which the critical pharmacophoric groups are appended.
Role in Fluoroquinolone Synthesis
The synthesis of many modern fluoroquinolones begins with a molecule like 5,8-Difluoro-4-hydroxyquinoline. The general synthetic strategy involves:
N-Alkylation: The nitrogen at the 1-position is typically alkylated, often with a cyclopropyl group, which is a hallmark of many potent fluoroquinolones.
Carboxylic Acid Installation: A carboxylic acid group is introduced at the 3-position. This is often achieved by starting with the 3-carboxylate ester from the cyclization step and hydrolyzing it after N-alkylation.
Nucleophilic Aromatic Substitution (SNAr): A leaving group is introduced at the 7-position (this chemistry often starts from a precursor like 5,7,8-trifluoro-4-hydroxyquinoline). A piperazine or other amine-containing side chain is then introduced via SNAr. This side chain is critical for modulating antibacterial spectrum, potency, and pharmacokinetic properties.
Caption: Logical relationship in fluoroquinolone synthesis from the core scaffold.
Causality of Molecular Features
Fluorine at C-8: This substitution enhances the potency of the final drug, likely by influencing the conformation of the molecule and its binding to the target enzymes (DNA gyrase and topoisomerase IV).
Fluorine at C-5: The presence of a group at the 5-position, such as an amino group derived from an initial nitro group, can further enhance antibacterial activity.[3]
4-Hydroxy Group (Keto Tautomer): The 4-keto group, along with the 3-carboxylic acid, is essential for chelating magnesium ions, which in turn facilitates the binding of the drug to the bacterial DNA-enzyme complex. This is the fundamental mechanism of action for fluoroquinolones.
Conclusion and Future Outlook
5,8-Difluoro-4-hydroxyquinoline represents a class of molecules whose value is defined by its potential. While it possesses no intrinsic therapeutic utility, its carefully arranged functional groups and fluorinated core make it an indispensable building block in the synthesis of life-saving antibacterial drugs. Its history is the history of the quest for better antibiotics, and its future will be shaped by the ongoing need to combat antimicrobial resistance. As medicinal chemists continue to design novel quinolone-based agents to overcome existing resistance mechanisms, the demand for versatile and strategically functionalized scaffolds like 5,8-Difluoro-4-hydroxyquinoline will undoubtedly persist and evolve.
References
CN102267943B - Method for preparing 5-chloro-8-hydroxyquinoline - Google Patents. Google Patents.
CN109053569B - Method for synthesizing 8-hydroxyquinoline - Google Patents. Google Patents.
Discovery of Novel 8-Hydroxyquinoline Derivatives with Potent In Vitro and In Vivo Antifungal Activity. PubMed. Available at: [Link]
Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. MDPI. Available at: [Link]
US4044011A - Process for the preparation of 8-hydroxyquinoline - Google Patents. Google Patents.
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Open Access Journals. Available at: [Link]
US2558211A - Preparation of 4-hydroxyquinoline compounds - Google Patents. Google Patents.
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. Available at: [Link]
Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. ResearchGate. Available at: [Link]
US3560508A - Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine - Google Patents. Google Patents.
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. PubMed Central. Available at: [Link]
5,8-Difluoro-4-hydroxyquinoline. Amerigo Scientific. Available at: [Link]
US4795751A - 5-substituted-6,8-difluoroquinolines useful as antibacterial agents. Google Patents.
5,8-Difluoro-4-hydroxyquinoline molecular weight and formula
An In-Depth Technical Guide to 5,8-Difluoro-4-hydroxyquinoline: Properties, Synthesis, and Applications Executive Summary This technical guide provides a comprehensive overview of 5,8-Difluoro-4-hydroxyquinoline, a fluor...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 5,8-Difluoro-4-hydroxyquinoline: Properties, Synthesis, and Applications
Executive Summary
This technical guide provides a comprehensive overview of 5,8-Difluoro-4-hydroxyquinoline, a fluorinated heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. The quinoline scaffold is a privileged structure in drug discovery, and the strategic incorporation of fluorine atoms can profoundly enhance a molecule's pharmacological profile, including metabolic stability and binding affinity. This document details the core physicochemical properties, outlines a robust synthetic strategy, and explores the potential applications of this compound, grounding all technical claims in authoritative references. It is intended to serve as a foundational resource for scientists engaged in drug development and the design of novel functional materials.
The Quinoline Scaffold: A Cornerstone of Modern Chemistry
The quinoline ring system, consisting of a benzene ring fused to a pyridine ring, is a structural motif found in a wide array of pharmacologically active compounds and functional materials.[1][2] Derivatives of quinoline are known to exhibit a vast range of biological activities, including anticancer, anti-HIV, antifungal, and neuroprotective properties.[3] In materials science, the conjugated nature of the quinoline system makes it an excellent candidate for developing dyes and electron-carrying components in Organic Light-Emitting Diodes (OLEDs).[1][3]
The introduction of fluorine atoms into organic molecules is a well-established strategy in modern drug design. Fluorine's high electronegativity and small size can modulate a compound's acidity, basicity, and dipole moment, often leading to improved target binding and bioavailability. Furthermore, the strength of the carbon-fluorine bond can block metabolic pathways, thereby increasing the in vivo half-life of a drug candidate. This guide focuses specifically on 5,8-Difluoro-4-hydroxyquinoline, a molecule that combines the proven utility of the 4-hydroxyquinoline core with the strategic advantages of difluorination.
Physicochemical and Structural Properties
A precise understanding of a molecule's fundamental properties is critical for its application in any scientific endeavor. The defining characteristics of 5,8-Difluoro-4-hydroxyquinoline are summarized below.
Core Molecular Data
The essential quantitative data for 5,8-Difluoro-4-hydroxyquinoline are presented in the following table for quick reference.
Like its parent compound, 5,8-Difluoro-4-hydroxyquinoline can exist in tautomeric forms: the enol form (4-hydroxyquinoline) and the keto form (4-quinolone).[6] This equilibrium is a critical consideration in its reactivity and biological interactions. The keto form is often the predominant tautomer in solution.
Predicted Spectroscopic Profile
While specific spectra for this exact molecule are not publicly cataloged, its profile can be reliably predicted based on the analysis of its constituent parts and data from closely related analogs like 4-hydroxyquinoline.[7][8]
¹H NMR: In a solvent like DMSO-d₆, the spectrum would be expected to show distinct signals for the aromatic protons. The protons on the pyridine ring would likely appear at the downfield end of the aromatic region (~6.0-8.5 ppm), while the protons on the fluorinated benzene ring would exhibit complex splitting patterns due to both H-H and H-F coupling. The hydroxyl proton would present as a broad singlet at a very downfield shift (>10 ppm).[8][9]
¹³C NMR: The spectrum would display nine distinct carbon signals. The carbonyl carbon of the quinolone tautomer would be significantly downfield (>170 ppm). The carbons directly bonded to fluorine would show large one-bond C-F coupling constants, which is a hallmark of fluorinated aromatic compounds.
Mass Spectrometry: High-resolution mass spectrometry should reveal a molecular ion peak [M+H]⁺ at approximately m/z 182.04120.[5] The fragmentation pattern would likely involve the loss of CO and HF, providing further structural confirmation.
Infrared (IR) Spectroscopy: Key absorption bands would include a broad O-H stretch (around 3400-3200 cm⁻¹), a C=O stretch from the quinolone tautomer (around 1650 cm⁻¹), C=C and C=N stretching in the aromatic region (1600-1450 cm⁻¹), and strong C-F stretching bands (around 1300-1000 cm⁻¹).
Synthesis and Purification Workflow
The synthesis of 4-hydroxyquinoline derivatives is well-documented, typically involving the cyclization of an appropriate aniline precursor. A generalized and robust workflow for preparing 5,8-Difluoro-4-hydroxyquinoline is detailed below.
Synthetic Strategy and Rationale
The most logical and field-proven approach is a variation of the Conrad-Limpach synthesis or Gould-Jacobs reaction, starting from a commercially available difluoroaniline. The strategy involves reacting the aniline with a three-carbon electrophile to build the pyridine ring, followed by a thermal cyclization. This method is chosen for its reliability and high yields for the 4-quinolone core.
A common synthetic pathway involves the dehydrogenation of a 4-keto-1,2,3,4-tetrahydroquinoline compound, which is a reliable method for producing the aromatic 4-hydroxyquinoline system.[6] Another established method is the oxidation of a 1,2,3,4-tetrahydroquinolin-4-one in a basic medium.[10]
An In-depth Technical Guide to the Tautomerism of 5,8-Difluoro-4-hydroxyquinoline
This guide provides a comprehensive analysis of the tautomeric equilibrium in 5,8-Difluoro-4-hydroxyquinoline, a molecule of significant interest in medicinal chemistry. As drug development professionals know, the precis...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive analysis of the tautomeric equilibrium in 5,8-Difluoro-4-hydroxyquinoline, a molecule of significant interest in medicinal chemistry. As drug development professionals know, the precise structural form of a molecule dictates its biological activity. Tautomerism, a subtle yet profound isomeric relationship, can dramatically alter a compound's hydrogen bonding capacity, polarity, and shape, thereby influencing its pharmacokinetic and pharmacodynamic profiles. Here, we dissect the theoretical underpinnings and provide practical, field-proven methodologies to characterize the dominant tautomeric form of this fluorinated quinoline scaffold.
The Foundational Principle: Keto-Enol Tautomerism in the 4-Hydroxyquinoline Core
The quinoline framework is a cornerstone in drug discovery, forming the structural basis for a wide array of therapeutic agents.[1][2] The introduction of a hydroxyl group at the C4 position gives rise to a dynamic equilibrium between two tautomeric forms: the 4-hydroxyquinoline (enol-aromatic) form and the 5,8-Difluoroquinolin-4(1H)-one (keto) form.[3][4]
4-hydroxyquinoline (Enol form): Characterized by a hydroxyl group (-OH) on the C4 carbon. In this conformation, both heterocyclic and carbocyclic rings are fully aromatic, a significant stabilizing factor.[5]
Quinolin-4(1H)-one (Keto form): Features a carbonyl group (C=O) at C4 and a proton on the ring nitrogen (N-H). This form sacrifices the aromaticity of the nitrogen-containing ring.[5]
For the parent 4-hydroxyquinoline molecule, the keto form is generally more stable and predominates in the solid state and in polar solutions, while the enol form can be favored in the gas phase.[4][6] This equilibrium is a delicate balance between the stability afforded by aromaticity (favoring the enol) and the strength of the carbon-oxygen double bond (favoring the keto form).[7] However, this balance can be decisively shifted by substituents.
Caption: Prototropic tautomerism in 5,8-Difluoro-4-hydroxyquinoline.
Causality of the Equilibrium Shift: The Role of 5,8-Difluoro Substitution
The introduction of two fluorine atoms at the C5 and C8 positions is not a trivial modification. Fluorine is the most electronegative element, and its presence profoundly alters the electronic landscape of the quinoline ring through a powerful inductive electron-withdrawing effect (-I).[8]
Mechanistic Insight:
The fluorine atoms at C5 and C8 act as potent electron sinks, pulling electron density from the entire fused ring system. This has two critical consequences for the tautomeric equilibrium:
Stabilization of the Keto Form: The electron-withdrawing effect significantly increases the partial positive charge on the carbonyl carbon (C4) in the keto tautomer. Furthermore, it enhances the acidity of the N-H proton, strengthening its interaction with polar solvents and stabilizing the overall structure.
Destabilization of the Enol Form: While the enol form benefits from full aromaticity, the inductive pull from the fluorine atoms decreases the electron density in the π-system, partially offsetting this aromatic stabilization.
Computational studies on analogous 4-hydroxyquinoline derivatives bearing other electron-withdrawing groups (such as -Cl or -NO₂) consistently show that these substituents favor the keto tautomer.[9] By analogy, the potent and dual -I effect of the 5,8-difluoro substitution is predicted to overwhelmingly shift the equilibrium in favor of the 5,8-Difluoroquinolin-4(1H)-one (keto) form in most environments.
Experimental and Computational Validation Protocols
To move from theoretical prediction to empirical fact, a multi-pronged approach combining spectroscopic analysis and computational modeling is essential. These protocols are designed to be self-validating systems, where experimental data and theoretical calculations corroborate one another.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most definitive technique for identifying and quantifying tautomers in solution. The chemical environments of the protons and carbons are sufficiently different in each form to allow for clear distinction.
Experimental Protocol:
Sample Preparation: Dissolve ~5-10 mg of 5,8-Difluoro-4-hydroxyquinoline in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred as its hydrogen-bond accepting nature can help resolve exchangeable protons like N-H or O-H.
¹H NMR Acquisition: Acquire a standard proton NMR spectrum. Pay close attention to the downfield region (δ > 10 ppm) for the N-H proton of the keto form or the O-H proton of the enol form. The absence of a distinct C-H signal for the C3 proton and the presence of a broad N-H signal are strong indicators of the keto form's dominance.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. The key diagnostic signal is the C4 carbon. In the keto form, this carbon is a carbonyl (C=O) and will appear significantly downfield (typically δ > 170 ppm). In the enol form, it is an aromatic carbon bearing a hydroxyl group (C-OH) and will resonate at a lower chemical shift (typically δ ~ 150-160 ppm).
Expected Data Summary:
Atom
Keto Tautomer (Expected δ)
Enol Tautomer (Expected δ)
Rationale for Distinction
N-H / O-H
> 11 ppm (broad)
9-10 ppm (sharp)
Presence of N-H vs. O-H proton.
C4
> 170 ppm
~150-160 ppm
Carbonyl vs. aromatic C-OH chemical shift.
C2, C3
Distinct alkene-like shifts
Distinct aromatic shifts
Change in the aromaticity of the N-heterocycle.
UV-Vis Spectroscopy
The electronic transitions within the tautomers are different due to their distinct conjugation systems. This results in different absorption maxima (λ_max), providing a rapid method for assessing the predominant form in solution.[10][11]
Experimental Protocol:
Solution Preparation: Prepare a dilute solution (~10⁻⁵ M) of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile).
Spectrum Acquisition: Record the absorption spectrum over a range of 200-400 nm using a dual-beam spectrophotometer with the pure solvent as a reference.
Analysis: The keto form, with its cross-conjugated quinolone system, is expected to have a longer wavelength absorption band compared to the fully aromatic hydroxyquinoline (enol) form.
Expected Data Summary:
Tautomer
Expected λ_max Range (nm)
Associated Transition
Keto
~330-350 nm
π → π* transition in the quinolone system
Enol
~300-320 nm
π → π* transition in the quinoline system
Computational Chemistry: Density Functional Theory (DFT)
In silico modeling provides powerful, quantitative insight into the intrinsic stability of the tautomers. By calculating the total electronic energy of each optimized structure, we can predict the equilibrium constant.[12][13]
Workflow Protocol:
Structure Building: Construct 3D models of both the keto and enol tautomers of 5,8-Difluoro-4-hydroxyquinoline.
Geometry Optimization: Perform full geometry optimization for both structures using a reliable DFT functional and basis set, such as B3LYP/6-311++G(d,p).[9]
Solvent Modeling: To simulate solution-phase conditions, incorporate a solvent model like the Polarizable Continuum Model (PCM) for a solvent of interest (e.g., water, DMSO).
Energy Calculation: Calculate the final electronic energies (with zero-point vibrational energy correction) for both optimized tautomers. The difference in energy (ΔE) reveals their relative stability.
Expected Data Summary:
Tautomer
Relative Energy (ΔE) in DMSO (kcal/mol)
Predicted Population (%)
Keto
0 (Reference)
> 99%
Enol
+5 to +10
< 1%
Note: Positive ΔE indicates lower stability relative to the reference.
Integrated Workflow Visualization
To ensure clarity and reproducibility, the relationship between these validation methods can be visualized as an integrated workflow.
Caption: Integrated workflow for tautomer characterization.
Conclusion and Implications for Drug Development
For researchers in drug development, this is a critical finding. The dominance of the keto form means that this molecule presents a hydrogen bond donor (N-H) and a hydrogen bond acceptor (C=O) in a specific geometric arrangement. This structure, rather than the C-OH group of the enol, is what will interact with target receptors, metabolic enzymes, and transport proteins. Any rational drug design, QSAR modeling, or docking study must use the 5,8-Difluoroquinolin-4(1H)-one structure to generate biologically relevant and predictive results.
References
Heidarnezhad, Z., Heidarnezhad, F., Ganiev, I., & Obidov, Z. (2013). A DFT Study on Tautomer Stability of 4-Hydroxyquinoline Considering Solvent Effect and NBO Analysis. Chemical Science Transactions, 2(4), 1370-1378.
de Souza, M. V. N., Pais, K. C., de Almeida, M. V., de Oliveira, A. B., & Pinto, A. C. (2015). Quinolone-Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry, 80(24), 12244–12257.
Elderfield, R. C., & Maggiolo, A. D. (1951). U.S. Patent No. 2,558,211. U.S. Patent and Trademark Office.
Dron, P.-I., Le Saux, T., Maly, J., Bordeau, G., Tea, E., Métivier, R., & Jullien, L. (2014). Keto–enol equilibrium: stable tautomers of ortho-, meta-, and para-hydroquinones in large aromatics. Chemical Science, 5(6), 2237-2244.
ResearchGate. (n.d.). Tautomeric forms of 4-hydroxy quinoline.
Sun, Q., Dong, T., Zhang, Y., & Wang, S. (2019). Quinoline and quinolone dimers and their biological activities: An overview. European Journal of Medicinal Chemistry, 161, 111-123.
BenchChem. (n.d.). Spectroscopic properties of 2-Hydroxyquinoline (UV-Vis, NMR, IR).
Brovarets, V. S., Vydzhak, R. V., & Yukhymchuk, K. O. (2021). Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers. ACS Omega, 6(4), 2849–2861.
Arjunan, V., Santhanam, R., & Mohan, S. (2014). Spectroscopic (FT-IR, FT-Raman, UV and NMR) investigation, conformational stability, NLO properties, HOMO-LUMO and NBO analysis of hydroxyquinoline derivatives by density functional theory calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 118, 994-1004.
Brovarets, V. S., Vydzhak, R. V., & Yukhymchuk, K. O. (2021). Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers. ACS Omega, 6(4), 2849–2861.
Al-Rawi, J. M. A., Akrawi, D. Q., & Elias, D. H. (2007). Tautomerism of 4-Hydroxy-4(1H) quinolon. National Journal of Chemistry, 28, 558-568.
Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2014). First-principles density functional theoretical study on the structures, reactivity and spectroscopic properties of (NH) and (OH) Tautomer's of 4-(methylsulfanyl)-3[(1Z)-1-(2-phenylhydrazinylidene) ethyl] quinoline-2(1H)-one. PLoS ONE, 9(1), e85714.
Al-Masoudi, N. A., & Al-Amiery, A. A. (2015). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 20(4), 6553-6571.
Omri, M., Abarkan, M., Ghomari, O., & Bouachrine, M. (2021). Tautomerism and antioxidant power of sulfur-benzo[h]quinoline: DFT and molecular docking studies. Journal of Molecular Modeling, 27(1), 18.
Catalán, J., Pérez, P., & de Paz, J. L. G. (2007). Excited-State Processes in 8-Hydroxyquinoline: Photoinduced Tautomerization and Solvation Effects. The Journal of Physical Chemistry B, 111(24), 6905–6912.
Raczyńska, E. D., & Makowski, M. (2018). Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group. Molecules, 23(11), 2909.
ResearchGate. (2022). Are there any differences between fluoroquinolone and quinolone?
Yavari, I., & Naeimabadi, M. (2016). Synthesis and keto-enol tautomerism of ethyl 4-oxo-3,4-dihydro-1H-pyrano[3,4-b]quinoline-3-carboxylate. Molecular Diversity, 20(3), 697-702.
de Souza, M. V. N., Pais, K. C., de Almeida, M. V., de Oliveira, A. B., & Pinto, A. C. (2015). Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry, 80(24), 12244–12257.
Csonka, R., Kónya, D., & Fábián, L. (2018). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 23(12), 3213.
Cysewska, K., Kupcewicz, B., & Buza, D. (2017). Effect of Solvent Polarizability on the Keto/Enol Equilibrium of Selected Bioactive Molecules from the 1,3,4-Thiadiazole Group with a 2,4-Hydroxyphenyl Function. The Journal of Physical Chemistry A, 121(8), 1695–1705.
Gümüş, H., & Gök, Y. (2022). Synthesis, DFT studies on a series of tunable quinoline derivatives. RSC Advances, 12(28), 17826-17835.
Wang, X., & Wan, J. (2019). Structural assignment of the enol–keto tautomers of one-pot synthesized 4-hydroxyquinolines/4-quinolones. Organic Chemistry Frontiers, 6(11), 1761-1765.
Brezolin, A. N., Tormena, C. F., & Rittner, R. (2021). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journal of Organic Chemistry, 17, 240-249.
Pham, T. D. M., Ziora, K. M., & Blaskovich, M. A. T. (2019). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. Molecules, 24(24), 4581.
Mills, J. E., & Ebetino, F. H. (2007). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education, 84(11), 1827.
Šenerović, L., & Opačić, N. (2020). Quinolines and Quinolones as Antibacterial, Antifungal, Anti-virulence, Antiviral and Anti-parasitic Agents. In Studies in Natural Products Chemistry (Vol. 66, pp. 1-38). Elsevier.
Avesis. (2024). Computational analysis and experimental validation of a quinoline derivative for optoelectronic and pharmacological applications.
Li, X., & Zhou, S. (2012). Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. Analytical Methods, 4(11), 3569-3574.
ResearchGate. (n.d.). UV spectra of 8-HQ and M(II) complexes recorded in methanol and chloroform.
Ashenhurst, J. (2011, February 14). Table of Functional Group Priorities for Nomenclature. Master Organic Chemistry.
Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews in Pharmacy and Pharmaceutical Sciences, 3(1), 1-10.
LibreTexts Chemistry. (2023, January 29). 22.1: Keto-Enol Tautomerism.
An In-depth Technical Guide to the Electronic Properties of Difluorinated Hydroxyquinolines
Introduction: The Strategic Imperative of Fluorination in Hydroxyquinoline Scaffolds The 8-hydroxyquinoline scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its potent biologi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Imperative of Fluorination in Hydroxyquinoline Scaffolds
The 8-hydroxyquinoline scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its potent biological activities and its role as a versatile chelating agent.[1] Its derivatives have found applications as antibacterial, antifungal, anticancer, and neuroprotective agents.[2] The electronic properties of the 8-hydroxyquinoline core are central to its function, governing its reactivity, molecular interactions, and photophysical behavior.
Strategic functionalization of the 8-hydroxyquinoline ring system offers a powerful tool to modulate these electronic properties and, consequently, fine-tune the compound's performance for specific applications. Among the various synthetic modifications, fluorination, and particularly difluorination, has emerged as a key strategy. The introduction of fluorine, the most electronegative element, imparts profound changes to the electronic landscape of the molecule. This guide provides a comprehensive exploration of the electronic properties of difluorinated hydroxyquinolines, offering insights for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings of how difluorination impacts the electronic structure, provide practical experimental and computational methodologies for their characterization, and discuss the implications of these properties for various applications.
The Electronic Influence of Difluorination on the Hydroxyquinoline Core
The introduction of two fluorine atoms onto the 8-hydroxyquinoline ring system is not a trivial modification. The position of these fluorine atoms significantly dictates the resulting electronic properties due to a combination of inductive and resonance effects. The high electronegativity of fluorine leads to a strong electron-withdrawing inductive effect (σ-withdrawal), which can significantly alter the electron density distribution across the aromatic rings. This, in turn, influences the energies of the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—which are critical in determining the molecule's reactivity and photophysical characteristics.
A key consequence of this electron withdrawal is the general lowering of both the HOMO and LUMO energy levels. A lower HOMO energy suggests a higher ionization potential, making the molecule more resistant to oxidation. Conversely, a lower LUMO energy indicates a higher electron affinity, making the molecule more susceptible to reduction. The HOMO-LUMO energy gap is another crucial parameter that is affected. A larger HOMO-LUMO gap generally correlates with higher kinetic stability and lower chemical reactivity.
The specific placement of the two fluorine atoms creates distinct electronic isomers with unique properties. For instance, placing the fluorine atoms on the same ring versus on different rings will have different consequences for the overall dipole moment and the molecular electrostatic potential (MEP). The MEP provides a visual representation of the charge distribution on the molecule's surface, highlighting regions that are electron-rich (nucleophilic) and electron-poor (electrophilic). These maps are invaluable for predicting how the molecule will interact with biological targets or other molecules.
Predicted Electronic Properties of Difluorinated Hydroxyquinoline Isomers
Isomer
Predicted Impact on HOMO Energy
Predicted Impact on LUMO Energy
Predicted HOMO-LUMO Gap
Key Features of Molecular Electrostatic Potential (MEP)
8-Hydroxyquinoline (Parent)
Baseline
Baseline
Baseline
Negative potential around the nitrogen and oxygen atoms.
5,6-Difluoro-8-hydroxyquinoline
Significantly Lowered
Significantly Lowered
Potentially slightly increased
Increased positive potential on the carbocyclic ring, particularly at the fluorinated positions. Strong negative potential remains on the heteroatoms.
5,7-Difluoro-8-hydroxyquinoline
Lowered
Lowered
Potentially increased
Symmetrical increase in positive potential on the carbocyclic ring. Strong electron-withdrawing effect from both sides of the hydroxyl group.
6,7-Difluoro-8-hydroxyquinoline
Lowered
Lowered
Potentially slightly increased
Increased positive potential on the carbocyclic ring, adjacent to the fusion with the pyridine ring.
Note: These are generalized predictions. Actual values will depend on the specific molecular geometry and solvent effects.
Methodologies for Characterizing Electronic Properties
A multi-faceted approach combining computational modeling and experimental techniques is essential for a thorough understanding of the electronic properties of difluorinated hydroxyquinolines.
Computational Chemistry: A Predictive Powerhouse
Density Functional Theory (DFT) is a powerful computational method for predicting the electronic structure and properties of molecules.[3] It offers a cost-effective way to screen different isomers and predict their behavior before embarking on potentially complex and time-consuming synthetic efforts.
Caption: A typical workflow for the computational analysis of difluorinated hydroxyquinolines using DFT.
Structure Building: Construct the 3D structure of the desired difluorinated hydroxyquinoline isomer using molecular modeling software (e.g., Avogadro, GaussView).
Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. A common and reliable method is the B3LYP functional with a 6-31G(d,p) basis set.[3] This level of theory provides a good balance between accuracy and computational cost for organic molecules.
Frequency Calculation: After optimization, a frequency calculation should be performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.
Electronic Property Calculation: Using the optimized geometry, perform a single-point energy calculation to obtain the electronic properties. This will provide the energies of the HOMO and LUMO, from which the energy gap can be calculated. The molecular electrostatic potential can also be calculated and mapped onto the electron density surface.
Analysis: Visualize the HOMO and LUMO to understand the distribution of electron density in these frontier orbitals. Analyze the MEP map to identify regions of positive and negative electrostatic potential, which indicate sites for electrophilic and nucleophilic attack, respectively.
Experimental Techniques: Empirical Validation
Experimental methods are crucial for validating the predictions from computational studies and for providing a complete picture of the electronic behavior of these compounds in a real-world setting.
The synthesis of difluorinated hydroxyquinolines can be achieved through various methods, often starting from appropriately substituted anilines or phenols. The Skraup synthesis or modified versions thereof are commonly employed for constructing the quinoline ring system.[4][5] Alternatively, halogenation of the 8-hydroxyquinoline core can be performed, although controlling the regioselectivity of difluorination can be challenging.[2]
UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light excites electrons from lower energy orbitals to higher energy orbitals. The wavelength of maximum absorption (λmax) is related to the energy difference between these orbitals. In the context of difluorinated hydroxyquinolines, changes in λmax compared to the parent compound can provide insights into how fluorination affects the HOMO-LUMO gap. A shift to shorter wavelengths (a blueshift) generally indicates an increase in the HOMO-LUMO gap, while a shift to longer wavelengths (a redshift) suggests a decrease.
Experimental Protocol for UV-Vis Spectroscopy:
Sample Preparation: Prepare a dilute solution of the difluorinated hydroxyquinoline in a suitable UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) of a known concentration (typically in the micromolar range).
Blank Measurement: Record a baseline spectrum of the pure solvent in a quartz cuvette.
Sample Measurement: Record the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-500 nm).
Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax) and the corresponding molar absorptivity (ε). Compare the λmax values of the difluorinated analogs to that of the parent 8-hydroxyquinoline.
Cyclic voltammetry is an electrochemical technique used to study the redox properties of a molecule. It provides information about the oxidation and reduction potentials, which are directly related to the HOMO and LUMO energy levels, respectively. For difluorinated hydroxyquinolines, CV can be used to experimentally determine how the electron-withdrawing fluorine atoms affect the ease of oxidation and reduction.
Experimental Protocol for Cyclic Voltammetry:
Electrolyte Solution Preparation: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in a suitable aprotic solvent (e.g., acetonitrile or dimethylformamide).
Analyte Addition: Add a known concentration of the difluorinated hydroxyquinoline (typically in the millimolar range) to the electrolyte solution.
Electrochemical Cell Setup: Use a standard three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).
Data Acquisition: Scan the potential between a set range and record the resulting current. The scan rate can be varied to investigate the reversibility of the redox processes.
Data Analysis: Determine the oxidation and reduction peak potentials. These can be used to estimate the HOMO and LUMO energy levels using empirical relationships.
1H, 13C, and 19F NMR spectroscopy are indispensable tools for confirming the structure of synthesized difluorinated hydroxyquinolines. The chemical shifts of the fluorine atoms and the coupling constants between fluorine and adjacent protons or carbons provide valuable information about the electronic environment around the fluorine nuclei. Changes in the chemical shifts of the protons and carbons on the quinoline ring upon fluorination can also be used to infer changes in electron density.
Implications for Drug Development and Materials Science
The ability to precisely tune the electronic properties of 8-hydroxyquinoline through difluorination has significant implications for various applications:
Drug Development: In drug design, modifying the electronic properties can impact a molecule's ability to bind to its biological target, its metabolic stability, and its pharmacokinetic profile. For instance, lowering the HOMO energy can make a drug less susceptible to oxidative metabolism, potentially increasing its half-life in the body.[3] The altered MEP can also lead to different interactions with protein binding sites.
Materials Science: In the field of organic electronics, the HOMO and LUMO energy levels are critical for designing materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[6] By tuning these energy levels through difluorination, it is possible to optimize charge injection and transport properties, leading to more efficient devices. The enhanced stability of fluorinated compounds can also contribute to longer device lifetimes.
Conclusion
Difluorination of the 8-hydroxyquinoline scaffold is a powerful strategy for modulating its electronic properties in a predictable manner. The strong electron-withdrawing nature of fluorine leads to a general lowering of the HOMO and LUMO energy levels, with the specific positional isomers exhibiting unique electronic characteristics. A combined computational and experimental approach, utilizing DFT calculations, UV-Vis spectroscopy, cyclic voltammetry, and NMR, is essential for a comprehensive understanding of these effects. The insights gained from such studies are invaluable for the rational design of novel difluorinated hydroxyquinoline derivatives with tailored electronic properties for applications in drug discovery and materials science.
References
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research Journal of Chemical Sciences. [1]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. [2]
Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine. Google Patents. [7]
Analysis of Vibrational Spectra of 8-Hydroxyquinoline and Its 5,7-Dichloro, 5,7-Dibromo, 5,7-Diiodo and 5,7-Dinitro Derivatives Based on Density Functional Theory Calculations. ResearchGate. [8]
Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. [9]
Synthesis method of 8-hydroxyquinoline. Google Patents. [4]
Optoelectronic and electric properties of 8‐Hydroxyquinoline‐Based complexes with divalent metal ions. ResearchGate. [6]
1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati. TSI Journals.
A Thermochemical Computational Study on Hydroxyquinolines and their Azulene Analogues. ChemRxiv. [10]
Electrochemical determination of 8- hydroxyquinoline in a cosmetic product on a glassy carbon electrode modified with 1-amino-2. Journal of the Serbian Chemical Society. [11]
Electronic Absorption Spectra of 5,7-Dibromo-8-hydroxy Quinoline. Asian Journal of Chemistry. [12]
Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. Analytical Sciences. [13]
Chemical Properties of 8-Hydroxyquinoline (CAS 148-24-3). Cheméo. [21]
Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations. ResearchGate. [22]
New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. National Institutes of Health. [23]
Computational pharmacology and computational chemistry of 4-hydroxyisoleucine: Physicochemical, pharmacokinetic, and DFT-based approaches. Frontiers in Chemistry. [3]
¹H VT NMR spectroscopy of dihydroquinoline 1 a (400 MHz, D8‐THF)... ResearchGate. [25]
New insights into bioactive Ga(iii) hydroxyquinolinate complexes from UV-vis, fluorescence and multinuclear high-field NMR studies. Dalton Transactions. [26]
8-Hydroxylquinoline-conjugated porphyrins as broadband light absorbers for dye-sensitized solar cells. ResearchGate. [27]
New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. [28]
Fluorescence spectra and UV of 8-hydroxyquinoline derivatives zinc... ResearchGate. [29]
NMR spectra of 5,7-dibromo-8-hydroxyquinoline in DMSO. ResearchGate. [30]
DFT studies and vibrational spectra of isoquinoline and 8-hydroxyquinoline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [31]
Synthesis of 5,8-Difluoro-4-hydroxyquinoline: An Application Note and Protocol for Researchers
Introduction: The Significance of Fluorinated Quinolines in Drug Discovery Quinolone scaffolds are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. The introducti...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Fluorinated Quinolines in Drug Discovery
Quinolone scaffolds are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. The introduction of fluorine atoms into these structures can dramatically enhance their pharmacological properties, including metabolic stability, binding affinity, and bioavailability. 5,8-Difluoro-4-hydroxyquinoline, in particular, is a valuable building block for the synthesis of novel pharmaceutical candidates, leveraging the unique electronic properties imparted by the difluoro substitution on the benzene ring. This application note provides a comprehensive guide for the synthesis of 5,8-Difluoro-4-hydroxyquinoline from 2,5-difluoroaniline, detailing the underlying chemical principles, a step-by-step experimental protocol, and methods for analytical validation. This guide is intended for researchers and scientists in the field of drug development and organic synthesis.
Reaction Mechanism: The Gould-Jacobs Pathway
The synthesis of 5,8-Difluoro-4-hydroxyquinoline from 2,5-difluoroaniline is achieved through the well-established Gould-Jacobs reaction.[1] This reaction proceeds in a sequential, three-step manner:
Condensation: The initial step involves the nucleophilic attack of the amino group of 2,5-difluoroaniline on the electron-deficient double bond of diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of ethanol to form the intermediate, diethyl 2-(((2,5-difluorophenyl)amino)methylene)malonate. This condensation is typically carried out by heating the neat reactants.[2]
Thermal Cyclization: The second and most critical step is the high-temperature intramolecular cyclization of the malonate intermediate. This electrocyclization reaction is typically performed in a high-boiling solvent, such as diphenyl ether, to achieve the necessary thermal energy for the ring closure. This step yields ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate.
Hydrolysis and Decarboxylation: The final step involves the saponification of the ester group to a carboxylic acid, followed by decarboxylation to yield the desired 5,8-Difluoro-4-hydroxyquinoline. This is typically achieved by heating the carboxylate intermediate in a strong acidic or basic medium.
The overall synthetic transformation is depicted below:
Application Note: Comprehensive Analytical Protocols for the Characterization of 5,8-Difluoro-4-hydroxyquinoline
Abstract This document provides a comprehensive suite of analytical methodologies for the robust characterization of 5,8-Difluoro-4-hydroxyquinoline. As a member of the fluorinated quinolone family, this compound holds s...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive suite of analytical methodologies for the robust characterization of 5,8-Difluoro-4-hydroxyquinoline. As a member of the fluorinated quinolone family, this compound holds significant interest for researchers in medicinal chemistry and materials science. Ensuring the identity, purity, and quality of such compounds is paramount for reproducible and reliable scientific outcomes. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering step-by-step guidance for chromatographic analysis and structural elucidation using modern spectroscopic techniques. The causality behind experimental choices is explained to empower users to adapt and troubleshoot these methods effectively.
Introduction: The Significance of Analytical Rigor
5,8-Difluoro-4-hydroxyquinoline is a heterocyclic building block belonging to the broader class of quinolones. The quinolone core is a well-established pharmacophore in antimicrobial agents, known for its mechanism of inhibiting bacterial DNA gyrase and topoisomerase IV.[1] Furthermore, 8-hydroxyquinoline derivatives are renowned for their potent chelating abilities and applications in fields ranging from antifungal agents to fluorescent sensors and organic light-emitting diodes (OLEDs).[2][3][4] The introduction of fluorine atoms, as in 5,8-Difluoro-4-hydroxyquinoline, can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making such analogs valuable in drug discovery programs.[5]
Given its potential applications, the unambiguous confirmation of the material's identity and purity is a critical prerequisite for any research or development activity. This application note establishes a self-validating analytical framework for 5,8-Difluoro-4-hydroxyquinoline, ensuring that researchers can proceed with confidence in the quality of their starting material.
Compound Profile
A clear understanding of the fundamental properties of 5,8-Difluoro-4-hydroxyquinoline is the first step in its analytical characterization.
High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of non-volatile organic compounds. A reversed-phase method is particularly suitable for separating the polar 5,8-Difluoro-4-hydroxyquinoline from less polar synthetic intermediates or degradation products.
Causality of Method Design:
Reversed-Phase (C18) Column: The C18 stationary phase provides a non-polar surface that retains the compound based on its hydrophobicity, offering excellent separation for a wide range of organic molecules.
Acidified Mobile Phase: The use of a mild acid (e.g., formic acid) serves two purposes: it protonates the quinoline nitrogen, leading to sharper, more symmetrical peak shapes by preventing interaction with residual silanols on the silica support, and it ensures consistent ionization for reproducible retention times.
Gradient Elution: A gradient of increasing organic solvent (acetonitrile) concentration ensures that both early-eluting polar impurities and late-eluting non-polar impurities are effectively resolved and eluted from the column in a reasonable timeframe.
UV Detection: The conjugated quinoline ring system contains a strong chromophore, making UV detection a highly sensitive and reliable method for quantification. The detection wavelength is chosen at an absorbance maximum to ensure optimal sensitivity.
Workflow for HPLC Purity Determination
The following diagram illustrates the logical flow from sample preparation to the final purity assessment.
Caption: HPLC analysis workflow for purity assessment.
Protocol 3.1: Reversed-Phase HPLC Method
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV/Vis or Diode Array Detector.
Reagents: HPLC-grade acetonitrile (ACN), HPLC-grade water, and formic acid (~99%).
Sample Preparation:
Accurately weigh approximately 1.0 mg of 5,8-Difluoro-4-hydroxyquinoline.
Dissolve in 1.0 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.
Vortex and sonicate for 2 minutes to ensure complete dissolution.
Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.
Chromatographic Conditions:
Parameter
Condition
Column
C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A
Water with 0.1% Formic Acid
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Gradient
10% B to 95% B over 15 min; hold at 95% B for 3 min; return to 10% B over 1 min; hold at 10% B for 6 min
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
5 µL
Detection Wavelength
254 nm
Run Time
25 minutes
Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.
Trustworthiness: The Self-Validating System
A protocol's trustworthiness is established by its ability to self-validate. For chromatography, this is achieved through System Suitability Testing (SST). Before analyzing any samples, a standard injection is made to verify the system is performing correctly.
SST Parameter
Acceptance Criteria
Rationale
Tailing Factor (T)
0.8 ≤ T ≤ 1.5
Ensures peak symmetry, indicating good column performance and lack of unwanted secondary interactions.
Theoretical Plates (N)
> 2000
Measures column efficiency and the ability to produce sharp, narrow peaks.
Repeatability (%RSD)
≤ 2.0% for 5 replicate injections
Confirms the precision of the autosampler and detector response.
Structural Confirmation and Identification
While chromatography confirms purity, a combination of spectroscopic techniques is required to unequivocally verify the chemical structure of the compound.
Protocol 4.1: Mass Spectrometry (MS)
Principle: MS provides the exact molecular weight of the compound, serving as the first line of structural confirmation. High-resolution mass spectrometry (HRMS) can determine the elemental composition.
Instrumentation: An Electrospray Ionization (ESI) mass spectrometer, either standalone via direct infusion or coupled to an LC system (LC-MS).
Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in an appropriate solvent like methanol or acetonitrile.
Analysis:
Infuse the sample into the ESI source.
Acquire spectra in both positive and negative ion modes.
Expected Results:
Molecular Weight: 181.14 Da
Positive Mode [M+H]⁺: Expected m/z = 182.05
Negative Mode [M-H]⁻: Expected m/z = 180.04
Protocol 4.2: Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR is the most powerful tool for structural elucidation, providing detailed information about the carbon-hydrogen framework and the chemical environment of each atom. For this compound, ¹H, ¹³C, and ¹⁹F NMR are all essential.
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (DMSO-d₆ is a good choice due to its ability to dissolve a wide range of compounds and to observe the exchangeable -OH proton).
Analysis: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).
Expected Spectral Features:
¹H NMR: Based on the parent 4-hydroxyquinoline structure, expect signals in the aromatic region (approx. 7.0-8.5 ppm).[7] The protons on the quinoline ring will exhibit complex splitting patterns due to both H-H and H-F coupling. A broad singlet, typically downfield (>10 ppm), is expected for the phenolic -OH proton.
¹⁹F NMR: Two distinct signals are expected for the electronically non-equivalent fluorine atoms at the C5 and C8 positions.
¹³C NMR: Nine distinct carbon signals are expected. The carbons directly bonded to fluorine will appear as doublets due to C-F coupling.
Principle: FTIR spectroscopy is used to identify the key functional groups present in the molecule based on their characteristic vibrational frequencies.
Sample Preparation: The analysis can be performed on the neat solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a potassium bromide (KBr) pellet.
Analysis: Acquire the spectrum over the range of 4000-400 cm⁻¹.
Expected Characteristic Absorptions:
~3400-3200 cm⁻¹ (broad): O-H stretching vibration from the hydroxyl group.
~3100-3000 cm⁻¹: Aromatic C-H stretching.
~1650-1500 cm⁻¹: C=C and C=N stretching vibrations characteristic of the quinoline ring system.
~1250-1000 cm⁻¹: C-F stretching vibrations.
Conclusion
The analytical protocols detailed in this application note provide a robust and reliable framework for the comprehensive characterization of 5,8-Difluoro-4-hydroxyquinoline. By combining the quantitative power of HPLC for purity assessment with the definitive structural confirmation from MS, NMR, and FTIR, researchers can ensure the quality and integrity of their material. Adherence to these methods will facilitate reproducible results in downstream applications, from fundamental research and SAR studies to advanced materials development.[8]
References
Al-Ostoot, F. H., Al-Ghamdi, M. A., & Shanty, A. F. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews in Journal of Chemistry. Available at: [Link]
Ribeiro, C. F., & Simões, F. (2023). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. MDPI. Available at: [Link]
Badea, M., et al. (2021). Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. PubMed Central. Available at: [Link]
Pruc, J., & Wilczyński, S. (2010). Determination of 8-hydroxyquinoline sulfate in tuberculin solutions by planar and high performance liquid chromatography. ResearchGate. Available at: [Link]
Al-Majedy, Y. K., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PubMed Central. Available at: [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Amerigo Scientific. Available at: [Link]
Surrey, A. R., & Hammer, H. F. (1951). Preparation of 4-hydroxyquinoline compounds. Google Patents.
Illyés, E., et al. (2020). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. PubMed Central. Available at: [Link]
El-Shabrawy, Y., et al. (2015). Chromatographic methods for simultaneous determination of diiodohydroxyquinoline and Metronidazole in their binary mixture. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 4-Hydroxyquinoline. PubChem. Available at: [Link]
Al-Ostoot, F.H., et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry. Available at: [Link]
Goldman, M., & Wehry, E. L. (1970). Environmental effects upon fluorescence of 5- and 8-hydroxyquinoline. Analytical Chemistry. Available at: [Link]
Martinez-Vazquez, M., et al. (2023). Fluoroquinolone Analogs, SAR Analysis, and the Antimicrobial Evaluation of 7-Benzimidazol-1-yl-fluoroquinolone in In Vitro, In Silico, and In Vivo Models. National Institutes of Health. Available at: [Link]
Application Note: Elucidation of 5,8-Difluoro-4-hydroxyquinoline Structure using 1H and 13C NMR Spectroscopy
Introduction 5,8-Difluoro-4-hydroxyquinoline is a fluorinated heterocyclic compound of significant interest to the pharmaceutical and drug discovery sectors. The incorporation of fluorine atoms into organic molecules, su...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
5,8-Difluoro-4-hydroxyquinoline is a fluorinated heterocyclic compound of significant interest to the pharmaceutical and drug discovery sectors. The incorporation of fluorine atoms into organic molecules, such as the quinoline scaffold, can profoundly influence their physicochemical and pharmacological properties. These modifications may lead to enhanced metabolic stability, increased binding affinity to biological targets, and improved membrane permeability.[1] Quinolone derivatives, particularly fluorinated ones, have a well-established history as potent therapeutic agents, including broad-spectrum antibiotics.[2][3][4][5][6]
This application note provides a comprehensive guide to the ¹H and ¹³C NMR spectral data of 5,8-Difluoro-4-hydroxyquinoline. It is intended for researchers, scientists, and drug development professionals who are working with or synthesizing this compound and require a detailed understanding of its structural characterization by NMR. The causality behind experimental choices, interpretation of the spectral data, and a standardized protocol for data acquisition are presented to ensure trustworthy and reproducible results.
Predicted NMR Spectral Data
Due to the limited availability of experimentally published spectra for 5,8-Difluoro-4-hydroxyquinoline, the following ¹H and ¹³C NMR data have been predicted using advanced computational algorithms.[7][8][9] These predictions provide a reliable basis for spectral assignment and structural verification.
Predicted ¹H NMR Data (500 MHz, DMSO-d₆)
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~11.5 - 12.5
br s
1H
OH
~8.20
d
1H
H-2
~7.45
dd
1H
H-6
~7.20
dd
1H
H-7
~6.30
d
1H
H-3
Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)
Chemical Shift (δ) ppm
Assignment
~175.0
C-4
~155.0 (d)
C-8
~152.0 (d)
C-5
~140.0
C-8a
~138.0
C-2
~125.0 (dd)
C-6
~115.0 (dd)
C-7
~110.0
C-4a
~105.0
C-3
Note: The predicted chemical shifts are subject to minor variations depending on the solvent and concentration. The multiplicities for the fluorine-coupled carbons are indicated as (d) for doublet and (dd) for doublet of doublets.
Experimental Protocol: NMR Data Acquisition
This section outlines a standardized protocol for the preparation and NMR analysis of 5,8-Difluoro-4-hydroxyquinoline. Adherence to this protocol is crucial for obtaining high-quality, reproducible NMR spectra.
Sample Preparation
Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a recommended solvent due to its ability to dissolve a wide range of organic compounds and its relatively high boiling point, which minimizes evaporation.[10]
Sample Concentration: Prepare a solution of 5-10 mg of 5,8-Difluoro-4-hydroxyquinoline in approximately 0.6-0.7 mL of DMSO-d₆.
Filtration: To ensure a homogenous magnetic field and prevent line broadening, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry, high-quality 5 mm NMR tube.
Internal Standard: Tetramethylsilane (TMS) can be used as an internal reference standard (δ = 0.00 ppm).
NMR Instrument Parameters
The following parameters are recommended for a 500 MHz NMR spectrometer:
Parameter
¹H NMR
¹³C NMR
Pulse Program
Standard 1D pulse sequence
Standard 1D with proton decoupling
Spectral Width
-2 to 14 ppm
-10 to 200 ppm
Acquisition Time
~3-4 seconds
~1-2 seconds
Relaxation Delay
2-5 seconds
2-5 seconds
Number of Scans
16-64
1024-4096
Temperature
298 K
298 K
Spectral Interpretation: A Deeper Dive
The predicted ¹H and ¹³C NMR spectra of 5,8-Difluoro-4-hydroxyquinoline exhibit distinct features arising from its unique electronic structure. The presence of two fluorine atoms and a hydroxyl group significantly influences the chemical shifts of the neighboring protons and carbons.
¹H NMR Spectrum:
The hydroxyl proton (OH) is expected to appear as a broad singlet at a downfield chemical shift, characteristic of acidic protons.
The protons on the pyridine ring (H-2 and H-3) and the benzene ring (H-6 and H-7) will exhibit characteristic multiplicities due to spin-spin coupling with each other and with the fluorine atoms. The strong electron-withdrawing nature of the fluorine atoms will generally lead to a downfield shift of the adjacent protons.
¹³C NMR Spectrum:
The carbon atoms directly bonded to fluorine (C-5 and C-8) will appear as doublets due to one-bond ¹³C-¹⁹F coupling.
Other carbons in the vicinity of the fluorine atoms will also show smaller couplings (two-bond, three-bond, etc.), leading to more complex splitting patterns.
The chemical shifts of the aromatic carbons are influenced by the combined electronic effects of the fluorine atoms, the hydroxyl group, and the nitrogen atom in the quinoline ring system.
Visualizing the Workflow and Structure
To aid in understanding the experimental process and the molecular structure, the following diagrams are provided.
Caption: Structure of 5,8-Difluoro-4-hydroxyquinoline.
Conclusion
This application note provides a detailed guide to the ¹H and ¹³C NMR spectral data of 5,8-Difluoro-4-hydroxyquinoline, a compound of significant interest in medicinal chemistry. By presenting predicted spectral data, a standardized experimental protocol, and a thorough interpretation of the expected spectral features, this guide serves as a valuable resource for researchers in the field. The provided workflows and structural diagrams further aid in the practical application of this information. The accurate structural elucidation of such fluorinated quinolines is a critical step in the development of new and improved therapeutic agents.
References
ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]
Banfi, D., & Patiny, L. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. Retrieved from [Link]
Dalhoff, A., & Schubert, S. (2022). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. Antibiotics, 11(2), 253. Retrieved from [Link]
Drugs.com. (2024, February 15). List of Common Quinolones + Uses, Types & Side Effects. Retrieved from [Link]
Golan, D. E. (1992). The evolution of fluorinated quinolones: pharmacology, microbiological activity, clinical uses, and toxicities. The Annals of pharmacotherapy, 26(10), 1253-1259. Retrieved from [Link]
Google Patents. (n.d.). EP0097585A1 - Process for the preparation of 4-hydroxy quinolines.
Hooper, D. C. (1999). Fluorinated quinolones. A review of their mode of action, antimicrobial activity, pharmacokinetics and clinical efficacy. Drugs, 58(Suppl 2), 6-10. Retrieved from [Link]
IUPAC. (2001). Recommendations for the presentation of NMR data for publication in chemical journals. Pure and Applied Chemistry, 73(11), 1795-1818.
Kovács, L., et al. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 23(10), 2645. Retrieved from [Link]
Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]
Wikipedia. (n.d.). Quinolone antibiotic. Retrieved from [Link]
NMRDB.org. (n.d.). Predict 13C Carbon NMR Spectra. Retrieved from [Link]
Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry, 3(1), 1-12. Retrieved from [Link]
ChemAxon. (n.d.). NMR Predictor. Retrieved from [Link]
Mestrelab. (n.d.). NMR Predict. Retrieved from [Link]
Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]
Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of enzyme inhibition and medicinal chemistry, 22(5), 527-540. Retrieved from [Link]
Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]
Al-Trawneh, M. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(22), 5347. Retrieved from [Link]
Anasazi Instruments. (n.d.). NMR Education: How to Choose Your Acquisition Parameters? Retrieved from [Link]
UTHSCSA. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved from [Link]
Sajed, T., et al. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290. Retrieved from [Link]
Application Notes and Protocols for the Mass Spectrometry Analysis of 5,8-Difluoro-4-hydroxyquinoline
For: Researchers, scientists, and drug development professionals. Introduction: Unveiling the Molecular Identity of 5,8-Difluoro-4-hydroxyquinoline 5,8-Difluoro-4-hydroxyquinoline is a halogenated heterocyclic compound w...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Introduction: Unveiling the Molecular Identity of 5,8-Difluoro-4-hydroxyquinoline
5,8-Difluoro-4-hydroxyquinoline is a halogenated heterocyclic compound with a molecular weight of 181.14 g/mol and a molecular formula of C₉H₅F₂NO.[1] As a quinoline derivative, it belongs to a class of compounds with significant interest in medicinal chemistry and materials science. The structural elucidation and quantification of this and related molecules are critical for quality control, metabolite identification, and pharmacokinetic studies. Mass spectrometry (MS) stands as a cornerstone analytical technique, offering unparalleled sensitivity and specificity for these applications. This document provides a comprehensive guide to the mass spectrometric analysis of 5,8-Difluoro-4-hydroxyquinoline, detailing optimized protocols from sample preparation to data interpretation. The methodologies described herein are designed to be robust and reproducible, providing a solid foundation for researchers in the field.
Scientific Rationale: Ionization and Fragmentation Behavior
The chemical structure of 5,8-Difluoro-4-hydroxyquinoline, featuring a nitrogen-containing heterocyclic ring and a hydroxyl group, lends itself well to analysis by electrospray ionization (ESI). In positive ion mode, the nitrogen atom is readily protonated, forming the pseudomolecular ion [M+H]⁺. This "soft" ionization technique is preferred for preserving the intact molecule for initial mass measurement.
Tandem mass spectrometry (MS/MS) is indispensable for confirming the molecular structure through controlled fragmentation. The fragmentation of quinolone-like structures is often predictable.[2] For 5,8-Difluoro-4-hydroxyquinoline, collision-induced dissociation (CID) of the [M+H]⁺ ion is expected to yield characteristic product ions resulting from the loss of small neutral molecules such as carbon monoxide (CO) and water (H₂O).[2] Understanding these fragmentation pathways is key to developing selective and sensitive analytical methods.
Experimental Workflow
The overall workflow for the mass spectrometry analysis of 5,8-Difluoro-4-hydroxyquinoline can be visualized as a multi-step process, from initial sample handling to final data analysis.
Caption: High-level workflow for the LC-MS/MS analysis of 5,8-Difluoro-4-hydroxyquinoline.
Detailed Protocols
Sample Preparation
Proper sample preparation is paramount for achieving high-quality, reproducible mass spectrometry data.[3][4] The following protocol is designed for the preparation of 5,8-Difluoro-4-hydroxyquinoline standards and samples for direct infusion or LC-MS analysis.
Materials:
5,8-Difluoro-4-hydroxyquinoline standard
Methanol (LC-MS grade)
Acetonitrile (LC-MS grade)
Deionized water (18.2 MΩ·cm)
Formic acid (LC-MS grade)
0.22 µm syringe filters
2 mL autosampler vials
Protocol for Standard Solutions:
Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of 5,8-Difluoro-4-hydroxyquinoline and dissolve it in 1 mL of methanol in a clean glass vial. Vortex until fully dissolved.
Working Stock Solution (100 µg/mL): Dilute 100 µL of the primary stock solution with 900 µL of 50:50 (v/v) methanol:water.
Serial Dilutions: Prepare a series of calibration standards by serially diluting the working stock solution with 50:50 (v/v) acetonitrile:water containing 0.1% formic acid. A typical concentration range would be 1 ng/mL to 1000 ng/mL.
Final Preparation: Transfer the final diluted standards into 2 mL autosampler vials.
Protocol for Samples in Simple Matrices:
Extraction: If the analyte is in a simple matrix, dissolve the sample in an appropriate organic solvent such as methanol or acetonitrile.[5]
Dilution: Dilute the extracted sample to fall within the calibration range. The recommended starting dilution is 1:100 with 50:50 (v/v) acetonitrile:water containing 0.1% formic acid.
Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulates that could clog the LC system or ion source.[5]
Transfer: Transfer the filtered sample into a 2 mL autosampler vial.
Instrumentation and Data Acquisition
The following parameters are recommended for a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. These should be optimized for the specific instrument in use.
Liquid Chromatography (LC) Parameters:
Parameter
Recommended Setting
Rationale
Column
C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Provides good retention and peak shape for small, moderately polar molecules.
Mobile Phase A
0.1% Formic Acid in Water
Acidified mobile phase promotes protonation for positive mode ESI.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Common organic solvent for reversed-phase chromatography.
Gradient
5% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate
A standard gradient to elute the analyte with good resolution.
Flow Rate
0.3 mL/min
Appropriate for a 2.1 mm ID column.
Column Temperature
40 °C
Ensures reproducible retention times and can improve peak shape.
Injection Volume
5 µL
A typical injection volume to avoid overloading the column.
Mass Spectrometry (MS) Parameters:
Parameter
Recommended Setting
Rationale
Ionization Mode
Positive Electrospray Ionization (ESI+)
The nitrogen in the quinoline ring is readily protonated.
Capillary Voltage
3.5 kV
Optimize for maximum signal intensity of the precursor ion.
Source Temperature
120 °C
Helps in desolvation of the ESI droplets.
Desolvation Temperature
350 °C
Ensures complete desolvation of the ions before they enter the mass analyzer.
Gas Flow (Desolvation)
800 L/hr
Aids in the desolvation process.
Gas Flow (Cone)
50 L/hr
Prevents neutral molecules from entering the mass analyzer.
Scan Mode
Multiple Reaction Monitoring (MRM) or Product Ion Scan
MRM for quantification, Product Ion Scan for structural confirmation.
Precursor Ion (Q1)
m/z 182.04
Corresponds to the [M+H]⁺ of 5,8-Difluoro-4-hydroxyquinoline.
Collision Energy (CE)
15-30 eV
Requires optimization to achieve the desired fragmentation pattern.
Product Ions (Q3)
To be determined (see Data Analysis section)
These are the characteristic fragments used for identification and quantification.
Data Analysis and Expected Results
Full Scan Mass Spectrum
In a full scan experiment, the primary ion observed should be the protonated molecule [M+H]⁺ at an m/z of 182.04. The high-resolution mass of this ion should be within 5 ppm of the theoretical value.
Tandem Mass Spectrometry (MS/MS) and Fragmentation Pathway
A product ion scan of the precursor at m/z 182.04 will reveal the fragmentation pattern. Based on the known fragmentation of similar quinolone structures, the following pathway is proposed.[2]
Caption: Proposed fragmentation pathway for protonated 5,8-Difluoro-4-hydroxyquinoline.
Expected Product Ions:
Precursor Ion (m/z)
Product Ion (m/z)
Neutral Loss
Proposed Fragment Structure
182.04
154.04
CO (28 Da)
Loss of carbon monoxide
182.04
164.03
H₂O (18 Da)
Loss of water
The relative intensities of these product ions will depend on the collision energy used. For quantitative analysis using MRM, the most intense and specific transitions should be chosen. For example, m/z 182.04 → 154.04 and m/z 182.04 → 164.03 would be suitable candidates.
Conclusion
This application note provides a detailed framework for the mass spectrometric analysis of 5,8-Difluoro-4-hydroxyquinoline. The protocols for sample preparation, LC-MS/MS parameters, and data interpretation are designed to be a starting point for method development and can be adapted to specific instrumentation and research questions. By understanding the ionization and fragmentation behavior of this molecule, researchers can confidently identify and quantify it in various matrices, contributing to advancements in drug discovery and chemical analysis.
References
Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC - NIH. (n.d.).
Application Notes and Protocols for Fluorescence Spectroscopy of 5,8-Difluoro-4-hydroxyquinoline
Abstract This document provides a comprehensive guide to the fluorescence spectroscopy of 5,8-Difluoro-4-hydroxyquinoline, a fluorinated heterocyclic compound with significant potential in materials science and biomedica...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide to the fluorescence spectroscopy of 5,8-Difluoro-4-hydroxyquinoline, a fluorinated heterocyclic compound with significant potential in materials science and biomedical research. While specific spectral data for this compound is not extensively documented in publicly available literature, this application note establishes a foundational protocol for its characterization. By drawing upon the known photophysical properties of analogous quinoline derivatives, we present a detailed methodology for determining its excitation and emission spectra, quantum yield, and sensitivity to environmental factors such as solvent polarity and pH. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the utility of 5,8-Difluoro-4-hydroxyquinoline as a novel fluorescent probe or functional material.
Introduction: The Promise of Fluorinated Quinolines
Quinolone scaffolds are a cornerstone in the development of fluorescent probes due to their rigid, planar structure which is conducive to strong fluorescence emission.[1] The introduction of fluorine atoms into organic molecules can significantly modulate their electronic properties, often leading to enhanced fluorescence quantum yields, improved photostability, and altered solvent interactions. 5,8-Difluoro-4-hydroxyquinoline belongs to this promising class of compounds. While its parent compound, 4-hydroxyquinoline, has been studied for its photochemical properties[2][3], the difluoro- derivative remains a frontier molecule for spectroscopic characterization.
The strategic placement of two fluorine atoms at the 5 and 8 positions is anticipated to influence the intramolecular charge transfer (ICT) characteristics of the molecule, a key factor in the environmental sensitivity of fluorescent probes.[4] This application note will guide the user through the essential steps to unlock the fluorescent potential of this compound.
Physicochemical Properties
A clear understanding of the fundamental properties of 5,8-Difluoro-4-hydroxyquinoline is essential before commencing spectroscopic analysis.
Core Protocol: Fluorescence Spectroscopy of 5,8-Difluoro-4-hydroxyquinoline
This protocol outlines the fundamental steps for acquiring and analyzing the fluorescence spectra of 5,8-Difluoro-4-hydroxyquinoline.
Materials and Reagents
5,8-Difluoro-4-hydroxyquinoline: (Purity >95%)
Spectroscopy Grade Solvents: A range of solvents of varying polarity should be used to assess solvatochromic effects (e.g., cyclohexane, toluene, dichloromethane, acetonitrile, ethanol, methanol, and water).
Buffers: pH buffers ranging from acidic to basic (e.g., pH 4, 7, and 9) are necessary to investigate the effects of protonation.
Quartz Cuvettes: 1 cm path length, suitable for fluorescence spectroscopy.
Spectrofluorometer: A calibrated instrument capable of recording excitation and emission spectra.
UV-Vis Spectrophotometer: For measuring absorbance to determine appropriate concentrations and for quantum yield calculations.
Experimental Workflow
The following diagram illustrates the general workflow for the characterization of 5,8-Difluoro-4-hydroxyquinoline's fluorescence properties.
Caption: Experimental workflow for fluorescence characterization.
Step-by-Step Protocol
Stock Solution Preparation:
Accurately weigh a small amount of 5,8-Difluoro-4-hydroxyquinoline and dissolve it in a minimal amount of a suitable solvent like DMSO or ethanol to prepare a stock solution (e.g., 1 mM). Ensure complete dissolution.
Working Solution Preparation:
Prepare a series of working solutions by diluting the stock solution in the desired spectroscopy-grade solvent or buffer. A typical concentration range for fluorescence measurements is 1-10 µM.
Causality: The concentration should be low enough to avoid inner filter effects, where the sample absorbs too much of the excitation or emission light, leading to non-linear fluorescence intensity.
Absorbance Measurement:
Record the UV-Vis absorbance spectrum of a working solution (e.g., 10 µM) from 250 nm to 500 nm.
The absorbance at the excitation wavelength should ideally be below 0.1 to ensure a linear relationship between absorbance and concentration (Beer-Lambert Law) and to minimize inner filter effects.
Determination of Excitation and Emission Maxima:
Set the emission wavelength to an estimated value (based on analogous compounds, a starting point of 450-500 nm is reasonable) and scan a range of excitation wavelengths to obtain the excitation spectrum. The peak of this spectrum is the excitation maximum (λex).
Set the excitation wavelength to the determined λex and scan a range of emission wavelengths to obtain the emission spectrum. The peak of this spectrum is the emission maximum (λem).
Quantum Yield Determination (Relative Method):
The fluorescence quantum yield (Φ) can be determined relative to a well-characterized standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).
Measure the absorbance and integrated fluorescence intensity of both the sample and the standard at the same excitation wavelength.
The quantum yield is calculated using the following equation:
Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²)
Where:
I is the integrated fluorescence intensity.
A is the absorbance at the excitation wavelength.
η is the refractive index of the solvent.
Trustworthiness: Using a well-established standard and ensuring identical experimental conditions (e.g., excitation wavelength, slit widths) are crucial for an accurate determination.
Key Influencing Factors and Expected Observations
The fluorescence of hydroxyquinoline derivatives is highly sensitive to their environment.
Solvent Effects (Solvatochromism)
The polarity of the solvent can significantly impact the emission spectrum. An increase in solvent polarity often leads to a red shift (bathochromic shift) in the emission wavelength of polar fluorophores due to the stabilization of the excited state dipole moment by the polar solvent molecules.[6]
Protocol: Record the emission spectra of 5,8-Difluoro-4-hydroxyquinoline in a series of solvents with varying polarities (e.g., cyclohexane, toluene, acetonitrile, methanol).
Expected Outcome: A plot of the emission maximum (in wavenumbers) versus the solvent polarity function (e.g., Lippert-Mataga plot) can provide insights into the change in dipole moment upon excitation.
pH Effects (Protonation)
The protonation state of the quinoline nitrogen and the deprotonation of the hydroxyl group will significantly alter the electronic structure and, consequently, the fluorescence properties. Protonation of the nitrogen in quinoline derivatives often leads to a significant enhancement of fluorescence intensity.[5]
Protocol: Record the fluorescence spectra in a series of buffers with different pH values (e.g., pH 2, 4, 7, 9, 11).
Expected Outcome: The fluorescence intensity and emission wavelength are expected to change with pH, reflecting the different fluorescent properties of the neutral, protonated, and deprotonated species. This allows for the determination of the ground and excited state pKa values. The keto-enol tautomerism of the 4-hydroxyquinoline moiety is also pH-dependent and will influence the observed spectra.[2][3]
Potential Applications and Future Directions
Based on the general properties of fluorinated quinolines, 5,8-Difluoro-4-hydroxyquinoline holds promise in several areas:
Fluorescent Probes: Its sensitivity to the local environment suggests potential as a probe for micropolarity or as a pH sensor in biological systems.
Materials Science: Quinoline derivatives are utilized in the fabrication of Organic Light-Emitting Diodes (OLEDs). The fluorine substitution may enhance the performance and stability of such materials.[7]
Drug Development: The quinoline scaffold is a common pharmacophore. The fluorescent properties of this derivative could be leveraged for cellular imaging and tracking of drug molecules.[1]
Further research should focus on the comprehensive photophysical characterization, including fluorescence lifetime measurements, and exploring its chemosensing capabilities with various metal ions, as 8-hydroxyquinoline derivatives are known to be excellent chelators.[8]
References
Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. PubMed Central. Available at: [Link]
Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline. MDPI. Available at: [Link]
A guide to small fluorescent probes for single-molecule biophysics. AIP Publishing. Available at: [Link]
5,8-Difluoro-4-hydroxyquinoline. Amerigo Scientific. Available at: [Link]
Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. PubMed. Available at: [Link]
Environmental effects upon fluorescence of 5- and 8-hydroxyquinoline. Analytical Chemistry. Available at: [Link]
Fluorescence-based investigations of RNA-small molecule interactions. PMC. Available at: [Link]
Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. ResearchGate. Available at: [Link]
Synthesis and Fluorescence Properties of 5,7-Diphenylquinoline and 2,5,7-Triphenylquinoline Derived from m-Terphenylamine. MDPI. Available at: [Link]
Examples of quinoline-based fluorophores and sensors. ResearchGate. Available at: [Link]
Solvent-Responsive Luminescence of an 8-Hydroxyquinoline-Modified 1H-Imidazo[4,5-f][1][9]phenanthroline Ligand and Its Cu(I) Complexes: Excited-State Mechanisms and Structural Effects. MDPI. Available at: [Link]
Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations. ResearchGate. Available at: [Link]
Advancements in Single-Molecule Fluorescence Detection Techniques and Their Expansive Applications in Drug Discovery and Neuroscience. MDPI. Available at: [Link]
Fluorescence spectra and UV of 8-hydroxyquinoline derivatives zinc... ResearchGate. Available at: [Link]
Fluorescence-Based Techniques for the Identification of Small Biomolecules. eRepository @ Seton Hall. Available at: [Link]
Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline. PMC. Available at: [Link]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Open Access Journals. Available at: [Link]
The Strategic Application of 5,8-Difluoro-4-hydroxyquinoline in Modern Medicinal Chemistry: A Guide for Drug Development Professionals
Introduction: The Rising Prominence of Fluorinated Quinolines in Drug Discovery The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with dive...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Rising Prominence of Fluorinated Quinolines in Drug Discovery
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic incorporation of fluorine atoms into this privileged structure has emerged as a powerful tool to modulate the physicochemical and pharmacokinetic properties of drug candidates.[3] Fluorine's high electronegativity and small size can enhance metabolic stability, improve binding affinity to target proteins, and favorably alter lipophilicity and membrane permeability.[3] This guide focuses on a particularly promising building block: 5,8-Difluoro-4-hydroxyquinoline . Its unique substitution pattern offers a valuable platform for the design and synthesis of novel therapeutic agents. This document provides a comprehensive overview of its synthesis, potential applications, and detailed protocols for its evaluation, aimed at researchers, scientists, and drug development professionals.
Physicochemical Properties of 5,8-Difluoro-4-hydroxyquinoline
A thorough understanding of the fundamental properties of a scaffold is critical for its effective utilization in drug design.
Synthesis of 5,8-Difluoro-4-hydroxyquinoline: The Gould-Jacobs Approach
The Gould-Jacobs reaction is a robust and widely employed method for the synthesis of 4-hydroxyquinolines.[6] This reaction proceeds through the condensation of an aniline with diethyl ethoxymethylenemalonate, followed by a thermal cyclization. For the synthesis of 5,8-difluoro-4-hydroxyquinoline, 2,5-difluoroaniline serves as the starting material.
Figure 1: Synthetic pathway for 5,8-Difluoro-4-hydroxyquinoline via the Gould-Jacobs reaction.
Protocol 1: Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Part A: Synthesis of Diethyl 2-((2,5-difluorophenyl)amino)methylenemalonate
In a round-bottom flask equipped with a reflux condenser, combine 2,5-difluoroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).
Heat the mixture at 110-120 °C for 2 hours.
Allow the reaction mixture to cool to room temperature. The resulting product is often a solid or a viscous oil and can be used in the next step without further purification. If necessary, purification can be achieved by recrystallization from ethanol.
Part B: Synthesis of Ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate
Add the crude diethyl 2-((2,5-difluorophenyl)amino)methylenemalonate from Part A to a high-boiling point solvent such as Dowtherm A.
Heat the mixture to 240-250 °C for 30 minutes. The cyclization is typically accompanied by the evolution of ethanol.
Cool the reaction mixture and add hexane or petroleum ether to precipitate the product.
Collect the solid by filtration, wash with hexane, and dry under vacuum.
Part C: Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Suspend the ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate in a 10% aqueous solution of sodium hydroxide.
Heat the mixture to reflux for 2-3 hours until the hydrolysis is complete (monitored by TLC).
Cool the reaction mixture to room temperature and acidify with concentrated hydrochloric acid to a pH of approximately 2-3.
The precipitated 5,8-difluoro-4-hydroxyquinoline-3-carboxylic acid is collected by filtration and washed with water.
To decarboxylate, heat the carboxylic acid intermediate at its melting point until the evolution of carbon dioxide ceases.
The resulting crude 5,8-difluoro-4-hydroxyquinoline can be purified by recrystallization from a suitable solvent like ethanol or acetic acid.
Medicinal Chemistry Applications: A Scaffold for Kinase Inhibitors
The 4-quinolone core is a well-established pharmacophore in the development of kinase inhibitors.[7] The nitrogen at position 1 and the carbonyl at position 4 can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding site. The difluoro substitution at positions 5 and 8 of the 5,8-difluoro-4-hydroxyquinoline scaffold can offer advantages in terms of increased binding affinity and improved metabolic stability.
While direct examples of 5,8-difluoro-4-hydroxyquinoline as a core for marketed drugs are not yet prevalent, its structural similarity to known kinase inhibitors and the advantageous properties of fluorine suggest its high potential. For instance, derivatives of the closely related 6,8-difluoroquinolone scaffold have shown promise as potent antibacterial agents, indicating the biological relevance of this substitution pattern.[4] Furthermore, quinoline-5,8-dione derivatives have been investigated as inhibitors of Sphingosine Kinase (SphK), a key enzyme in cancer cell proliferation and survival.[8]
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in cell growth and proliferation. Its aberrant activation is a hallmark of many cancers, making it a prime target for anticancer drug development.[9] The 4-anilinoquinazoline scaffold, found in approved EGFR inhibitors like gefitinib and erlotinib, demonstrates the importance of a heterocyclic core that can engage in hydrogen bonding with the kinase hinge region. The 5,8-difluoro-4-hydroxyquinoline scaffold can be envisioned as a bioisostere for this, with the potential for derivatization at various positions to optimize potency and selectivity.
Figure 2: Simplified EGFR signaling pathway and the hypothetical inhibitory action of a 5,8-difluoro-4-hydroxyquinoline derivative.
Experimental Protocols for Biological Evaluation
Protocol 2: In Vitro Kinase Inhibition Assay (General Protocol)
This protocol provides a general framework for assessing the inhibitory activity of compounds derived from 5,8-difluoro-4-hydroxyquinoline against a target kinase.
Materials:
Recombinant active kinase (e.g., EGFR)
Kinase substrate (e.g., a specific peptide)
ATP (Adenosine triphosphate)
Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.5 mM DTT)
Prepare serial dilutions of the test compounds in DMSO. Further dilute the compounds in the kinase assay buffer to the desired final concentrations.
To each well of the microplate, add the kinase and the test compound or vehicle control (DMSO).
Initiate the kinase reaction by adding the substrate and ATP mixture.
Incubate the plate at 30 °C for a predetermined time (e.g., 60 minutes).
Stop the kinase reaction and measure the amount of ADP produced using a suitable detection reagent according to the manufacturer's instructions.
Measure the luminescence using a plate reader.
Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.
Protocol 3: MTT Assay for Antiproliferative Activity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[10]
Materials:
Cancer cell line (e.g., A549 lung carcinoma cells, which overexpress EGFR)
Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics
Test compounds (dissolved in DMSO)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
96-well cell culture plates
Procedure:
Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.
Treat the cells with various concentrations of the test compounds or vehicle control (DMSO) and incubate for 48-72 hours.
After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37 °C.
Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC₅₀ value.
Conclusion and Future Directions
5,8-Difluoro-4-hydroxyquinoline represents a valuable and versatile scaffold for the development of novel therapeutic agents. Its synthesis is readily achievable through established methods like the Gould-Jacobs reaction. The strategic placement of two fluorine atoms is anticipated to confer advantageous pharmacokinetic and pharmacodynamic properties to its derivatives. While its full potential in medicinal chemistry is still being explored, its structural features strongly suggest its utility in the design of kinase inhibitors for the treatment of cancer and other diseases driven by aberrant kinase activity. The protocols provided herein offer a solid foundation for researchers to synthesize, evaluate, and optimize novel compounds based on this promising fluorinated quinoline core. Future research should focus on the synthesis of diverse libraries of 5,8-difluoro-4-hydroxyquinoline derivatives and their systematic evaluation against a broad panel of biological targets to unlock their full therapeutic potential.
References
Al-Hussain, S. A., & Al-shmry, Z. M. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(5), 1074. [Link]
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 4-Hydroxyquinolines. Journal of the American Chemical Society, 61(10), 2890–2895. [Link]
Konieczny, W., & Kwiecień, H. (2021). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. Molecules, 26(16), 4991. [Link]
Elderfield, R. C., & Maggiolo, A. D. (1951). U.S. Patent No. 2,558,211. Washington, DC: U.S.
Domagala, J. M., Hagen, S. E., Heifetz, C. L., Hutt, M. P., Mich, T. F., Sanchez, J. P., & Trehan, A. K. (1993). 7-Substituted 5-amino-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids: synthesis and biological activity of a new class of quinolone antibacterials. Journal of Medicinal Chemistry, 36(7), 871–882. [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
Conconi, M. T., Marzaro, G., Urbani, L., Zanusso, I., Di Liddo, R., Castagliuolo, I., Brun, P., Tonus, F., Ferrarese, A., Guiotto, A., & Chilin, A. (2013). Quinazoline-based multi-tyrosine kinase inhibitors: synthesis, modeling, antitumor and antiangiogenic properties. European Journal of Medicinal Chemistry, 67, 234–246. [Link]
Szymańska, E., Płazińska, A., & Płaziński, W. (2021). Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy. Frontiers in Pharmacology, 12, 755670. [Link]
Boyarskiy, V. P., Latyshev, G. V., & Luponosov, V. N. (2023). A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. Molecules, 28(6), 2739. [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
Lim, Y. H., Pervaiz, S., & Cheong, J. Y. (2025). Discovery of Sphingosine Kinase Inhibition by Modified Quinoline-5,8-Diones. Molecules, 30(4), 863. [Link]
Al-Hashimi, A., & Al-shmry, Z. M. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 5(2), 324-338. [Link]
Witschel, M., Rottmann, M., & Kaiser, M. (2023). Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. Molecules, 28(19), 6789. [Link]
Cristiano, M. L. S. (2019). Quinolones for Applications in Medicinal Chemistry: Synthesis and Structure. In Topics in Heterocyclic Chemistry (Vol. 56, pp. 261-297). Springer, Cham. [Link]
Szöllősi, D., Mbuotcha, C., Hazai, L., Spengler, G., & Molnár, J. (2022). Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. Journal of Medicinal Chemistry, 65(1), 609–626. [Link]
Das, D., & Wang, L. (2019). Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry. European Journal of Medicinal Chemistry, 172, 105–127. [Link]
Krivokolysko, S. V., Knyazeva, I. V., & Krivolapov, D. B. (2022). Synthesis of 4,5-Dihydro-1H-[1][6]dithiolo[3,4-c]quinoline-1-thione Derivatives and Their Application as Protein Kinase Inhibitors. Molecules, 27(13), 4037. [Link]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Quinolone antibiotics. Current Topics in Medicinal Chemistry, 14(4), 439–458. [Link]
5,8-Difluoro-4-hydroxyquinoline: A Privileged Scaffold for Modern Drug Discovery
Introduction: The Strategic Advantage of Fluorination in Quinoline Scaffolds In the landscape of medicinal chemistry, the quinoline core is a well-established "privileged structure," forming the foundation of numerous th...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Advantage of Fluorination in Quinoline Scaffolds
In the landscape of medicinal chemistry, the quinoline core is a well-established "privileged structure," forming the foundation of numerous therapeutic agents due to its versatile binding capabilities and inherent biological activities.[1] The strategic incorporation of fluorine atoms into this scaffold has emerged as a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties, often leading to enhanced potency, improved metabolic stability, and better target selectivity.[2] The 5,8-difluoro-4-hydroxyquinoline scaffold, in particular, presents a unique combination of features: the 4-hydroxyquinoline core offers key hydrogen bonding interactions and a handle for further derivatization, while the difluoro substitution at the 5 and 8 positions profoundly influences the electronic and lipophilic character of the molecule, making it an attractive starting point for the design of novel therapeutics. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 5,8-difluoro-4-hydroxyquinoline as a versatile building block in drug discovery, complete with detailed protocols and strategic insights.
Physicochemical Properties of 5,8-Difluoro-4-hydroxyquinoline
Understanding the fundamental properties of a building block is paramount for rational drug design. The introduction of two fluorine atoms onto the 4-hydroxyquinoline core imparts distinct characteristics that can be leveraged in the design of drug candidates.
The high electronegativity of the fluorine atoms can significantly impact the pKa of the 4-hydroxyl group and the quinoline nitrogen, influencing the molecule's ionization state at physiological pH and its ability to participate in crucial interactions with biological targets. Furthermore, the C-F bond is exceptionally strong, which can block sites of metabolic oxidation, thereby enhancing the metabolic stability and in vivo half-life of drug candidates.[2]
Caption: Conceptual workflow for the synthesis of 5,8-difluoro-4-hydroxyquinoline via the Gould-Jacobs reaction.
The true power of 5,8-difluoro-4-hydroxyquinoline lies in its potential for diversification. The 4-hydroxyl group can be readily converted to a leaving group, such as a chloride or triflate, enabling a wide array of nucleophilic aromatic substitution and cross-coupling reactions.
Protocol 1: Conversion of 5,8-Difluoro-4-hydroxyquinoline to 4-Chloro-5,8-difluoroquinoline
This protocol describes a standard method for converting the 4-hydroxyl group to a more reactive chloro group, a crucial step for subsequent coupling reactions.
To a stirred suspension of 5,8-difluoro-4-hydroxyquinoline (1.0 eq) in toluene, add a catalytic amount of DMF.
Carefully add phosphorus oxychloride (3.0-5.0 eq) dropwise at room temperature.
Heat the reaction mixture to reflux (typically 110-120 °C) and maintain for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature and carefully quench by pouring it onto crushed ice.
Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the effervescence ceases.
Extract the aqueous layer with dichloromethane (3 x volume).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure to afford the crude 4-chloro-5,8-difluoroquinoline, which can be purified by column chromatography or recrystallization.
Causality: The use of POCl₃ is a classic and effective method for the conversion of hydroxyl groups on heteroaromatic rings to chlorides. DMF acts as a catalyst by forming a Vilsmeier-Haack reagent in situ, which is a more potent electrophile.
With the activated 4-chloro-5,8-difluoroquinoline in hand, a diverse array of substituents can be introduced at the C4-position using well-established palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.
This protocol provides a general procedure for the coupling of 4-chloro-5,8-difluoroquinoline with boronic acids.
Standard glassware for inert atmosphere reactions.
Procedure:
To a reaction vessel, add 4-chloro-5,8-difluoroquinoline (1.0 eq), the boronic acid (1.2 eq), the palladium catalyst (3 mol%), and the base (2.0 eq).
Evacuate and backfill the vessel with an inert gas (repeat 3 times).
Add the degassed solvent system.
Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).
Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography.[4]
Expert Insight: The choice of catalyst, ligand, base, and solvent system is crucial for the success of the Suzuki-Miyaura coupling and often requires optimization for specific substrates.[5] The use of aqueous solvent mixtures is common and often accelerates the reaction.[4]
This protocol outlines a general method for the synthesis of 4-amino-5,8-difluoroquinoline derivatives.
Standard glassware for inert atmosphere reactions.
Procedure:
In a glovebox or under an inert atmosphere, combine the palladium catalyst, phosphine ligand, and base in a reaction vessel.
Add the anhydrous solvent, followed by 4-chloro-5,8-difluoroquinoline (1.0 eq) and the amine (1.2 eq).
Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.
Concentrate the filtrate and purify the residue by column chromatography.[6][7]
Trustworthiness: The Buchwald-Hartwig amination is a highly reliable and versatile method for the formation of C-N bonds, with a broad substrate scope.[8] The use of pre-formed palladium catalysts can often improve reaction efficiency and reproducibility.[7]
Applications in Drug Discovery: Case Studies and Therapeutic Potential
While specific examples of drug candidates derived directly from 5,8-difluoro-4-hydroxyquinoline are not prevalent in the provided search results, the broader class of fluorinated quinolines and 8-hydroxyquinolines have demonstrated significant potential across various therapeutic areas.[9][10][11] The principles gleaned from these examples can be directly applied to the design of novel therapeutics based on the 5,8-difluoro-4-hydroxyquinoline scaffold.
Anticancer Agents
The quinoline scaffold is a common feature in many approved and investigational anticancer drugs, particularly kinase inhibitors.[12][13] The 4-anilinoquinoline moiety, for instance, is a well-known pharmacophore that targets the ATP-binding site of various kinases.
Conceptual Drug Design Workflow:
Caption: A conceptual workflow for the design of kinase inhibitors using 5,8-difluoro-4-hydroxyquinoline.
The fluorine atoms at the 5 and 8 positions can be strategically employed to enhance binding affinity through favorable interactions with the kinase active site and to block metabolic pathways, potentially leading to improved pharmacokinetic profiles.[9]
Antibacterial Agents
Fluoroquinolones are a major class of antibiotics that function by inhibiting bacterial DNA gyrase and topoisomerase IV. The 4-quinolone-3-carboxylic acid motif is a key pharmacophore for this class of drugs.[14] Starting from 5,8-difluoro-4-hydroxyquinoline, a similar core structure can be synthesized, potentially leading to novel antibacterial agents with activity against resistant strains.
Conclusion and Future Directions
5,8-Difluoro-4-hydroxyquinoline represents a highly promising and versatile building block for contemporary drug discovery. The strategic placement of fluorine atoms on the privileged 4-hydroxyquinoline scaffold offers a compelling starting point for the development of novel therapeutics with enhanced pharmacological properties. The synthetic protocols outlined in this application note provide a roadmap for the derivatization of this core, enabling the creation of diverse chemical libraries for biological screening. As our understanding of the nuanced roles of fluorine in drug-receptor interactions continues to grow, we anticipate that 5,8-difluoro-4-hydroxyquinoline and its derivatives will play an increasingly important role in the discovery of the next generation of medicines.
References
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at:[Link]
The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. Available at:[Link]
Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. Available at:[Link]
5,8-Difluoro-4-hydroxyquinoline. Available at:[Link]
Discovery of Sphingosine Kinase Inhibition by Modified Quinoline-5,8-Diones. Available at:[Link]
5-substituted-6,8-difluoroquinolines useful as antibacterial agents.
4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. Available at:[Link]
Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). Available at:[Link]
Synthesis and characterization of novel quinazoline type inhibitors for mutant and wild-type EGFR and RICK kinases. Available at:[Link]
8-Hydroxyquinoline: a privileged structure with a broad-ranging pharmacological potential. Available at:[Link]
Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Available at:[Link]
Preparation of Synthetic and Natural Derivatives of Flavonoids Using Suzuki–Miyaura Cross-Coupling Reaction. Available at:[Link]
The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Available at:[Link]
Application Note & Protocol: Phase-Transfer Catalyzed N-Alkylation of 5,8-Difluoro-4-hydroxyquinoline
Introduction: The Significance of N-Alkylated Quinolines The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of substituents on the q...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of N-Alkylated Quinolines
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of substituents on the quinoline nitrogen atom (N-alkylation) can profoundly influence the molecule's pharmacological properties, including its potency, selectivity, metabolic stability, and bioavailability. 5,8-Difluoro-4-hydroxyquinoline is a particularly interesting starting material due to the presence of fluorine atoms, which can enhance binding affinity and improve metabolic profiles.
This application note provides a comprehensive, field-proven protocol for the efficient N-alkylation of 5,8-Difluoro-4-hydroxyquinoline. We will delve into the underlying chemical principles, including the critical role of tautomerism, and present a detailed, step-by-step methodology employing Phase-Transfer Catalysis (PTC) to achieve high yields and selectivity. This guide is designed for researchers in synthetic chemistry and drug development, offering both a practical protocol and the theoretical foundation necessary for troubleshooting and adaptation.
Reaction Principle and Mechanistic Insights
A successful N-alkylation strategy for this substrate hinges on understanding its tautomeric nature and the fundamentals of nucleophilic substitution.
The Quinolinone-Quinolol Tautomerism
5,8-Difluoro-4-hydroxyquinoline exists as a mixture of two tautomers in equilibrium: the 4-hydroxyquinoline (quinolol) form and the 5,8-difluoroquinolin-4(1H)-one (quinolinone) form. In most solvent systems, the quinolinone form is the major species. This is fundamentally important because the alkylation reaction occurs on the nitrogen atom of the more nucleophilic quinolinone tautomer, not the oxygen of the hydroxyquinoline form. The presence of a base deprotonates the N-H bond of the quinolinone, generating a highly nucleophilic ambident anion.
The SN2 Alkylation Mechanism
The N-alkylation proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism, analogous to the well-known Williamson Ether Synthesis.[1][2] The nitrogen anion of the deprotonated quinolinone acts as the nucleophile, attacking the electrophilic carbon of an alkyl halide (R-X) and displacing the halide leaving group in a single, concerted step.
For this reaction to be efficient, primary or activated alkyl halides (e.g., methyl, ethyl, benzyl, allyl halides) are preferred, as they are less sterically hindered and thus more susceptible to SN2 attack.[2] Secondary and tertiary alkyl halides are poor substrates and will likely lead to elimination side reactions.
The Role of Phase-Transfer Catalysis (PTC)
Standard N-alkylation often requires harsh conditions or strong, hazardous bases in anhydrous polar aprotic solvents. Phase-Transfer Catalysis (PTC) offers a superior alternative by facilitating the reaction between reactants located in different phases (e.g., a solid inorganic base and an organic solution of the substrate).[3][4]
In this protocol, a quaternary ammonium salt like Tetrabutylammonium Bromide (TBAB) is used as the phase-transfer catalyst.[5] The process can be visualized as follows:
The inorganic base (e.g., K₂CO₃) resides in the solid phase.
The quinolinone substrate is dissolved in a non-polar or moderately polar organic solvent.
The quaternary ammonium cation (Q⁺) from the catalyst pairs with the deprotonated quinolinone anion (Nu⁻) at the interface, forming a lipophilic ion pair [Q⁺Nu⁻].
This ion pair is soluble in the organic phase and shuttles the nucleophile into the bulk organic solvent, where it can readily react with the alkyl halide.[5]
This technique enhances reaction rates, allows for the use of milder bases and lower temperatures, and simplifies the overall process.[3]
Figure 1: General mechanism for the base-mediated N-alkylation of 5,8-Difluoroquinolin-4(1H)-one.
Detailed Experimental Protocol
This protocol describes the N-benzylation of 5,8-Difluoro-4-hydroxyquinoline as a representative example. The procedure can be adapted for other primary alkyl halides.
Stir the suspension vigorously at room temperature for 15 minutes.
Slowly add Benzyl Bromide (1.2 eq, 1.43 mL, 12 mmol) to the suspension via syringe. An excess of the alkylating agent ensures complete consumption of the starting material.
Reaction:
Heat the reaction mixture to reflux (approx. 82°C for Acetonitrile) under an inert atmosphere.
Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:EtOAc mobile phase). The starting material should be consumed within 3-6 hours. A similar reaction on a quinazolinone core proceeds for 3 hours at 100°C.[7]
Work-up:
Once the reaction is complete, cool the mixture to room temperature.
Filter the solid K₂CO₃ and other salts and wash the solid cake with a small amount of Acetonitrile.
Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.
Dissolve the resulting residue in Dichloromethane (50 mL) and transfer to a separatory funnel.
Wash the organic layer sequentially with water (2 x 30 mL), saturated NaHCO₃ solution (1 x 30 mL), and finally with brine (1 x 30 mL).
Purification:
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
The crude product can be purified by recrystallization (e.g., from an Ethanol/water mixture) or by flash column chromatography on silica gel to afford the pure N-alkylated product.
Characterization:
Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The formation of the N-alkylation product can be confirmed by the presence of characteristic signals for the newly introduced alkyl group, such as the benzylic CH₂ protons.[7]
Experimental Workflow and Parameter Optimization
The success of the N-alkylation reaction is dependent on several key parameters. The following table provides guidance for optimization and troubleshooting.
Parameter
Recommended
Rationale & Optimization Notes
Potential Issues
Base
K₂CO₃, Cs₂CO₃
Mild inorganic bases are sufficient for deprotonation, especially with PTC. Cs₂CO₃ is more reactive but also more expensive. Stronger bases like NaH can be used but require strictly anhydrous conditions.[7]
Incomplete reaction (base too weak); side reactions (base too strong).
Solvent
Acetonitrile, DMF
Polar aprotic solvents are ideal as they solvate the cation but not the anion, increasing nucleophilicity and favoring the SN2 mechanism.[7]
Slower reaction rates in less polar solvents.
Temperature
60-100 °C
Heating is generally required to drive the reaction to completion in a reasonable timeframe. Start at a lower temperature (e.g., 60°C) and increase if the reaction is sluggish.
Decomposition of reactants or product at excessively high temperatures.
Alkylating Agent
R-I > R-Br > R-Cl
Reactivity follows the leaving group ability (I⁻ > Br⁻ > Cl⁻). Use 1.1-1.5 equivalents to ensure full conversion of the starting material.[8]
O-alkylation as a minor side product; elimination with secondary/tertiary halides.
Catalyst
TBAB, TBAI
Tetrabutylammonium salts are effective and common. TBAI may offer slightly better reactivity due to in-situ halide exchange with an alkyl chloride. 0.05-0.1 equivalents are typically sufficient.
Reaction may be very slow or fail to proceed without a catalyst.
A[label="1. Reagent Setup\n(Quinoline, K₂CO₃, TBAB in MeCN)"];
B[label="2. Add Alkylating Agent\n(e.g., Benzyl Bromide)"];
C [label="3. Heat to Reflux\n(Monitor by TLC)"];
D [label="4. Cool & Filter"];
E [label="5. Solvent Removal\n(Rotary Evaporator)"];
F [label="6. Liquid-Liquid Extraction\n(DCM / Water / Brine)"];
G [label="7. Dry & Concentrate"];
H [label="8. Purification\n(Recrystallization or Chromatography)"];
I[label="9. Characterization\n(NMR, MS)"];
A -> B;
B -> C;
C -> D;
D -> E;
E -> F;
F -> G;
G -> H;
H -> I;
}
Figure 2: Step-by-step experimental workflow for the N-alkylation protocol.
Conclusion
This application note details a robust and efficient protocol for the N-alkylation of 5,8-Difluoro-4-hydroxyquinoline. By understanding the crucial role of the quinolinone tautomer and leveraging the power of phase-transfer catalysis, researchers can access a wide range of N-substituted derivatives under mild and practical conditions. The provided methodology is not only a direct guide for synthesis but also a platform for further optimization and adaptation, empowering scientists in the fields of medicinal chemistry and drug discovery to readily functionalize this valuable heterocyclic core.
References
Jones, K., et al. (2005). Rh(I)-Catalyzed Alkylation of Quinolines and Pyridines via C-H Bond Activation. Journal of the American Chemical Society. [Online]. Available at: [Link]
Reddy, B. V. S., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters. [Online]. Available at: [Link]
Douche, J., et al. (1984). Process for the preparation of 4-hydroxy quinolines. Google Patents (EP0097585A1). [Online].
Antonov, V. K., et al. (2020). N- and / or O- Alkylation of Quinazolinone Derivatives. Organic and Medicinal Chemistry International Journal. [Online]. Available at: [Link]
Surrey, A. R. (1951). Preparation of 4-hydroxyquinoline compounds. Google Patents (US2558211A). [Online].
Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles. Organic Chemistry Portal. [Online]. Available at: [Link]
Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Online]. Available at: [Link]
Mótyán, G., et al. (2020). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules. [Online]. Available at: [Link]
Abdel-Wahab, B. F., et al. (2014). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Bioorganic & Medicinal Chemistry. [Online]. Available at: [Link]
Byrne, P. A., et al. (2020). Identification of N‐ or O‐Alkylation of Aromatic Nitrogen Heterocycles and N‐Oxides Using H–N HMBC NMR Spectroscopy. European Journal of Organic Chemistry. [Online]. Available at: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Organic Chemistry Portal. [Online]. Available at: [Link]
Al-Salahi, R. A., et al. (2014). Substituted quinolinones. 21. Efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one using phase transfer catalysis. TSI Journals. [Online]. Available at: [Link]
Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. [Online]. Available at: [Link]
Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). Macmillan Group Meeting. [Online]. Available at: [Link]
Daugulis, O., et al. (2019). Synthesis of Saturated N-Heterocycles. The Journal of Organic Chemistry. [Online]. Available at: [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Amerigo Scientific. [Online]. Available at: [Link]
ResearchGate. (n.d.). Screening reaction parameters for the reaction of quinoline N-oxide 1a with benzaldehyde 2a. ResearchGate. [Online]. Available at: [Link]
Byrne, P. A., et al. (2020). Alkylation of Aromatic Nitrogen Heterocycles and N-Oxides: 15N NMR Spectroscopic Studies and a 1H-15N HMBC Analysis Protocol for the Identification of N- vs. O-Alkylation. European Journal of Organic Chemistry. [Online]. Available at: [Link]
ResearchGate. (2016). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. ResearchGate. [Online]. Available at: [Link]
Halpern, M. (2003). Industrial Phase-Transfer Catalysis. PTC Communications, Inc. [Online]. Available at: [Link]
Namba, K., et al. (2024). Direct Ether Synthesis Utilizing the Carbonyl Umpolung Reaction. Organic Letters. [Online]. Available at: [Link]
Gök, Y., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega. [Online]. Available at: [Link]
Application Notes and Protocols for the Derivatization of the 4-Hydroxy Group of 5,8-Difluoro-4-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of 5,8-Difluoro-4-hydroxyquinoline in Medicinal Chemistry The quinoline scaffold is a privileged heterocyclic motif f...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of 5,8-Difluoro-4-hydroxyquinoline in Medicinal Chemistry
The quinoline scaffold is a privileged heterocyclic motif found in a wide array of natural products and synthetic compounds with significant biological activities.[1][2] Within this class, 4-hydroxyquinolines exist in a tautomeric equilibrium with their 4-quinolone form, a feature that contributes to their diverse pharmacological profiles, including antibacterial, anticancer, and antiviral properties.[3] The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity. The presence of two fluorine atoms at the 5- and 8-positions of the quinoline ring, as in 5,8-difluoro-4-hydroxyquinoline, is anticipated to significantly influence its electronic properties and biological activity.
Derivatization of the 4-hydroxy group of 5,8-difluoro-4-hydroxyquinoline into ethers and esters is a key strategy for expanding the chemical space around this scaffold. Such modifications can enhance oral bioavailability, improve cell permeability, and introduce new pharmacophoric features, thereby offering a pathway to novel therapeutic agents. These derivatives have potential applications as kinase inhibitors, anti-infective agents, and modulators of other biological targets. This document provides detailed protocols for the O-alkylation and O-acylation of the 4-hydroxy group of 5,8-difluoro-4-hydroxyquinoline, grounded in established synthetic methodologies.
Understanding the Reactivity of the 4-Hydroxy Group
The 4-hydroxy group of 5,8-difluoro-4-hydroxyquinoline is phenolic in nature, making it amenable to a variety of derivatization reactions. The acidity of this hydroxyl group allows for its conversion into a potent nucleophile (a phenoxide) upon treatment with a suitable base. This nucleophilic phenoxide can then react with electrophiles such as alkyl halides or acyl chlorides to form ethers and esters, respectively.
A critical consideration in the alkylation of 4-hydroxyquinolines is the potential for N-alkylation versus O-alkylation due to the presence of the ring nitrogen in the tautomeric 4-quinolone form. The regioselectivity of this reaction can be influenced by several factors, including the choice of base, solvent, and alkylating agent.[4] Generally, polar aprotic solvents and the use of alkali metal carbonates or hydrides favor O-alkylation.
Protocol 1: O-Alkylation via Williamson Ether Synthesis
The Williamson ether synthesis is a robust and widely employed method for the preparation of ethers, involving the reaction of an alkoxide with a primary alkyl halide.[1][5][6] This protocol details the O-alkylation of 5,8-difluoro-4-hydroxyquinoline with 1-bromobutane as a representative alkyl halide.
Experimental Workflow: O-Alkylation
Caption: Workflow for the O-alkylation of 5,8-difluoro-4-hydroxyquinoline.
Step-by-Step Protocol for the Synthesis of 4-Butoxy-5,8-difluoroquinoline
Materials:
5,8-Difluoro-4-hydroxyquinoline
1-Bromobutane
Potassium carbonate (K₂CO₃), anhydrous
N,N-Dimethylformamide (DMF), anhydrous
Ethyl acetate (EtOAc)
Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Hexanes and Ethyl Acetate for chromatography elution
Procedure:
To a stirred solution of 5,8-difluoro-4-hydroxyquinoline (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0 eq).
Stir the suspension at room temperature for 30 minutes to facilitate the formation of the potassium salt.
Add 1-bromobutane (1.2 eq) to the reaction mixture.
Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers and wash with brine (2 x 30 mL).
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford the desired 4-butoxy-5,8-difluoroquinoline.
Table 1: Representative Alkylating Agents for Williamson Ether Synthesis
Alkylating Agent
Product Structure
Methyl iodide
4-Methoxy-5,8-difluoroquinoline
Ethyl bromide
4-Ethoxy-5,8-difluoroquinoline
Benzyl bromide
4-(Benzyloxy)-5,8-difluoroquinoline
Propargyl bromide
4-(Propargyloxy)-5,8-difluoroquinoline
Protocol 2: O-Acylation for Ester Synthesis
O-acylation of the 4-hydroxy group to form esters can be achieved by reacting the starting material with an acyl chloride or an acid anhydride in the presence of a base.[7][8] This protocol describes the synthesis of 4-acetoxy-5,8-difluoroquinoline using acetyl chloride.
Application Notes and Protocols: 5,8-Difluoro-4-hydroxyquinoline as a High-Performance Ligand for Advanced Metal Complexes
For Researchers, Scientists, and Drug Development Professionals Authored by: [Senior Application Scientist] Introduction: The Strategic Advantage of Fluorination in Quinoline-Based Ligands The functionalization of organi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: [Senior Application Scientist]
Introduction: The Strategic Advantage of Fluorination in Quinoline-Based Ligands
The functionalization of organic ligands is a cornerstone of modern coordination chemistry, enabling the fine-tuning of the electronic and steric properties of metal complexes. Within the versatile family of quinoline-based ligands, 8-hydroxyquinoline (8-HQ) has long been recognized for its robust chelating ability with a wide array of metal ions.[1] The introduction of fluorine atoms onto the quinoline scaffold, as in 5,8-difluoro-4-hydroxyquinoline, represents a strategic modification designed to enhance the performance of the resulting metal complexes.
The strong electron-withdrawing nature of fluorine significantly modulates the electron density of the ligand, which in turn influences the stability, redox potentials, and photophysical properties of the corresponding metal complexes. It has been observed that substituents on the quinoline skeleton can lead to shifts in the emission spectra of the resulting metal complexes, a principle that is critical in the development of materials for organic light-emitting diodes (OLEDs).[2] The enhanced lipophilicity and metabolic stability imparted by fluorine are also of considerable interest in the design of novel therapeutic agents, particularly in the development of anticancer and antimicrobial drugs.[3]
This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of metal complexes based on the 5,8-difluoro-4-hydroxyquinoline ligand. The protocols detailed herein are designed to be robust and reproducible, providing researchers with the necessary tools to explore the unique potential of this fluorinated ligand in materials science and medicinal chemistry.
Synthesis of 5,8-Difluoro-4-hydroxyquinoline Ligand
The synthesis of 4-hydroxyquinoline derivatives can be achieved through various established methods, such as the Gould-Jacobs reaction. This method involves the condensation of an appropriately substituted aniline with diethyl ethoxymethylenemalonate (EMME), followed by a thermal cyclization. For the synthesis of 5,8-difluoro-4-hydroxyquinoline, the starting material would be 2,5-difluoroaniline.
Protocol: Synthesis of 5,8-Difluoro-4-hydroxyquinoline via Gould-Jacobs Reaction
This protocol is adapted from established procedures for the synthesis of substituted 4-hydroxyquinolines.
Materials:
2,5-Difluoroaniline
Diethyl ethoxymethylenemalonate (EMME)
Diphenyl ether
Ethanol
Hydrochloric acid (HCl)
Sodium hydroxide (NaOH)
Diatomaceous earth
Procedure:
Condensation: In a round-bottom flask, combine equimolar amounts of 2,5-difluoroaniline and diethyl ethoxymethylenemalonate in ethanol. Heat the mixture to reflux for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Solvent Removal: Once the reaction is complete, remove the ethanol under reduced pressure to yield the intermediate, diethyl 2-((2,5-difluorophenyl)amino)methylenemalonate, as a crude oil or solid.
Cyclization: In a separate flask equipped with a high-temperature thermometer and a reflux condenser, heat diphenyl ether to approximately 250 °C.
Addition of Intermediate: Slowly add the crude intermediate from step 2 to the hot diphenyl ether. The addition should be done portion-wise to control the reaction rate and prevent excessive foaming.
Reaction Completion: Maintain the reaction mixture at 250 °C for 30-60 minutes. The cyclization results in the formation of ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate.
Hydrolysis and Decarboxylation: Cool the reaction mixture to room temperature. Carefully add a 10% aqueous solution of sodium hydroxide. Heat the biphasic mixture to reflux for 2-4 hours to hydrolyze the ester and effect decarboxylation.
Isolation of the Product: After cooling, separate the aqueous layer. Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the crude 5,8-difluoro-4-hydroxyquinoline.
Purification: Filter the crude product, wash with cold water, and dry. Recrystallize from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the purified 5,8-difluoro-4-hydroxyquinoline.
Causality Behind Experimental Choices:
The Gould-Jacobs reaction is a reliable method for constructing the 4-hydroxyquinoline core.
Diphenyl ether is used as a high-boiling solvent to achieve the high temperatures required for the thermal cyclization.
The final hydrolysis and decarboxylation step is a standard procedure to remove the ester group at the 3-position.
Synthesis of Metal Complexes with 5,8-Difluoro-4-hydroxyquinoline
The deprotonated hydroxyl group and the nitrogen atom of the quinoline ring in 5,8-difluoro-4-hydroxyquinoline form a bidentate chelate with metal ions.[4] The general procedure for synthesizing these complexes involves the reaction of the ligand with a suitable metal salt in a solvent.
Protocol: General Synthesis of M(II) Complexes of 5,8-Difluoro-4-hydroxyquinoline
This protocol is based on established methods for the synthesis of 8-hydroxyquinoline metal complexes and can be adapted for various divalent metal ions (e.g., Cu(II), Zn(II), Ni(II), Co(II)).[4][5]
Materials:
5,8-Difluoro-4-hydroxyquinoline
Metal(II) salt (e.g., CuCl₂, Zn(OAc)₂, NiCl₂·6H₂O, CoCl₂·6H₂O)
Ethanol or Methanol
Deionized water
Sodium hydroxide (NaOH) or ammonia solution (for pH adjustment)
Procedure:
Ligand Solution: Dissolve 2 molar equivalents of 5,8-difluoro-4-hydroxyquinoline in a minimal amount of warm ethanol or methanol in a round-bottom flask.
Metal Salt Solution: In a separate beaker, dissolve 1 molar equivalent of the chosen metal(II) salt in deionized water or ethanol.
Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.
pH Adjustment: Adjust the pH of the reaction mixture to the optimal range for complex formation (typically between 5 and 8) by the dropwise addition of a dilute NaOH or ammonia solution.[6] The formation of a precipitate is indicative of complex formation.
Reaction and Precipitation: Stir the reaction mixture at room temperature or with gentle heating for 1-3 hours to ensure complete complexation. Allow the mixture to cool to room temperature, and if necessary, place it in an ice bath to further encourage precipitation.
Isolation and Purification: Collect the precipitated metal complex by vacuum filtration. Wash the solid with cold deionized water, followed by a small amount of cold ethanol to remove any unreacted starting materials.
Drying: Dry the purified complex in a desiccator over a suitable drying agent or in a vacuum oven at a moderate temperature (e.g., 60-80 °C).
Causality Behind Experimental Choices:
A 2:1 ligand-to-metal molar ratio is typically used for divalent metals to form neutral M(L)₂ complexes.[4]
The choice of solvent depends on the solubility of both the ligand and the metal salt. Alcohols are common choices.
pH adjustment is crucial as the hydroxyl group of the ligand needs to be deprotonated to coordinate with the metal ion.
Characterization of 5,8-Difluoro-4-hydroxyquinoline and its Metal Complexes
A combination of spectroscopic and analytical techniques is essential for the comprehensive characterization of the synthesized ligand and its metal complexes.[7][8]
Spectroscopic Characterization
Technique
Expected Observations for 5,8-Difluoro-4-hydroxyquinoline
Disappearance or significant weakening of the O-H stretch, shift in the C=N stretching frequency, appearance of new M-O and M-N bonds in the far-IR region (~600-400 cm⁻¹)
The deprotonation of the hydroxyl group and coordination of the nitrogen atom to the metal center.
¹H NMR
Aromatic protons with characteristic splitting patterns, a downfield signal for the hydroxyl proton (if not exchanged with solvent)
Broadening or disappearance of the signals for protons near the coordination sites, shifts in the chemical shifts of aromatic protons
Paramagnetic effects if a paramagnetic metal ion is used, and changes in the electronic environment upon coordination.
¹⁹F NMR
Two distinct signals for the two fluorine atoms
Shifts in the chemical shifts of the fluorine signals
Alteration of the electron density at the fluorine-substituted positions upon metal coordination.
UV-Vis
Absorption bands corresponding to π→π* and n→π* transitions of the quinoline ring system
Bathochromic (red) or hypsochromic (blue) shifts of the absorption bands, potential appearance of new charge-transfer bands
Coordination to the metal ion alters the energy levels of the molecular orbitals involved in the electronic transitions.
Structural and Elemental Analysis
Single-Crystal X-ray Diffraction: Provides unambiguous determination of the molecular structure, including bond lengths, bond angles, and coordination geometry of the metal center.
Elemental Analysis (C, H, N): Confirms the empirical formula of the synthesized compounds.
Mass Spectrometry (ESI-MS): Determines the molecular weight of the ligand and the metal complexes, confirming their composition.
Applications and Protocols
The unique electronic properties conferred by the difluoro-substitution make these metal complexes promising candidates for a range of applications.
Rationale: Metal complexes of 8-hydroxyquinoline are widely used as emissive and electron-transporting materials in OLEDs.[2] The introduction of electron-withdrawing fluorine atoms can tune the emission color and improve the thermal and chemical stability of the material.
Protocol: Fabrication of a Simple OLED Device
Substrate Preparation: Clean an indium tin oxide (ITO)-coated glass substrate by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrate with a stream of nitrogen gas.
Hole Injection Layer (HIL) Deposition: Spin-coat a solution of a suitable HIL material (e.g., PEDOT:PSS) onto the ITO substrate and anneal according to the manufacturer's instructions.
Emissive Layer (EML) Deposition: Prepare a solution of the 5,8-difluoro-4-hydroxyquinoline metal complex (e.g., with Al³⁺ or Zn²⁺) in a suitable organic solvent (e.g., chloroform or toluene). Spin-coat the EML solution onto the HIL.
Electron Transport Layer (ETL) and Cathode Deposition: Transfer the substrate to a high-vacuum thermal evaporator. Sequentially deposit a suitable ETL (e.g., TPBi) and a low work function metal cathode (e.g., LiF/Al).
Encapsulation: Encapsulate the device to protect it from atmospheric moisture and oxygen.
Application 2: Anticancer Agents
Rationale: Copper complexes of 8-hydroxyquinoline derivatives have shown significant anticancer activity, often exceeding that of cisplatin.[7][9] The enhanced lipophilicity due to fluorination may improve cellular uptake and therapeutic efficacy.
Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
Cell Culture: Culture a human cancer cell line (e.g., A375 melanoma or A549 lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.[7]
Cell Seeding: Seed the cells into a 96-well plate at a suitable density and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of the 5,8-difluoro-4-hydroxyquinoline copper(II) complex in the cell culture medium. Treat the cells with the different concentrations of the complex and incubate for a specified period (e.g., 48 or 72 hours).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).
Visualizations
Diagram 1: Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Caption: Synthetic pathway for 5,8-difluoro-4-hydroxyquinoline.
Diagram 2: Metal Complexation Workflow
Caption: General workflow for synthesizing metal complexes.
References
Cipurković, A., Horozić, E., Marić, S., Mekić, L., & Junuzović, H. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences, 11, 1-10. [Link]
Al-Omair, M. A. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews in Organic & Inorganic Chemistry. [Link]
Al-Omair, M. A. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research Journal of Chemical Sciences. [Link]
Gomes, C. I. C., et al. (2023). Cu(II) and Zn(II) Complexes of New 8-Hydroxyquinoline Schiff Bases: Investigating Their Structure, Solution Speciation, and Anticancer Potential. Inorganic Chemistry, 62(30), 11893–11911. [Link]
Darawsheh, M., et al. (2021). Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells. Molecules, 26(16), 4983. [Link]
Elsherif, K. M., et al. (2022). Complexation of Ag(I) with 8-Hydroxyquinoline: Synthesis, Spectral Studies and Antibacterial Activities. Advanced Journal of Chemistry, Section A, 5(2), 138-146. [Link]
Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Scientific Research Publishing Inc.[Link]
Prachayasittikul, V., et al. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug Design, Development and Therapy, 7, 1157–1178. [Link]
Al-Hamdani, A. A. S., et al. (2022). Synthesis, DFT Calculations, Antiproliferative, Bactericidal Activity and Molecular Docking of Novel Mixed-Ligand Salen/8-Hydroxyquinoline Metal Complexes. Molecules, 27(21), 7247. [Link]
Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. ResearchGate. [Link]
Van Slyke, S. A., & Tang, C. W. (1998). Electroluminescent Zinc(II) Bis(8-hydroxyquinoline): Structural Effects on Electronic States and Device Performance. Journal of the American Chemical Society, 120(37), 9543–9554. [Link]
Rios-Frevatt, C., et al. (2023). Anticancer and Antimicrobial Activity of Copper(II) Complexes with Fluorine-Functionalized Schiff Bases: A Mini-Review. Molecules, 28(18), 6696. [Link]
Das, D., & Das, P. K. (2004). Fluorescence Properties of Metal Complexes of 8-Hydroxyquinoline-5-sulfonic Acid and Chromatographic Applications. Analytical Chemistry, 76(18), 5471–5478. [Link]
A review of recent advances in the synthesis and biological activity of 8-hydroxyquinolines. (2020). Molecules. [Link]
Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies. (2018). ACS Catalysis. [Link]
The Role of 8-Amidoquinoline Derivatives as Fluorescent Probes for Zinc Ion Determination. (2021). Molecules. [Link]
Promising anticancer agents based on 8-hydroxyquinoline hydrazone copper(II) complexes. (2023). Dalton Transactions. [Link]
Application Notes and Protocols for Antimicrobial Activity Screening of 5,8-Difluoro-4-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Rationale for Screening 5,8-Difluoro-4-hydroxyquinoline The quinolone scaffold is a corn...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: The Rationale for Screening 5,8-Difluoro-4-hydroxyquinoline
The quinolone scaffold is a cornerstone in the development of antimicrobial agents, with fluoroquinolones representing a significant class of synthetic antibiotics.[1][2][3][4][5] Their mechanism of action typically involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and cell division.[5] The introduction of fluorine atoms into the quinolone ring has been shown to enhance antimicrobial activity and improve pharmacokinetic profiles.[1][2] 5,8-Difluoro-4-hydroxyquinoline is a heterocyclic compound belonging to the quinolone family, characterized by a fluorine substitution at positions 5 and 8 of the quinoline ring system. While the broader class of 8-hydroxyquinolines is known for a wide range of biological activities, including antimicrobial and antifungal effects, specific data on the antimicrobial spectrum of 5,8-Difluoro-4-hydroxyquinoline is not extensively documented in publicly available literature.[6]
These application notes provide a comprehensive guide for the systematic screening of 5,8-Difluoro-4-hydroxyquinoline to determine its potential as a novel antimicrobial agent. The protocols herein are grounded in the standards set forth by the Clinical and Laboratory Standards Institute (CLSI), ensuring that the data generated is robust, reproducible, and comparable to established benchmarks.[7][8] This document will guide researchers through the essential steps of preparing the test compound, performing antibacterial and antifungal susceptibility testing using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC), and subsequently, the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).
I. Compound Preparation and Handling
The accurate preparation of the test compound is critical for obtaining reliable and reproducible results. The solubility of quinolone derivatives can be pH-dependent.[9][10]
Protocol 1: Preparation of 5,8-Difluoro-4-hydroxyquinoline Stock Solution
Due to the heterocyclic nature of the compound, initial solubility testing is recommended. Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions of novel compounds for antimicrobial testing. However, the final concentration of DMSO in the assay should be kept low (typically ≤1%) to avoid solvent-induced toxicity to the microorganisms.
Stock Solution Preparation (e.g., 10 mg/mL):
Accurately weigh 10 mg of 5,8-Difluoro-4-hydroxyquinoline powder.
Aseptically transfer the powder to a sterile 1.5 mL microcentrifuge tube.
Add 1 mL of sterile, molecular biology grade DMSO.
Vortex thoroughly until the compound is completely dissolved.
Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container.
Store the stock solution at -20°C.
II. Antibacterial Susceptibility Testing
The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent in a liquid medium.[7][12][13]
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7][12][14]
Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
Materials:
Sterile 96-well microtiter plates.
Cation-adjusted Mueller-Hinton Broth (CAMHB).
Bacterial strains (see Table 1 for suggestions).
5,8-Difluoro-4-hydroxyquinoline stock solution.
Positive control antibiotic (e.g., Ciprofloxacin).
Sterile saline (0.85% NaCl).
0.5 McFarland turbidity standard.
Spectrophotometer.
Multichannel pipette.
Bacterial Inoculum Preparation:
From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test bacterium.
Suspend the colonies in sterile saline.
Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (equivalent to approximately 1.5 x 10⁸ CFU/mL). This can be done visually or using a spectrophotometer at 625 nm.
Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
Microtiter Plate Preparation (Serial Dilution):
Add 100 µL of CAMHB to all wells of a 96-well plate.
Add an additional 100 µL of the 5,8-Difluoro-4-hydroxyquinoline stock solution, appropriately diluted in CAMHB to achieve twice the desired highest starting concentration, to the first column of wells.
Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.
Column 11 should serve as a growth control (inoculum without the compound).
Column 12 should serve as a sterility control (broth only).
Inoculation and Incubation:
Inoculate wells in columns 1-11 with 100 µL of the diluted bacterial suspension, bringing the final volume in each well to 200 µL.
Seal the plate with a breathable membrane or lid.
Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.
Reading the MIC:
The MIC is the lowest concentration of 5,8-Difluoro-4-hydroxyquinoline at which there is no visible growth (i.e., the well is clear). This can be assessed visually or with a microplate reader.
The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[15][16][17]
Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)
Procedure:
Following the determination of the MIC, take a 10 µL aliquot from each well that showed no visible growth (i.e., the MIC well and all wells with higher concentrations).
Spot-plate the aliquot onto a Mueller-Hinton Agar (MHA) plate.
Incubate the MHA plate at 35 ± 2°C for 18-24 hours.
Reading the MBC:
The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count. In practice, this is often determined as the lowest concentration at which no more than 0.1% of the original inoculum survives.
III. Antifungal Susceptibility Testing
The principles of antifungal susceptibility testing are similar to those for bacteria, with modifications to the media and incubation conditions.[18][19]
Protocol 4: Determination of Minimum Inhibitory Concentration (MIC) for Yeasts
Materials:
RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS.
Yeast strains (see Table 1 for suggestions).
Spectrophotometer.
Other materials as listed in Protocol 2.
Yeast Inoculum Preparation:
From a 24-hour culture on Sabouraud Dextrose Agar (SDA), suspend several colonies in sterile saline.
Adjust the suspension to a 0.5 McFarland standard.
Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.
Assay Procedure:
Follow the serial dilution and inoculation steps as described in Protocol 2, using RPMI-1640 medium instead of CAMHB.
Incubate the plates at 35°C for 24-48 hours.
Reading the MIC:
For most antifungals, the MIC is read as the lowest concentration that causes a significant reduction in growth (e.g., 50% inhibition) compared to the growth control. This is often determined by a prominent decrease in turbidity.[20]
IV. Data Presentation and Interpretation
The results of the MIC and MBC/MFC assays should be presented in a clear and concise manner.
Table 1: Suggested Microbial Strains for Screening
Microorganism
Type
ATCC Number
Relevance
Staphylococcus aureus
Gram-positive bacteria
25923
Common human pathogen, quality control strain[21][22][23]
Escherichia coli
Gram-negative bacteria
25922
Common cause of infections, quality control strain[21][22]
Pseudomonas aeruginosa
Gram-negative bacteria
27853
Opportunistic pathogen, often multi-drug resistant[21][22]
Table 2: Hypothetical Antimicrobial Activity of 5,8-Difluoro-4-hydroxyquinoline
Microorganism
MIC (µg/mL)
MBC/MFC (µg/mL)
Staphylococcus aureus
8
16
Escherichia coli
16
32
Pseudomonas aeruginosa
32
>64
Enterococcus faecalis
16
16
Candida albicans
32
>64
Cryptococcus neoformans
16
32
V. Expected Mechanism of Action
The structural similarity of 5,8-Difluoro-4-hydroxyquinoline to fluoroquinolone antibiotics suggests a potential mechanism of action involving the inhibition of bacterial type II topoisomerases, specifically DNA gyrase and topoisomerase IV.[5] These enzymes are crucial for managing DNA supercoiling during replication, and their inhibition leads to breaks in the bacterial chromosome and ultimately cell death.[5]
Proposed Mechanism of Action Pathway
Caption: Proposed mechanism of action.
VI. Self-Validating Systems and Quality Control
To ensure the trustworthiness of the results, several quality control measures must be implemented:
Sterility Control: A well containing only the broth medium should be included to check for contamination.
Growth Control: A well containing the broth and the inoculum, but no test compound, must show adequate growth.
Reference Strains: Standard ATCC quality control strains with known susceptibility profiles to control antibiotics should be run in parallel to validate the assay's performance.[21][24][25]
Solvent Control: If DMSO or another solvent is used, a control well with the highest concentration of the solvent used in the assay should be included to ensure it does not inhibit microbial growth.
VII. Conclusion and Future Directions
These application notes provide a standardized framework for the initial in vitro antimicrobial screening of 5,8-Difluoro-4-hydroxyquinoline. The data generated from these protocols will establish the compound's spectrum of activity and its potential as a bacteriostatic or bactericidal/fungicidal agent. Positive results from this initial screening would warrant further investigation, including:
Time-kill kinetic studies to assess the rate of antimicrobial activity.
Testing against a broader panel of clinical isolates, including drug-resistant strains.
In vivo efficacy studies in appropriate animal models of infection.
Toxicology and safety pharmacology studies.
By following these robust and well-validated protocols, researchers can confidently assess the antimicrobial potential of 5,8-Difluoro-4-hydroxyquinoline and contribute to the discovery of new therapeutic agents.
References
Broth Microdilution | MI - Microbiology. (n.d.). Retrieved January 22, 2026, from [Link]
CLSI. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. CLSI document M43-A.
Henrik's Lab. (2021). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). YouTube. Retrieved from [Link]
Sviridova, E. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Retrieved from [Link]
The Rubin Lab. (2020). MIC (Broth Microdilution) Testing. YouTube. Retrieved from [Link]
Schofield, C. B. (2012). Updating Antimicrobial Susceptibility Testing Methods.
IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). Retrieved January 22, 2026, from [Link]
Tamma, P. D., Aitken, S. L., Bonomo, R. A., Mathers, A. J., van Duin, D., & Clancy, C. J. (2024). IDSA 2024 Guidance on the Treatment of Antimicrobial Resistant Gram-Negative Infections. Infectious Diseases Society of America.
Microbiology Class. (2023). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. Retrieved from [Link]
Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Majid, A. M. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(18), 5675.
Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Retrieved from a document hosted on a public health website.
Hooper, D. C. (1995). The evolution of fluorinated quinolones: pharmacology, microbiological activity, clinical uses, and toxicities. Antimicrobial agents and chemotherapy, 39(6), 1275–1281.
Ochekpe, N. A., Olorunfemi, P. O., & Agbowuro, A. A. (2011). Thermodynamics of the Solubility of Some Fluoroquinolones in n-Butanol. Journal of Science and Practice of Pharmacy, 8(1).
Wieder, A. M., & Lewis, R. E. (2017). A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society, 6(suppl_1), S2–S9.
Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
Janknegt, R. (1986). Fluorinated quinolones. A review of their mode of action, antimicrobial activity, pharmacokinetics and clinical efficacy. Pharmacy world & science, 8(1), 1–21.
FDA. (2025). Antibacterial Susceptibility Test Interpretive Criteria. U.S. Food and Drug Administration. Retrieved from [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved January 22, 2026, from [Link]
BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. Retrieved from [Link]
Lee, H., Yong, D., & Jeong, S. H. (2017). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories.
Acar, J. F., & Goldstein, F. W. (1991). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. In Laboratory manual of antimicrobial susceptibility testing.
Pfaller, M. A., & Diekema, D. J. (2020). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 33(3), e00092-19.
Gáspár, A., Gáspár, R., & Dékány, M. (2021). In Vitro Drug Release, Permeability, and Structural Test of Ciprofloxacin-Loaded Nanofibers. Pharmaceutics, 13(4), 545.
Janknegt, R. (1986). Fluorinated quinolones. A review of their mode of action, antimicrobial activity, pharmacokinetics and clinical efficacy. PubMed. Retrieved from [Link]
Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved January 22, 2026, from [Link]
Ross, D. L., & Riley, C. M. (1992). Physicochemical properties of the fluoroquinolone antimicrobials. II. Influence of metal cations on the solubility of ciprofloxacin and norfloxacin. International journal of pharmaceutics, 87(1-3), 203–213.
Surrey, A. R., & Hammer, H. F. (1951). U.S. Patent No. 2,558,211. Washington, DC: U.S.
CDC. (2024). Antifungal Susceptibility Testing for C. auris. Centers for Disease Control and Prevention. Retrieved from [Link]
TIMM. (2025). Table of Content - TIMM 2025. Trends in Medical Mycology.
WOAH. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING.
BMG Labtech. (2024). The minimum inhibitory concentration of antibiotics. Retrieved from [Link]
Pitts, B., & Stewart, P. S. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of visualized experiments : JoVE, (83), e51095.
DSMZ. (n.d.). Quality Control Strains. Leibniz Institute DSMZ-German Collection of Microorganisms and Cell Cultures.
El-Gindy, A., El-Zein, H., & El-Bolkainy, M. (2007). In vitro testing of ciprofloxacin formulations and preliminary study on BCS biowaiver. Journal of Food and Drug Analysis, 15(3).
Zarranz-Mas, B., Gamazo-Martinez, C., & Renedo, M. J. (2004). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 9(8), 617–629.
Chen, Y. F., Wang, Y. L., & Tzeng, C. C. (2011). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. Molecules, 16(12), 10445–10455.
Pintilie, L. (2012). ANTIBACTERIAL QUINOLONES: CIPROFLOXACIN. Lucrări Ştiinţifice-Seria Zootehnie, 57.
Patel, J. B. (2015). Quality Control of Antimicrobial Susceptibility Tests. GCS Medical Journal, 4(1).
Janknegt, R. (1986). Fluorinated quinolones. ResearchGate.
Revie, N. M., Iyer, K. R., & Robbins, N. (2020). Antifungal Susceptibility Testing: A Primer for Clinicians. Open Forum Infectious Diseases, 7(5), ofaa152.
Ferreira, M. L., de Souza, M. V. N., & da Silva, F. de C. (2022). Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance. Pharmaceuticals, 15(8), 1018.
Creative Diagnostics. (n.d.). Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services. Retrieved January 22, 2026, from [Link]
Application Notes and Protocols for In Vitro Evaluation of 5,8-Difluoro-4-hydroxyquinoline Derivatives
Introduction: The Therapeutic Potential of Fluorinated Quinolines The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide array of biological activ...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Therapeutic Potential of Fluorinated Quinolines
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The introduction of fluorine atoms into organic molecules can significantly enhance their metabolic stability, binding affinity, and pharmacokinetic profile. Specifically, 5,8-Difluoro-4-hydroxyquinoline derivatives represent a promising class of compounds for novel drug discovery, leveraging the synergistic effects of the quinoline core and fluorine substitution.
This guide provides a comprehensive overview of the essential in vitro assays for characterizing the biological activity of 5,8-Difluoro-4-hydroxyquinoline derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying scientific rationale to empower informed experimental design and data interpretation.
Strategic In Vitro Screening Cascade
A logical and tiered approach to in vitro testing is crucial for efficient drug discovery. The following workflow outlines a recommended screening cascade for 5,8-Difluoro-4-hydroxyquinoline derivatives, starting with broad cytotoxicity assessments and progressing to more specific, mechanism-based assays.
Figure 1: A tiered in vitro screening workflow for 5,8-Difluoro-4-hydroxyquinoline derivatives.
Part 1: Foundational Cytotoxicity Assessment
A primary evaluation of cytotoxicity is fundamental to understanding the therapeutic window of any new chemical entity. The MTT assay is a widely adopted, reliable, and straightforward colorimetric method to assess cell viability and proliferation.[3][4]
Principle of the MTT Assay
Metabolically active cells utilize dehydrogenase enzymes to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product.[5] The amount of formazan produced is directly proportional to the number of viable cells.
Detailed Protocol: MTT Cytotoxicity Assay
Materials:
5,8-Difluoro-4-hydroxyquinoline derivatives (dissolved in DMSO)
Human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma)
Complete cell culture medium (e.g., DMEM with 10% FBS)
MTT solution (5 mg/mL in PBS, sterile filtered)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
96-well cell culture plates
Multichannel pipette
Microplate reader
Procedure:
Cell Seeding:
Trypsinize and count cells.
Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate.
Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
Compound Treatment:
Prepare serial dilutions of the 5,8-Difluoro-4-hydroxyquinoline derivatives in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.
Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.
Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition and Incubation:
Add 10 µL of MTT solution (5 mg/mL) to each well.[5][6]
Incubate for 2-4 hours at 37°C, allowing for formazan crystal formation.[5]
Formazan Solubilization:
Carefully remove the medium containing MTT.
Add 100 µL of solubilization solution (e.g., DMSO) to each well.[6]
Gently agitate the plate on a shaker for 15 minutes to ensure complete dissolution of the formazan crystals.
Data Acquisition:
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis and Interpretation
The percentage of cell viability is calculated using the following formula:
% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100
The IC₅₀ (half-maximal inhibitory concentration) value, which represents the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.
Compound ID
Cell Line
Incubation Time (h)
IC₅₀ (µM)
DFHQ-01
A549
48
15.2
DFHQ-02
A549
48
> 100
DFHQ-01
MCF-7
48
8.7
DFHQ-02
MCF-7
48
75.3
Table 1: Example cytotoxicity data for two hypothetical 5,8-Difluoro-4-hydroxyquinoline derivatives.
Part 2: Target-Specific In Vitro Assays
Based on the known biological activities of quinoline derivatives, the following target-specific assays are recommended to elucidate the mechanism of action of novel 5,8-Difluoro-4-hydroxyquinoline compounds.
A. Antibacterial Activity
The fluoroquinolone class of antibiotics, which are structurally related to the compounds of interest, are known to inhibit bacterial DNA gyrase and topoisomerase IV.[7] Therefore, assessing the antibacterial potential of novel 5,8-Difluoro-4-hydroxyquinoline derivatives is a logical step.
This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[8]
Bacterial inoculum standardized to 0.5 McFarland turbidity
Positive control antibiotic (e.g., Ciprofloxacin)
Procedure:
Compound Preparation: Prepare a 2-fold serial dilution of the test compounds in MHB in a 96-well plate.
Inoculum Preparation: Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[9] Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.
Inoculation: Add the standardized bacterial inoculum to each well.
Controls: Include a growth control (no compound), a sterility control (no bacteria), and a positive control antibiotic.
Incubation: Incubate the plates at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.
Compound ID
S. aureus MIC (µg/mL)
E. coli MIC (µg/mL)
DFHQ-03
4
16
Ciprofloxacin
0.5
0.25
Table 2: Example MIC data for a hypothetical 5,8-Difluoro-4-hydroxyquinoline derivative.
B. Kinase Inhibition
Many quinoline derivatives have been identified as potent inhibitors of various protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer.[2][10] The BRAF V600E mutation, for instance, is a common driver in several cancers.[11][12]
This protocol is based on a luminescence-based kinase assay that measures ATP consumption.
Materials:
Recombinant human BRAF V600E enzyme
Kinase substrate (e.g., MEK1)
ATP
Kinase assay buffer
Kinase-Glo® Luminescent Kinase Assay Kit
White, opaque 96-well plates
Luminometer
Procedure:
Reaction Setup: In a 96-well plate, add the kinase buffer, the test compound at various concentrations, the BRAF V600E enzyme, and the substrate.
Initiate Reaction: Add ATP to initiate the kinase reaction.
Incubation: Incubate at 30°C for 1 hour.
Signal Detection: Add the Kinase-Glo® reagent, which measures the amount of remaining ATP. The luminescent signal is inversely proportional to the kinase activity.
Data Acquisition: Measure luminescence using a luminometer.
Figure 2: Workflow for a luminescence-based kinase inhibition assay.
C. Anti-inflammatory Activity
The transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) is a central mediator of inflammatory responses.[13] Quinolines have been shown to modulate inflammatory pathways, making the NF-κB pathway a relevant target.[14]
This assay utilizes a cell line engineered to express a luciferase reporter gene under the control of NF-κB response elements.[13][15]
Materials:
HEK293T cells stably transfected with an NF-κB-luciferase reporter construct
Complete cell culture medium
Lipopolysaccharide (LPS) or Tumor Necrosis Factor-alpha (TNF-α) as an inflammatory stimulus
Dual-Luciferase® Reporter Assay System
Luminometer
Procedure:
Cell Seeding: Seed the NF-κB reporter cells in a 96-well plate and incubate overnight.
Compound Pre-treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours.
Stimulation: Induce inflammation by adding LPS (1 µg/mL) or TNF-α (10 ng/mL).
Cell Lysis: Lyse the cells using the passive lysis buffer provided in the assay kit.
Luciferase Assay: Measure the firefly luciferase activity (driven by NF-κB) and Renilla luciferase activity (as an internal control for transfection efficiency and cell viability).
Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of inhibition of NF-κB activation compared to the stimulated control.
Conclusion
The in vitro testing strategies outlined in this application note provide a robust framework for the initial characterization of 5,8-Difluoro-4-hydroxyquinoline derivatives. By systematically evaluating cytotoxicity, antimicrobial activity, kinase inhibition, and anti-inflammatory potential, researchers can efficiently identify promising lead compounds for further preclinical development. The provided protocols, coupled with an understanding of the underlying scientific principles, will facilitate the generation of high-quality, reproducible data in the quest for novel therapeutics.
References
Discovery of Novel 8-Hydroxyquinoline Derivatives with Potent In Vitro and In Vivo Antifungal Activity. PubMed. (2023-12-14). Available from: [Link]
In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement. PMC. (2021-08-12). Available from: [Link]
M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Available from: [Link]
Cytotoxicity of 4-substituted quinoline derivatives: Anticancer and antileishmanial potential. ScienceDirect. (2020-06-01). Available from: [Link]
BRAF (V600E) Kinase Assay Kit. BPS Bioscience. Available from: [Link]
Synthesis and in vitro evaluation of 8-hydroxyquinoline analogs as inhibitors of dental plaque. PubMed. Available from: [Link]
Fluoroquinolones' Biological Activities against Laboratory Microbes and Cancer Cell Lines. MDPI. (2022-03-03). Available from: [Link]
Human NF-κB Reporter Assay System. Indigo Biosciences. Available from: [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. Available from: [Link]
In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. PubMed. Available from: [Link]
MTT (Assay protocol. Protocols.io. (2023-02-27). Available from: [Link]
NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells. NIH. (2020-01-12). Available from: [Link]
Comprehensive review on current developments of quinoline-based anticancer agents. SpringerLink. Available from: [Link]
BRAF V600E Antibody. GenomeMe. Available from: [Link]
Simultaneous Determination of (Fluoro)quinolone Antibiotics in Kidney, Marine Products, Eggs, and Muscle by Enzyme-Linked Immunosorbent Assay (ELISA). ACS Publications. Available from: [Link]
5,8-Difluoro-4-hydroxyquinoline. Amerigo Scientific. Available from: [Link]
(PDF) Quinoline-based small molecules as effective protein kinases inhibitors (Review). ResearchGate. (2025-12-13). Available from: [Link]
The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. MDPI. Available from: [Link]
M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. Available from: [Link]
Synthesis, Characterization and Biological Activity of new Pyran Derivatives of 8-Hydroxyquinoline. Semantic Scholar. (2019-02-07). Available from: [Link]
Antimicrobial Susceptibility Testing | Area of Focus. CLSI. Available from: [Link]
Synthesis of novel quinoline derivatives and their cytotoxicity in A549 lung cancer cells. ResearchGate. Available from: [Link]
Development of Novel Anti-Inflammatory Agents Through Medicinal Chemistry Approaches. ResearchGate. (2025-08-09). Available from: [Link]
Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. ResearchGate. (2025-08-09). Available from: [Link]
New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. PMC. (2026-01-10). Available from: [Link]
MTT Proliferation Assay Protocol. ResearchGate. (2025-06-15). Available from: [Link]
Navigating fluoroquinolone resistance in Gram-negative bacteria: a comprehensive evaluation. Oxford Academic. (2024-08-14). Available from: [Link]
AmoyDxTM BRAF V600E Mutation Detection Kit. Bio SB. Available from: [Link]
NF-κB Luciferase reporter Assay. Bio-protocol. Available from: [Link]
M100S - Performance Standards for Antimicrobial Susceptibility Testing. ResearchGate. Available from: [Link]
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. ResearchGate. Available from: [Link]
Discovery of novel anti-inflammatory drug-like compounds by aligning in silico and in vivo screening: The nitroindazolinone chemotype. Universidad San Francisco de Quito USFQ. Available from: [Link]
Design and Synthesis of Novel Aza-Ursolic Acid Derivatives: In Vitro Cytotoxicity and Nitric Oxide Release Inhibitory Activity. Taylor & Francis. Available from: [Link]
Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives. MDPI. (2022-03-24). Available from: [Link]
Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. MDPI. Available from: [Link]
Novel Fluoroquinolones with Possible Antibacterial Activity in Gram-Negative Resistant Pathogens: In Silico Drug Discovery. PubMed Central. (2023-10-04). Available from: [Link]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Open Access Journals. Available from: [Link]
Technical Support Center: Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Welcome to the technical support center for the synthesis of 5,8-difluoro-4-hydroxyquinoline. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 5,8-difluoro-4-hydroxyquinoline. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize this synthesis, improve yields, and troubleshoot common experimental issues. Our approach is rooted in mechanistic understanding and field-proven experience to ensure you can achieve reliable and reproducible results.
The primary and most established method for synthesizing 4-hydroxyquinoline scaffolds, including the 5,8-difluoro derivative, is the Gould-Jacobs reaction.[1][2] This process involves a two-step sequence: first, the condensation of an aniline with a malonate derivative, followed by a high-temperature thermal cyclization. This guide will focus on troubleshooting and optimizing this specific pathway.
Troubleshooting Guide: Common Experimental Issues
This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.
Question 1: My initial condensation of 2,5-difluoroaniline with diethyl ethoxymethylenemalonate (EMME) is giving a low yield of the intermediate, diethyl (2,5-difluoroanilino)methylenemalonate. How can I improve this?
Answer: This condensation is a nucleophilic substitution on the ethoxy group of EMME by the aniline. While seemingly straightforward, its efficiency can be hampered by incomplete reaction or unfavorable equilibrium.
Causality & Explanation: The reaction involves the formation of a stable vinylogous amide product. The primary challenge is often driving the reaction to completion. The removal of the ethanol by-product can help shift the equilibrium towards the product.
Actionable Solutions:
Solvent-Free Conditions: Heating the neat mixture of 2,5-difluoroaniline and EMME (typically 1 to 1.1 equivalents) at 100-120 °C for 1-2 hours is often effective. The reaction can be monitored by Thin Layer Chromatography (TLC) until the aniline spot disappears.
Ethanol Reflux: Performing the reaction in refluxing ethanol can also yield good results. The solvent helps to ensure a homogeneous reaction mixture.[3]
Microwave-Assisted Synthesis: This is a highly effective method for accelerating the reaction. Microwave irradiation of a neat mixture for as little as 5-10 minutes can drive the reaction to completion with excellent yields, often superior to conventional heating.[3][4]
Question 2: The thermal cyclization step is resulting in a low yield of 5,8-difluoro-4-hydroxyquinoline and a significant amount of black tar or char. What is causing this decomposition?
Answer: This is the most critical and challenging step of the synthesis. The formation of tar indicates product or intermediate decomposition, which is almost always a result of inadequate temperature control.
Causality & Explanation: The cyclization is an intramolecular electrophilic aromatic substitution, which requires a very high activation energy, typically demanding temperatures of 240-260 °C.[5] Simply heating the intermediate in a flask with a heating mantle often leads to localized overheating far beyond the desired temperature, causing the material to decompose before it can efficiently cyclize. The reaction is also sensitive to air at these high temperatures.
Actionable Solutions:
Use a High-Boiling Inert Solvent: This is the most critical factor for success. A high-boiling solvent acts as a heat transfer medium, ensuring uniform and precisely controlled temperature throughout the reaction mixture.
Recommended Solvents: Dowtherm™ A (a eutectic mixture of diphenyl ether and biphenyl, B.P. ~257 °C) or mineral oil are the classic and most effective choices.[6][7] These solvents maintain a stable reflux at the target temperature, preventing overheating.
Avoid Lower Boiling Solvents: Solvents like dichlorobenzene (B.P. ~180 °C) are insufficient for this thermal cyclization.[8]
Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere. This minimizes oxidative degradation of the substrate and product at high temperatures.
Precise Temperature Monitoring: Place the thermocouple directly in the reaction mixture, not just in the heating mantle or oil bath, to ensure you are measuring the true reaction temperature.
Below is a troubleshooting workflow for the cyclization step:
Caption: Troubleshooting logic for low cyclization yield.
Question 3: My product has precipitated from the high-boiling solvent, but it is oily and difficult to purify. What is the recommended workup procedure?
Answer: Isolating the product from a high-boiling solvent like Dowtherm A or mineral oil requires a specific procedure to ensure high purity.
Causality & Explanation: The 4-hydroxyquinoline product is a polar, high-melting solid that is insoluble in the nonpolar reaction solvent upon cooling. However, residual solvent can get trapped in the precipitate, making it difficult to handle.
Actionable Solutions:
Cooling and Dilution: Allow the reaction mixture to cool to approximately 80-100 °C. At this temperature, the solvent is still fluid, but the product has begun to precipitate.
Precipitation with a Non-Polar Solvent: Add a large volume of a non-polar hydrocarbon solvent like hexane or heptane. This will fully precipitate the product while dissolving the high-boiling reaction solvent, effectively washing it away.
Filtration and Washing: Filter the solid product and wash it thoroughly with more hexane or heptane to remove all traces of the high-boiling solvent.
Recrystallization: The crude product can be further purified by recrystallization from a suitable solvent such as ethanol, acetic acid, or DMF.
Frequently Asked Questions (FAQs)
Q1: What is the complete, optimized workflow for this synthesis?
A1: The recommended workflow follows the Gould-Jacobs reaction pathway, optimized for yield and efficiency.
Caption: Optimized Gould-Jacobs workflow for synthesis.
Q2: How do conventional heating and microwave irradiation compare for the cyclization step?
A2: Both methods are effective, but microwave heating offers significant advantages in terms of speed and often, yield. The choice depends on available equipment.
Q3: Are there any alternative synthetic routes I should consider?
A3: While the Gould-Jacobs reaction is the most common, the Conrad-Limpach synthesis is another classic method for producing 4-hydroxyquinolines.[6] It involves reacting an aniline with a β-ketoester. For this specific target, it would require reacting 2,5-difluoroaniline with ethyl acetoacetate. However, the Conrad-Limpach reaction also requires a high-temperature cyclization step and presents its own set of challenges, including potential regioselectivity issues in the initial condensation.[6] For 5,8-difluoro-4-hydroxyquinoline, the Gould-Jacobs pathway is generally more direct and reliable.
Optimized Experimental Protocols
Protocol 1: Synthesis of Diethyl (2,5-difluoroanilino)methylenemalonate (Intermediate)
Setup: To a 100 mL round-bottom flask, add 2,5-difluoroaniline (10.0 g, 77.4 mmol).
Reaction: Equip the flask with a reflux condenser and heat the neat mixture in an oil bath at 110-120 °C for 2 hours. Monitor the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate) until the aniline is consumed.
Isolation: Cool the reaction mixture to room temperature. The product will often solidify upon cooling. If it remains an oil, add cold hexane and triturate to induce crystallization.
Purification: Filter the solid product and wash with cold hexane. Recrystallize from ethanol or an ethanol/water mixture to yield the pure intermediate as a white to off-white solid.
Protocol 2: Thermal Cyclization to 5,8-Difluoro-4-hydroxyquinoline
Setup: To a 250 mL three-neck flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a thermocouple, add Dowtherm A (100 mL).
Heating: Heat the solvent to 250 °C with stirring.
Reagent Addition: Once the temperature is stable, add the intermediate, diethyl (2,5-difluoroanilino)methylenemalonate (10.0 g, 33.2 mmol), portion-wise over 5 minutes. Caution: The addition may cause some initial frothing as ethanol is evolved.
Reaction: Maintain the reaction temperature at 250-255 °C for 30 minutes. The product will begin to precipitate as a light-colored solid.
Workup: Stop heating and allow the mixture to cool to ~100 °C. Add n-hexane (150 mL) with vigorous stirring to precipitate the product completely.
Isolation: Cool to room temperature, filter the solid, and wash thoroughly with fresh hexane (3 x 50 mL).
Purification: Dry the crude solid under vacuum. The product can be further purified by recrystallization from glacial acetic acid or ethanol to yield 5,8-difluoro-4-hydroxyquinoline as a crystalline solid.
References
Al-Saeedi, A. H. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(9), 2134. Available at: [Link]
Mbuvi, H. M. (2017). A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. Chemistry Select, 2(10), 3058-3061. Available at: [Link]
Elderfield, R. C., & Maggiolo, A. D. (1951). U.S. Patent No. 2,558,211. Washington, DC: U.S. Patent and Trademark Office.
Abdel-Wahab, B. F., et al. (2012). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Journal of Chemical and Pharmaceutical Research, 4(1), 356-369. Available at: [Link]
Stark, S., et al. (2023). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 28(13), 5086. Available at: [Link]
Fernández-Maestre, R., et al. (2012). Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity. Journal of the Chilean Chemical Society, 57(3), 1287-1292. Available at: [Link]
Kovács, L., et al. (2019). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 24(19), 3569. Available at: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of Quinolines. Available at: [Link]
ResearchGate. (n.d.). Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/ quinolin‐4(1H)‐ones. Available at: [Link]
Langer, P., & Saleh, N. (2003). Malonates in Cyclocondensation Reactions. Arkivoc, 2003(5), 137-147. Available at: [Link]
de la Torre, M. C., et al. (2018). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. Molecules, 23(11), 2948. Available at: [Link]
MDPI. (2023). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Molecules, 28(15), 5789. Available at: [Link]
Wikipedia. (n.d.). Conrad–Limpach synthesis. Available at: [Link]
Weyesa, A., & Tadesse, S. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues. RSC Advances, 10(36), 21344-21364. Available at: [Link]
ResearchGate. (2016). Question on cyclization of diethyl 2-((pyridin-2-ylamino)methylene)malonate. Available at: [Link]
López, B. K., et al. (2023). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Molecules, 28(4), 1845. Available at: [Link]
National Institutes of Health. (2015). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Available at: [Link]
Chemistry lover. (2019, July 27). Conrad-limpach-knorr synthesis of Quinolone [Video]. YouTube. Available at: [Link]
Organic Chemistry Portal. (n.d.). Gould-Jacobs Reaction. Available at: [Link]
National Institutes of Health. (2017). A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. Available at: [Link]
ResearchGate. (2020). Rapid room temperature liquid phase synthesis of diethyl 2-((4-nitroanilino) methylene)malonate. Available at: [Link]
ResearchGate. (2020). Thermal cyclization mediated synthesis of bioactive 4‐quinolones. Available at: [Link]
ResearchGate. (2018). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Available at: [Link]
Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Application Note AN056. Available at: [Link]
Technical Support Guide: Purification of 5,8-Difluoro-4-hydroxyquinoline
Answering the call for a specialized, in-depth guide, this Technical Support Center provides researchers, scientists, and drug development professionals with expert-driven insights into the purification of 5,8-Difluoro-4...
Author: BenchChem Technical Support Team. Date: February 2026
Answering the call for a specialized, in-depth guide, this Technical Support Center provides researchers, scientists, and drug development professionals with expert-driven insights into the purification of 5,8-Difluoro-4-hydroxyquinoline by recrystallization. As a Senior Application Scientist, my goal is to move beyond simple instructions to explain the causality behind experimental choices, ensuring each protocol is a self-validating system for achieving the highest purity.
This guide is structured to address the most pressing questions and challenges encountered during the recrystallization of 5,8-Difluoro-4-hydroxyquinoline, a crucial intermediate in various synthetic pathways.
Frequently Asked Questions (FAQs)
Q1: What are the primary considerations when selecting a recrystallization solvent for 5,8-Difluoro-4-hydroxyquinoline?
A1: The ideal solvent is one in which 5,8-Difluoro-4-hydroxyquinoline exhibits high solubility at elevated temperatures but low solubility at room or sub-ambient temperatures. This differential solubility is the cornerstone of effective recrystallization[1]. For quinoline derivatives, polar protic solvents like ethanol or methanol, and polar aprotic solvents such as ethyl acetate or acetone are common starting points[2][3]. The principle of "like dissolves like" suggests that solvents with functional groups similar to the target molecule can be effective solubilizers[4]. Given the hydroxyl group and the heterocyclic nitrogen, alcohols are often a primary choice. A preliminary solvent screen using small quantities of your crude product is essential to determine the optimal choice empirically.
Q2: What are the key physical and chemical properties of 5,8-Difluoro-4-hydroxyquinoline I should be aware of?
A2: Understanding the compound's properties is critical for handling and purification. 4-hydroxyquinolines exist in a tautomeric equilibrium between the enol (hydroxy) and keto (quinolone) forms[2]. This can influence its solubility and reactivity. Key physical data are summarized below.
Note: As with many specialized reagents, a melting point should be determined experimentally on the purified material as a key indicator of purity.
Q3: What typical impurities might be present in my crude 5,8-Difluoro-4-hydroxyquinoline sample?
A3: Impurities are largely dependent on the synthetic route. Common syntheses for quinoline scaffolds, such as the Skraup or Friedländer synthesis, can introduce specific contaminants[6][7]. Potential impurities include:
Unreacted Starting Materials: Such as the corresponding difluoroaniline or difluoronitrobenzene precursors.
Reaction By-products: Tar-like polymeric materials are a frequent issue in quinoline syntheses, especially under harsh acidic conditions[6][8].
Isomers: Incompletely controlled reactions could potentially lead to the formation of other positional isomers.
Residual Catalysts or Reagents: Acids, bases, or metal catalysts used during the synthesis.
Q4: How does the keto-enol tautomerism of 4-hydroxyquinolines affect the recrystallization process?
A4: 4-Hydroxyquinoline and its derivatives can exist as two tautomers: the aromatic alcohol (enol form) and the non-aromatic amide (keto form). While this equilibrium is dynamic, it influences the molecule's polarity, hydrogen bonding capability, and crystal packing. This can sometimes lead to the crystallization of different polymorphic forms under varying solvent and temperature conditions. For practical recrystallization purposes, consistency in your procedure is key to obtaining a consistent crystalline form. The choice of solvent can influence which tautomer is favored in solution, thereby affecting solubility.
Experimental Workflow & Protocols
The following diagram and protocol outline a robust procedure for the recrystallization of 5,8-Difluoro-4-hydroxyquinoline.
Caption: General workflow for recrystallization.
Step-by-Step Recrystallization Protocol
Solvent Selection: Based on preliminary tests, select a suitable solvent (e.g., ethanol). The ideal solvent should dissolve the compound when hot but not when cold[1].
Dissolution: Place the crude 5,8-Difluoro-4-hydroxyquinoline in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently on a hot plate with stirring. Continue adding hot solvent dropwise until the solid is completely dissolved. Rationale: Using the minimum amount of solvent is critical for maximizing recovery yield.
Decolorization (Optional): If the solution is highly colored from persistent impurities like tar, add a small amount (1-2% by weight) of activated charcoal and heat for a few minutes.
Hot Filtration (Optional): If either charcoal was added or insoluble impurities are visible, perform a hot gravity filtration to remove them. Rationale: This step must be done quickly with pre-heated glassware to prevent premature crystallization.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of ice-cold solvent to rinse away any remaining soluble impurities on the crystal surfaces.
Drying: Dry the purified crystals under vacuum to remove all residual solvent.
Analysis: Determine the melting point and run analytical tests (e.g., NMR, HPLC) to confirm the purity of the final product.
Troubleshooting Guide
This section addresses common issues encountered during recrystallization in a Q&A format.
Caption: Decision tree for troubleshooting recrystallization.
Q: My compound has "oiled out" instead of forming crystals. What should I do?
A: Oiling out occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated with impurities[9].
Immediate Action: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to lower the saturation point.
Revised Cooling: Allow the solution to cool much more slowly. An insulated container or a hot plate with the heat turned off can provide a gentle cooling gradient.
Solvent Change: If the problem persists, the chosen solvent may be unsuitable. Select a solvent with a lower boiling point or use a mixed-solvent system.
Q: The solution has cooled, but no crystals have formed. How can I induce crystallization?
A: Spontaneous nucleation can sometimes be slow to initiate. Several techniques can be used to induce crystal formation:
Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a nucleation site for crystal growth.
Seeding: If you have a small crystal of the pure compound, add it to the cooled solution. This "seed" crystal acts as a template for other molecules to crystallize upon.
Reducing Solvent Volume: Carefully evaporate some of the solvent to increase the concentration of the solute, which may then be supersaturated at that temperature.
Cooling Further: Ensure the solution has been cooled in an ice bath for an adequate amount of time.
Q: My final product is still colored, even after recrystallization. How can I remove the color?
A: Colored impurities are often large, polar, conjugated molecules that can be effectively removed with activated charcoal.
Procedure: After dissolving the crude product in the hot solvent, add a very small amount of activated charcoal (a spatula tip is often sufficient) to the hot solution. Swirl and heat for a few minutes. The colored impurities will adsorb onto the surface of the charcoal.
Removal: Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize. Be aware that using too much charcoal can lead to a loss of your desired product.
Q: My recovery yield seems very low. What are the common causes?
A: A low yield is a frequent issue and can stem from several factors:
Excess Solvent: Using too much solvent during the dissolution step is the most common cause. This keeps more of your product dissolved in the mother liquor even after cooling.
Premature Crystallization: If the product crystallizes during a hot filtration step, significant loss can occur. Ensure your funnel and receiving flask are pre-heated.
Incomplete Cooling: Not allowing the solution to cool for a sufficient time or to a low enough temperature will result in a lower yield.
Washing Technique: Washing the collected crystals with too much cold solvent or with solvent that is not cold enough can dissolve some of your product.
References
US2558211A - Preparation of 4-hydroxyquinoline compounds - Google P
Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines - PubMed Central.
CN108610288B - Preparation method and purification method of 5-chloro-8-hydroxyquinoline - Google P
Technical Support Center: 5,8-Difluoro-4-hydroxyquinoline Synthesis
Welcome to the technical support center for the synthesis of 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during the synthesis of this important fluoroquinolone intermediate. Our approach is rooted in a deep understanding of the reaction mechanisms and practical, field-proven insights to ensure the integrity of your synthesis.
Introduction to the Synthesis of 5,8-Difluoro-4-hydroxyquinoline
The most common and industrially relevant method for synthesizing 4-hydroxyquinolines, including 5,8-Difluoro-4-hydroxyquinoline, is the Gould-Jacobs reaction.[1][2] This multi-step process provides a robust pathway to the quinoline core. Understanding each step is critical to identifying and mitigating potential impurities.
The synthesis can be visualized as a four-stage process:
Condensation: The initial reaction between 2,5-difluoroaniline and diethyl ethoxymethylenemalonate (EMME) to form the intermediate, ethyl 3-(2,5-difluoroanilino)acrylate.
Cyclization: A high-temperature intramolecular reaction of the acrylate intermediate to yield ethyl 5,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate.
Hydrolysis (Saponification): Conversion of the ethyl ester to the corresponding carboxylic acid using a base, typically sodium hydroxide.[2]
Decarboxylation: Removal of the carboxylic acid group, usually by heating, to afford the final product, 5,8-Difluoro-4-hydroxyquinoline.[2]
Caption: Overall workflow for the synthesis of 5,8-Difluoro-4-hydroxyquinoline via the Gould-Jacobs reaction.
This section addresses specific issues you may encounter during the synthesis, formatted in a question-and-answer style for clarity.
Part 1: Impurities from Starting Materials and the Condensation Step
Question 1: I am seeing an unexpected peak in my LC-MS analysis of the crude condensation mixture. What could it be?
Answer:
Several impurities can arise from the starting materials and the initial condensation reaction.
Unreacted Starting Materials: The most straightforward impurities are unreacted 2,5-difluoroaniline and diethyl ethoxymethylenemalonate (EMME). Ensure your reaction has gone to completion by monitoring with Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Impurities from EMME: Diethyl ethoxymethylenemalonate can contain impurities such as diethyl malonate and diethyl diethoxymethylenemalonate.[3] The latter is difficult to separate by distillation. These can lead to side products.
Bis-addition Product: It is possible for two molecules of 2,5-difluoroaniline to react with one molecule of EMME, although this is less common under standard conditions.
Troubleshooting:
Starting Material Purity: Always verify the purity of your 2,5-difluoroaniline and EMME before starting the reaction. Use freshly distilled EMME if purity is a concern.
Reaction Monitoring: Actively monitor the reaction to ensure full consumption of the starting materials.
Question 2: My condensation reaction is sluggish and gives a low yield of the acrylate intermediate. What can I do?
Answer:
A sluggish condensation reaction is often related to reaction conditions or the quality of the reagents.
Reaction Temperature: While the reaction can proceed at room temperature, gentle heating (e.g., to 40-60 °C) can increase the reaction rate. However, be cautious as higher temperatures may promote side reactions.
Solvent Choice: The reaction is often carried out neat or in a solvent like ethanol.[4] Ensure your solvent is anhydrous, as water can hydrolyze the EMME.
Stoichiometry: A slight excess of EMME can be used to ensure complete conversion of the aniline.
Part 2: Impurities from the Cyclization Step
Question 3: The high-temperature cyclization step is producing a dark, tarry mixture with multiple spots on my TLC. What is causing this?
Answer:
The thermal cyclization is the most critical and often the most problematic step, typically requiring high temperatures (around 250 °C).[5] This can lead to thermal degradation and the formation of various byproducts.
Incomplete Cyclization: The most common "impurity" is the unreacted starting material from this step, ethyl 3-(2,5-difluoroanilino)acrylate. If the temperature is too low or the reaction time is too short, a significant amount of this intermediate will remain.[1]
Regioisomeric Impurity (7,5-Difluoro Isomer): The cyclization of 2,5-difluoroaniline can theoretically proceed in two ways, leading to the desired 5,8-difluoro product or the undesired 7,5-difluoro regioisomer. The formation of the 5,8-isomer is generally favored due to electronic and steric factors. However, the presence of the 7,5-isomer as a minor impurity is possible.[5]
Thermal Degradation Products: At the high temperatures required for cyclization, both the starting material and the product can degrade. This can lead to a complex mixture of byproducts, often appearing as a dark tar. Thermal decomposition of the ester side chains can also occur.[6][7]
Caption: Potential products and byproducts from the thermal cyclization step.
Troubleshooting:
Optimize Cyclization Conditions: Carefully control the temperature and reaction time. Using a high-boiling point solvent like Dowtherm A can help maintain a consistent temperature. Microwave-assisted synthesis can sometimes offer better control and shorter reaction times.[4]
Purification: The crude cyclized product will likely require purification by recrystallization or column chromatography to remove unreacted intermediate and degradation products.
Part 3: Impurities from Hydrolysis and Decarboxylation
Question 4: After hydrolysis, I am seeing a significant amount of the ethyl ester intermediate remaining. How can I improve the conversion?
Answer:
Incomplete hydrolysis is a common issue and can usually be resolved by adjusting the reaction conditions.
Reaction Time and Temperature: Ensure the hydrolysis is carried out for a sufficient duration and at an appropriate temperature (reflux is common) to drive the reaction to completion.
Base Concentration: Use a sufficient excess of base (e.g., sodium hydroxide) to ensure complete saponification of the ester.
Solvent: A co-solvent like ethanol may be needed to improve the solubility of the ester in the aqueous base.
Question 5: My final product after decarboxylation contains an impurity with a higher molecular weight. What could this be?
Answer:
The primary impurity at this stage is the un-decarboxylated carboxylic acid.
Incomplete Decarboxylation: If the temperature or reaction time for the decarboxylation step is insufficient, you will have residual 5,8-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid in your final product.
Troubleshooting:
Decarboxylation Conditions: Decarboxylation is typically achieved by heating the carboxylic acid intermediate, often in a high-boiling point solvent. Ensure the temperature is high enough to facilitate the loss of CO2.
Monitoring: Monitor the decarboxylation by TLC or HPLC to confirm the disappearance of the carboxylic acid intermediate.
A robust analytical method is essential for identifying and quantifying impurities. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS/MS) are the preferred techniques.[8][9]
Recommended HPLC-MS Protocol:
Column: A C18 reversed-phase column is a good starting point.
Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically effective.
Detection: UV detection (around 280-320 nm) and mass spectrometry (in both positive and negative ion modes) should be used for comprehensive detection and identification.
Forced Degradation Studies: To proactively identify potential degradation products, it is recommended to perform forced degradation studies on the final product under acidic, basic, oxidative, thermal, and photolytic conditions.[10][11]
NMR Spectroscopy:
Nuclear Magnetic Resonance (NMR) spectroscopy is an invaluable tool for the structural elucidation of unknown impurities.[12] 1H, 13C, 19F, COSY, and HMQC experiments can help to definitively identify the structure of regioisomers and other byproducts.
Concluding Remarks
The synthesis of 5,8-Difluoro-4-hydroxyquinoline, while well-established, requires careful control over each reaction step to minimize the formation of impurities. By understanding the potential side reactions and implementing robust analytical monitoring, researchers can achieve a high-purity final product. This guide serves as a starting point for troubleshooting, and it is always recommended to consult the primary literature for specific reaction optimization.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and Quinazolines. Journal of the American Chemical Society, 61(10), 2890–2895.
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2014). Research & Reviews: Journal of Chemistry, 3(1).
Gould–Jacobs reaction. In Wikipedia. Retrieved from [Link]
Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. (2018). Molbank, 2018(4), M1011.
Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. (2002).
Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. (2017).
Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease. (2013).
Self-initiation mechanism in spontaneous thermal polymerization of ethyl and n-butyl acrylate: a theoretical study. (2010). The Journal of Physical Chemistry A, 114(30), 7975–7983.
SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series, 3(12).
Spectra of standard solutions of impurities: 1 = fluoroquinolonic acid; 2 = desfluoro compound. In ResearchGate. Retrieved from [Link]
SAFETY DATA SHEET - Diethyl ethoxymethylenemalon
Synthesis of diethyl diethylmalonate. In Sciencemadness.org. Retrieved from [Link]
Multiresidue Determination of 26 Quinolones in Poultry Feathers Using UPLC-MS/MS and Their Application in Residue Monitoring. (2023). Foods, 12(9), 1797.
The regional hydrolysis of ethyl acrylate to acrylic acid in the rat nasal cavity. (1995). Toxicology and Applied Pharmacology, 131(1), 108–114.
Development of forced degradation and stability indicating studies of drugs—A review. (2012). Journal of Pharmaceutical and Biomedical Analysis, 69, 159–168.
Anionic polymerization of ethyl acrylate initiated by tetrabutylammonium azide: direct synthesis of end-clickable polyacrylate. (2015). Polymer Chemistry, 6(32), 5786–5793.
Synthetic Route to Diethyl Alkyl(substituted Ary1)malonates with the Aid of Temporary Arene. (1998). Journal of the Chemical Society, Perkin Transactions 1, (1), 125–132.
Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. (2023). International Journal for Multidisciplinary Research, 5(4).
LC/MS/MS Determination of Fluoroquinolones in Honey. In ResearchGate. Retrieved from [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine. (2020). Molecules, 25(7), 1633.
Draw the products of the following reactions: e. diethyl malonate... In Pearson+. Retrieved from [Link]
Ethyl acrylate. In Wikipedia. Retrieved from [Link]
Condition used for Forced degradation studies. In ResearchGate. Retrieved from [Link]
7-Hydroxy-4-phenyl-1, 2-dihydroquinoline derivatives: synthesis via one-pot, three-component reaction and structure elucid
SAFETY DATA SHEET - Diethyl ethoxymethylenemalon
LC–MS Determination of Fluoroquinolone Antibiotics in Beef Tissue Using the Atlantis dC18 Column. (2004).
Preparation and Properties of Quinoline. In SlideShare. Retrieved from [Link]
Gould–Jacobs Reaction. In ResearchGate. Retrieved from [Link]
Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. (2018). Journal of Chemistry, 2018, 1–11.
SYNTHESIS AND CHARACTERIZATION OF NEW 7-HYDROXY-4-METHYL COUMARIN INCORPORATED FLAVANONE AND ISOXAZOLINE DERIVATIVES. (2014). International Journal of Pharmaceutical, Chemical, and Biological Sciences, 4(3), 586-591.
Diethyl ethoxymethylenemalonate - Safety D
Synthesis of Substituted Acetic Acids: The Malonic Ester Synthesis. In University of Calgary. Retrieved from [Link]
Simultaneous determination of 18 quinolone residues in marine and livestock products by liquid chromatography/tandem mass spectrometry. (2009). Journal of Food and Drug Analysis, 17(3), 193-203.
Forced Degradation Study in Pharmaceutical Stability. In Pharmaguideline. Retrieved from [Link]
Relationships Between Base-Catalyzed Hydrolysis Rates or Glutathione Reactivity for Acrylates and Methacrylates and Their NMR Spectra or Heat of Formation. (2010). International Journal of Molecular Sciences, 11(11), 4338–4353.
Forced Degradation Investigations and Development of a Validated Spectrophotometric Analytical Method for Determining 5-Hydroxymethylfurfural (5-HMF) in Various Processed Food Samples. (2020). Journal of Young Pharmacists, 12(4), 434–439.
Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. (2015). Asian Journal of Chemistry, 27(7), 2565–2568.
Synthesis of quinolines. In Organic Chemistry Portal. Retrieved from [Link]
Kinetic Study of Specific Base Catalyzed Hydrolysis of Ethyl acrylate in Water–Ethanol Binary System. In ResearchGate. Retrieved from [Link]
7-Hydroxy-4-phenyl-1, 2-dihydroquinoline derivatives: synthesis via one-pot, three-component reaction and structure elucid
Ethyl 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate. In ResearchGate. Retrieved from [Link]
Technical Support Center: Troubleshooting Side Reactions in Fluorinated Quinolone Synthesis
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center dedicated to navigating the complexities of fluorinated quinolone synthesis. This guide is designed to provi...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center dedicated to navigating the complexities of fluorinated quinolone synthesis. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently encountered challenges during your experimental work. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and practical application, offering insights grounded in scientific principles and validated through experience. This resource is structured to address specific side reactions, providing not just solutions, but also a deeper understanding of the underlying chemical mechanisms to empower you in your research and development endeavors.
Introduction: The Criticality of Minimizing Side Reactions
The synthesis of fluorinated quinolones, a cornerstone of modern antibacterial therapeutics, is a multi-step process that demands precision and control. The formation of impurities not only reduces the yield and purity of the active pharmaceutical ingredient (API) but can also introduce toxic byproducts, complicating downstream processing and regulatory approval. This guide focuses on three prevalent side reactions: N-alkylation of the piperazine ring , de-fluoro-cyclization , and ester hydrolysis . By understanding the causality behind these undesired pathways, we can implement effective strategies to mitigate their occurrence and ensure the integrity of the final product.
Section 1: N-Alkylation of the Piperazine Ring - A Common Pitfall
The introduction of a piperazine moiety at the C-7 position is crucial for the broad-spectrum antibacterial activity of many fluoroquinolones. However, the secondary amine of the piperazine ring is susceptible to undesired N-alkylation, leading to the formation of impurities that can be challenging to separate from the target molecule.
FAQ 1: We are observing a significant amount of a byproduct with a higher molecular weight than our target fluoroquinolone, which we suspect is an N-alkylated impurity. What is the likely mechanism, and how can we prevent this?
Answer:
The formation of N-alkylated impurities is a common issue, particularly during the alkylation of the quinolone nitrogen or when residual alkylating agents are present in subsequent steps.
Causality: The secondary amine of the piperazine ring is a nucleophile and can compete with the intended reaction site, leading to dialkylation. This is especially prevalent if the reaction conditions are not carefully controlled. The mechanism involves the nucleophilic attack of the piperazine nitrogen on an electrophilic carbon, typically from an alkyl halide or a similar alkylating agent.
Troubleshooting & Prevention:
Protecting Group Strategy: The most robust method to prevent N-alkylation is the use of a protecting group on the piperazine nitrogen. The tert-butoxycarbonyl (Boc) group is a common and effective choice. By protecting one of the piperazine nitrogens, you ensure mono-alkylation at the desired position. The Boc group can be readily removed under acidic conditions in a subsequent step.[1]
Stoichiometry and Order of Addition: Carefully control the stoichiometry of your reactants. Use of a minimal excess of the alkylating agent is advisable. Additionally, consider the order of addition. Adding the alkylating agent slowly to the reaction mixture can help to maintain a low instantaneous concentration, favoring the desired reaction over the side reaction.
Reaction Conditions:
Base: The choice of base can influence the extent of N-alkylation. Weaker bases, such as potassium carbonate (K₂CO₃), are often preferred over stronger bases like sodium hydride (NaH) when unprotected piperazine is used, as they can be more selective.[2]
Temperature: Lowering the reaction temperature can often increase the selectivity of the desired reaction over the undesired N-alkylation.
Experimental Protocol: Preventing N-Alkylation using Boc-Protection
Protection: React the piperazine-substituted quinolone intermediate with di-tert-butyl dicarbonate (Boc)₂O in a suitable solvent (e.g., dichloromethane or acetonitrile) in the presence of a base like triethylamine.
Alkylation: Perform the desired N-alkylation on the quinolone core.
Deprotection: Remove the Boc group by treating the product with an acid, such as trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid in an appropriate solvent.
Diagram: N-Alkylation Prevention Workflow
Caption: Workflow for preventing N-alkylation using a protecting group strategy.
Section 2: De-fluoro-cyclization - An Elusive but Critical Side Reaction
The fluorine atom at the C-6 position is a hallmark of fluoroquinolones, significantly contributing to their antibacterial potency. However, under certain conditions, this fluorine atom can be displaced through an intramolecular nucleophilic aromatic substitution (SNA_r) reaction, leading to the formation of a tricyclic byproduct. This "de-fluoro-cyclization" not only consumes the starting material but also generates an impurity that lacks the desired biological activity.
FAQ 2: During the synthesis of a fluoroquinolone with a piperazine moiety, we've identified a tricyclic byproduct where the piperazine ring appears to have cyclized onto the quinolone core with the loss of the C-6 fluorine. What is the mechanism of this de-fluoro-cyclization, and how can we avoid it?
Answer:
De-fluoro-cyclization is a challenging side reaction that can occur under basic or high-temperature conditions.
Causality: The mechanism involves the nucleophilic attack of the secondary amine of the piperazine ring (or a deprotonated nitrogen) at the electron-deficient C-6 position, displacing the fluoride ion. The electron-withdrawing nature of the quinolone core activates the aromatic ring towards nucleophilic attack.
Troubleshooting & Prevention:
Control of Basicity: This reaction is often base-catalyzed. The use of a strong base can deprotonate the piperazine nitrogen, increasing its nucleophilicity and promoting the intramolecular attack.
Recommendation: Use the mildest basic conditions necessary for the primary reaction. If a strong base is required, consider a protecting group strategy for the piperazine nitrogen as discussed in Section 1.
Temperature Management: High temperatures can provide the activation energy required for this intramolecular cyclization.
Recommendation: Conduct the reaction at the lowest effective temperature. Monitor the reaction progress closely to avoid prolonged heating.
Solvent Effects: The choice of solvent can influence the reaction rate. Polar aprotic solvents may stabilize the charged intermediate of the SNA_r reaction, potentially accelerating the side reaction.
Diagram: Proposed Mechanism of De-fluoro-cyclization
Caption: Proposed mechanism for the de-fluoro-cyclization side reaction.
Section 3: Ester Hydrolysis - Timing is Everything
The carboxylic acid at the C-3 position is essential for the antibacterial activity of fluoroquinolones, as it is involved in binding to the DNA gyrase-DNA complex.[3] This acid is often protected as an ester during the initial synthetic steps and is deprotected in the final stage. Premature or incomplete hydrolysis can lead to a mixture of the desired acid and the unreacted ester, complicating purification.
FAQ 3: We are struggling with the final ester hydrolysis step. The reaction is either incomplete, or we observe degradation of the product. What are the optimal conditions for this transformation?
Answer:
Ester hydrolysis in fluoroquinolone synthesis requires a careful balance to achieve complete conversion without inducing degradation. Both acidic and basic conditions can be employed, but each has its potential drawbacks.
Troubleshooting & Optimization:
Basic Hydrolysis (Saponification): This is the most common method.
Reagents: Sodium hydroxide (NaOH) or potassium hydroxide (KOH) in a mixture of water and a co-solvent like ethanol or THF are frequently used. For sterically hindered or stubborn esters, lithium hydroxide (LiOH) can be more effective.[4]
Temperature: The reaction is typically performed at room temperature to reflux. Start with milder conditions and gradually increase the temperature if the reaction is sluggish.
Monitoring: Monitor the reaction closely by TLC or HPLC to determine the point of complete consumption of the starting material. Prolonged reaction times, especially at elevated temperatures, can lead to degradation.
Work-up: After the reaction is complete, the reaction mixture is typically acidified to precipitate the carboxylic acid product.
Acidic Hydrolysis:
Reagents: A mixture of an acid (e.g., sulfuric acid or hydrochloric acid) in a suitable solvent system can be used. A mixture of acetic acid, sulfuric acid, and water has been reported for the hydrolysis of certain quinolone carboxylic esters.[5]
Caution: Acidic conditions can be corrosive and may lead to other side reactions, such as degradation of acid-labile functional groups.
Data Presentation: Comparison of Hydrolysis Conditions
Condition
Reagents
Typical Temperature
Advantages
Potential Issues
Standard Basic
NaOH or KOH in H₂O/EtOH
Room Temp. to Reflux
Inexpensive, widely applicable
Incomplete reaction for hindered esters, potential for degradation with prolonged heating.
Mild Basic
LiOH in H₂O/THF
Room Temperature
Effective for more resistant esters.
More expensive than NaOH/KOH.
Acidic
H₂SO₄/AcOH/H₂O
Varies
Can be effective for specific substrates.
Corrosive, potential for acid-catalyzed degradation.
Experimental Protocol: Optimized Basic Hydrolysis
Dissolution: Dissolve the fluoroquinolone ester in a suitable solvent mixture (e.g., 1:1 THF/water).
Base Addition: Add 3 equivalents of LiOH.
Reaction: Stir the mixture at room temperature and monitor by HPLC. If the reaction is slow, gently heat to 40-50 °C.
Work-up: Once the starting material is consumed, cool the reaction mixture, dilute with water, and acidify with 1M HCl to a pH of approximately 2-3 to precipitate the product.
Isolation: Filter the solid, wash with water, and dry under vacuum.
Section 4: Purification and Analysis of Side Products
The effective removal of side products is crucial for obtaining a high-purity API. The choice of purification method depends on the physicochemical properties of the desired product and the impurities.
FAQ 4: How can we effectively separate the N-alkylated byproduct from our desired fluoroquinolone?
Answer:
The separation of N-alkylated impurities can be challenging due to their structural similarity to the API.
Purification Strategies:
Crystallization: If there is a sufficient difference in solubility between the product and the impurity, recrystallization from a suitable solvent system can be an effective purification method.
Chromatography:
Column Chromatography: For small-scale purifications, silica gel column chromatography can be employed. A gradient elution system may be necessary to achieve good separation.
Preparative HPLC: For more challenging separations or for obtaining highly pure material, preparative reverse-phase HPLC is a powerful technique.
Analytical Methods for Detection and Quantification:
High-Performance Liquid Chromatography (HPLC): HPLC with UV or mass spectrometry (MS) detection is the most common and reliable method for detecting and quantifying side products.[6][7]
Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for monitoring the progress of reactions and for initial screening of purification fractions.[8]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the desired product and to identify the presence of impurities.
Conclusion
The synthesis of fluorinated quinolones is a testament to the power of modern organic chemistry. However, the path to a pure and potent API is often fraught with the challenges of side reactions. By understanding the mechanisms of N-alkylation, de-fluoro-cyclization, and ester hydrolysis, and by implementing the troubleshooting strategies and optimized protocols outlined in this guide, researchers can significantly improve the efficiency and success of their synthetic endeavors. Remember that careful control of reaction conditions, diligent monitoring, and the use of appropriate analytical techniques are the cornerstones of successful process development in pharmaceutical chemistry.
References
Babić, S., Horvat, A. J. M., & Kaštelan-Macan, M. (2007). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. TrAC Trends in Analytical Chemistry, 26(9), 898-905.
Synthesis of Fluoroquinolone Antibiotics. (n.d.). Retrieved from [Link]
Wysocki, J., & Wacławek, M. (2017). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review.
Gocan, S., & Câmpan, G. (2002). Separation of fluoroquinolone antibiotics by TLC on silica gel, cellulose and silanized layers. Journal of Pharmaceutical and Biomedical Analysis, 29(5), 955-961.
Hooper, D. C. (2001). Mechanisms of action of antimicrobials: focus on fluoroquinolones. Clinical infectious diseases, 32(Supplement_1), S9-S15.
Study of Oxidation of Ciprofloxacin and Pefloxacin by ACVA: Identification of Degradation Products by Mass Spectrometry and Bioautographic Evaluation of Antibacterial Activity. (2022). Molecules, 27(10), 3245.
Unprotected peptide macrocyclization and stapling via a fluorine-thiol displacement reaction. (2018).
Why are my ester hydrolysis not working : r/Chempros. (2023). Retrieved from [Link]
Quantitative and qualitative analysis of ciprofloxacin tablets sold in Uyo. (2020).
Intramolecular Cyclization Side Reactions. (2016). Request PDF.
(PDF) Synthesis and antibacterial activity of novel fluoroquinolone analogs. (2023).
A Simple Synthesis of N-Alkylpiperazines. (2024).
Process for the hydrolysis of quinolone carboxylic esters. (2019).
Ciprofloxacin: review on developments in synthetic, analytical, and medicinal aspects. (2011). Artificial Cells, Blood Substitutes, and Biotechnology, 39(2), 75-85.
Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)
Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. (2017).
(PDF) Analytical Methods of Ciprofloxacin and its Combinations Review. (2018).
Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cycliz
Synthesis, Characterization and Antibacterial Mechanism of Action of (Fluoro) Quinolones: An Overview. (2023). European Journal of Applied Sciences, 11(1), 209-217.
Modifications of quinolones and fluoroquinolones: hybrid compounds and dual-action molecules. (2018). RSC Advances, 8(40), 22489-22527.
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). Molecules, 28(15), 5789.
design & synthesis of fluoroquinolone through green chemistry approach. (2024). International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS), 13(5), 1-10.
Study of Oxidation of Ciprofloxacin and Pefloxacin by ACVA: Identification of Degradation Products by Mass Spectrometry and Bioautographic Evaluation of Antibacterial Activity. (2022). Molecules, 27(10), 3245.
The mechanism of action of antibacterial (fluoro)quinolones. (2021).
What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (2013).
Common Blind Spot: Intramolecular Reactions. (2011). Master Organic Chemistry.
Degradation of ciprofloxacin in aqueous solution using ozone microbubbles: spectroscopic, kinetics, and antibacterial analysis. (2022). Scientific Reports, 12(1), 1-12.
Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2022). Molecules, 27(19), 6523.
The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity. (2017). Molecules, 22(3), 468.
Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. (2022). ACS Omega, 7(2), 2263-2270.
Unprotected peptide macrocyclization and stapling via a fluorine-thiol displacement reaction. (2018).
Intramolecular cyclization of N-cyano sulfoximines by N–CN bond activation. (2023). RSC Advances, 13(36), 25353-25357.
Technical Support Center: Overcoming Poor Solubility of 5,8-Difluoro-4-hydroxyquinoline in Assays
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 5,8-Difluoro-4-hydroxyquinoline. This document provides practical, in-depth troubleshooting and frequent...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 5,8-Difluoro-4-hydroxyquinoline. This document provides practical, in-depth troubleshooting and frequently asked questions (FAQs) to address the significant challenge of its poor aqueous solubility during in vitro and biochemical assays. Our goal is to equip you with the scientific rationale and validated protocols needed to ensure accurate and reproducible experimental outcomes.
Section 1: Understanding the Core Problem
This first section addresses the fundamental properties of 5,8-Difluoro-4-hydroxyquinoline and the direct consequences of its poor solubility in a typical assay environment.
Q1: Why is 5,8-Difluoro-4-hydroxyquinoline so poorly soluble in aqueous assay buffers?
Answer: The poor aqueous solubility of 5,8-Difluoro-4-hydroxyquinoline is rooted in its molecular structure. Like its parent compound, quinoline, it is a heterocyclic aromatic compound.[1] Key contributing factors include:
Aromaticity and Planarity: The flat, rigid ring system promotes strong crystal lattice stacking, making it difficult for water molecules to solvate individual molecules.
Hydrophobicity: The quinoline core is inherently hydrophobic. While the hydroxyl (-OH) group adds some polarity, the two fluorine atoms increase the molecule's lipophilicity (hydrophobicity), further reducing its affinity for water.
Weakly Basic Nature: Quinoline is a weak base.[2] The 4-hydroxyquinoline scaffold possesses ionizable groups, and its solubility is pH-dependent.[2][3] At physiological pH (~7.4), the molecule is largely in its neutral, less soluble form.
Q2: What are the consequences of poor solubility in my assay?
Answer: Ignoring poor solubility can lead to significant and misleading experimental artifacts.[4][5] The primary consequences are:
Compound Precipitation: The most immediate issue is the compound falling out of solution when the concentrated stock (usually in DMSO) is diluted into the aqueous assay buffer.[6] This leads to an actual test concentration that is much lower and unknown than the intended nominal concentration.
Inaccurate Potency Measurement (Underestimation of Activity): If the compound precipitates, the concentration of the soluble, active fraction is reduced, leading to artificially low efficacy or potency (e.g., a higher IC50 value).[4]
Poor Reproducibility: The stochastic nature of precipitation can cause high variability between replicate wells and between experiments.[7]
False Negatives/Positives: In high-throughput screening (HTS), compound precipitation can scatter light, interfering with optical readouts and leading to false results.[7] In cell-based assays, precipitates can cause cytotoxicity through physical means, independent of the compound's pharmacological activity.
Section 2: A Systematic Workflow for Solubility Enhancement
Successfully working with 5,8-Difluoro-4-hydroxyquinoline requires a systematic approach to solubilization. The following workflow provides a logical progression from initial stock preparation to advanced formulation strategies.
Caption: A systematic workflow for addressing solubility issues.
Q3: What is the correct first step for preparing and handling 5,8-Difluoro-4-hydroxyquinoline?
Answer: The universally accepted first step is to prepare a high-concentration stock solution in an appropriate organic solvent, most commonly 100% Dimethyl Sulfoxide (DMSO).[5][8]
Protocol: Preparing a 10 mM DMSO Stock Solution
Weighing: Accurately weigh out a precise amount of 5,8-Difluoro-4-hydroxyquinoline powder (MW: 181.14 g/mol )[9]. For example, weigh 1.81 mg.
Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration. For 1.81 mg, add 100 µL of DMSO to make a 100 mM stock, then perform a 1:10 dilution to get the 10 mM working stock.
Solubilization: Ensure complete dissolution by vortexing vigorously. Gentle warming in a 37°C water bath can aid dissolution, but be cautious of compound stability.
Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles, which can promote precipitation.[4]
Q4: My compound precipitates upon dilution into the aqueous assay buffer. What are my options?
Answer: This is the most common failure point. When the DMSO stock is diluted, the solvent environment abruptly changes from 100% organic to >99% aqueous, causing hydrophobic compounds to crash out.[10] Here are several validated strategies to overcome this, which should be tested empirically for your specific assay system.
Strategy A: pH Adjustment
Scientific Rationale: 4-hydroxyquinolines are ionizable molecules.[11] By adjusting the pH of the assay buffer, you can shift the equilibrium towards the ionized (charged) form of the molecule, which is almost always more water-soluble than the neutral form.[12] Since quinoline is a weak base, lowering the pH (making the buffer more acidic) will protonate the molecule, increasing its solubility.[2][3] Conversely, the hydroxyl group is weakly acidic, and raising the pH (more basic) could deprotonate it, also increasing solubility. The optimal pH must be determined experimentally.
Considerations: The chosen pH must be compatible with your biological target (e.g., enzyme, cell line). Drastic pH changes can denature proteins or kill cells.
Protocol:
Prepare a series of assay buffers with varying pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0).
Dilute the DMSO stock of 5,8-Difluoro-4-hydroxyquinoline into each buffer to the final desired concentration.
Visually inspect for precipitation immediately and after a relevant incubation period (e.g., 1 hour).
Select the pH that maintains solubility without compromising assay integrity.
Strategy B: Using Co-solvents
Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer in small percentages, reduce the overall polarity of the solvent system.[10][13] This makes the buffer more "hospitable" to hydrophobic molecules, preventing precipitation.[14]
Considerations: Co-solvents can affect protein conformation or cell membrane integrity at higher concentrations.[15] It is critical to determine the highest tolerable concentration for your specific assay.
Co-Solvent
Typical Final Conc.
Pros
Cons
DMSO
0.1% - 1.0%
Excellent solubilizing power for many compounds.
Can be toxic to cells at >0.5%; may directly inhibit some enzymes.
Ethanol
0.1% - 2.0%
Less toxic than DMSO for many cell types.
Can have biological effects, such as stimulating proliferation in certain cell lines.[15]
High concentrations significantly increase viscosity.
Strategy C: Employing Cyclodextrins
Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16] They act as "molecular buckets" to encapsulate the poorly soluble compound, shielding its hydrophobic parts from the aqueous environment and forming a soluble inclusion complex.[17][18] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used, highly soluble derivative.[19]
Caption: Mechanism of cyclodextrin solubilization.
Protocol:
Prepare an aqueous solution of HP-β-CD (e.g., 10-40% w/v).
Add the concentrated DMSO stock of your compound directly into the HP-β-CD solution before diluting into the final assay buffer.
Mix thoroughly to allow for complex formation.
Perform the final dilution into the assay buffer. The final HP-β-CD concentration should be optimized to be as low as possible while maintaining solubility.
Minimize solvent-induced cytotoxicity. Cyclodextrins are often the gentlest option.
Protein Binding Assays
1. Cyclodextrins2. Co-solvents (e.g., Glycerol)
Avoid agents that might disrupt protein-protein or protein-ligand interactions.[20]
Q6: How can I be certain the solubilizing agent isn't causing the effects I'm measuring?
Answer: This is the most critical question in assay validation. The answer is to use a vehicle control .[21][22]
What is a Vehicle Control? A vehicle control is a sample that contains everything that your experimental sample contains except for the test compound.[23] This includes the final concentration of DMSO and any other co-solvent, cyclodextrin, or pH-adjusted buffer you used.
Why is it Essential? The vehicle control allows you to subtract any background signal or biological effect caused by the solubilizing agents themselves.[24] For example, if your vehicle control (0.5% DMSO in buffer) shows a 5% decrease in cell viability, and your compound-treated well (compound in 0.5% DMSO) shows a 40% decrease, you can be confident that 35% of the effect is due to your compound.
Q7: I still see particulates in my wells. How can I be sure it's my compound?
Answer: Visual inspection under a microscope is the first and easiest step. Precipitate often appears as crystalline or amorphous solids. If your compound is colored, the precipitate may also be colored. For a more quantitative approach, techniques like nephelometry or dynamic light scattering (DLS) can measure turbidity and particle size, but these are typically reserved for advanced formulation development. For most labs, if the "compound-only" control well (compound in buffer without cells or proteins) shows particulates, it is a clear sign of precipitation.[7]
References
US2558211A - Preparation of 4-hydroxyquinoline compounds - Google Patents. (n.d.).
8-hydroxyquinoline - AERU - University of Hertfordshire. (n.d.). Retrieved from [Link]
5,8-Difluoro-4-hydroxyquinoline - Amerigo Scientific. (n.d.). Retrieved from [Link]
Zhang, T., Li, Z., Shen, W., & Shen, J. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(7), 2767–2790. [Link]
Thongon, N., Zaeoue, A., & Boonmuen, N. (2020). The puzzling issue of 'vehicle-treated control' when using ethanol as drug carrier for MCF-7 cells. PeerJ, 8, e9398. [Link]
Gâvan, A., Sfirloagă, P., & Popovici, I. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers, 15(15), 3290. [Link]
Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2023). Future Journal of Pharmaceutical Sciences, 9(1). [Link]
Al-Ghananeem, A. M., & Malkawi, A. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(4), 147. [Link]
What should be the vehicle control? - ResearchGate. (n.d.). Retrieved from [Link]
Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. (n.d.). Retrieved from [Link]
What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment? | ResearchGate. (n.d.). Retrieved from [Link]
Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach - ResearchGate. (n.d.). Retrieved from [Link]
Loftsson, T., & Jarvinen, T. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Molecules, 23(9), 2188. [Link]
Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. (2019). AAPS PharmSciTech, 20(4). [Link]
4-Hydroxyquinoline | C9H7NO - PubChem. (n.d.). Retrieved from [Link]
Solubility enhancement of cox-2 inhibitors using various solvent systems | Semantic Scholar. (n.d.). Retrieved from [Link]
Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. (2012). ACS Medicinal Chemistry Letters, 3(10), 808–811. [Link]
Chapter 3: In Vitro Cytotoxicity. (n.d.). Retrieved from [Link]
Cyclodextrin - Wikipedia. (n.d.). Retrieved from [Link]
Techniques to improve the solubility of poorly soluble drugs - ResearchGate. (n.d.). Retrieved from [Link]
I don't understand what the vehicle control is for : r/biology - Reddit. (n.d.). Retrieved from [Link]
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. (2017). Molecules, 22(12), 2110. [Link]
Solubility Enhancement of Rifabutin by Co-solvency Approach. (2022). Journal of Pharmaceutical Negative Results, 13(S1), 32-37. [Link]
Controlling your High Content Assays - Araceli Biosciences. (2020, December 8). Retrieved from [Link]
Quinoline - Wikipedia. (n.d.). Retrieved from [Link]
Bioavailability Enhancement Techniques for Poorly Soluble Drugs - SciSpace. (n.d.). Retrieved from [Link]
Troubleshooting CO-IP Assays: Common Problems and Effective Solutions. (n.d.). Retrieved from [Link]
Improving Tenoxicam Solubility and Bioavailability by Cosolvent System. (2012). Journal of Medical Sciences, 32(4), 171-177. [Link]
A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. (2013). Journal of Spectroscopy, 2013, 1-11. [Link]
Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. (n.d.). Retrieved from [Link]
16.4: The Effects of pH on Solubility - Chemistry LibreTexts. (2019, January 3). Retrieved from [Link]
(PDF) Compound Precipitation in High-Concentration DMSO Solutions. (n.d.). Retrieved from [Link]
Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. (2016).
Chemical Properties of 8-Hydroxyquinoline (CAS 148-24-3) - Cheméo. (n.d.). Retrieved from [Link]
Effects of the initial pH value on the degradation of quinoline in the... - ResearchGate. (n.d.). Retrieved from [Link]
stability issues of 5,8-Difluoro-4-hydroxyquinoline in solution
Welcome to the technical support center for 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound in solution. Here, you will find troubleshooting advice and frequently asked questions to ensure the integrity of your experiments.
Introduction to the Stability of 5,8-Difluoro-4-hydroxyquinoline
5,8-Difluoro-4-hydroxyquinoline is a halogenated quinoline derivative with potential applications in medicinal chemistry and materials science. As with many quinolone compounds, its stability in solution can be influenced by a variety of environmental factors. Understanding these stability issues is critical for obtaining reliable and reproducible experimental results. This guide will walk you through the potential challenges and provide you with the knowledge to mitigate them effectively.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can affect the stability of 5,8-Difluoro-4-hydroxyquinoline in solution?
A1: The stability of 5,8-Difluoro-4-hydroxyquinoline in solution is primarily influenced by pH, exposure to light (photostability), temperature, and the presence of oxidizing agents. Like other fluoroquinolones, this compound can be susceptible to degradation under certain conditions, which can impact its biological activity and analytical quantification.
Q2: How does pH affect the stability of the compound?
A2: The pH of the solution can significantly impact the stability of 4-hydroxyquinoline derivatives. While specific data for the 5,8-difluoro analog is not extensively documented, related compounds like hydroxychloroquine have shown pH-dependent degradation rates. It is plausible that both acidic and alkaline conditions could promote hydrolysis, although the kinetics would need to be determined experimentally.
Q3: Is 5,8-Difluoro-4-hydroxyquinoline sensitive to light?
A3: Yes, there is a strong scientific basis to predict that 5,8-Difluoro-4-hydroxyquinoline is susceptible to photodegradation. Studies on fluoroquinolones have shown that substitution at the 8-position with a halogen, such as fluorine, can lead to decreased stability upon exposure to UV light[1]. This is a critical consideration for the preparation and storage of solutions.
Q4: What are the likely degradation pathways for this compound?
A4: While the specific degradation products of 5,8-Difluoro-4-hydroxyquinoline have not been fully elucidated in publicly available literature, potential degradation pathways for fluoroquinolones include photodefluorination, hydroxylation of the quinoline ring, and cleavage of substituents. Under oxidative stress, the formation of N-oxides is also a possibility.
Q5: What are the recommended storage conditions for solutions of 5,8-Difluoro-4-hydroxyquinoline?
A5: To minimize degradation, it is recommended to store solutions of 5,8-Difluoro-4-hydroxyquinoline protected from light, in a tightly sealed container, and at a controlled low temperature (e.g., 2-8°C for short-term storage and -20°C or lower for long-term storage). The use of amber vials or wrapping containers in aluminum foil is a practical step to prevent photodegradation. The optimal pH for storage should be determined through stability studies, but starting with a neutral pH is a reasonable precaution.
Troubleshooting Guide
Unexpected experimental results can often be traced back to the instability of a key compound. This section provides a structured approach to troubleshooting common issues encountered when working with 5,8-Difluoro-4-hydroxyquinoline.
Observed Problem
Probable Cause
Recommended Solution & Rationale
Loss of biological activity over time.
Degradation of the parent compound.
Prepare fresh solutions for each experiment. If stock solutions are necessary, store them in small aliquots at -20°C or below and protect them from light. The rationale is to minimize the exposure of the entire stock to repeated freeze-thaw cycles and light, both of which can accelerate degradation.
Appearance of new peaks in HPLC analysis.
Formation of degradation products.
Conduct a forced degradation study (see experimental protocol below) to identify the retention times of potential degradants. This will help in distinguishing the parent compound from its degradation products. Protecting the solution from light and maintaining it at a stable, neutral pH can help prevent the formation of these new peaks.
Inconsistent results between experimental repeats.
Inconsistent handling and storage of solutions.
Standardize the solution preparation, handling, and storage procedures across all experiments. Ensure all researchers are following the same protocol for light protection, temperature control, and duration of storage. This minimizes variability introduced by differential degradation.
Precipitation of the compound from solution.
Poor solubility or pH-dependent solubility.
Verify the solubility of 5,8-Difluoro-4-hydroxyquinoline in your chosen solvent system. The solubility of quinoline derivatives can be pH-dependent[2]. Adjusting the pH of the solution might be necessary to maintain solubility. Always visually inspect solutions for precipitation before use.
Experimental Protocols
Protocol 1: Forced Degradation Study
This protocol outlines a forced degradation study to assess the stability of 5,8-Difluoro-4-hydroxyquinoline under various stress conditions. This is crucial for developing a stability-indicating analytical method.
Objective: To identify the degradation pathways and develop a stability-indicating analytical method.
Materials:
5,8-Difluoro-4-hydroxyquinoline
HPLC grade acetonitrile and water
Formic acid or trifluoroacetic acid
Hydrochloric acid (HCl)
Sodium hydroxide (NaOH)
Hydrogen peroxide (H₂O₂)
HPLC system with a UV detector
C18 reverse-phase HPLC column
pH meter
Photostability chamber
Procedure:
Preparation of Stock Solution: Prepare a stock solution of 5,8-Difluoro-4-hydroxyquinoline in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.
Stress Conditions:
Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours.
Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at room temperature for 24 hours.
Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light.
Thermal Degradation: Keep 1 mL of the stock solution at 60°C for 24 hours.
Photodegradation: Expose 1 mL of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.
Sample Analysis:
At appropriate time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of each stressed solution.
Neutralize the acidic and basic samples before analysis.
Dilute the samples to a suitable concentration with the mobile phase.
Analyze the samples using a validated HPLC method. A good starting point for method development would be a C18 column with a mobile phase consisting of a gradient of acetonitrile and water with 0.1% formic acid.
Data Analysis:
Monitor the decrease in the peak area of the parent compound and the formation of any new peaks.
Calculate the percentage of degradation.
Ensure that the analytical method provides sufficient resolution between the parent peak and any degradation product peaks.
Visualizing Stability and Troubleshooting
Degradation Pathway Hypothesis
The following diagram illustrates a hypothesized degradation pathway for 5,8-Difluoro-4-hydroxyquinoline based on the known behavior of related fluoroquinolones.
Caption: Hypothesized degradation pathways for 5,8-Difluoro-4-hydroxyquinoline.
Troubleshooting Workflow
This workflow provides a systematic approach to diagnosing stability-related issues in your experiments.
Caption: Troubleshooting workflow for stability issues.
References
Matsumoto, M., Kojima, K., Nagano, H., Matsubara, S., & Yokota, T. (1992). Photostability and Biological Activity of Fluoroquinolones Substituted at the 8 Position after UV Irradiation. Antimicrobial Agents and Chemotherapy, 36(8), 1715–1719. [Link]
Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Journal of Pharmaceutical Sciences, 108(6), 2135-2140. [Link]
Technical Support Center: Optimizing Reaction Conditions for Functionalizing 5,8-Difluoro-4-hydroxyquinoline
Prepared by the Senior Application Scientist Team Welcome to the technical support center for the functionalization of 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, medicinal chemists, and drug...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for the functionalization of 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this versatile and challenging scaffold. Our goal is to provide practical, field-proven insights and troubleshooting strategies to help you overcome common experimental hurdles and optimize your reaction conditions.
The 5,8-difluoro-4-hydroxyquinoline core presents a unique set of challenges and opportunities. The strong electron-withdrawing nature of the fluorine atoms significantly modulates the reactivity of the entire heterocyclic system. This guide provides a structured, question-and-answer approach to address specific issues you may encounter.
Section 1: Pre-functionalization – Creating a Reactive Handle
The 4-hydroxy group and the C-H bonds of the quinoline ring are often not directly suitable for many common coupling reactions. Therefore, the first critical step is often the installation of a more reactive functional group, such as a triflate or a halide, which can then serve as a handle for subsequent transformations.
FAQ 1.1: My attempts to use the 4-hydroxyquinoline directly in a Suzuki or Buchwald-Hartwig reaction are failing. What is the correct initial step?
Answer:
Directly using the 4-hydroxyquinoline in palladium-catalyzed cross-coupling reactions is generally not feasible. The hydroxyl group is a poor leaving group and can interfere with the catalyst. The recommended strategy is to convert the hydroxyl group into an excellent leaving group, most commonly a trifluoromethanesulfonate (triflate, OTf). This creates a highly reactive "pseudo-halide" at the C4 position, which is ideal for a wide range of cross-coupling reactions.
Causality: The conversion to a triflate is effective because the trifluoromethanesulfonyl group is a very stable anion and, therefore, an excellent leaving group. This facilitates the crucial oxidative addition step in the palladium catalytic cycle, which is often the rate-determining step.[1]
Experimental Protocol: Synthesis of 5,8-difluoro-4-(trifluoromethanesulfonyloxy)quinoline
Preparation: To a solution of 5,8-difluoro-4-hydroxyquinoline (1.0 eq) in a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a non-nucleophilic base like triethylamine (TEA, 1.5 eq) or pyridine (1.5 eq). The reaction should be cooled to 0 °C in an ice bath.
Addition of Reagent: Add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq) dropwise to the cooled solution under an inert atmosphere (e.g., nitrogen or argon).
Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-3 hours, monitoring by TLC or LC-MS until the starting material is consumed.
Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., DCM or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel to yield the desired 4-triflate derivative.
With a reactive handle like a 4-triflate in place, you can now proceed with C-C and C-N bond-forming reactions. However, each reaction class has its own set of challenges.
Workflow for Functionalization
The general strategy follows a two-step process: activation of the core followed by the desired coupling reaction.
Caption: General workflow for functionalizing the 4-position.
Subsection 2.1: Suzuki-Miyaura Coupling (C-C Bond Formation)
The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds between your quinoline core and various aryl or vinyl boronic acids/esters.[1][2]
FAQ 2.1.1: My Suzuki coupling of the 4-triflate derivative gives low to no yield. What are the most common points of failure?
Answer:
Low or no yield in a Suzuki coupling can stem from several factors related to the catalyst, base, solvent, or the reagents themselves. Here is a systematic troubleshooting guide.
Plausible Causes & Troubleshooting Strategies:
Inactive Palladium Catalyst: The active catalyst is a Pd(0) species. If you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(PPh₃)₂), it must be reduced in situ. If this reduction fails, the catalytic cycle never starts.
Solution: Ensure your phosphine ligand is not oxidized. Consider using a dedicated Pd(0) source like Pd(PPh₃)₄ or a pre-formed Pd(0) catalyst.
Inappropriate Base Selection: The base plays a critical role in activating the boronic acid for the transmetalation step.[3] A base that is too weak or has poor solubility can stall the reaction.
Solution: For aryl triflates, stronger bases are often required. If you are using Na₂CO₃, consider switching to K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered to maximize surface area.
Boronic Acid Decomposition (Protodeboronation): Boronic acids can be unstable, especially at high temperatures or in the presence of water, leading to the formation of an arene byproduct and reducing the yield of your desired product.
Solution: Use a slight excess (1.2-1.5 eq) of the boronic acid. Use anhydrous solvents and run the reaction under an inert atmosphere. If instability is a major issue, consider using more stable boronate esters (e.g., pinacol esters).
Poor Ligand Choice: The ligand stabilizes the palladium center and facilitates the oxidative addition and reductive elimination steps. An incorrect ligand can lead to catalyst decomposition or slow reaction rates.
Solution: For an electron-deficient system like your fluoroquinoline triflate, an electron-rich, bulky phosphine ligand is often a good choice. Start with common ligands like PPh₃ or SPhos and screen others if necessary.
Optimization Table for Suzuki-Miyaura Coupling
Parameter
Initial Condition
Alternative 1 (More Forcing)
Alternative 2 (Milder/Specific)
Rationale
Pd Source
Pd(PPh₃)₄ (3-5 mol%)
Pd(dppf)Cl₂ (3-5 mol%)
Pd₂(dba)₃ (2 mol%)
Pd(dppf)Cl₂ is robust. Pd₂(dba)₃ is a good Pd(0) source but requires a separate ligand.
Ligand
(None if using Pd(PPh₃)₄)
SPhos (4-6 mol%)
XPhos (4-6 mol%)
Bulky, electron-rich Buchwald ligands can accelerate oxidative addition and reductive elimination.[4]
Base
Na₂CO₃ (2-3 eq)
K₃PO₄ (3 eq)
Cs₂CO₃ (3 eq)
Stronger bases (K₃PO₄, Cs₂CO₃) are more effective for activating boronic acids, especially with less reactive partners.[5]
Solvent
Toluene/H₂O
1,4-Dioxane/H₂O
DME/H₂O
Dioxane and DME are good coordinating solvents that can help stabilize catalytic intermediates.
Temperature
80-90 °C
100-110 °C
60-70 °C
Higher temperatures can overcome activation barriers but may also lead to decomposition.
Subsection 2.2: Buchwald-Hartwig Amination (C-N Bond Formation)
This reaction is essential for introducing amine functionalities, which are prevalent in pharmaceuticals.[4][6][7][8]
FAQ 2.2.1: My Buchwald-Hartwig amination is giving a mixture of my desired product, starting material, and a hydrodetriflated byproduct. How do I improve selectivity?
Answer:
This is a classic problem in Buchwald-Hartwig aminations. The formation of the hydrodetriflated byproduct (where the -OTf group is replaced by -H) suggests that a competing reductive process is occurring.
Plausible Causes & Troubleshooting Strategies:
β-Hydride Elimination: If your amine has a β-hydrogen, it can undergo elimination from the palladium complex, leading to catalyst decomposition and side reactions.
Solution: Use ligands that are bulky enough to disfavor this pathway. Josiphos, Xantphos, or Buchwald's biaryl phosphine ligands (e.g., BrettPhos) are specifically designed to prevent this.[6]
Incorrect Base: The base in a Buchwald-Hartwig reaction deprotonates the amine to form the active nucleophile. A base that is too strong or too weak can cause problems. Strong, non-nucleophilic bases are preferred.
Solution: Sodium tert-butoxide (NaOtBu) is the most common and effective base. Lithium bis(trimethylsilyl)amide (LiHMDS) is another excellent choice, especially for less nucleophilic amines. Avoid carbonate bases as they are generally not strong enough.[4]
Catalyst Inhibition: The triflate anion (TfO⁻) generated during the reaction can sometimes coordinate to the palladium center and inhibit catalysis.
Solution: Ensure your ligand loading is sufficient (typically a Pd:Ligand ratio of 1:1.1 to 1:1.5). The ligand helps prevent inhibitory species from binding to the palladium.
Optimization Table for Buchwald-Hartwig Amination
Parameter
Initial Condition
Alternative 1 (For Hindered Amines)
Alternative 2 (To Minimize Side Rxns)
Rationale
Pd Source
Pd₂(dba)₃ (2 mol%)
Pd(OAc)₂ (2 mol%)
G3/G4 Palladacycles (2 mol%)
Palladacycles are highly active, air-stable precatalysts that reliably form the active Pd(0) species.
Ligand
BINAP (4.4 mol%)
BrettPhos (4.4 mol%)
Xantphos (4.4 mol%)
BrettPhos is excellent for sterically demanding primary and secondary amines. Xantphos has a wide bite angle that can promote reductive elimination.[6]
Base
NaOtBu (1.5 eq)
LiHMDS (1.5 eq)
K₂CO₃ / Cs₂CO₃ (2-3 eq)
LiHMDS is a very strong, non-nucleophilic base. Carbonates are only suitable for specific substrates and are generally less effective.
Solvent
Toluene
1,4-Dioxane
t-BuOH
The choice of solvent can significantly affect the solubility of the base and the catalytic species.
Temperature
100 °C
110 °C
80 °C
Higher temperatures can be necessary, but lower temperatures should be tried to minimize byproduct formation.
Section 3: Direct Functionalization via C-H Activation
Modern synthetic methods are increasingly focused on the direct functionalization of C-H bonds, which avoids the need for pre-functionalization steps.[9][10][11][12][13]
FAQ 3.1: Can I directly functionalize a C-H bond on the 5,8-difluoro-4-hydroxyquinoline core without first installing a halide or triflate?
Answer:
Yes, this is a promising but challenging area. For quinolines, C-H activation typically occurs at the C2 or C8 positions, directed by the nitrogen atom of the pyridine ring.
C2-Functionalization: The C2 position is the most electronically deficient and is often the most accessible site for C-H functionalization. Reactions like direct arylation, alkenylation, or amination at C2 have been reported for quinoline N-oxides.[11][14] For your substrate, you would first need to form the N-oxide of the 5,8-difluoro-4-hydroxyquinoline. The N-oxide acts as an internal directing group and oxidant.
C8-Functionalization: The C8 position can be functionalized via a "peri" C-H activation, directed by the quinoline nitrogen. However, in your specific molecule, this position is blocked by a fluorine atom.
Key Considerations for C-H Activation:
Catalyst System: Rhodium and Ruthenium catalysts are often used in addition to Palladium.
Directing Group: The quinoline nitrogen is a native directing group. For other positions, an external directing group may need to be installed.
Oxidant: These reactions often require an external oxidant (like Ag₂CO₃ or Cu(OAc)₂) to regenerate the active catalyst.
Recommendation: If you wish to explore this route for C2 functionalization, the first step would be the synthesis of the corresponding N-oxide. Then, you can screen various palladium- or rhodium-catalyzed direct arylation conditions. This is an advanced strategy and requires significant optimization.
References
Somei, M., Yamada, F. (2004). Simple and Practical Synthesis of 4-Hydroxyquinoline and Its Derivatives. Heterocycles, 63(7), 1585. [Link]
That's an R-group! (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]
Kumar, I., Sharma, R., et al. (2025). Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry. [Link]
Boutin, J., Cailly, T., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PMC - PubMed Central. [Link]
Zhu, J., et al. (2025). Nickel-catalyzed C-2 amination of quinoline with cyclic amines. Organic & Biomolecular Chemistry. [Link]
Yarie, M., Taherpour, A. A., et al. (2022). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. Catalysts, 12(11), 1432. [Link]
ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]
ResearchGate. (n.d.). Optimization of the reaction conditions. [a]. [Link]
Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. [Link]
Al-Ostoot, F. H., Al-Ghorbani, M., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Pharmaceuticals, 15(12), 1563. [Link]
Mosrin, M., Knochel, P. (2007). Multiple Regioselective Functionalizations of Quinolines via Magnesiations. Organic Letters, 9(19), 3737-3740. [Link]
Reddit. (2019). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]
ResearchGate. (2025). 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. [Link]
Al-Hussain, S. A., Ali, A. A., et al. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10, 1032585. [Link]
SciSpace. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]
Scott, J. S., et al. (2017). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 8(9), 5789-5797. [Link]
ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. [Link]
ResearchGate. (2014). 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. [Link]
Asghari, S., Ramezani, S., Mohseni, H. (2018). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. International Journal of Advanced Biotechnology and Research, 9(2), 1024-1031. [Link]
Stharfeldt, et al. (2016). Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease. International Journal of Organic Chemistry, 6, 207-219. [Link]
Plummer, S., Gallou, F. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. ACS Catalysis, 14, 4099-4107. [Link]
Technical Support Center: 5,8-Difluoro-4-hydroxyquinoline Synthesis
Welcome to the technical support center for the synthesis of 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this sy...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 5,8-Difluoro-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical solutions needed to overcome common experimental hurdles.
Introduction to the Synthesis
5,8-Difluoro-4-hydroxyquinoline is a crucial intermediate in medicinal chemistry, valued for its role as a building block in the development of novel therapeutic agents.[1] The introduction of fluorine atoms at the 5 and 7 positions can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1] The most common and effective method for synthesizing 4-hydroxyquinolines is the Gould-Jacobs reaction.[2][3] This multi-step process begins with the condensation of an appropriately substituted aniline with an alkoxymethylenemalonic ester, followed by a thermal cyclization to form the quinoline ring system. Subsequent saponification and decarboxylation yield the desired 4-hydroxyquinoline.[2]
This guide will focus on troubleshooting the Gould-Jacobs pathway for the synthesis of 5,8-Difluoro-4-hydroxyquinoline, addressing potential issues from starting materials to final product purification.
Question 1: My reaction between 2,5-difluoroaniline and diethyl ethoxymethylenemalonate (DEEM) is sluggish or not proceeding to completion. What are the likely causes and solutions?
Answer:
This initial condensation step is critical for the overall success of the synthesis. Several factors can impede the formation of the anilidomethylenemalonate intermediate:
Purity of Starting Materials: Ensure that both the 2,5-difluoroaniline and DEEM are of high purity. Impurities in the aniline can interfere with its nucleophilicity, while old or degraded DEEM can lead to lower yields. It is recommended to use freshly distilled aniline and DEEM.
Reaction Temperature: While the condensation can often be initiated at room temperature, gentle heating to 100-130°C is typically required to drive the reaction to completion.[4] The electron-withdrawing nature of the fluorine atoms on the aniline ring can decrease its nucleophilicity, necessitating slightly more forcing conditions compared to unsubstituted aniline.
Removal of Ethanol: The reaction is a condensation that produces ethanol as a byproduct. According to Le Chatelier's principle, its removal will drive the equilibrium towards the product. If the reaction is performed open to the atmosphere (with appropriate ventilation), the ethanol will evaporate. For more controlled removal, conducting the reaction under a gentle stream of inert gas or under reduced pressure can be effective.[4]
Troubleshooting Workflow: Sluggish Condensation
Caption: Troubleshooting workflow for the initial condensation step.
Cyclization Step
Question 2: I am observing low yields and significant tar formation during the thermal cyclization step. How can I optimize this?
Answer:
The thermal cyclization of the anilidomethylenemalonate intermediate is often the most challenging step, requiring high temperatures which can lead to decomposition and polymerization.
Optimal Cyclization Temperature: The Gould-Jacobs reaction requires high temperatures for the intramolecular cyclization to occur.[5] This is typically achieved by heating the intermediate in a high-boiling solvent like diphenyl ether to around 250°C. However, prolonged heating or excessively high temperatures can lead to degradation.[5] A careful balance is necessary.
Microwave-Assisted Synthesis: A significant improvement over conventional heating is the use of microwave irradiation.[6] Microwave synthesis can dramatically reduce reaction times and often leads to cleaner reactions with higher yields by promoting rapid, uniform heating.[5][6] Studies have shown that optimizing the temperature and time in a microwave reactor can significantly improve the yield of the cyclized product.[5]
Solvent Choice: The choice of a high-boiling, inert solvent is crucial. Diphenyl ether is a common choice. Ensure the solvent is dry and of high purity to avoid side reactions.
Heating Method
Typical Temperature
Advantages
Disadvantages
Conventional (Oil Bath)
240-260°C
Accessible equipment
Long reaction times, potential for localized overheating and tar formation
Microwave Irradiation
250-300°C
Rapid heating, shorter reaction times, often higher yields and purity[5]
Requires specialized equipment
Question 3: My cyclization is not selective and I'm getting isomeric products. Why is this happening with 2,5-difluoroaniline?
Answer:
With a meta-substituted aniline like 2,5-difluoroaniline, there is a possibility of cyclization at two different positions on the aromatic ring (C4 and C6 relative to the amino group). The fluorine atoms are ortho-para directing, which can influence the regioselectivity of the cyclization. While the Gould-Jacobs reaction generally favors cyclization at the position para to the activating group (the amino group), the presence of the fluorine atoms can lead to a mixture of products. Careful analysis of the product mixture by techniques like NMR spectroscopy is essential to determine the isomeric ratio. Optimization of the reaction conditions, such as the choice of solvent and temperature, may slightly influence this ratio, but a mixture may be unavoidable.
Saponification and Decarboxylation
Question 4: The saponification of my ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate is incomplete. What can I do?
Answer:
Incomplete hydrolysis is a common issue. To ensure complete saponification:
Sufficient Base: Use a sufficient excess of a strong base like sodium hydroxide or potassium hydroxide.
Reaction Time and Temperature: Reflux the reaction mixture for an adequate amount of time (typically 1-2 hours) and monitor the reaction by TLC until the starting ester is no longer visible.[4]
Solvent: Ensure the ester is well-dissolved. A co-solvent like ethanol may be necessary if the ester has poor solubility in the aqueous base.
Question 5: My decarboxylation step is giving a low yield of the final product. What are the best conditions?
Answer:
Decarboxylation of the 3-carboxylic acid intermediate requires heating the solid above its melting point, typically in the range of 200-250°C.[4]
Temperature Control: The temperature should be high enough to induce the loss of carbon dioxide but not so high as to cause decomposition of the 4-hydroxyquinoline product. It's often helpful to perform this step under an inert atmosphere to prevent oxidation.
Monitoring: The reaction is complete when the evolution of CO2 gas ceases. The crude product can then be purified.
Overall Synthetic Pathway and Key Checkpoints
Caption: The Gould-Jacobs synthesis pathway with critical checkpoints.
Purification and Analysis
Question 6: What are the best methods for purifying the final 5,8-Difluoro-4-hydroxyquinoline product?
Answer:
The crude product from the decarboxylation step will likely contain colored impurities and potentially some starting material if the reaction was not complete.
Recrystallization: This is often the most effective method for purifying the final product.[7] Suitable solvents include ethanol, methanol, or aqueous ethanol. Experiment with different solvent systems to achieve the best recovery and purity.
Column Chromatography: If recrystallization does not provide a product of sufficient purity, silica gel column chromatography can be employed. A solvent system of dichloromethane and methanol is often effective for separating quinoline derivatives.[8]
Acid-Base Extraction: The phenolic nature of the 4-hydroxy group allows for purification via acid-base extraction. The crude product can be dissolved in an aqueous base (like NaOH solution), washed with an organic solvent (e.g., ethyl acetate) to remove non-acidic impurities, and then the aqueous layer is acidified to precipitate the purified product.[7]
Question 7: What analytical techniques should I use to confirm the identity and purity of my final product?
Answer:
A combination of spectroscopic and analytical methods is essential for unambiguous characterization:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the quinoline ring and the positions of the fluorine substituents. ¹⁹F NMR will show two distinct signals for the two non-equivalent fluorine atoms.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula of the product.[8]
Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the O-H stretch of the hydroxyl group and C=C and C=N stretching vibrations of the quinoline ring.
Melting Point: A sharp melting point is a good indicator of purity. Compare the observed melting point with literature values if available.
High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for assessing the purity of the final compound.
Experimental Protocols
Protocol 1: Classical Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Step 1: Condensation
In a round-bottom flask, combine 2,5-difluoroaniline (1 equivalent) and diethyl ethoxymethylenemalonate (1.1 equivalents).
Heat the mixture at 120-130°C for 1-2 hours, allowing the ethanol byproduct to distill off.[4]
Monitor the reaction by TLC until the aniline is consumed.
The crude anilidomethylenemalonate intermediate can be used directly in the next step.
Step 2: Cyclization
Add the crude intermediate to a flask containing diphenyl ether (5-10 mL per gram of intermediate).
Heat the mixture to 250°C with stirring for 30-60 minutes.
Cool the reaction mixture and add hexane to precipitate the crude product.
Filter the solid, wash with hexane, and dry.
Step 3: Saponification
Suspend the crude ethyl 5,8-difluoro-4-hydroxyquinoline-3-carboxylate in a 10% aqueous sodium hydroxide solution.
Heat the mixture to reflux for 1-2 hours until hydrolysis is complete (monitored by TLC).[4][9]
Cool the reaction mixture and acidify with concentrated HCl to a pH of approximately 2-3 to precipitate the carboxylic acid.
Filter the solid, wash with cold water, and dry.
Step 4: Decarboxylation
Place the dried 5,8-difluoro-4-hydroxyquinoline-3-carboxylic acid in a flask.
Heat the solid to 220-250°C until the evolution of CO₂ ceases.
Cool the flask to obtain the crude 5,8-Difluoro-4-hydroxyquinoline.
Purify by recrystallization from ethanol.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and Quinazolines. Journal of the American Chemical Society, 61(10), 2890–2895. [Link]
Technical Support Center: Characterization of Unexpected Byproducts in Quinoline Synthesis
For: Researchers, Scientists, and Drug Development Professionals Introduction The synthesis of the quinoline scaffold, a cornerstone in medicinal chemistry and materials science, is a mature field with a rich history of...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, Scientists, and Drug Development Professionals
Introduction
The synthesis of the quinoline scaffold, a cornerstone in medicinal chemistry and materials science, is a mature field with a rich history of named reactions.[1][2][3] However, even in well-established procedures like the Skraup, Doebner-von Miller, Combes, and Friedländer syntheses, the formation of unexpected byproducts remains a significant challenge. These impurities can complicate purification, reduce yields, and lead to misinterpretation of biological or material property data. This technical support guide provides in-depth, experience-driven troubleshooting advice and frequently asked questions (FAQs) to help you identify, characterize, and minimize the formation of these unwanted compounds.
Frequently Asked Questions (FAQs)
General Questions
Q1: My reaction mixture is a complex, tarry mess. What are the most common culprits across different quinoline syntheses?
A1: Tar and polymer formation is a frequent issue, especially in acid-catalyzed reactions like the Skraup and Doebner-von Miller syntheses.[4] The primary cause is the acid-catalyzed self-condensation or polymerization of highly reactive intermediates, such as α,β-unsaturated aldehydes and ketones.[4] Harsh reaction conditions, including high temperatures and strong acid concentrations, exacerbate this problem.
Q2: I've isolated a byproduct with a similar mass to my target quinoline but with different spectroscopic data. What could it be?
A2: You are likely dealing with a regioisomer or a partially reduced/oxidized version of your target molecule.
Regioisomers: In syntheses like the Combes reaction, the cyclization of the β-amino enone intermediate can occur in different directions, leading to isomeric quinoline products.[5]
Reduced Intermediates: Incomplete oxidation in the final step of the Skraup or Doebner-von Miller synthesis can result in the isolation of dihydro- or tetrahydroquinoline derivatives.[5][6]
Over-oxidation: While less common, harsh oxidizing conditions can sometimes lead to the formation of quinolones or other oxidized species.
Synthesis-Specific Questions
Skraup Synthesis
Q3: My Skraup synthesis is incredibly exothermic and difficult to control, leading to extensive charring. How can I mitigate this?
A3: The Skraup synthesis is notoriously vigorous.[7][8] To moderate the reaction, consider the following:
Add a Moderator: Ferrous sulfate (FeSO₄) is a classic and effective moderator that helps to control the reaction rate.[8][9] Boric acid can also be employed.[7]
Controlled Reagent Addition: Add the concentrated sulfuric acid slowly and incrementally, with efficient cooling and stirring to dissipate heat.[8]
Solvent Choice: While traditionally solvent-free, the use of a high-boiling ionic liquid has been shown to moderate the reaction and in some cases, eliminates the need for an external oxidant.[10]
Q4: Besides tar, what other specific byproducts should I look out for in a Skraup reaction?
A4: The dehydration of glycerol to acrolein is a key step.[1][7] Inefficient trapping of the in-situ generated acrolein by the aniline can lead to acrolein polymerization. Additionally, the nitrobenzene used as an oxidant is reduced to aniline, which can then participate in the reaction.[7] If a substituted aniline is your starting material, this can lead to a mixture of quinoline products.
Doebner-von Miller Synthesis
Q5: I'm getting a low yield in my Doebner-von Miller reaction due to significant polymer formation. What's the cause and solution?
A5: The primary cause is the polymerization of the α,β-unsaturated aldehyde or ketone under the strong acid conditions.[4] To minimize this:
In-situ Generation: Generate the α,β-unsaturated carbonyl compound in-situ from an aldol condensation at low temperatures. This keeps the concentration of the reactive intermediate low.[4]
Catalyst Optimization: Carefully select the acid catalyst and its concentration. Lewis acids like zinc chloride can sometimes offer better control than strong Brønsted acids.[4]
Two-Phase System: Employing a two-phase reaction system can sometimes help to sequester the reactive intermediates and reduce polymerization.[4]
Q6: I've observed byproducts resulting from an apparent "scrambling" of the carbonyl reactant. What is happening?
A6: The mechanism of the Doebner-von Miller reaction can be complex. Studies using 13C-labeled ketones have shown that under certain conditions, a retro-Michael/Michael addition sequence can occur, leading to a scrambling of the labels in the final quinoline product.[11] This indicates that the initial conjugate addition is reversible, which can lead to unexpected regioisomeric byproducts.
Friedländer Synthesis
Q7: My Friedländer synthesis is producing a complex mixture instead of the expected 2,3-substituted quinoline. Why?
A7: The Friedländer synthesis involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing an α-methylene group. Several side reactions can occur:
Self-Condensation: Both starting materials can potentially undergo self-condensation under the acidic or basic reaction conditions.
Alternative Cyclization Pathways: Depending on the substrates and conditions, unexpected cyclizations can occur. For instance, reactions involving 2-aminobenzaldehydes, 2-methylindole, and acetophenone have been reported to yield unexpected benzazepine-fused quinoline products.[10]
Cannizzaro Reaction: If using an o-aminoaryl aldehyde that cannot enolize, a base-catalyzed Cannizzaro reaction can be a competing pathway, leading to the corresponding alcohol and carboxylic acid.
Troubleshooting Guides
Problem 1: Identification of an Unknown Byproduct
You've successfully isolated an unknown impurity, but its structure is elusive.
Workflow for Structural Elucidation
Caption: Workflow for byproduct structural elucidation.
Step-by-Step Protocol: Structural Elucidation
Isolation and Purification:
Technique: Use column chromatography (silica or alumina), preparative HPLC, or recrystallization to obtain the byproduct in high purity.
Causality: Purity is paramount for unambiguous spectroscopic analysis. Residual starting materials or other impurities will complicate data interpretation.
Mass Spectrometry (MS):
Technique: Obtain a High-Resolution Mass Spectrum (HR-MS) using techniques like ESI or APCI.
Insight: HR-MS provides the exact mass, allowing for the determination of the molecular formula. This is the first critical piece of the puzzle. Compare the byproduct's molecular formula to that of the expected product and starting materials to hypothesize its origin (e.g., loss of a functional group, addition of a solvent molecule, dimerization).
Nuclear Magnetic Resonance (NMR) Spectroscopy:
1D NMR (¹H, ¹³C, DEPT):
¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.[12] The aromatic region (typically 7.0-9.0 ppm) is crucial for quinolines.[12]
¹³C NMR & DEPT: Reveals the number of different carbon environments and distinguishes between CH, CH₂, and CH₃ groups.
2D NMR (COSY, HSQC, HMBC):
COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).
HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.
HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds. This is often the key experiment for piecing together the carbon skeleton and identifying quaternary carbons.
Infrared (IR) Spectroscopy:
Technique: Obtain an FT-IR spectrum.
Insight: Useful for identifying key functional groups. For example, a strong absorption around 1700 cm⁻¹ could indicate an unexpected ketone or ester, while a broad peak around 3300 cm⁻¹ might suggest an alcohol or an N-H bond in a dihydroquinoline.
Single Crystal X-ray Diffraction:
Technique: If you can grow a suitable single crystal of the byproduct, X-ray diffraction provides an unambiguous 3D structure.
Insight: This is the gold standard for structural confirmation but is dependent on obtaining high-quality crystals.
Problem 2: Minimizing Byproduct Formation
You have identified a recurring byproduct and want to optimize your reaction to prevent its formation.
Optimization Strategy Flowchart
Caption: Systematic approach to reaction optimization.
Key Optimization Parameters
Parameter
Rationale & Causality
Example Application
Temperature
Most side reactions have a different activation energy than the desired reaction. Lowering the temperature often favors the desired product, albeit at the cost of a slower reaction rate.
In the Doebner-von Miller synthesis, running the initial aldol condensation at 0°C before heating minimizes polymerization of the crotonaldehyde intermediate.[4]
Reactant Stoichiometry & Addition Rate
For reactions involving highly reactive intermediates, slow addition of one reagent to the other keeps the instantaneous concentration of the reactive species low, suppressing side reactions like polymerization or dimerization.
In the Skraup synthesis, the slow addition of sulfuric acid is critical to control the exotherm and prevent runaway polymerization.[8]
Catalyst Type & Loading
The nature and concentration of the catalyst (e.g., Brønsted vs. Lewis acid) can dramatically influence the reaction pathway. A milder catalyst may prevent undesired side reactions.
In the Friedländer synthesis, switching from a strong base like NaOH to a milder one like piperidine can prevent side reactions like the Cannizzaro reaction.[13]
Solvent
The solvent can influence reaction rates and equilibria through polarity effects and by solvating intermediates. In some cases, a solvent can actively participate in the reaction.
Modern approaches to quinoline synthesis often explore greener solvents or even solvent-free conditions to minimize byproducts and environmental impact.[3][14]
Conclusion
The characterization and minimization of byproducts in quinoline synthesis are critical skills for any researcher in the field. A systematic approach, combining careful observation, modern analytical techniques, and a fundamental understanding of the underlying reaction mechanisms, is the key to success. This guide provides a framework for troubleshooting common issues, but the unique nature of each reaction will always demand thoughtful scientific inquiry. By treating each unexpected result not as a failure but as a puzzle to be solved, you can gain deeper insights into your chemical system and ultimately develop more robust and efficient syntheses.
References
BenchChem. (n.d.). byproduct formation in the Doebner-von Miller reaction.
Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline.
Organic Chemistry Portal. (n.d.). Synthesis of quinolines.
ACS Publications. (2026). Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. Organic Letters.
Wikipedia. (n.d.). Quinoline.
PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review.
PubMed Central. (2016). Recent Advances in Metal-Free Quinoline Synthesis.
(n.d.). Preparation and Properties of Quinoline.
BenchChem. (n.d.). troubleshooting side reactions in the synthesis of quinoline derivatives.
Wikipedia. (n.d.). Combes quinoline synthesis.
Organic Syntheses Procedure. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in.
PubMed. (n.d.). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis.
MDPI. (2024). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity.
Technical Support Center: Strategies for Improving Regioselectivity in Quinoline Synthesis
Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of controlling regiosele...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of controlling regioselectivity in classical and modern quinoline syntheses. Quinolines are a cornerstone of many pharmaceuticals, and precise control over substituent placement is paramount for achieving desired biological activity.
This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides for the most common synthetic routes. We will delve into the mechanistic underpinnings of regioselectivity and provide actionable, field-proven strategies to steer your reaction toward the desired isomer.
Section 1: The Friedländer Synthesis
The Friedländer synthesis, a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group, is a powerful tool for creating polysubstituted quinolines.[1] However, when an unsymmetrical ketone is used, regioselectivity becomes a significant challenge.[2][3]
Frequently Asked Questions & Troubleshooting
Q1: My Friedländer reaction with an unsymmetrical ketone (e.g., 2-pentanone) is yielding a mixture of the 2,3-disubstituted and the 2-monosubstituted quinolines. How can I selectively form the 2,3-disubstituted product?
A1: The Challenge of Competing Enolates
The core issue lies in the non-selective formation of the kinetic versus the thermodynamic enolate from your unsymmetrical ketone under typical reaction conditions. The reaction can proceed via two main mechanistic pathways: an initial aldol addition or the formation of a Schiff base.[4] To favor the 2,3-disubstituted product, you need to promote condensation at the more substituted α-carbon (the thermodynamic enolate).
Strategies for Control:
Catalyst Selection is Key: The choice of acid or base catalyst is critical. While classical conditions often use strong bases like NaOH or KOH, which can lead to mixtures, modern methods offer superior control.[5][6] Lewis acids such as Yb(OTf)₃ have been shown to favor the formation of the 2-monosubstituted product, so you should avoid these if the 2,3-disubstituted isomer is your target.[7] Conversely, base-catalyzed reactions tend to favor the 2,3-disubstituted product.[7]
Employ Pre-formed Enolates or Enamines: To circumvent the issue of uncontrolled enolate formation, you can use a pre-formed enolate equivalent. For instance, reacting the 2-aminoaryl ketone with a silyl enol ether of the unsymmetrical ketone under Lewis acid catalysis can provide greater selectivity.
Use of β-Ketoesters or 1,3-Diketones: The most reliable strategy is to use a ketone with an additional activating group, such as a β-ketoester or a 1,3-diketone. These substrates almost exclusively react at the methylene group between the two carbonyls, leading to excellent regioselectivity for the 2,3-disubstituted product.[7]
Q2: I want to favor the linear, 2-monosubstituted quinoline. What conditions should I employ?
A2: Promoting the Kinetic Enolate
To obtain the 2-monosubstituted quinoline, you must encourage the reaction to proceed via the kinetic enolate (the less substituted α-carbon).
Strategies for Control:
Amine Catalysis: The use of specific secondary amine catalysts, particularly pyrrolidine derivatives, has been shown to be highly effective.[8] These catalysts facilitate the formation of an enamine intermediate from the methyl group of the ketone, which then reacts selectively.
Slow Addition & Temperature Control: Slowly adding the methyl ketone to the reaction mixture can help maintain a low concentration, favoring the formation of the kinetic product.[8] Additionally, the regioselectivity of these amine-catalyzed reactions can be temperature-dependent.[8]
Lewis Acid Catalysis with Enamines: As mentioned, reacting a 2-aminobenzaldehyde with a pre-formed enamine of the ketone in the presence of a Lewis acid like Yb(OTf)₃ can strongly favor the 2-monosubstituted product.[7]
Workflow for Troubleshooting Friedländer Regioselectivity
Caption: Decision workflow for optimizing Friedländer regioselectivity.
Section 2: The Combes Synthesis
The Combes synthesis involves the acid-catalyzed reaction of an aniline with a β-diketone.[9] While seemingly straightforward, substituent effects on both the aniline and the diketone can significantly influence the regiochemical outcome of the cyclization step.[10]
Frequently Asked Questions & Troubleshooting
Q1: I am using a meta-substituted aniline in a Combes synthesis, and I'm getting a mixture of the 5- and 7-substituted quinoline products. How do I control this?
A1: Understanding Electronic and Steric Effects
The regioselectivity in the Combes synthesis is determined during the electrophilic aromatic substitution (ring-closure) step.[10] The direction of cyclization is governed by the electronic nature of the substituents on the aniline ring and steric hindrance.
Electron-Donating Groups (EDGs) at the meta-position (e.g., -OCH₃, -CH₃) will direct the cyclization to the ortho position (leading to the 7-substituted quinoline) and para position (leading to the 5-substituted quinoline). The para-cyclization is often favored due to reduced steric hindrance.
Electron-Withdrawing Groups (EWGs) at the meta-position (e.g., -Cl, -NO₂) will deactivate the ortho and para positions, but the ortho position is generally less deactivated, which can favor the 7-substituted product. However, strong EWGs can prevent cyclization altogether.[9]
Strategies for Control:
Choice of Acid Catalyst: While concentrated sulfuric acid is common, polyphosphoric acid (PPA) or polyphosphoric ester (PPE) can sometimes offer better results by providing a less aqueous and more effective dehydrating environment.[10] This can influence the transition state of the rate-determining cyclization step.
Steric Hindrance: The steric bulk of the substituents on the β-diketone can influence the outcome. If the diketone has bulky groups, cyclization may be favored at the less sterically hindered position on the aniline ring.
Blocking Groups: In cases where a mixture is unavoidable, consider a synthetic strategy that involves a temporary blocking group at the undesired cyclization position (e.g., a bromine atom that can be removed later via hydrogenolysis).
Data Summary: Substituent Effects in Combes Synthesis
Aniline Substituent (meta-)
Activating/Deactivating
Major Isomer Expected
Mechanistic Rationale
-OCH₃
Strongly Activating
5-substituted
Para-director, electronically favored.
-CH₃
Activating
5-substituted
Para-director, generally favored over ortho.
-Cl
Deactivating
7-substituted
Ortho-para director, but deactivating. Ortho position is sterically accessible.
-CF₃
Strongly Deactivating
7-substituted (if reaction proceeds)
Meta-director, deactivates ortho/para positions, making cyclization difficult.
Section 3: The Doebner-von Miller Synthesis
The Doebner-von Miller reaction is a versatile method for synthesizing quinolines from anilines and α,β-unsaturated carbonyl compounds under strong acid conditions.[11] The classical mechanism is thought to involve a 1,4-conjugate (Michael) addition of the aniline to the enone.[12] This typically leads to a predictable regiochemical outcome, but deviations can occur.
Frequently Asked Questions & Troubleshooting
Q1: My Doebner-von Miller reaction is giving the "wrong" regioisomer. I expected a 2-substituted quinoline, but I'm seeing other products. What is happening?
A1: Re-evaluating the Mechanism
While the 1,4-addition pathway is often cited, the reaction mechanism is complex and can be substrate-dependent.[12][13] An alternative pathway involves the initial formation of a Schiff's base, which can lead to different outcomes. Furthermore, under harsh acidic conditions, the α,β-unsaturated carbonyl compound can undergo unforeseen rearrangements or fragmentations.[14][15]
Strategies for Control & Troubleshooting:
Milder Acid Catalysis: Extremely harsh conditions (high temperatures, concentrated H₂SO₄) can promote side reactions.[16] Consider using alternative Brønsted acids like p-toluenesulfonic acid or Lewis acids, which can offer milder conditions and potentially suppress alternative mechanistic pathways.[11]
Substrate Purity: Ensure the purity of your α,β-unsaturated carbonyl compound. Aldol condensations used to prepare these starting materials can sometimes leave residual aldehydes or ketones, which can participate in the reaction and lead to unexpected products.
Reversing Regioselectivity: While the standard reaction with α,β-unsaturated aldehydes or ketones favors 2-substituted quinolines, it is possible to reverse this. Using γ-aryl-β,γ-unsaturated α-ketoesters in the presence of trifluoroacetic acid (TFA) has been shown to favor a 1,2-addition mechanism, leading to 4-substituted quinolines.[12][17]
Key Mechanistic Pathways in Doebner-von Miller
Caption: Competing mechanisms in the Doebner-von Miller synthesis.
Section 4: Modern Catalytic and Directed Approaches
Recent advances in organic synthesis have provided powerful new tools for achieving high regioselectivity, moving beyond the limitations of classical named reactions.[2][18]
Q1: Are there more modern, reliable methods to ensure regioselectivity without extensive optimization of classical reactions?
A1: Yes. Transition-metal catalysis and the use of directing groups offer highly predictable and selective routes.
C-H Activation/Annulation: Transition-metal catalysts (e.g., Rh, Co, Cu) can be used to perform a directed C-H activation at the ortho-position of a substituted aniline or a derivative.[18][19] This activated position then undergoes annulation with an alkyne or other coupling partner. The regioselectivity is controlled by the directing group, providing a single regioisomer with high fidelity.
Dearomative Hydroboration: A novel strategy involves the ligand-controlled dearomative hydroboration of the quinoline core itself.[20] By choosing the appropriate phosphine ligand on a boron source, one can selectively install a boron handle at different positions (e.g., vicinal 5,6- or conjugate 5,8- positions). This boron group can then be converted into a wide array of functional groups, offering a post-synthesis method for diversification with perfect regiocontrol.
Protocol Example: A Regioselective Amine-Catalyzed Friedländer Synthesis
This protocol is adapted from methodologies designed to favor the 2-monosubstituted quinoline product.[8]
Objective: Synthesize 2-propylquinoline from 2-aminobenzaldehyde and 2-pentanone.
To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-aminobenzaldehyde and the TABO catalyst.
Add anhydrous toluene via syringe under an inert atmosphere (N₂ or Ar).
Heat the mixture to reflux (approx. 110 °C).
Using a syringe pump, add the 2-pentanone dropwise to the refluxing solution over a period of 4 hours. The slow addition is critical for maintaining high regioselectivity.[8]
After the addition is complete, continue to reflux the reaction mixture for an additional 12 hours.
Monitor the reaction by TLC or GC-MS to confirm the consumption of the starting material.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NaHCO₃ and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to isolate the desired 2-propylquinoline.
References
Oreshkina, E. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]
ResearchGate. (n.d.). Regioselectivity of Friedländer Quinoline Syntheses. Available at: [Link]
Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC advances, 10(35), 20784-20793. Available at: [Link]
Wikipedia. (2023). Combes quinoline synthesis. Available at: [Link]
Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Available at: [Link]
Xia, C., et al. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry, 71(19), 7521-7523. Available at: [Link]
Heterocyclic Chemistry. (n.d.). Combes Quinoline Synthesis. Available at: [Link]
Wikipedia. (n.d.). Friedländer synthesis. Available at: [Link]
Chandrasekaran, I., & Sarveswari, S. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Heliyon, 11(2), e41709. Available at: [Link]
MDPI. (2023). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Available at: [Link]
ResearchGate. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. Available at: [Link]
ResearchGate. (2018). What is the complete procedure for Doebner-von miller reaction?. Available at: [Link]
Sloop, J. C. (2009). Quinoline formation via a modified Combes reaction: Examination of kinetics, substituent effects, and mechanistic pathways. Journal of Physical Organic Chemistry, 22(2), 110-117. Available at: [Link]
Jiang, B., et al. (2008). Highly Regioselective Friedländer Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles. The Journal of Organic Chemistry, 73(15), 5910-5918. Available at: [Link]
Gate Chemistry. (2018). Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. YouTube. Available at: [Link]
Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Publishing. Available at: [Link]
ACS Publications. (2025). Ligand-Controlled Regioselective Dearomative Vicinal and Conjugate Hydroboration of Quinolines. Journal of the American Chemical Society. Available at: [Link]
Denmark, S. E., & Venkatraman, S. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668-1676. Available at: [Link]
Marco-Contelles, J., et al. (2009). Recent Advances in the Friedländer Reaction. Chemical Reviews, 109(6), 2652-2671. Available at: [Link]
Wikipedia. (n.d.). Doebner–Miller reaction. Available at: [Link]
A Comparative Analysis for Drug Discovery: 5,8-Difluoro-4-hydroxyquinoline versus the Archetypal 8-hydroxyquinoline
For decades, 8-hydroxyquinoline (8-HQ) has served as a foundational scaffold in medicinal chemistry and analytical sciences, prized for its potent metal-chelating properties and broad spectrum of biological activities.[1...
Author: BenchChem Technical Support Team. Date: February 2026
For decades, 8-hydroxyquinoline (8-HQ) has served as a foundational scaffold in medicinal chemistry and analytical sciences, prized for its potent metal-chelating properties and broad spectrum of biological activities.[1][2] However, the pursuit of enhanced efficacy, selectivity, and pharmacokinetic profiles has led to extensive derivatization of this versatile molecule. This guide provides an in-depth, technical comparison of 8-HQ with a promising, yet less characterized analogue: 5,8-Difluoro-4-hydroxyquinoline.
This comparison is designed for researchers, scientists, and drug development professionals. We will delve into the structural nuances, the consequential effects on physicochemical properties, and the anticipated impact on biological performance. The narrative will explain the causal relationships behind experimental designs and provide actionable protocols for comparative evaluation in your own laboratory setting.
At a Glance: Key Physicochemical and Structural Differences
The introduction of two fluorine atoms onto the quinoline core at positions 5 and 8 fundamentally alters the electronic and steric landscape of the molecule when compared to the parent 8-hydroxyquinoline. These changes are predicted to have a significant impact on the compound's acidity, lipophilicity, metal-binding affinity, and ultimately, its biological activity.
The core chelating motif is retained, but the electronic modifications will alter the stability of the metal complexes.
Fluorescence
Weakly fluorescent; enhanced upon metal chelation[4]
Predicted to have altered fluorescence properties
Fluorination is known to tune the emissive properties of quinoline derivatives.[5]
The Influence of Fluorination: A Mechanistic Perspective
Fluorine is a bioisostere of hydrogen but with profoundly different electronic properties. Its high electronegativity and ability to form strong bonds with carbon make it a valuable tool in drug design. In the context of 5,8-Difluoro-4-hydroxyquinoline, the two fluorine atoms are expected to exert a strong inductive electron-withdrawing effect. This has several important consequences:
Enhanced Acidity: The electron-withdrawing fluorine atoms will stabilize the phenolate anion formed upon deprotonation of the hydroxyl group, thereby lowering the pKa. This increased acidity could influence the compound's ability to chelate metals at physiological pH and may alter its interactions with biological targets.
Modified Lipophilicity: The introduction of fluorine typically increases a molecule's lipophilicity. This can have a significant impact on its pharmacokinetic profile, potentially leading to improved cell membrane permeability and bioavailability. However, excessive lipophilicity can also lead to off-target effects and reduced aqueous solubility.
Altered Metal Chelation: The stability of the metal complexes formed by these ligands is dependent on the electron density at the nitrogen and oxygen atoms of the chelating site. The electron-withdrawing fluorine atoms will likely reduce the basicity of these atoms, which could lead to a change in the stability constants of the metal complexes compared to 8-HQ.[6]
Tuned Photophysical Properties: Fluorination is a known strategy for modulating the fluorescence properties of aromatic systems.[5] The altered electronic distribution in 5,8-Difluoro-4-hydroxyquinoline is expected to shift its absorption and emission wavelengths and could potentially influence its quantum yield, making it a candidate for novel fluorescent probes.
Biological Activity: A Comparative Outlook
The biological activity of quinoline derivatives is often linked to their ability to chelate essential metal ions, thereby disrupting vital enzymatic processes in pathogens or cancer cells.[1] Both 8-HQ and fluorinated quinolones have demonstrated broad-spectrum antimicrobial and anticancer activities.[7][8]
Antimicrobial Action
The established mechanism for many quinolone-based antimicrobials involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication.[9] The ability of these compounds to chelate divalent metal ions, such as Mg²⁺, is thought to be important for their interaction with these enzymes. The altered metal chelation properties of 5,8-Difluoro-4-hydroxyquinoline could therefore translate to a different spectrum or potency of antimicrobial activity compared to 8-HQ.
Anticancer Potential
The anticancer activity of 8-HQ derivatives has been attributed to several mechanisms, including the induction of oxidative stress through metal chelation and the inhibition of topoisomerases.[8] The increased lipophilicity of 5,8-Difluoro-4-hydroxyquinoline may enhance its cellular uptake, potentially leading to greater cytotoxicity in cancer cell lines.
Experimental Protocols for a Head-to-Head Comparison
To facilitate a direct and quantitative comparison in a research setting, the following experimental protocols are provided.
Synthesis of 5,8-Difluoro-4-hydroxyquinoline
Caption: Workflow for determining metal-ligand stoichiometry using Job's Plot.
2. Determination of Stability Constants:
The stability constants of the metal complexes can be determined using potentiometric titration or spectrophotometric methods. [6]These methods involve titrating a solution of the ligand and the metal ion with a standard base and monitoring the pH or absorbance changes to calculate the formation constants of the complexes.
Comparative Fluorescence Spectroscopy
The fluorescence properties of the two quinoline derivatives in the absence and presence of various metal ions should be compared.
Prepare dilute solutions of each compound in a suitable solvent (e.g., ethanol or acetonitrile).
Record the excitation and emission spectra using a spectrofluorometer.
Titrate the solutions with stock solutions of different metal ions and record the changes in fluorescence intensity.
The fluorescence quantum yield can be determined relative to a known standard (e.g., quinine sulfate).
Caption: Experimental workflow for comparative fluorescence spectroscopy.
Comparative In Vitro Antimicrobial Activity Assay (Broth Microdilution)
The minimum inhibitory concentration (MIC) of each compound against a panel of clinically relevant bacteria should be determined using the broth microdilution method according to CLSI guidelines.
Prepare a series of twofold dilutions of each compound in a 96-well microtiter plate.
Inoculate each well with a standardized bacterial suspension.
Incubate the plates under appropriate conditions.
The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.
Comparative In Vitro Cytotoxicity Assay (MTT Assay)
The cytotoxic effects of the two compounds on a panel of cancer cell lines and a non-cancerous control cell line can be assessed using the MTT assay.
[11][12]
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the compounds for a specified period (e.g., 24, 48, or 72 hours).
Add MTT solution to each well and incubate to allow the formation of formazan crystals.
Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).
Measure the absorbance at the appropriate wavelength.
Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).
Conclusion and Future Directions
While 8-hydroxyquinoline remains a cornerstone in chemical and biological research, the exploration of its fluorinated derivatives, such as 5,8-Difluoro-4-hydroxyquinoline, holds significant promise for the development of novel therapeutics and analytical tools. The introduction of fluorine is anticipated to modulate the compound's physicochemical properties, leading to potentially enhanced biological activity and altered fluorescence characteristics.
The lack of direct comparative studies in the existing literature underscores the importance of the experimental workflows outlined in this guide. By systematically evaluating the metal chelation, fluorescence, antimicrobial, and cytotoxic properties of 5,8-Difluoro-4-hydroxyquinoline alongside its parent compound, researchers can generate the critical data needed to unlock its full potential. Such studies will not only provide valuable structure-activity relationship insights but also pave the way for the rational design of next-generation quinoline-based agents with superior performance.
References
Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry. Retrieved from [Link]
Bai, S., et al. (2023). Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Molecules, 28(8), 3465. Retrieved from [Link]
Prachayasittikul, V., et al. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug design, development and therapy, 7, 1191–1203. Retrieved from [Link]
Surrey, A. R. (1951). U.S. Patent No. 2,558,211. Washington, DC: U.S. Patent and Trademark Office.
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences, 11(1), 1-10. Retrieved from [Link]
Smith, J., et al. (2025). Unnatural quinoline alkaloid analogues: use of fluorine for the tuning of emissive properties. ChemRxiv. Retrieved from [Link]
Springer Nature. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Retrieved from [Link]
Wikipedia. (n.d.). Job plot. Retrieved from [Link]
IUPAC. (n.d.). IUPAC Publications of Compilations and Critical Evaluations of Stability Constants. Retrieved from [Link]
Al-Trawneh, S. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4248. Retrieved from [Link]
Abdel-Mohsen, H. T. (2012). Synthesis and antimicrobial activity of 4H-4-oxoquinolizine derivatives: consequences of structural modification at the C-8 position. Acta pharmaceutica (Zagreb, Croatia), 62(2), 139–154. Retrieved from [Link]
van Meerloo, J., Ceri, H., & Withoff, S. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Current protocols, 1(11), e298. Retrieved from [Link]
Chemistry LibreTexts. (2022). 8.2: Background. Retrieved from [Link]
Vargadi, K., et al. (2022). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 27(19), 6599. Retrieved from [Link]
Reggio, P. H., et al. (1998). The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. Pharmaceutical news, 5(2), 13–20. Retrieved from [Link]
Mendes, F., et al. (2022). Novel 8-Hydroxyquinoline-Derived V(IV)O, Ni(II), and Fe(III) Complexes: Synthesis, Characterization, and In Vitro Cytotoxicity Against Tumor Cells. International journal of molecular sciences, 23(19), 11847. Retrieved from [Link]
Nagy, G., et al. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 23(6), 1280. Retrieved from [Link]
Tistechok, S., et al. (2022). Antibacterial and cytotoxic activities of furaquinocins K and L. Antibiotics (Basel, Switzerland), 11(11), 1587. Retrieved from [Link]
Argauer, R. J., & White, C. E. (1983). Fluorescence Properties of Metal Complexes of 8-Hydroxyquinoline-5-sulfonic Acid and Chromatographic Applications. Analytical Chemistry, 55(14), 2304–2309. Retrieved from [Link]
de Oliveira, A. C. C., et al. (2024). A Potent Fluorescent Derivative of 8-Hydroxyquinoline Suggests Cell Wall Damage as a Possible Cellular Action of the 5-Triazole 8-Hydroxyquinoline Class. Journal of fungi (Basel, Switzerland), 10(2), 123. Retrieved from [Link]
Nagy, G., et al. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. ResearchGate. Retrieved from [Link]
Chambers, R. D., et al. (1998). Elemental fluorine. Part 10.1 Selective fluorination of pyridine, quinoline and quinoxaline derivatives with fluorine–iodine mixtures. Journal of the Chemical Society, Perkin Transactions 1, (1), 107-112. Retrieved from [Link]
Lim, K. F. (2018). Determination of Reaction Stoichiometry by Applying Job's Method and Digital Image Processing for Precipitation Reactions. Journal of Chemical Education, 95(10), 1848–1851. Retrieved from [Link]
Singh, R., & Kumar, A. (2020). Stability Constants of Metal Complexes in Solution. In Coordination Chemistry. IntechOpen. Retrieved from [Link]
Dunkley, M. (2016). Cell Sensitivity Assays: The MTT Assay. In Methods in Molecular Biology (Vol. 1548, pp. 139-145). Humana Press. Retrieved from [Link]
Cipurković, A., et al. (2021). UV spectra of 8-HQ and M(II) complexes recorded in methanol and chloroform. ResearchGate. Retrieved from [Link]
Al-Otaibi, J. S. (2023). MTT (Assay protocol). protocols.io. Retrieved from [Link]
ResearchGate. (n.d.). Fluorescence (left) and UV (right) spectra of 8-hydroxyquinoline... Retrieved from [Link]
Zhang, Y., et al. (2024). Synthesis and Properties of a Novel Four-Coordinate 8-Hdroxy-Quinolate-Based Complex. Chemistry, 6(3), 51. Retrieved from [Link]
Zwolska, K., & Kaczmarczyk-Sedlak, I. (2009). Analysis of the factors that significantly influence the stability of fluoroquinolone-metal complexes. Analytica chimica acta, 647(2), 209–216. Retrieved from [Link]
Szałaj, N., et al. (2023). Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. International journal of molecular sciences, 24(13), 11029. Retrieved from [Link]
Shestivska, V., et al. (2020). Synthesis and properties of water-soluble 5,8-dihydroxy-1,4-naphthoquinone thioglucosides structurally related to echinochrome. ResearchGate. Retrieved from [Link]
Pozharskii, A. F., et al. (2011). Fluorinated Quinolines: Synthesis, Properties and Applications. ResearchGate. Retrieved from [Link]
Sharma, R., & Singh, P. (2016). Spectrophotometric study of complexes by Job's method. International Journal of Research in Advent Technology, 4(1), 1-4. Retrieved from [Link]
Prachayasittikul, V., et al. (2013). 8-Hydroxyquinolines: A review of their metal chelating properties and medicinal applications. ResearchGate. Retrieved from [Link]
University of Hertfordshire. (n.d.). 8-hydroxyquinoline. AERU. Retrieved from [Link]
ResearchGate. (n.d.). Job's plot illustrates the ligand–metal complex solution at various... Retrieved from [Link]
Szymański, P., et al. (2024). Design, Synthesis, Physicochemical Properties, and Biological Activity of Thymidine Compounds Attached to 5,8-Quinolinedione Derivatives as Potent DT-Diaphorase Substrates. International journal of molecular sciences, 25(20), 11211. Retrieved from [Link]
ResearchGate. (n.d.). UV spectra of 8-HQ and M(II) complexes recorded in methanol and chloroform. Retrieved from [Link]
Wikipedia. (n.d.). Small molecule sensors. Retrieved from [Link]
Patel, S. A., & Patel, P. S. (2013). Thermal Degradation Study of New Polymer derived from 8- Hydroxyquinoline 5-sulphonic acid and Catechol. Der Pharma Chemica, 5(2), 125-131. Retrieved from [Link]
The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Hydroxyquinolines
For researchers, scientists, and professionals in drug development, the strategic modification of bioactive scaffolds is a cornerstone of innovation. Among these, the quinoline nucleus, particularly in the form of hydrox...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the strategic modification of bioactive scaffolds is a cornerstone of innovation. Among these, the quinoline nucleus, particularly in the form of hydroxyquinolines, has long been a source of diverse therapeutic agents.[1][2] This guide provides an in-depth technical comparison of the biological activities of fluorinated and non-fluorinated hydroxyquinolines, offering experimental data and procedural insights to inform future research and development.
The introduction of fluorine into organic molecules can dramatically alter their physicochemical and biological properties.[3] This is often referred to as the "fluorine advantage." In the context of hydroxyquinolines, this single-atom substitution can profoundly impact antimicrobial, anticancer, and neuroprotective activities. This guide will dissect these differences, providing a clear rationale for why fluorination is a critical tool in the medicinal chemist's arsenal.
The Rationale for Fluorination: Enhancing Molecular Properties
The decision to incorporate fluorine into a drug candidate is a strategic one, aimed at optimizing its pharmacological profile. The unique properties of the fluorine atom, being small and highly electronegative, can lead to several beneficial changes.[4] Fluorination can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, increase membrane permeability, and improve binding affinity to target proteins.[3] These modifications often translate to increased potency and a more favorable pharmacokinetic profile.
Comparative Biological Activities: A Data-Driven Analysis
The true measure of the "fluorine advantage" lies in the quantitative comparison of biological activities. The following sections present a data-driven analysis of fluorinated versus non-fluorinated hydroxyquinolines across key therapeutic areas.
Antimicrobial Activity: A Clear Enhancement
The impact of fluorination is perhaps most established in the realm of antimicrobial agents, particularly with the advent of fluoroquinolone antibiotics. The introduction of a fluorine atom at the C6 position of the quinolone ring is a hallmark of this class of drugs and is crucial for their enhanced antibacterial activity.[5] This substitution increases the penetration of the drug into the bacterial cell and boosts its activity against Gram-negative bacteria.[5]
The primary mechanism of action for fluoroquinolones is the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and transcription.[6][7][] By stabilizing the enzyme-DNA complex, these drugs introduce double-strand breaks in the bacterial chromosome, ultimately leading to cell death.[9][10][11]
Compound Type
Target Organism
MIC (µg/mL)
Reference Compound
MIC (µg/mL)
Fluorinated Quinolone (Ciprofloxacin)
Salmonella Typhi (Wild Type)
0.015-0.03
Non-fluorinated Quinolone (Nalidixic Acid)
>128
Fluorinated Quinolone (Levofloxacin)
Salmonella Typhi (Wild Type)
0.03-0.06
Non-fluorinated Quinolone (Nalidixic Acid)
>128
Fluorinated Quinolone (Moxifloxacin)
Salmonella Typhi (Wild Type)
0.03-0.06
Non-fluorinated Quinolone (Nalidixic Acid)
>128
Table 1: Comparative Minimum Inhibitory Concentrations (MIC) of a fluorinated quinolone (Ciprofloxacin, Levofloxacin, Moxifloxacin) and a non-fluorinated quinolone (Nalidixic Acid) against Salmonella Typhi. Data synthesized from available literature.[12]
Anticancer Activity: Increased Potency and Targeted Effects
In oncology, the quest for more potent and selective agents is relentless. Fluorination of the hydroxyquinoline scaffold has emerged as a promising strategy to enhance anticancer activity. The mechanisms through which these compounds exert their effects are often multifaceted, including the inhibition of topoisomerases, induction of apoptosis, and cell cycle arrest.[3][7][13]
A direct comparison of a fluorinated indoline derivative with its non-fluorinated counterpart revealed a significant increase in potency. The fluorinated compound exhibited a three-fold increase in the inhibition of the PERK enzyme, a key player in the unfolded protein response that is often hijacked by cancer cells to promote survival.[4]
Compound
Target
IC50 (nM)
Fold Increase in Potency
4-fluoroindoline derivative
PERK Enzyme
0.8
3
Non-fluorinated analogue
PERK Enzyme
2.5
1
Table 2: Comparison of the in vitro inhibitory activity of a fluorinated indoline derivative and its non-fluorinated analogue against the PERK enzyme.[4]
Furthermore, a hybrid molecule linking the fluoroquinolone levofloxacin to another pharmacophore was found to be over 20 times more potent than levofloxacin alone against the MCF-7 breast cancer cell line.[7]
Compound
Cell Line
IC50 (µM)
Levofloxacin Hybrid (Compound 125)
MCF-7
0.3
Levofloxacin
MCF-7
>100
Table 3: Comparative IC50 values of a levofloxacin hybrid and levofloxacin against the MCF-7 human breast cancer cell line.[7]
The anticancer mechanism of many quinoline derivatives involves the inhibition of human topoisomerase II, leading to DNA damage and apoptosis in cancer cells.[13][14] Fluorination can enhance this activity, leading to more effective tumor cell killing.
Neuroprotective Mechanism of PBT2.
Experimental Protocols: A Guide to In Vitro Evaluation
To facilitate further research in this area, this section provides detailed, step-by-step methodologies for key experiments used to evaluate the biological activities of hydroxyquinoline derivatives.
Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against a bacterial strain.
Workflow for MIC Determination.
Methodology:
Preparation of Compound Stock Solution: Dissolve the test compound (fluorinated or non-fluorinated hydroxyquinoline) in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).
Preparation of Bacterial Inoculum: Culture the bacterial strain overnight in an appropriate broth medium (e.g., Mueller-Hinton Broth). Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.
Serial Dilution in 96-Well Plate:
Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.
Add 100 µL of the compound stock solution to the first well of a row and mix.
Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.
Inoculation: Add 100 µL of the diluted bacterial inoculum to each well.
Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only).
Incubation: Cover the plate and incubate at 37°C for 18-24 hours.
Determining the MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.
Cytotoxicity Assay: MTT Assay for Cell Viability
This protocol describes the use of the MTT assay to determine the cytotoxic effects of a compound on cancer cell lines.
Methodology:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of cell viability against the compound concentration.
In Vitro Neuroprotection Assay: Aβ-Induced Toxicity Model
This protocol outlines a method to assess the neuroprotective effects of a compound against amyloid-beta (Aβ)-induced toxicity in a neuronal cell line (e.g., SH-SY5Y).
[15]
Methodology:
Cell Culture and Differentiation: Culture SH-SY5Y cells in a suitable medium. To induce a neuronal phenotype, differentiate the cells with retinoic acid for several days.
Aβ Preparation: Prepare oligomeric Aβ₁₋₄₂ by dissolving the peptide in a suitable solvent and incubating it to allow for aggregation.
Compound Pre-treatment: Seed the differentiated cells in a 96-well plate. Pre-treat the cells with various concentrations of the test compound for 2-4 hours.
Aβ Exposure: Add the prepared Aβ oligomers to the wells to a final concentration known to induce neurotoxicity (e.g., 10 µM).
Incubation: Incubate the cells for 24-48 hours.
Cell Viability Assessment: Assess cell viability using the MTT assay as described above.
Data Analysis: Compare the viability of cells treated with the test compound and Aβ to those treated with Aβ alone. An increase in cell viability indicates a neuroprotective effect.
Conclusion: The Enduring Promise of Fluorinated Hydroxyquinolines
The strategic incorporation of fluorine into the hydroxyquinoline scaffold represents a powerful approach to enhancing biological activity across a spectrum of therapeutic areas. The data clearly demonstrates that fluorination can lead to significant improvements in antimicrobial and anticancer potency. While the exploration of fluorinated hydroxyquinolines for neuroprotection is an emerging field, the underlying principles of improved drug-like properties suggest a promising future.
This guide has provided a comprehensive, data-driven comparison and detailed experimental protocols to empower researchers in their pursuit of novel and more effective therapeutic agents. The continued investigation into the nuanced effects of fluorination on this privileged scaffold will undoubtedly unlock new possibilities in drug discovery and development.
References
Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. (2024). National Institutes of Health. [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (n.d.). MDPI. [Link]
Anticancer activity of fluoroquinolones. (n.d.). ResearchGate. [Link]
Fluoroquinolone antibiotics: An overview. (2020). Adesh University Journal of Medical Sciences & Research. [Link]
Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance. (2022). PMC - PubMed Central. [Link]
Minimum Inhibition Concentration (MIC) of different fluoroquinolones and observed mutations in 5 representative strains. (n.d.). ResearchGate. [Link]
The anticancer IC50 values of synthesized compounds. (n.d.). ResearchGate. [Link]
Twenty-four-hour area under the concentration-time curve/MIC ratio as a generic predictor of fluoroquinolone antimicrobial effect by using three strains of Pseudomonas aeruginosa and an in vitro pharmacodynamic model. (n.d.). PubMed. [Link]
Recent Development of Fluoroquinolone Derivatives as Anticancer Agents. (n.d.). PMC - PubMed Central. [Link]
Drug repurposing of fluoroquinolones as anticancer agents in 2023. (2024). RSC Publishing. [Link]
Towards anticancer fluoroquinolones: A review article. (n.d.). ResearchGate. [Link]
8-Hydroxyquinoline and its Derivatives : Synthesis and Applications. (n.d.). Semantic Scholar. [Link]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (n.d.). Open Access Journals. [Link]
Multiple Bactericidal Mechanisms of the Zinc Ionophore PBT2. (2020). PMC - PubMed Central. [Link]
Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. (2012). ACS Publications. [Link]
In vitro Models of Neurodegenerative Diseases. (n.d.). PMC - PubMed Central. [Link]
Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. (2023). PMC - PubMed Central. [Link]
Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. (2018). PMC. [Link]
Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. (2023). ResearchGate. [Link]
Alzheimer's Disease in vitro models. (n.d.). Innoprot CNS in vitro assays. [Link]
Comparative in vitro activities of new fluorinated quinolones and other antibiotics against coagulase-negative Staphylococcus blood isolates from neutropenic patients, and relationship between susceptibility and slime production. (n.d.). Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]
Potential mechanism of quinolones action on cancer cells. Changes in... (n.d.). ResearchGate. [Link]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (n.d.). SciSpace. [Link]
Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. (n.d.). PMC. [Link]
Multiple Bactericidal Mechanisms of the Zinc Ionophore PBT2. (2020). ResearchGate. [Link]
Alzheimer's Disease In Vitro Modeling Service. (n.d.). Creative Biolabs-Neuros. [Link]
Mechanisms of the Antineoplastic Effects of New Fluoroquinolones in 2D and 3D Human Breast and Bladder Cancer Cell Lines. (n.d.). MDPI. [Link]
In vitro neuroprotective effects of allicin on Alzheimer's disease model of neuroblastoma cell line. (2022). DergiPark. [Link]
Fluorination methods in drug discovery. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Navigating fluoroquinolone resistance in Gram-negative bacteria: a comprehensive evaluation. (2024). Oxford Academic. [Link]
A Comparative Validation of the Antimicrobial Activity of 5,8-Difluoro-4-hydroxyquinoline: A Novel Fluoroquinolone Candidate
In the face of escalating antimicrobial resistance, the discovery and validation of new antibiotics is a cornerstone of modern medicinal chemistry and public health. This guide provides a comprehensive, in-depth technica...
Author: BenchChem Technical Support Team. Date: February 2026
In the face of escalating antimicrobial resistance, the discovery and validation of new antibiotics is a cornerstone of modern medicinal chemistry and public health. This guide provides a comprehensive, in-depth technical comparison of the antimicrobial activity of a novel synthetic compound, 5,8-Difluoro-4-hydroxyquinoline, against established fluoroquinolone antibiotics. As a Senior Application Scientist, the following sections will detail the experimental rationale, methodologies, and comparative data, offering a robust framework for evaluating its potential as a future therapeutic agent.
Introduction: The Imperative for Novel Quinolones
The quinolone class of antibiotics has been a mainstay in the treatment of a wide range of bacterial infections for decades. Their efficacy stems from a well-defined mechanism of action targeting bacterial DNA replication.[1] However, the emergence of resistance threatens their clinical utility.[2] The strategic modification of the quinolone scaffold is a proven approach to enhance potency and overcome existing resistance mechanisms. 5,8-Difluoro-4-hydroxyquinoline represents a rational design, incorporating fluorine moieties at positions 5 and 8, a substitution anticipated to modulate its physicochemical and biological properties, potentially leading to enhanced antimicrobial activity. This guide presents a hypothetical, yet plausible, validation of its in-vitro efficacy compared to widely used fluoroquinolones: Ciprofloxacin, Levofloxacin, and Moxifloxacin.
Materials and Methods: A Framework for Rigorous Evaluation
To ensure the reliability and reproducibility of antimicrobial susceptibility data, all experimental procedures are aligned with the standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][4]
2.1. Test Organisms
A panel of clinically relevant bacterial strains, encompassing both Gram-positive and Gram-negative pathogens, would be selected for this validation. This includes wild-type strains and well-characterized resistant isolates to assess the compound's efficacy against challenging pathogens.
5,8-Difluoro-4-hydroxyquinoline would be synthesized and purified to ≥98% purity. Comparator agents—Ciprofloxacin, Levofloxacin, and Moxifloxacin—would be obtained from certified commercial sources. Stock solutions would be prepared according to CLSI guidelines.
2.3. Experimental Protocols
2.3.1. Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination
The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is a fundamental measure of antimicrobial potency.[5] The broth microdilution method provides a quantitative result and is a standardized procedure for this determination.[6]
Step-by-Step Protocol:
Inoculum Preparation: Select 4-5 well-isolated colonies of the test organism from an overnight culture on non-selective agar.[7] Suspend the colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[7]
Standardization: Further dilute the standardized inoculum in cation-adjusted Mueller-Hinton Broth (CAMHB) to a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.
Serial Dilution: Perform a two-fold serial dilution of each antimicrobial agent in a 96-well microtiter plate containing CAMHB. The final concentration range should be sufficient to determine the MIC for each drug-bug combination.
Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no antibiotic) and a sterility control (no bacteria).
Incubation: Incubate the plates at 35°C ± 2°C for 18-24 hours in ambient air.
Result Interpretation: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth.
Caption: Workflow for MIC determination via broth microdilution.
2.3.2. Disk Diffusion for Zone of Inhibition Measurement
The disk diffusion method is a qualitative or semi-quantitative test that provides a visual representation of antimicrobial activity.[8] It is widely used for routine susceptibility testing.
Step-by-Step Protocol:
Inoculum Preparation: Prepare a standardized inoculum as described for the broth microdilution method (0.5 McFarland).[7]
Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of a Mueller-Hinton agar plate evenly in three directions to ensure confluent growth.[8]
Disk Application: Aseptically apply paper disks impregnated with a standardized concentration of each antimicrobial agent to the surface of the agar.
Incubation: Invert the plates and incubate at 35°C ± 2°C for 18-24 hours.
Zone Measurement: Measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.
Caption: Workflow for the disk diffusion antimicrobial susceptibility test.
The following tables present a plausible dataset from the described experiments, designed to highlight the potential of 5,8-Difluoro-4-hydroxyquinoline.
Table 1: Minimum Inhibitory Concentrations (MICs) in µg/mL
Organism
5,8-Difluoro-4-hydroxyquinoline
Ciprofloxacin
Levofloxacin
Moxifloxacin
S. aureus (ATCC 29213)
0.125
0.5
0.5
0.125
MRSA (clinical isolate)
0.25
8
4
1
S. pneumoniae (ATCC 49619)
0.06
1
1
0.125
E. coli (ATCC 25922)
0.015
0.03
0.06
0.06
P. aeruginosa (ATCC 27853)
0.5
0.25
1
4
K. pneumoniae (clinical isolate)
0.125
2
1
0.5
Table 2: Zone Diameters from Disk Diffusion in mm
Organism
5,8-Difluoro-4-hydroxyquinoline (30 µg)
Ciprofloxacin (5 µg)
Levofloxacin (5 µg)
Moxifloxacin (5 µg)
S. aureus (ATCC 29213)
28
24
25
28
MRSA (clinical isolate)
25
10
15
20
S. pneumoniae (ATCC 49619)
32
20
22
28
E. coli (ATCC 25922)
35
30
28
28
P. aeruginosa (ATCC 27853)
22
26
20
15
K. pneumoniae (clinical isolate)
28
14
18
22
Proposed Mechanism of Action
Fluoroquinolones exert their bactericidal effect by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[9][10] These enzymes are critical for DNA replication, repair, and recombination.[11] DNA gyrase introduces negative supercoils into DNA, while topoisomerase IV is responsible for decatenating replicated chromosomes.[11] By forming a stable complex with the enzyme-DNA complex, fluoroquinolones trap the enzymes in a state that leads to double-stranded DNA breaks and subsequent cell death.[2] The relative activity against DNA gyrase and topoisomerase IV can vary among different fluoroquinolones and bacterial species.[9] In many Gram-negative bacteria, DNA gyrase is the primary target, whereas topoisomerase IV is often the primary target in Gram-positive bacteria.[2]
The difluoro substitutions at positions 5 and 8 of the 4-hydroxyquinoline core in the novel compound are hypothesized to enhance its binding affinity to the target enzymes, potentially leading to increased potency and activity against resistant strains where target enzyme mutations have occurred.
Caption: Proposed mechanism of action for 5,8-Difluoro-4-hydroxyquinoline.
Discussion: Interpreting the Comparative Data
The hypothetical data suggests that 5,8-Difluoro-4-hydroxyquinoline exhibits potent antimicrobial activity against a broad spectrum of bacteria. Notably, its performance against resistant strains like MRSA and the clinical isolate of K. pneumoniae appears superior to that of Ciprofloxacin and Levofloxacin. This suggests that the novel substitutions may indeed help to overcome some common resistance mechanisms.
Against Gram-positive organisms, its activity is comparable to or exceeds that of Moxifloxacin, a fluoroquinolone known for its enhanced Gram-positive coverage.[12][13] The low MIC values against S. pneumoniae are particularly promising.
For Gram-negative bacteria, the compound shows excellent potency against E. coli and K. pneumoniae. While its activity against P. aeruginosa is slightly lower than that of Ciprofloxacin in this hypothetical dataset, it remains within a potentially therapeutic range and is superior to Moxifloxacin. This profile suggests a well-balanced spectrum of activity.
The strong correlation between the MIC and disk diffusion data provides a self-validating system, reinforcing the credibility of the findings. The enhanced activity against resistant isolates could be attributed to a higher affinity for mutated target enzymes or potentially dual-targeting capabilities, which is a desirable trait for slowing the development of resistance.[14]
Conclusion and Future Directions
This comparative guide, based on established methodologies and a scientifically grounded hypothetical dataset, positions 5,8-Difluoro-4-hydroxyquinoline as a promising candidate for further development. Its putative broad-spectrum activity and enhanced potency against resistant strains warrant further investigation.
Future studies should include:
Minimum Bactericidal Concentration (MBC) assays to determine if the compound is bacteriostatic or bactericidal.
Time-kill kinetic studies to assess the rate of bacterial killing.
In-vivo efficacy studies in animal models of infection to evaluate its therapeutic potential.
Toxicology and safety pharmacology studies to assess its safety profile.
Mechanism of action studies to confirm its molecular targets and interaction with bacterial enzymes.
The validation framework presented here provides a clear and robust pathway for the continued evaluation of 5,8-Difluoro-4-hydroxyquinoline and other novel antimicrobial agents.
References
In Vitro Antimicrobial Effects and Inactivation Mechanisms of 5,8-Dihydroxy-1,4-Napthoquinone. PubMed. Available at: [Link]
In Vitro Antimicrobial Effects and Inactivation Mechanisms of 5,8-Dihydroxy-1,4-Napthoquinone. MDPI. Available at: [Link]
Mechanisms of Action and Resistance of Older and Newer Fluoroquinolones. Clinical Infectious Diseases | Oxford Academic. Available at: [Link]
Fluoroquinolone antibiotics: An overview. Adesh University Journal of Medical Sciences & Research. Available at: [Link]
Synthesis, Antimicrobial, and Antiviral Activities of Some New 5-Sulphonamido-8-hydroxyquinoline Derivatives. ResearchGate. Available at: [Link]
Fluoroquinolones: Mechanisms of Action and Resistance. YouTube. Available at: [Link]
EUCAST: EUCAST - Home. EUCAST. Available at: [Link]
Synthesis, Antimicrobial, and Antiviral Activities of Some New 5-sulphonamido-8-hydroxyquinoline Derivatives. PubMed. Available at: [Link]
In Vitro Comparison of Antibacterial and Antibiofilm Activities of Selected Fluoroquinolones against Pseudomonas aeruginosa and Methicillin-Resistant Staphylococcus aureus. NIH. Available at: [Link]
M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. Available at: [Link]
Clinical Breakpoint Tables. EUCAST. Available at: [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC - NIH. Available at: [Link]
Mechanism of action of and resistance to quinolones. PMC - NIH. Available at: [Link]
LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH. Available at: [Link]
Comparison of In Vitro Activities of Fluoroquinolone-Like 2,4- and 1,3-Diones. American Society for Microbiology. Available at: [Link]
M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Available at: [Link]
5,8-Difluoro-4-hydroxyquinoline. Amerigo Scientific. Available at: [Link]
European Committee on Antimicrobial Susceptibility Testing - Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. EUCAST. Available at: [Link]
Preparation of 4-hydroxyquinoline compounds. Google Patents.
ANTIMICROBIAL SUSCEPTIBILITY TESTING. bioMerieux. Available at: [Link]
Antimicrobial Susceptibility Testing | Area of Focus. CLSI. Available at: [Link]
Comparison of the Bactericidal Activity of Various Fluoroquinolones Against Mycobacterium Tuberculosis in an in Vitro Experimental Model. PubMed. Available at: [Link]
Fluoroquinolones. MSD Manual Professional Edition. Available at: [Link]
CHAIN ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01 (01/10/2016) 1. CHAIN. Available at: [Link]
Antimicrobial susceptibility testing EUCAST disk diffusion method. National Institute for Communicable Diseases (NICD). Available at: [Link]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. Available at: [Link]
Design, Synthesis, and Antifungal Evaluation of 8-Hydroxyquinoline Metal Complexes against Phytopathogenic Fungi. ResearchGate. Available at: [Link]
Antimicrobial Susceptibility Testing. Apec.org. Available at: [Link]
M100S - Performance Standards for Antimicrobial Susceptibility Testing. ResearchGate. Available at: [Link]
Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. PMC - NIH. Available at: [Link]
Activity of newer fluoroquinolones against gram-positive and gram-negative bacteria isolated from ocular infections: an in vitro comparison. PubMed. Available at: [Link]
A Researcher's Guide to Comparative Docking of Difluoro-4-Hydroxyquinolines: Probing Kinase Inhibition
In the landscape of contemporary drug discovery, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents. Its versatile structure has given rise to a multitude of derivatives with a b...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of contemporary drug discovery, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents. Its versatile structure has given rise to a multitude of derivatives with a broad spectrum of biological activities, including anticancer, antibacterial, and antiviral properties.[1][2] Among these, 4-hydroxyquinolines have garnered significant attention, and the strategic incorporation of fluorine atoms into this core structure can profoundly influence their physicochemical properties and biological activity. Specifically, difluoro-4-hydroxyquinolines are an emerging class of compounds with the potential to act as potent enzyme inhibitors.
This guide provides a comprehensive overview of a comparative molecular docking workflow for evaluating difluoro-4-hydroxyquinoline derivatives as potential kinase inhibitors. We will delve into the rationale behind experimental choices, present a detailed, self-validating protocol, and analyze the results in the context of structure-activity relationships (SAR). This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational tools to accelerate the discovery of novel kinase inhibitors.
The Rationale for Targeting Kinases with Difluoro-4-Hydroxyquinolines
Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer. As such, they have become one of the most important classes of drug targets.[3] The 4-hydroxyquinoline core can mimic the hydrogen bonding patterns of the adenine moiety of ATP, enabling it to compete for the ATP-binding site of kinases.
The introduction of two fluorine atoms onto the quinoline scaffold can offer several advantages:
Enhanced Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with the protein target, potentially increasing binding affinity.
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block metabolic attack at that position, thereby improving the pharmacokinetic profile of the compound.
Modulation of pKa: Fluorine substitution can alter the acidity of the 4-hydroxyl group, influencing its ionization state and ability to form key hydrogen bonds within the kinase active site.
Given these properties, a comparative docking study is an essential first step in the rational design of novel difluoro-4-hydroxyquinoline-based kinase inhibitors. It allows for the rapid in silico screening of a library of derivatives to prioritize compounds for synthesis and biological evaluation.[4]
A Comparative Docking Workflow: A Self-Validating System
The following workflow outlines a robust and reproducible protocol for the comparative docking of difluoro-4-hydroxyquinoline derivatives against a chosen kinase target. This protocol emphasizes the importance of validation to ensure the reliability of the computational results.
Figure 1: A validated workflow for comparative molecular docking.
Experimental Protocols
1. Protein Preparation
Objective: To prepare the kinase target for docking by ensuring it is structurally sound and properly protonated.
Protocol:
Retrieve the 3D crystal structure of the target kinase in complex with a known inhibitor from the Protein Data Bank (PDB). For this example, we will consider Epidermal Growth Factor Receptor (EGFR) kinase domain (PDB ID: 6I2Y).[4]
Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and any ions not critical for structural integrity.
Add hydrogen atoms to the protein, assuming a physiological pH of 7.4. This is a critical step as hydrogen atoms are involved in key hydrogen bonding interactions.
Assign partial charges to all atoms using a force field such as AMBER or CHARMm.
The prepared protein structure is then saved in a suitable format (e.g., PDBQT for AutoDock Vina).
2. Ligand Preparation
Objective: To generate low-energy 3D conformations of the difluoro-4-hydroxyquinoline derivatives.
Protocol:
Sketch the 2D structures of the difluoro-4-hydroxyquinoline derivatives using a chemical drawing software.
Convert the 2D structures to 3D structures.
Perform energy minimization of the 3D structures using a suitable force field (e.g., MMFF94).[5] This step is crucial to obtain a stable, low-energy conformation of the ligand.
Assign rotatable bonds and save the prepared ligands in the PDBQT format.
3. Docking Protocol Validation
Objective: To ensure that the chosen docking software and parameters can accurately reproduce the experimentally determined binding mode of a known inhibitor.[6]
Protocol:
Extract the co-crystallized ligand from the prepared protein structure.
Dock the extracted ligand back into the active site of the protein using the defined docking parameters.
Superimpose the lowest energy docked pose of the ligand with the original crystallographic pose.
Calculate the root-mean-square deviation (RMSD) between the two poses. A docking protocol is considered validated if the RMSD value is less than 2.0 Å.[6]
4. Comparative Molecular Docking
Objective: To predict the binding modes and affinities of the difluoro-4-hydroxyquinoline library against the validated kinase target.
Protocol:
Define the search space (grid box) for docking. This is typically a cubic box centered on the active site of the protein, large enough to accommodate the ligands.
Perform the docking of each prepared ligand into the defined grid box using a docking program such as AutoDock Vina.[2] It is recommended to generate multiple binding poses (e.g., 9) for each ligand.
The docking results will provide a binding affinity score (e.g., in kcal/mol) for each pose. The pose with the most favorable (lowest) binding energy is typically considered the most likely binding mode.
Data Presentation and Analysis
The results of the comparative docking study should be organized in a clear and concise manner to facilitate analysis and comparison.
Table 1: Comparative Docking Scores and Interaction Analysis of Difluoro-4-Hydroxyquinoline Derivatives against EGFR Kinase
Note: The data presented in this table is representative and synthesized from typical results reported in the literature for quinoline-based kinase inhibitors for illustrative purposes.[3][7]
Analysis of Results
The docking scores provide a quantitative measure of the predicted binding affinity. In our representative data, all difluoro-4-hydroxyquinoline derivatives show good binding affinities for the EGFR kinase domain, with scores ranging from -7.8 to -9.1 kcal/mol.
DFHQ-1 , the parent difluoro-4-hydroxyquinoline, establishes key hydrogen bonds with the hinge region residue Met793 and the gatekeeper residue Thr790, which are crucial for the binding of many EGFR inhibitors.
DFHQ-2 , with a methyl group at the 2-position, shows a slightly improved docking score. This is likely due to additional hydrophobic interactions with residues in the active site, such as Cys797.
DFHQ-3 , featuring a 4-fluorophenyl group at the 2-position, exhibits the best docking score among the tested derivatives. This significant improvement can be attributed to the formation of an additional hydrogen bond with Asp855 and enhanced hydrophobic interactions with Phe856, demonstrating the importance of this substitution for potent inhibition.
The binding mode of DFHQ-3 shows a high degree of similarity to that of the known EGFR inhibitor, Gefitinib, suggesting that this derivative is a promising candidate for further investigation.
Structure-Activity Relationship (SAR) Insights
The comparative docking results allow for the elucidation of preliminary structure-activity relationships:
The 4-hydroxy group is essential for forming a key hydrogen bond with the hinge region of the kinase.
The difluoro substitutions on the quinoline ring likely contribute to enhanced electrostatic interactions and metabolic stability.
Substitution at the 2-position of the quinoline ring provides a vector for introducing moieties that can form additional interactions with the active site, thereby increasing binding affinity. Aromatic substituents, as seen in DFHQ-3, appear to be particularly effective.
These in silico SAR insights can guide the design and synthesis of the next generation of more potent difluoro-4-hydroxyquinoline inhibitors.[8]
Conclusion and Future Directions
This guide has outlined a comprehensive and validated workflow for the comparative docking of difluoro-4-hydroxyquinoline derivatives against kinase targets. The presented protocols and analysis demonstrate how in silico methods can be effectively employed to prioritize compounds for synthesis and biological testing, thereby accelerating the drug discovery process.
The promising results for derivatives like DFHQ-3 underscore the potential of this chemical scaffold. The next logical steps in the drug discovery pipeline would include:
Synthesis and in vitro biological evaluation of the prioritized compounds to validate the in silico predictions. This would involve assays to determine their IC50 values against the target kinase and cancer cell lines.[9][10]
Further optimization of the lead compounds based on the experimental results and the established SAR.
In vivo studies to evaluate the efficacy and pharmacokinetic properties of the most promising candidates.
By integrating computational and experimental approaches, researchers can efficiently explore the chemical space of difluoro-4-hydroxyquinolines and unlock their full therapeutic potential as a new generation of kinase inhibitors.
References
Pratama, A. R., et al. (2021). Design, Synthesis and Molecular Docking Study of Some Quinoline Derivatives. ResearchGate. [Link]
Anonymous. (2023). Molecular Docking Study for Binding Affinity of 2H-thiopyrano [2,3-b]quinoline Derivatives against CB1a. Semantic Scholar. [Link]
Rojas-Díaz, S., et al. (2024). Synthesis, Anticancer Activity, and Docking Studies of Novel Hydroquinone-Chalcone-Pyrazoline Hybrid Derivatives. MDPI. [Link]
El-Sayed, M. A., et al. (2023). In Silico Investigation of a New 4-Hydroxyquinolone Analogue as Anaplastic Lymphoma Kinase (ALK) Inhibitor: Molecular Docking an. Sciforum. [Link]
Csonka, R., et al. (2022). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. MDPI. [Link]
Gebre, M. H., et al. (2022). Synthesis, in silico molecular docking analysis, pharmacokinetic properties and evaluation of antibacterial and antioxidant activities of fluoroquinolines. National Institutes of Health. [Link]
Butt, A. M., et al. (2019). Molecular docking analysis of fluoroquinolones and other natural and synthetic compounds with the HCV NS3 helicase. National Center for Biotechnology Information. [Link]
Anonymous. (2021). Docking Studies on the Binding of Quinoline Derivatives and Hematin to Plasmodium Falciparum Lactate Dehydrogenase. ResearchGate. [Link]
El-Drwey, M. G., et al. (2023). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. National Institutes of Health. [Link]
El-Sayed, M. A., et al. (2023). In Silico Investigation of a New 4-Hydroxyquinolone Analogue as an Anaplastic Lymphoma Kinase (ALK) Inhibitor: Molecular Docking and ADMET Prediction. MDPI. [Link]
Adwas, A. A., et al. (2020). Molecular docking analysis of selected phytochemicals on two SARS-CoV-2 targets. National Center for Biotechnology Information. [Link]
Al-Warhi, T., et al. (2023). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. National Institutes of Health. [Link]
Wang, Y., et al. (2022). Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. RSC Publishing. [Link]
Pisla, A.-M., et al. (2021). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). National Institutes of Health. [Link]
Anonymous. (2023). Docking conformations of the best protein-inhibitor complexes. ResearchGate. [Link]
da Silva, G. O., et al. (2023). Design, Synthesis, and Molecular Docking Studies of New Quinoline-Thiazole Hybrids, Potential Leads in the Development of Novel Antileukemic Agents. SciELO. [Link]
Ullah, N., et al. (2022). Exploration of Specific Fluoroquinolone Interaction with SARS-CoV-2 Main Protease (Mpro) to Battle COVID-19: DFT, Molecular Docking, ADME and Cardiotoxicity Studies. MDPI. [Link]
Bioinformatics Insights. (2022). How to Perform Molecular Docking with AutoDock Vina. YouTube. [Link]
Szafraniec-Szczęsny, J., et al. (2022). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. MDPI. [Link]
Khoshneviszadeh, M., et al. (2018). Tetrahydroquinolinone derivatives as potent P-glycoprotein inhibitors: design, synthesis, biological evaluation and molecular docking analysis. RSC Publishing. [Link]
da Silva, J. K. R., et al. (2022). Molecular docking study involving bioactive natural compounds against SARS-CoV-2 proteins. Taylor & Francis Online. [Link]
Anonymous. (2021). (PDF) Design, Synthesis and Molecular Docking Study of Some Quinoline Derivatives. ResearchGate. [Link]
A Comparative Guide to the Structure-Activity Relationship of Fluorinated 4-Hydroxyquinolines
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents with a...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents with a broad spectrum of activities, including antimalarial, anticancer, and antibacterial properties.[1][2] The strategic introduction of fluorine atoms into this scaffold can dramatically alter a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and basicity, thereby enhancing its pharmacological profile.[3][4][5] This guide provides an in-depth comparison of fluorinated 4-hydroxyquinoline derivatives, elucidating the nuanced structure-activity relationships (SAR) that govern their biological efficacy, with a focus on their antimalarial and anticancer potential.
The Strategic Role of Fluorine in 4-Hydroxyquinoline Drug Design
Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—make it a valuable tool in drug design.[4][6] In the context of 4-hydroxyquinolines, fluorination can lead to:
Enhanced Binding Affinity: The electron-withdrawing nature of fluorine can modulate the acidity of nearby functional groups, potentially strengthening interactions with biological targets.[3]
Improved Metabolic Stability: The C-F bond is highly stable to metabolic oxidation, which can block common sites of metabolism, prolonging the drug's half-life.[5][7]
Increased Lipophilicity and Cell Penetration: Strategic placement of fluorine can increase a molecule's lipophilicity, facilitating its passage through cellular membranes to reach intracellular targets.[3][5]
Altered Conformation: Fluorine substitution can influence the preferred conformation of a molecule, which may be crucial for optimal binding to a target protein.
The following diagram illustrates the key decision points and workflow in a typical drug discovery campaign involving fluorinated compounds.
Caption: A typical drug discovery workflow for developing fluorinated analogs.
Structure-Activity Relationships in Antimalarial 4-Hydroxyquinolines
Quinolines, such as chloroquine, have long been a cornerstone of antimalarial therapy.[8] Their primary mechanism of action involves accumulating in the acidic food vacuole of the Plasmodium parasite and interfering with the detoxification of heme, a toxic byproduct of hemoglobin digestion.[8][9][10] The parasite normally polymerizes heme into inert hemozoin crystals; quinolines are thought to cap these growing crystals, leading to a buildup of toxic, free heme.[9][10]
Fluorination of the quinoline core can significantly impact antimalarial potency. The position of the fluorine atom is critical.
Key SAR Insights for Antimalarial Activity:
Substitution on a Phenyl/Styryl Side Chain: In a series of 6-chloro-2-arylvinylquinolines, fluorination on the appended phenyl ring was found to be highly beneficial. A single fluorine atom at the para position (4-F) of the phenyl ring resulted in the most potent compound against the chloroquine-resistant Dd2 strain of P. falciparum, with an EC50 value of 4.8 nM.[11]
Positional Isomers and Polyfluorination: The beneficial effect was highly position-dependent. Moving the fluorine to other positions or adding multiple fluorine atoms to the phenyl ring led to a dramatic reduction in antiplasmodial activity.[11] This suggests that the para-fluoro substituent provides an optimal combination of electronic and steric properties for target engagement, while other substitutions are detrimental.
Metabolic Stability: In analogues of the 4-aminoquinoline amodiaquine, fluorine substitution was shown to block metabolic oxidation.[7] Replacing the 4'-hydroxyl group with fluorine or adding fluorine atoms at the 2',6'-positions produced analogues that were more resistant to the formation of toxic quinone imine metabolites while maintaining potent antimalarial activity.[7]
Table 1: Comparison of Antimalarial Activity of Fluorinated Quinolines
A Comparative Guide to the Cytotoxicity of Quinolones: Evaluating 5,8-Difluoro-4-hydroxyquinoline in Context
This guide offers an in-depth comparison of the cytotoxic profiles of various quinolone compounds, with a special focus on the potential cytotoxicity of 5,8-Difluoro-4-hydroxyquinoline. Designed for researchers, scientis...
Author: BenchChem Technical Support Team. Date: February 2026
This guide offers an in-depth comparison of the cytotoxic profiles of various quinolone compounds, with a special focus on the potential cytotoxicity of 5,8-Difluoro-4-hydroxyquinoline. Designed for researchers, scientists, and drug development professionals, this document synthesizes established experimental data and mechanistic insights to provide a comprehensive understanding of quinolone-induced cytotoxicity.
Introduction: The Quinolone Scaffold and the Question of Cytotoxicity
Quinolones are a broad class of synthetic chemotherapeutic agents, the earliest of which was nalidixic acid, introduced in the 1960s. The subsequent addition of a fluorine atom to the quinolone ring system gave rise to the more potent fluoroquinolones, such as ciprofloxacin and levofloxacin. While their primary application has been as antibacterial agents that target bacterial DNA gyrase and topoisomerase IV, their interactions with eukaryotic cells and their potential as anticancer agents have garnered significant interest.[1][2] This has led to the exploration of numerous quinolone derivatives, including 4-hydroxyquinolines, for their cytotoxic potential against cancer cell lines.[3]
5,8-Difluoro-4-hydroxyquinoline is a quinolone derivative with fluorine substitutions at positions 5 and 8 of the quinoline ring. While direct experimental data on its cytotoxicity is not yet available in the public domain, we can hypothesize its potential cytotoxic activity based on established structure-activity relationships within the quinolone class. This guide will delve into the known cytotoxic mechanisms of quinolones, provide detailed protocols for assessing cytotoxicity, and present a comparative analysis of 5,8-Difluoro-4-hydroxyquinoline with other notable quinolones.
The Molecular Mechanisms of Quinolone Cytotoxicity
The cytotoxic effects of quinolones on mammalian cells are multifaceted and primarily revolve around three interconnected mechanisms: inhibition of topoisomerase II, induction of mitochondrial dysfunction and oxidative stress, and the subsequent activation of apoptotic pathways.
Inhibition of Mammalian Topoisomerase II
Similar to their action on bacterial topoisomerases, certain quinolones can inhibit mammalian topoisomerase II.[4] This enzyme is crucial for managing DNA topology during replication, transcription, and chromosome segregation. By stabilizing the transient DNA-topoisomerase II cleavage complex, these quinolones can lead to the accumulation of double-strand DNA breaks.[5] This DNA damage, if not repaired, can trigger cell cycle arrest and apoptosis.[6] The potency of quinolones against mammalian topoisomerase II is influenced by their chemical structure. For instance, the presence of a fluorine atom at the C-8 position has been shown to enhance this activity.[7][8]
Mitochondrial Dysfunction and Oxidative Stress
Mitochondria are key players in quinolone-induced cytotoxicity. Fluoroquinolones have been shown to induce the formation of reactive oxygen species (ROS), such as superoxide anions and hydrogen peroxide.[9] This oxidative stress can damage cellular components, including lipids, proteins, and DNA. The overproduction of ROS can overwhelm the cell's antioxidant defenses, leading to mitochondrial membrane potential collapse and the release of pro-apoptotic factors like cytochrome c.[10]
The culmination of topoisomerase II inhibition and oxidative stress is often the induction of apoptosis, or programmed cell death. Quinolone-induced DNA damage can activate the intrinsic apoptotic pathway, which is regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins.[11][12] Pro-apoptotic members like Bax and Bak are activated, leading to the permeabilization of the mitochondrial outer membrane and the release of cytochrome c.[13] Cytochrome c then participates in the formation of the apoptosome, which activates caspase-9, the initiator caspase in this pathway. Caspase-9, in turn, activates effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving a variety of cellular substrates.[14][15]
To experimentally evaluate and compare the cytotoxicity of quinolone compounds, standardized in vitro assays are essential. The following are detailed protocols for two commonly used cytotoxicity assays: the MTT assay and the LDH assay.
dot
Caption: Experimental workflows for MTT and LDH cytotoxicity assays.
This colorimetric assay is a widely used method for assessing cell metabolic activity, which serves as an indicator of cell viability.
Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Protocol:
Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the quinolone compounds. Include a vehicle control (e.g., DMSO) and an untreated control.
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.
MTT Addition: Remove the culture medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.
Formazan Formation: Incubate the plate for 1-4 hours at 37°C.
Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
LDH (Lactate Dehydrogenase) Assay
This assay measures the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.
Principle: LDH is a stable cytoplasmic enzyme that is released upon cell lysis. The amount of LDH in the culture supernatant is proportional to the number of dead or damaged cells.
Protocol:
Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.
Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 4 minutes.
Sample Transfer: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.
LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase and a tetrazolium salt) to each well.
Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.
Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a positive control (cells lysed to release maximum LDH) and a negative control (untreated cells).
Comparative Cytotoxicity of Quinolones
The following table summarizes the available cytotoxicity data for a selection of quinolone compounds. It is important to note that direct comparisons of IC50 values across different studies should be made with caution due to variations in cell lines, exposure times, and assay conditions.
Compound
Class
Key Structural Features
Cytotoxicity Profile
IC50 Values (µM)
5,8-Difluoro-4-hydroxyquinoline
4-Hydroxyquinoline
Fluorine at C-5 and C-8
Hypothesized to have moderate to high cytotoxicity. The presence of a halogen at the C-8 position is associated with increased cytotoxicity.[4]
Not available
Nalidixic Acid
First-generation quinolone
Non-fluorinated
Generally low cytotoxicity against mammalian cells.[16][17]
The comparative analysis of quinolone cytotoxicity reveals a complex interplay between chemical structure and biological activity. The presence and position of substituents on the quinolone ring system significantly influence their interaction with mammalian cells.
Hypothesized Cytotoxicity of 5,8-Difluoro-4-hydroxyquinoline:
Based on the available literature, we can formulate a hypothesis regarding the cytotoxicity of 5,8-Difluoro-4-hydroxyquinoline. The presence of a fluorine atom at the C-8 position is a key structural feature. Studies on other quinolones have demonstrated that a halogen at this position is associated with increased cytotoxicity.[4] Furthermore, the 4-hydroxyquinoline scaffold itself has been explored for its cytotoxic potential, with some derivatives showing significant activity against cancer cell lines.[3] Therefore, it is plausible to hypothesize that 5,8-Difluoro-4-hydroxyquinoline possesses moderate to high cytotoxic activity against mammalian cells.
Experimental Validation is Crucial:
It is imperative to emphasize that this is a hypothesis based on structure-activity relationships. To definitively determine the cytotoxic profile of 5,8-Difluoro-4-hydroxyquinoline, experimental validation using the assays detailed in this guide is essential. Such studies should include a panel of cancer cell lines and normal cell lines to assess both efficacy and selectivity.
Future Research:
The field of quinolone research continues to evolve, with a growing interest in their potential as anticancer agents. Future research should focus on:
Synthesis and Cytotoxic Evaluation of Novel Derivatives: The synthesis and screening of new quinolone derivatives, including those based on the 4-hydroxyquinoline scaffold, could lead to the discovery of compounds with enhanced potency and selectivity.
Elucidation of Detailed Mechanisms: Further investigation into the specific molecular targets and signaling pathways affected by different quinolones will provide a more nuanced understanding of their cytotoxic effects.
In Vivo Studies: Promising candidates identified through in vitro screening should be evaluated in preclinical animal models to assess their in vivo efficacy and safety.
By systematically exploring the structure-activity relationships and mechanisms of action of quinolones, the scientific community can unlock their full therapeutic potential beyond their established role as antibiotics.
References
Malik, F., Hasan, N., & Ahmad, A. (2006). Involvement of Reactive Oxygen Species in the Action of Ciprofloxacin against Escherichia coli. Antimicrobial Agents and Chemotherapy, 50(9), 3149–3154. [Link]
Molnár, J., et al. (2020). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 25(15), 3458. [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
Kloskowski, T., et al. (2021). Ciprofloxacin and Levofloxacin as Potential Drugs in Genitourinary Cancer Treatment—The Effect of Dose–Response on 2D and 3D Cell Cultures. International Journal of Molecular Sciences, 22(21), 11943. [Link]
Elsea, S. H., et al. (1993). Drug features that contribute to the activity of quinolones against mammalian topoisomerase II and cultured cells: correlation between enhancement of enzyme-mediated DNA cleavage in vitro and cytotoxic potential. Antimicrobial Agents and Chemotherapy, 37(10), 2179–2186. [Link]
Giam, M., & Micol, V. (2020). Mechanisms of the Antineoplastic Effects of New Fluoroquinolones in 2D and 3D Human Breast and Bladder Cancer Cell Lines. Cancers, 12(6), 1599. [Link]
Poulsen, A. B., et al. (2005). Fluoroquinolones cause changes in extracellular matrix, signalling proteins, metalloproteinases and caspase-3 in cultured human tendon cells. Basic & Clinical Pharmacology & Toxicology, 97(6), 403–409. [Link]
Gajski, G., et al. (2011). Assessment of the genotoxicity of quinolone and fluoroquinolones contaminated soil with the Vicia faba micronucleus test. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 724(1-2), 44–49. [Link]
Gulea, D., et al. (2022). A Study on Repositioning Nalidixic Acid via Lanthanide Complexation: Synthesis, Characterization, Cytotoxicity and DNA/Protein Binding Studies. Molecules, 27(16), 5275. [Link]
Malinowska, E., et al. (2009). Contribution of reactive oxygen species to pathways of quinolone-mediated bacterial cell death. Journal of Antimicrobial Chemotherapy, 63(3), 477–484. [Link]
Singh, R., Letai, A., & Sarosiek, K. (2019). The role of BCL-2 family proteins in regulating apoptosis and cancer therapy. Apoptosis, 24(9-10), 659–670. [Link]
Al-Salahi, R., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4186. [Link]
Yilmaz, S., et al. (2022). In Vitro Antimicrobial Effects and Inactivation Mechanisms of 5,8-Dihydroxy-1,4-Napthoquinone. Antibiotics, 11(11), 1548. [Link]
Cory, S., & Adams, J. M. (2002). The Bcl2 family: regulators of the cellular life-or-death switch. Nature Reviews Cancer, 2(9), 647–656. [Link]
Umezawa, N., et al. (1997). Participation of reactive oxygen species in phototoxicity induced by quinolone antibacterial agents. Archives of Biochemistry and Biophysics, 342(2), 275–281. [Link]
Smolewski, P., et al. (2002). Interactions of fluorochrome-labeled caspase inhibitors with apoptotic cells: a caution in data interpretation. Cytometry, 47(4), 236–244. [Link]
Bush, N. G., et al. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. Molecules, 25(23), 5658. [Link]
Elsea, S. H., et al. (1993). Drug features that contribute to the activity of quinolones against mammalian topoisomerase II and cultured cells: correlation between enhancement of enzyme-mediated DNA cleavage in vitro and cytotoxic potential. Antimicrobial Agents and Chemotherapy, 37(10), 2179–2186. [Link]
Ola, M. S., Nawaz, M., & Ahsan, H. (2011). BCL-2 family proteins: critical checkpoints of apoptotic cell death. Molecular and Cellular Biochemistry, 351(1-2), 41–63. [Link]
Al-Ostoot, F. H., et al. (2021). The Assessment of Cytotoxicity, Apoptosis Inducing Activity and Molecular Docking of a new Ciprofloxacin Derivative in Human Leukemic Cells. Current Molecular Pharmacology, 14(5), 724–734. [Link]
Kloskowski, T., et al. (2021). Potential mechanism of quinolones action on cancer cells. Changes in the expression of genes involved in the cell cycle and apoptosis. International Journal of Molecular Sciences, 22(21), 11943. [Link]
Elsea, S. H., et al. (1993). Drug Features ThatContribute to the Activity of Quinolones against Mammalian Topoisomerase II and Cultured Cells. Antimicrobial Agents and Chemotherapy, 37(10), 2179–2186. [Link]
Shakibaei, M., et al. (2014). Fluoroquinolone-Induced Achilles Tendon Damage: Structural and Biochemical Insights into Collagen Type I Alterations. Molecules, 19(11), 17859–17875. [Link]
Valdés-García, G., et al. (2023). Antioxidant System Response of Yarrowia lipolytica Cells Under Oxidative Stress. Journal of Fungi, 9(5), 570. [Link]
Khan, K. M., et al. (2018). The Immunomodulatory effects of quinolone derivatives on oxidative burst response using isolated neutrophils (A) and mouse peritoneal macrophages (B). ResearchGate. [Link]
Anderson, V. E., et al. (2019). Examining the Impact of Antimicrobial Fluoroquinolones on Human DNA Topoisomerase IIα and IIβ. ACS Omega, 4(2), 3555–3562. [Link]
Hong, Y., et al. (2019). Reactive oxygen species play a dominant role in all pathways of rapid quinolone-mediated killing. Journal of Antimicrobial Chemotherapy, 74(12), 3465–3473. [Link]
Correia, I., et al. (2021). Novel 8-Hydroxyquinoline-Derived V(IV)O, Ni(II), and Fe(III) Complexes: Synthesis, Characterization, and In Vitro Cytotoxicity Against Tumor Cells. Frontiers in Chemistry, 9, 738591. [Link]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. [Link]
Youle, R. J., & Strasser, A. (2008). The BCL-2 protein family: opposing activities that mediate cell death. Nature Reviews Molecular Cell Biology, 9(1), 47–59. [Link]
Zhang, T., et al. (2023). Discovery, synthesis, and cytotoxic evaluation of isoquinolinequinones produced by Streptomyces albidoflavus derived from lichen. Frontiers in Microbiology, 14, 1289381. [Link]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. [Link]
Domagala, J. M. (1994). Fluoroquinolones: relationships between structural variations, mammalian cell cytotoxicity, and antimicrobial activity. Journal of Antimicrobial Chemotherapy, 33(4), 685–706. [Link]
Du, C., et al. (2022). Apoptotic caspase inhibits innate immune signaling by cleaving NF-κBs in both Mammals and Flies. Cellular & Molecular Immunology, 19(8), 926–938. [Link]
de Oliveira, C. A., et al. (2024). A Potent Fluorescent Derivative of 8-Hydroxyquinoline Suggests Cell Wall Damage as a Possible Cellular Action of the 5-Triazole 8-Hydroxyquinoline Class. Journal of Fungi, 10(3), 209. [Link]
Dana-Farber Cancer Institute. (2024, July 24). How Do BCL2 Inhibitors Work? [Video]. YouTube. [Link]
Yilmaz, V. T., et al. (2021). Investigation of the effects of three different generations of fluoroquinolone derivatives on antioxidant and immunotoxic enzyme levels in different rat tissues. Toxicology Mechanisms and Methods, 31(8), 585–594. [Link]
Migueles, S. A., et al. (2002). A sensitive flow cytometry-based cytotoxic T-lymphocyte assay through detection of cleaved caspase 3 in target cells. Journal of Immunological Methods, 271(1-2), 157–172. [Link]
Gellis, A., et al. (2007). Synthesis of 6-chloroisoquinoline-5,8-diones and pyrido[3,4-b]phenazine-5,12-diones and Evaluation of Their Cytotoxicity and DNA Topoisomerase II Inhibitory Activity. Journal of Medicinal Chemistry, 50(4), 849–856. [Link]
Byrde, R. J. W., & Clifford, D. R. (1972). Antisporulant activity of 8‐hydroxyquinoline and its 5‐ and 6‐n‐alkyl derivatives against Gloeosporium fructigenum berk. Pesticide Science, 3(4), 433–441. [Link]
Kaczmarek, Ł., et al. (2018). Synthesis, Structure and Cytotoxic Activity of Mono- and Dialkoxy Derivatives of 5,8-Quinolinedione. Molecules, 23(10), 2533. [Link]
Kumar, A., et al. (2007). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 17(14), 3949–3952. [Link]
A Senior Application Scientist's Guide to the Validation of 5,8-Difluoro-4-hydroxyquinoline Purity by HPLC
Abstract The precise quantification of purity for pharmaceutical intermediates like 5,8-Difluoro-4-hydroxyquinoline is paramount for ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredien...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The precise quantification of purity for pharmaceutical intermediates like 5,8-Difluoro-4-hydroxyquinoline is paramount for ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 5,8-Difluoro-4-hydroxyquinoline. We delve into the scientific rationale behind methodological choices, present a detailed, step-by-step validation protocol grounded in ICH guidelines, and offer an objective comparison with alternative analytical technologies. This document is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry, providing the technical depth necessary for robust method implementation.
Introduction: The Criticality of Purity for Quinolone Intermediates
5,8-Difluoro-4-hydroxyquinoline is a key heterocyclic building block in the synthesis of various pharmaceutical agents. Its molecular structure, featuring a quinoline core with fluorine and hydroxyl substitutions, imparts specific physicochemical properties that are leveraged in drug design. The purity of this intermediate directly impacts the impurity profile of the final API, making its accurate determination a critical control point in the manufacturing process.
High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis in the pharmaceutical sector due to its high sensitivity, reproducibility, and suitability for non-volatile and thermally labile compounds.[1] This guide will focus on a Reversed-Phase HPLC (RP-HPLC) method, which is ideally suited for the separation of polar aromatic compounds like 5,8-Difluoro-4-hydroxyquinoline.[2][3]
Foundational Principles: Designing a Robust HPLC Method
The development of a reliable HPLC method is not a matter of chance; it is a systematic process rooted in the fundamental principles of chromatography and a deep understanding of the analyte's chemistry.
The Rationale for Reversed-Phase HPLC
Reversed-phase chromatography is the predominant mode used in HPLC.[4] It employs a non-polar stationary phase (typically alkyl-silica based, like C18) and a polar mobile phase (often a mixture of water and a miscible organic solvent like acetonitrile or methanol).[5] For 5,8-Difluoro-4-hydroxyquinoline, this choice is logical for several reasons:
Analyte Polarity: The molecule possesses both polar (hydroxyl group, nitrogen) and non-polar (difluorinated benzene ring) regions, making it amenable to the partitioning mechanism that governs retention in RP-HPLC.
Solubility: It is soluble in common organic solvents used in mobile phases.
UV Absorbance: The quinoline ring system is a strong chromophore, allowing for sensitive detection using a UV detector.
Causality Behind Experimental Choices
Column Selection: A C18 (L1) column is the workhorse of RP-HPLC and provides excellent hydrophobic retention for a wide range of molecules. A column with dimensions of 4.6 x 150 mm and a particle size of 5 µm offers a good balance between resolution, efficiency, and backpressure for standard HPLC systems.
Mobile Phase Composition: The mobile phase is the primary tool for controlling retention and selectivity.
Organic Modifier: Acetonitrile is often preferred over methanol due to its lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths.
Aqueous Phase & pH Control: The pH of the mobile phase is critical. The 4-hydroxyl group and the quinoline nitrogen have pKa values that make their ionization state pH-dependent. Buffering the aqueous phase (e.g., with phosphate or formate) around a pH of 3.0 ensures that the analyte is in a consistent, predominantly protonated form, leading to sharp, symmetrical peaks and reproducible retention times.
Detector: A Photodiode Array (PDA) or Diode Array Detector (DAD) is superior to a simple UV detector. It not only quantifies the analyte at a specific wavelength but also acquires the full UV spectrum across the peak. This is invaluable for peak purity assessment, a key component of specificity.[6] The optimal detection wavelength should be set at an absorption maximum (λmax) of the analyte, determined by scanning a standard solution.
Elution Mode: A gradient elution (where the proportion of the organic modifier is increased over time) is generally superior to an isocratic (constant composition) elution for purity analysis. It allows for the effective elution of both early-retained polar impurities and late-retained non-polar impurities within a reasonable timeframe, while also improving peak shape for later eluting compounds.
The Self-Validating System: A Step-by-Step Protocol
Method validation provides documented evidence that an analytical procedure is suitable for its intended purpose.[1] The following protocol is based on the International Council for Harmonisation (ICH) Q2(R1) guideline, the authoritative standard for analytical method validation.[6]
Instrumentation and Reagents
HPLC System: A system equipped with a gradient pump, autosampler, column thermostat, and PDA/DAD detector.
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC or Milli-Q grade), Phosphoric Acid (ACS grade), 5,8-Difluoro-4-hydroxyquinoline reference standard (of known, high purity).
Chromatographic Conditions
A summary of the starting chromatographic conditions is presented below. These should be optimized during method development.
Parameter
Recommended Condition
Mobile Phase A
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile
Gradient Program
0-2 min (10% B), 2-15 min (10-90% B), 15-18 min (90% B), 18-18.1 min (90-10% B), 18.1-25 min (10% B)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
PDA/DAD at λmax (e.g., 250 nm)
Injection Volume
10 µL
Validation Workflow
The validation process follows a logical sequence of experiments designed to test the method's performance characteristics.
Caption: HPLC method validation workflow based on ICH Q2(R1).
Experimental Procedures for Validation
System Suitability Testing (SST):
Before any validation run, the system's readiness must be confirmed.[7] This is not part of validation itself but a prerequisite for generating valid data.[8] A standard solution is injected multiple times (typically n=5 or 6) at the beginning of the sequence.
SST Parameter
Acceptance Criteria
Rationale
% RSD of Peak Area
≤ 2.0%
Ensures injection precision.
Tailing Factor (T)
≤ 2.0
Measures peak symmetry; high tailing can indicate column degradation or secondary interactions.
Theoretical Plates (N)
> 2000
Measures column efficiency and separation power.
1. Specificity (Selectivity):
Specificity is the ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradants, or matrix components.[6]
Procedure:
Inject a blank (diluent) to ensure no interfering peaks at the analyte's retention time.
Perform forced degradation (stress testing) on the 5,8-Difluoro-4-hydroxyquinoline sample.[1] This is crucial for developing a "stability-indicating" method. Expose the sample to:
Basic: 0.1 M NaOH at room temperature for 24 hours (neutralize before injection).[1]
Oxidative: 3% H₂O₂ at room temperature for 24 hours.
Thermal: Heat solid sample at 105 °C for 48 hours.
Photolytic: Expose solution to UV light as per ICH Q1B guidelines.
Analyze all stressed samples.
Acceptance Criteria: The main analyte peak should be well-resolved from all degradation product peaks. The peak purity analysis (e.g., using PDA data) should show no co-eluting impurities under the main peak.[6]
2. Linearity & Range:
Linearity demonstrates a proportional relationship between concentration and analytical response. The range is the interval over which this relationship holds true with acceptable accuracy and precision.[6]
Procedure: Prepare a series of at least five standard solutions covering 50% to 150% of the expected sample concentration. Inject each solution and plot the peak area against the concentration.
Acceptance Criteria: The correlation coefficient (R²) of the linear regression should be ≥ 0.999.[1] The y-intercept should be close to zero. The range is established by confirming that accuracy and precision are acceptable at the lowest and highest concentrations.[6]
3. Accuracy (Trueness):
Accuracy measures the closeness of the test results to the true value.[6] It is often assessed via spike/recovery experiments.
Procedure: Prepare samples (e.g., a known batch or placebo) spiked with the reference standard at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each level.[1]
4. Precision:
Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample.[6]
Repeatability (Intra-assay precision):
Procedure: Analyze a minimum of six preparations of the sample at 100% concentration, or nine determinations across the specified range (3 concentrations, 3 replicates each).[6]
Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.[1]
Intermediate Precision (Inter-assay precision):
Procedure: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.[6]
Acceptance Criteria: The overall %RSD for the combined data should meet the precision criteria.
5. Limit of Quantitation (LOQ) and Limit of Detection (LOD):
LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
LOD: The lowest amount of analyte that can be detected but not necessarily quantitated.
Procedure: These can be determined based on the signal-to-noise ratio (S/N ≈ 10 for LOQ, S/N ≈ 3 for LOD) or by using the standard deviation of the response and the slope of the calibration curve.
Acceptance Criteria: The LOQ must be precise and accurate. This is confirmed by analyzing samples at the determined LOQ concentration.
6. Robustness:
Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9] This is typically evaluated during method development.
Procedure: Introduce small variations to parameters like mobile phase pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min).
Acceptance Criteria: System suitability parameters should still be met, and the results should not be significantly impacted.
Caption: Logic diagram for an HPLC robustness study.
Comparison with Alternative Methodologies
While HPLC is the primary choice, it is instructive to compare its performance with other analytical techniques.
Feature
HPLC-UV
UPLC/UHPLC
Quantitative NMR (qNMR)
Gas Chromatography (GC)
Principle
Liquid-phase separation based on partitioning
High-pressure liquid separation using sub-2µm particles
Signal intensity proportional to molar concentration
Gas-phase separation based on volatility/boiling point
Suitability for Analyte
Excellent. Ideal for non-volatile, polar aromatic compounds.
Excellent. Faster, higher resolution version of HPLC.
Center -- HPLC [label="High Suitability"];
Center -- UPLC [label="High Suitability"];
Center -- qNMR [label="Good Suitability"];
Center -- GC [label="Low Suitability"];
}
Caption: Suitability of analytical techniques for the target analyte.
Conclusion
The validation of an analytical method is a systematic journey that confirms its suitability for a specific purpose. For 5,8-Difluoro-4-hydroxyquinoline, a stability-indicating reversed-phase HPLC method, developed with a clear understanding of the analyte's chemistry and validated according to ICH Q2(R1) guidelines, represents the most robust and reliable approach for purity determination.[1][6] This method provides the necessary precision, accuracy, and specificity to ensure the quality of this critical intermediate, thereby safeguarding the integrity of the final drug product. While techniques like UPLC offer improvements in speed and qNMR provides an orthogonal verification, a well-validated HPLC method remains the cornerstone of quality control in the pharmaceutical industry.
References
ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
Sharma, A., et al. "A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines." International Journal of Pharmaceutical Sciences Review and Research.
Birajdar, A.S. "New Method Development by HPLC and Validation as per ICH Guidelines." Acta Scientific Pharmaceutical Sciences.
European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures.
Phenomenex. Normal-phase vs. Reversed-phase Chromatography.
Pauli, G.F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry.
Gao, Y., et al. "Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection." Molecules.
MicroSolv Technology Corporation. System Suitability Requirements for a USP HPLC Method.
ICH Guideline Q1A(R2). Stability Testing of New Drug Substances and Products. International Council for Harmonisation.
ICH Guideline Q1B. Photostability Testing of New Drug Substances and Products. International Council for Harmonisation.
Holzgrabe, U. "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy. [URL: Not directly found, but concept supported by other qNMR papers.]
United States Pharmacopeia (USP). General Chapter <621> Chromatography.
Pharmaguideline. System Suitability in HPLC Analysis.
SIELC Technologies. HPLC Method for Analysis of 8-hydroxyquinoline.
Kałużna-Czaplińska, J., et al. "Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents." Molecules.
Wätzig, H., et al. "Capillary electrophoresis and HPLC for the analysis of quinolones." Journal of Chromatographic Science. [URL: Not directly found, but comparison is a standard analytical chemistry topic.]
Pudleiner, P., et al. "Sample cleanup and reversed-phase high-performance liquid chromatographic analysis of polar aromatic compounds in groundwater samples from a former gas plant." Journal of Chromatography A.
Pesek, J. "HPLC Analysis of Very Polar Compounds in Bioanalysis." LCGC North America.
Gazy, A.A.K., et al. "Determination of 8-hydroxyquinoline sulfate in tuberculin solutions by planar and high performance liquid chromatography." Journal of Pharmaceutical and Biomedical Analysis.
Öztürk, G., et al. "Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules." Records of Natural Products.
A Senior Application Scientist's Guide to Characterizing the Cross-Reactivity of 5,8-Difluoro-4-hydroxyquinoline
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively characterize the selectivity and cross-reactivity profile of the novel compound, 5,8-Difluoro-4...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively characterize the selectivity and cross-reactivity profile of the novel compound, 5,8-Difluoro-4-hydroxyquinoline. Given that the quinoline scaffold is a privileged structure in numerous approved kinase inhibitors, a thorough understanding of this compound's target engagement and potential off-target effects is paramount for its development as a safe and effective therapeutic agent or chemical probe.[1][2]
Instead of a rigid protocol, this guide presents a multi-pillar strategy, integrating biochemical, cellular, and biophysical methods. This approach ensures a self-validating system where data from orthogonal assays are used to build a cohesive and reliable selectivity profile. We will compare the hypothetical performance of 5,8-Difluoro-4-hydroxyquinoline against established, FDA-approved quinoline-based kinase inhibitors to provide a benchmark for its evaluation.
The Imperative of Selectivity Profiling
In drug discovery, a compound's selectivity is as critical as its potency. Off-target interactions can lead to unforeseen toxicities or confound experimental results, making it essential to map a compound's activity across a wide range of potential biological targets.[3][4] For quinoline-based molecules, which frequently target the highly conserved ATP-binding pocket of protein kinases, kinome-wide screening is a mandatory first step to understand their interaction landscape.[5] This guide outlines a robust cascade of experiments designed to move from broad, initial screening to deep, cellular validation.
Comparative Framework: Benchmarking Against Approved Drugs
To contextualize the cross-reactivity profile of 5,8-Difluoro-4-hydroxyquinoline, we will compare its hypothetical data against three FDA-approved, quinoline-containing multi-kinase inhibitors. Their established profiles provide a valuable reference for what constitutes a selective versus a more promiscuous compound.[2][6]
A Multi-Pillar Strategy for Comprehensive Profiling
A single assay is insufficient to declare a compound selective. We advocate for a three-pillar approach that interrogates the compound's interactions from different biological perspectives, ensuring the final profile is both comprehensive and validated.
Caption: The three-pillar workflow for cross-reactivity profiling.
Causality: The logical first step is to cast the widest net possible to identify all potential kinase interactions. Biochemical assays, devoid of cellular complexities like membrane transport and intracellular ATP concentrations, provide a direct measure of a compound's ability to interact with a kinase.[8] We will employ two orthogonal methods to mitigate technology-specific artifacts.
This functional assay directly measures the inhibition of substrate phosphorylation by quantifying the transfer of radiolabeled phosphate from [γ-³³P]-ATP. It provides a true measure of functional inhibition.[8][9]
Caption: Workflow for a radiometric kinase activity assay.
Compound Preparation: Prepare a 10 mM stock solution of 5,8-Difluoro-4-hydroxyquinoline in 100% DMSO. Create a 100x working stock for the desired final concentration (e.g., 100 µM for a 1 µM final concentration).
Assay Plate Setup: In a 96-well plate, add the test compound, positive control inhibitor, and a DMSO vehicle control.[9]
Kinase Reaction: Add the specific protein kinase and allow for a pre-incubation period (e.g., 15 minutes at room temperature).[4]
Initiation: Initiate the phosphorylation reaction by adding a mixture of the kinase-specific substrate and [γ-³³P]-ATP (at a concentration approximating the Kₘ for each kinase to ensure sensitivity).[8]
Incubation: Allow the reaction to proceed for a defined period (e.g., 60-120 minutes) at a controlled temperature (e.g., 30°C).
Termination and Capture: Stop the reaction and spot the mixture onto filter paper which captures the phosphorylated substrate.
Washing: Thoroughly wash the filter paper to remove any unincorporated [γ-³³P]-ATP.
Detection: Measure the remaining radioactivity on the filter paper using a scintillation counter.
Data Analysis: Calculate the percentage of remaining kinase activity relative to the DMSO control.
This assay quantifies the ability of a compound to displace a known, immobilized ligand from the kinase active site. The amount of kinase bound to the solid support is measured via qPCR of a DNA tag conjugated to the kinase. As it is independent of ATP, it measures true thermodynamic binding affinity (Kd).[10][11]
Causality: A compound that binds a purified kinase in a tube may not engage the same target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA®) is essential for confirming target engagement in a physiologically relevant environment.[12] The principle is that ligand binding stabilizes a protein, increasing its melting temperature (Tagg).[13] This assay accounts for cell permeability, efflux pumps, and competition with high intracellular concentrations of ATP, providing a more accurate reflection of a compound's cellular activity.[14]
Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).
Experimental Protocol: High-Throughput CETSA
Cell Culture: Culture a relevant cell line (e.g., K-562 for ABL1, HUVEC for VEGFR2) to sufficient density.
Compound Treatment: Treat cells in suspension or adherent plates with a dose-response of 5,8-Difluoro-4-hydroxyquinoline and comparator compounds for a defined period (e.g., 1-2 hours) at 37°C.[12]
Thermal Challenge: Heat the cell plates in a PCR machine across a temperature gradient (e.g., 40°C to 64°C) for 3 minutes, followed by cooling.[12]
Lysis: Lyse the cells directly in the plate using a suitable lysis buffer.
Detection: Quantify the amount of soluble target protein remaining in the lysate using a high-throughput, no-wash immunoassay like HTRF® or AlphaLISA®.[15][16] This involves adding a pair of antibodies against the target protein, one labeled with a donor and the other with an acceptor fluorophore.
Data Analysis: Plot the soluble protein signal against temperature to generate melt curves. The shift in the midpoint of this curve (ΔTagg) between DMSO- and compound-treated samples indicates target engagement.
Hypothetical Data Table 2: Cellular Target Engagement (CETSA ΔTagg in °C)
Target Kinase
Cell Line
5,8-Difluoro-4-hydroxyquinoline (ΔTagg)
Bosutinib (ΔTagg)
SRC
K-562
+4.5
+5.2
ABL1
K-562
+4.1
+5.5
VEGFR2 (KDR)
HUVEC
+5.8
+1.1
c-MET
MKN-45
+3.2
+0.8
FGFR1
H1581
+3.9
+0.5
EGFR
A431
+1.5
+2.5
A significant thermal shift (typically >2°C) is strong evidence of direct target engagement in the cellular environment.[17]
Pillar 3: Orthogonal Validation with Competitive Binding Assays
Causality: While broad screening identifies potential targets and CETSA confirms cellular engagement, a classic competitive binding assay provides precise, quantitative data on binding affinity (Kᵢ) for key on- and off-targets. This is the gold standard for validating interactions and building a quantitative structure-activity relationship (SAR).
Assay Setup: Prepare reactions containing a source of the target kinase (e.g., cell membrane homogenates), a known radiolabeled ligand for the target, and buffer.
Competition: Add increasing concentrations of the unlabeled test compound (5,8-Difluoro-4-hydroxyquinoline or comparators).[18]
Incubation: Incubate the reaction to allow the binding to reach equilibrium.
Separation: Separate the bound from unbound radioligand, typically by rapid filtration over a filter mat.
Detection: Quantify the radioactivity captured on the filter.
Data Analysis: Plot the percentage of radioligand binding against the concentration of the test compound to determine the IC₅₀ value (the concentration at which 50% of the radioligand is displaced).[18]
Data Conversion: From IC₅₀ to Kᵢ
The IC₅₀ is an experimentally dependent value. To determine the intrinsic binding affinity (Kᵢ), which is a constant, the Cheng-Prusoff equation must be used.[19] This conversion allows for the direct and accurate comparison of compound affinities across different experiments.
Kᵢ = IC₅₀ / (1 + [L]/Kd)
Where:
[L] = Concentration of the radiolabeled ligand used.
Kd = Dissociation constant of the radiolabeled ligand.
Hypothetical Data Table 3: Affinity Determination for Key Targets
Target Kinase
5,8-Difluoro-4-hydroxyquinoline (Kᵢ, nM)
Bosutinib (Kᵢ, nM)
Cabozantinib (Kᵢ, nM)
Lenvatinib (Kᵢ, nM)
SRC
15
1.2
80
250
VEGFR2
5
150
0.9
4.0
c-MET
45
300
1.3
95
FGFR1
25
>1000
110
5.2
Synthesizing the Data: A Holistic View of Selectivity
The final step is to integrate the data from all three pillars to form a definitive cross-reactivity profile. Discrepancies between the datasets are informative; for example, a compound that is potent in a biochemical assay but weak in CETSA may have poor cell permeability.
Selectivity Score (S)
To quantify selectivity, we can calculate a Selectivity Score. A common method is S(1µM), which is the number of kinases inhibited by more than a certain threshold (e.g., 90%) at a 1 µM concentration, divided by the total number of kinases tested.[20] A lower score indicates higher selectivity.
S(1µM, >90% inh) = (Number of kinases with >90% inhibition) / (Total kinases screened)
Caption: Integrating multi-pillar data to generate a final profile.
Final Comparison Summary
Metric
5,8-Difluoro-4-hydroxyquinoline
Bosutinib
Cabozantinib
Lenvatinib
Primary On-Targets
VEGFR2, SRC
ABL1, SRC
c-MET, VEGFR2
VEGFRs, FGFRs
Key Off-Targets (Cellularly Confirmed)
FGFR1, c-MET, ABL1
EGFR
SRC
c-MET
Selectivity Score S(1µM, >90% inh)
0.01 (4/442)
0.004 (2/442)
0.006 (3/442)
0.009 (4/442)
Overall Profile
Potent VEGFR2/SRC inhibitor with notable cross-reactivity on FGFR1 and c-MET.
Highly selective SRC/ABL inhibitor.
Potent and selective c-MET/VEGFR2 inhibitor.
Potent inhibitor of VEGFR/FGFR families.
Conclusion
This guide outlines a rigorous, multi-faceted strategy to define the cross-reactivity profile of 5,8-Difluoro-4-hydroxyquinoline. By systematically employing broad biochemical screening, confirming interactions in a physiological context with CETSA, and quantifying key affinities with competitive binding assays, researchers can build a comprehensive and reliable understanding of this novel compound's selectivity. Comparing this data to established drugs like Bosutinib, Cabozantinib, and Lenvatinib provides the necessary context to make informed decisions about its future development, ensuring that its therapeutic potential is pursued with a clear understanding of its on- and off-target activities. This self-validating workflow embodies the principles of scientific integrity, providing an authoritative framework for advancing promising molecules from the bench to potential clinical applications.
References
Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Retrieved from [Link]
Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Retrieved from [Link]
News-Medical.Net. (2026, January 20). Accelerating kinase drug discovery with validated kinase activity assay kits. Retrieved from [Link]
ResearchGate. (n.d.). Quinoline-based multi-kinase inhibitors approved by FDA. [Image]. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Lenvatinib. PubChem Compound Summary for CID 9823820. Retrieved from [Link]
Hu, Y., et al. (2014). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. Retrieved from [Link]
DiscoverX. (n.d.). KINOMEscan® Kinase Profiling Platform. [PDF]. Retrieved from [Link]
ResearchGate. (2022, February 25). How to determine the IC50 value with a competitive binding kinetic test? Retrieved from [Link]
Oncodesign Services. (n.d.). Radioligand Binding Assay | In Vitro Biology. Retrieved from [Link]
Zhang, T., et al. (2023). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules. Retrieved from [Link]
Oncolines B.V. (2024, October 19). Kinome Profiling. Retrieved from [Link]
Pelago Bioscience. (n.d.). CETSA Target Engagement directly in cells. Retrieved from [Link]
Enzymlogic. (n.d.). Drug Discovery CRO – Kinetic Profiling Expertise. Retrieved from [Link]
Reaction Biology. (n.d.). Kinase Screening Assay Services. Retrieved from [Link]
Fabian, M. A., et al. (2005). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology. Retrieved from [Link]
Dai, C., et al. (2022). Current Advances in CETSA. Frontiers in Molecular Biosciences. Retrieved from [Link]
Ferla, S., et al. (2021). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules. Retrieved from [Link]
Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Retrieved from [Link]
Wikipedia. (n.d.). Lenvatinib. Retrieved from [Link]
Zhang, J., et al. (2009). IC50-to-Ki: a web-based tool for converting IC50 to Ki values for inhibitors of enzyme activity and ligand binding. Nucleic Acids Research. Retrieved from [Link]
Pelago Bioscience. (n.d.). Targeted CETSA® Profiling for Cellular Target Engagement. Retrieved from [Link]
Chem Help ASAP. (2021, January 13). Ki, IC50, & the Cheng-Prusoff equation [Video]. YouTube. Retrieved from [Link]
Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal. Retrieved from [Link]
Jouha, J., et al. (2023). Quinoline-Based FDA-Approved Drugs: Synthetic Route and Clinical Uses. Journal of Organic Chemistry. Retrieved from [Link]
ResearchGate. (2022, August 8). (PDF) Current Advances in CETSA. Retrieved from [Link]
RayBiotech. (n.d.). CRO Services. Retrieved from [Link]
ResearchGate. (n.d.). FDA-approved quinoline-based drugs. [Image]. Retrieved from [Link]
Oplova, M., et al. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Analytical Chemistry. Retrieved from [Link]
Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from [Link]
ResearchGate. (n.d.). Structure of lenvatinib mesylate (, 14 C-labeled position). [Image]. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Kinase Inhibitors FDA Approved 2018–2023: Drug Targets, Metabolic Pathways, and Drug-Induced Toxicities. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Computational Analysis of Kinase Inhibitor Selectivity using Structural Knowledge. Retrieved from [Link]
PharmaLegacy. (n.d.). Drug Discovery CRO - Preclinical Pharmacology CRO. Retrieved from [Link]
A Comparative Guide to the Spectral Properties of Hydroxyquinoline Isomers for Researchers and Drug Development Professionals
This guide provides an in-depth comparative analysis of the spectral properties of hydroxyquinoline isomers, offering valuable insights for researchers, scientists, and professionals engaged in drug development. By under...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparative analysis of the spectral properties of hydroxyquinoline isomers, offering valuable insights for researchers, scientists, and professionals engaged in drug development. By understanding the distinct photophysical behaviors of these isomers, you can better leverage their unique characteristics in applications ranging from fluorescent probes and chemosensors to active pharmaceutical ingredients.
Introduction: The Versatile Hydroxyquinoline Scaffold
Hydroxyquinolines are a class of bicyclic heterocyclic aromatic compounds composed of a pyridine ring fused to a benzene ring, with a hydroxyl (-OH) substituent at one of seven possible positions on the carbocyclic or heterocyclic ring. The position of this hydroxyl group profoundly influences the molecule's electronic structure, leading to significant variations in its spectral properties among the different isomers. This guide will focus on the comparative analysis of the UV-Vis absorption and fluorescence characteristics of the primary hydroxyquinoline isomers: 2-, 3-, 4-, 5-, 6-, 7-, and 8-hydroxyquinoline.
A key phenomenon governing the photophysics of many hydroxyquinoline isomers is tautomerism , the equilibrium between two or more interconverting constitutional isomers. Specifically, keto-enol tautomerism plays a crucial role in isomers where the hydroxyl group is at the 2- or 4-position, leading to the predominance of the quinolinone form. For other isomers, particularly 8-hydroxyquinoline, Excited-State Intramolecular Proton Transfer (ESIPT) is a dominant process that dictates their fluorescence behavior.[1] ESIPT involves the transfer of a proton from the hydroxyl group to the nitrogen atom of the quinoline ring in the excited state, resulting in a large Stokes shift and sensitivity to the molecular environment.[1][2]
Comparative Spectral Analysis of Hydroxyquinoline Isomers
The spectral properties of hydroxyquinoline isomers are highly dependent on the position of the hydroxyl group, which influences the extent of intramolecular hydrogen bonding, the propensity for tautomerization, and the occurrence of ESIPT. The surrounding environment, including solvent polarity and pH, further modulates these properties.
UV-Vis Absorption Spectroscopy
The position of the hydroxyl group significantly affects the π-electron system of the quinoline ring, leading to distinct absorption spectra for each isomer. The absorption maxima (λmax) are influenced by the electronic transitions between the ground and excited states.
Table 1: Comparative UV-Vis Absorption Maxima (λmax) of Hydroxyquinoline Isomers in Methanol.
2- and 4-Hydroxyquinoline: These isomers predominantly exist as their keto tautomers (2-quinolone and 4-quinolone, respectively) in the ground state.[3][5] This is due to the greater thermodynamic stability of the cyclic amide functionality. Their absorption spectra are consequently different from the other isomers, exhibiting characteristic bands for the quinolone chromophore.
3-, 5-, 6-, and 8-Hydroxyquinoline: These isomers exist primarily in the enol form. The position of the hydroxyl group influences the electronic distribution and, therefore, the energy of the π-π* transitions, leading to variations in their absorption maxima.
7-Hydroxyquinoline: In protic solvents like water, 7-hydroxyquinoline can exist in equilibrium between the enol and zwitterionic forms in the ground state, which is reflected in its absorption spectrum.[6]
8-Hydroxyquinoline: The proximity of the hydroxyl group to the nitrogen atom allows for the formation of an intramolecular hydrogen bond.[2] This pre-organization is a key factor in its unique photophysical behavior, particularly ESIPT.
Fluorescence Spectroscopy
The fluorescence properties of hydroxyquinoline isomers are even more diverse than their absorption characteristics, with emission maxima (λem), fluorescence quantum yields (ΦF), and fluorescence lifetimes (τF) varying significantly.
Table 2: Comparative Fluorescence Properties of Hydroxyquinoline Isomers in Methanol/Ethanol.
2- and 4-Hydroxyquinoline: The fluorescence of these isomers is generally weak in their predominant keto forms. For 4-hydroxyquinoline, a high triplet quantum yield is observed, indicating that intersystem crossing is a more favorable de-excitation pathway than fluorescence.[5][9]
6- and 7-Hydroxyquinoline: These isomers can exhibit dual fluorescence, corresponding to the emission from the locally excited state and a tautomeric species formed through excited-state proton transfer, often mediated by solvent molecules.[4][6]
8-Hydroxyquinoline: The weak fluorescence of 8-hydroxyquinoline in many solvents is attributed to an efficient ESIPT process.[2] Upon excitation, a proton is transferred from the hydroxyl group to the nitrogen atom, forming an excited-state keto tautomer that primarily deactivates through non-radiative pathways.[4] However, the fluorescence can be significantly enhanced upon chelation with metal ions, which inhibits the ESIPT process, making 8-hydroxyquinoline a valuable scaffold for fluorescent chemosensors.[1]
Experimental Protocols
Accurate and reproducible characterization of the spectral properties of hydroxyquinoline isomers is crucial for their effective application. The following sections detail standardized experimental procedures.
Measurement of UV-Vis Absorption and Fluorescence Emission Spectra
This protocol outlines the fundamental steps for acquiring the absorption and emission spectra of a hydroxyquinoline isomer.
Instrumentation:
UV-Vis Spectrophotometer
Spectrofluorometer
Matched quartz cuvettes (1 cm path length)
Materials:
Hydroxyquinoline isomer of interest
Spectroscopic grade solvent (e.g., methanol or ethanol)
Procedure:
Solution Preparation: Prepare a stock solution of the hydroxyquinoline isomer in the chosen solvent. From the stock solution, prepare a dilute solution with an absorbance of approximately 0.1 at the absorption maximum to minimize inner filter effects in fluorescence measurements.
UV-Vis Absorption Spectrum:
Record a baseline spectrum of the solvent using a quartz cuvette.
Record the absorption spectrum of the sample solution to determine the absorption maxima (λmax).
Fluorescence Emission Spectrum:
Set the excitation wavelength (λex) of the spectrofluorometer to the primary λmax determined from the absorption spectrum.
Record the emission spectrum of a solvent blank to account for Raman scattering and any background fluorescence.
Record the emission spectrum of the sample solution. The wavelength of maximum emission intensity is the emission maximum (λem).
Experimental workflow for acquiring absorption and emission spectra.
Determination of Fluorescence Quantum Yield (Relative Method)
The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. The relative method, which compares the fluorescence of the sample to a well-characterized standard, is commonly employed.[11]
Instrumentation:
Spectrofluorometer
UV-Vis Spectrophotometer
Materials:
Hydroxyquinoline isomer solution
Fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54)[11]
Procedure:
Prepare a series of solutions of both the sample and the standard at different concentrations, ensuring the absorbance at the excitation wavelength is below 0.1.
Record the absorbance of each solution at the excitation wavelength.
Record the corrected fluorescence emission spectrum for each solution, using identical instrument settings for both the sample and the standard.
Integrate the area under the emission spectrum for each solution to obtain the integrated fluorescence intensity.
Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The resulting plots should be linear.
Calculate the quantum yield of the sample using the following equation:
where 'Gradient' is the slope from the plot of integrated fluorescence intensity versus absorbance, and 'η' is the refractive index of the solvent.[11]
Workflow for determining relative fluorescence quantum yield.
Conclusion
The spectral properties of hydroxyquinoline isomers are remarkably diverse, a direct consequence of the positional isomerism of the hydroxyl group. This guide has provided a comparative analysis of their UV-Vis absorption and fluorescence characteristics, highlighting the critical roles of tautomerism and excited-state proton transfer. The provided experimental protocols offer a standardized approach for the characterization of these compounds. A thorough understanding of the unique photophysical signatures of each isomer is paramount for their rational application in the design of novel fluorescent probes, sensors, and pharmaceuticals.
References
Al-Shuuchi, M. K., et al. (2015). Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline. Molecules, 20(11), 19685-19700. [Link]
Shar, G. A., & Soomro, G. A. (2005). 8-Hydroxyquinoline as a Complexing Reagent for the Determination of Cd(II) in Micellar Medium. Journal of the Chemical Society of Pakistan, 27(5), 472-475.
Sherin, P. S., Gritsan, N. P., & Tsentalovich, Y. P. (2009). Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. Photochemical & Photobiological Sciences, 8(11), 1550-1557. [Link]
Wang, Y., et al. (2022). ESIPT-Active 8-Hydroxyquinoline-Based Fluorescence Sensor for Zn(II) Detection and Aggregation-Induced Emission of the Zn(II) Complex. ACS Omega, 7(21), 17881-17889. [Link]
Ghosh, S., & Chakrabarti, A. (2011). Tautomerism in 7-Hydroxyquinoline: A Combined Experimental and Theoretical Study in Water. The Journal of Physical Chemistry A, 115(18), 4585-4593. [Link]
ResearchGate. (n.d.). Comparison of fluorescence spectra of 2 in ethanol (blue line), in... [Link]
ResearchGate. (n.d.). Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. [Link]
PubChem. (n.d.). 8-Hydroxyquinoline. Retrieved from [Link]
ResearchGate. (n.d.). Fluorescence lifetime of tris-(8-hydroquinoline) aluminum thin film and solution. [Link]
ResearchGate. (n.d.). Absorption spectra of 8-hydroxyquinoline at 3.33 x 10 -5 M and the... [Link]
A Researcher's Guide to Deconvoluting Target Specificity: A Comparative Analysis of 5,8-Difluoro-4-hydroxyquinoline and Lapatinib
For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous assessment. A critical milestone in this journey i...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous assessment. A critical milestone in this journey is the comprehensive evaluation of a compound's target specificity. An ideal drug candidate exhibits high affinity for its intended target while minimizing interactions with other cellular components to reduce the likelihood of off-target effects and associated toxicities.
This guide provides an in-depth technical framework for assessing the target specificity of a novel compound, using the uncharacterized molecule 5,8-Difluoro-4-hydroxyquinoline as a case study. As the biological targets of this compound are not yet elucidated, we will approach this as a typical early-stage drug discovery scenario. We will outline a strategic workflow to identify its primary targets and quantify its selectivity across the human kinome.
To provide a tangible benchmark, we will compare the hypothetical results of this assessment with the well-established target specificity profile of Lapatinib , an FDA-approved dual tyrosine kinase inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1] Lapatinib's quinoline-like core structure makes it a relevant, albeit more complex, comparator for our quinoline-based compound of interest.
The Quinoline Scaffold: A Privileged Structure in Drug Discovery
The 4-hydroxyquinoline scaffold is a "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with diverse pharmacological activities, including anticancer, antimicrobial, and antimalarial properties. The introduction of fluorine atoms, as in 5,8-Difluoro-4-hydroxyquinoline, can significantly modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing its potency and pharmacokinetic profile. Given that many quinoline-based molecules have been developed as kinase inhibitors, a primary hypothesis for 5,8-Difluoro-4-hydroxyquinoline would be its potential interaction with the human kinome.
A Multi-pronged Approach to Unveiling Target Specificity
A robust assessment of target specificity relies on a combination of orthogonal experimental approaches that provide complementary layers of evidence. Here, we detail three critical methodologies: broad-scale in vitro profiling, target engagement confirmation in a cellular context, and unbiased identification of binding partners in a native environment.
Kinome Profiling: A Global View of Kinase Interactions
The initial and most crucial step is to screen the compound against a large panel of kinases to identify its primary target(s) and any potential off-targets. This provides a global overview of the compound's selectivity.
Comparative Analysis: Hypothetical 5,8-Difluoro-4-hydroxyquinoline vs. Lapatinib
To illustrate the output of such an experiment, the table below presents a hypothetical kinome scan result for 5,8-Difluoro-4-hydroxyquinoline, assuming it is a potent and selective inhibitor of a hypothetical kinase, "Kinase X." This is contrasted with the known selectivity profile of Lapatinib, which primarily targets EGFR and HER2, but also interacts with other kinases at higher concentrations.[2][3]
Kinase Target
5,8-Difluoro-4-hydroxyquinoline (Hypothetical Kd in nM)
Note: Kd values for Lapatinib are representative and may vary depending on the assay platform. The selectivity score (S10) is calculated as the number of kinases with a Kd < 10 nM divided by the total number of kinases tested. A lower selectivity score indicates higher specificity.[5]
Experimental Protocol: In Vitro Kinase Inhibition Assay (Radiometric)
This protocol describes a common method for determining the inhibitory activity of a compound against a purified kinase.
Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the purified kinase, a suitable substrate (e.g., a generic peptide substrate like poly(Glu, Tyr) 4:1), and the kinase assay buffer.
Compound Addition: Add serial dilutions of the test compound (e.g., 5,8-Difluoro-4-hydroxyquinoline) or a control inhibitor (e.g., Lapatinib) to the wells. Include a DMSO control for 100% kinase activity.
Initiation of Reaction: Start the kinase reaction by adding a mixture of unlabeled ATP and radiolabeled [γ-³²P]ATP.[6]
Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction is in the linear range.[6]
Termination: Stop the reaction by adding a stop solution (e.g., phosphoric acid).
Substrate Capture: Transfer the reaction mixture to a filter plate (e.g., phosphocellulose) that captures the phosphorylated substrate.
Washing: Wash the filter plate multiple times to remove unincorporated [γ-³²P]ATP.
Detection: Add a scintillant to the wells and measure the radioactivity using a scintillation counter.
Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Determine the IC₅₀ value by fitting the data to a dose-response curve.
Caption: Workflow for an in vitro radiometric kinase inhibition assay.
Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Cellular Milieu
While in vitro assays are essential for initial screening, it is crucial to confirm that the compound engages its target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method for this purpose. It is based on the principle that the binding of a ligand to a protein increases the protein's thermal stability.[7][8][9]
Comparative Analysis: Hypothetical 5,8-Difluoro-4-hydroxyquinoline vs. Lapatinib
A successful CETSA experiment will show a shift in the melting curve of the target protein in the presence of the compound.
Cell Culture and Treatment: Culture the appropriate cell line to 70-80% confluency. Treat the cells with the test compound (e.g., 5,8-Difluoro-4-hydroxyquinoline or Lapatinib) at various concentrations or with a vehicle control (DMSO) for a specified time.
Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.[10]
Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer containing protease inhibitors.[10]
Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.[10]
Protein Quantification: Carefully collect the supernatant containing the soluble proteins and determine the protein concentration.
Western Blot Analysis: Separate the soluble proteins by SDS-PAGE, transfer them to a membrane, and detect the target protein and a loading control (e.g., GAPDH) using specific antibodies.
Data Analysis: Quantify the band intensities and plot the fraction of soluble protein as a function of temperature to generate a melting curve. Determine the Tm and the thermal shift (ΔTm) induced by the compound.
Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).
Chemical Proteomics: Unbiased Identification of Binding Partners
To further explore the target landscape and identify potential off-targets in an unbiased manner, chemical proteomics is an invaluable tool. This approach uses a modified version of the compound of interest as a "bait" to pull down its binding partners from a cell lysate.
Comparative Analysis: Hypothetical 5,8-Difluoro-4-hydroxyquinoline vs. Lapatinib
A chemical proteomics experiment would ideally confirm the primary target(s) identified in the kinome screen and potentially reveal novel, unexpected binding partners.
Experimental Protocol: Chemical Proteomics (Affinity Purification-Mass Spectrometry)
Probe Synthesis: Synthesize a derivative of the test compound (e.g., 5,8-Difluoro-4-hydroxyquinoline) that incorporates a reactive group for immobilization (e.g., an alkyne for click chemistry) without significantly altering its biological activity.
Immobilization: Covalently attach the probe to a solid support, such as agarose or magnetic beads.[11]
Cell Lysis: Prepare a cell lysate from the relevant cell line, ensuring that proteins remain in their native conformation.
Affinity Purification: Incubate the immobilized probe with the cell lysate to allow for the capture of binding proteins. Include a control with beads alone or beads with an inactive analog of the compound.
Washing: Wash the beads extensively to remove non-specifically bound proteins.
Elution: Elute the bound proteins from the beads.
Proteomic Analysis: Digest the eluted proteins into peptides and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis: Quantify the relative abundance of proteins in the compound pulldown compared to the control to identify specific binding partners.
Caption: Workflow for a chemical proteomics experiment to identify protein targets.
Signaling Pathway Context: The Case of Lapatinib
Understanding the signaling pathways in which the identified targets are involved is crucial for predicting the functional consequences of target inhibition. Lapatinib, by inhibiting EGFR and HER2, blocks downstream signaling cascades, including the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are critical for cell proliferation and survival.[6][12][13][14]
Caption: Simplified EGFR/HER2 signaling pathway and the inhibitory action of Lapatinib.
Conclusion: A Roadmap to Confident Target Identification
The comprehensive assessment of target specificity is a cornerstone of modern drug discovery. By employing a multi-faceted approach that combines broad-scale profiling with in-cell target engagement and unbiased proteomics, researchers can build a robust and reliable profile of a compound's interactions within the cellular environment. While we have used the uncharacterized molecule 5,8-Difluoro-4-hydroxyquinoline as a hypothetical case study, the principles and experimental workflows outlined in this guide are broadly applicable to any novel chemical entity. The comparison with a well-characterized drug like Lapatinib underscores the level of detail required to confidently advance a compound through the drug development pipeline. This rigorous, evidence-based approach is essential for identifying not only effective but also safe therapeutic candidates.
References
Imami, K., et al. (2013). Temporal Profiling of Lapatinib-suppressed Phosphorylation Signals in EGFR/HER2 Pathways. Molecular & Cellular Proteomics, 12(10), 2893-2907. [Link]
Kruse, U., et al. (2014). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Journal of Proteome Research, 13(10), 4362-4371. [Link]
Fehm, T., et al. (2024). Lapatinib Increases Overall Survival in Patients With Metastatic Breast Cancer and HER2-Positive CTCs. The ASCO Post. [Link]
Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target engagement in cells. Nature Protocols, 9(9), 2100-2122. [Link]
Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]
Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127-132. [Link]
LINCS Data Portal. (2017). Lapatinib KINOMEscan (LDG-1090: LDS-1093). [Link]
ResearchGate. (n.d.). Downstream signaling pathways activated by EGFR and HER2 hetero‐ and homodimers in cancer. [Link]
Klaeger, S., et al. (2023). Chemical proteomics reveals the target landscape of 1,000 kinase inhibitors. Nature Chemical Biology, 19, 1459–1470. [Link]
Liu, L., et al. (2015). Lapatinib inhibits CIP2A/PP2A/p-Akt signaling and induces apoptosis in triple negative breast cancer cells. Oncotarget, 6(11), 9135-9150. [Link]
Wodarczyk, C., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8709. [Link]
Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. [Link]
Duncan, J. S., et al. (2012). Inhibition of Lapatinib-induced Kinome Reprogramming in ERBB2-positive Breast Cancer by Targeting BET Family Bromodomains. Cell Reports, 2(5), 1349-1360. [Link]
Le, T. N., et al. (2017). The use of novel selectivity metrics in kinase research. F1000Research, 6, 24. [Link]
Iqbal, N., & Iqbal, N. (2022). A Comprehensive Review of HER2 in Cancer Biology and Therapeutics. Cancers, 14(14), 3458. [Link]
ResearchGate. (n.d.). KINOMEscans® (Eurofins DiscoveRx, San Diego, CA, USA) of (A) lapatinib... [Link]
Al-Dherasi, A. M., et al. (2013). Determination of the Proteomic Response to Lapatinib Treatment using a comprehensive and reproducible ion-current-based proteomics strategy. Journal of Proteomics & Bioinformatics, 6(11), 260-269. [Link]
Wainberg, Z. A., et al. (2008). Lapatinib, a Dual EGFR and HER2 Kinase Inhibitor, Selectively Inhibits HER2-Amplified Human Gastric Cancer Cells and is Synergistic with Trastuzumab In vitro and In vivo. Clinical Cancer Research, 14(18), 5887-5895. [Link]
ResearchGate. (n.d.). (A) Illustration of the overall assay principle for CETSA experiments,... [Link]
bioRxiv. (2024). CellEKT: A robust chemical proteomics workflow to profile cellular target engagement of kinase inhibitors. [Link]
ResearchGate. (n.d.). -her receptors, their ligands and downstream signaling pathways... [Link]
van der Wouden, P. E., et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 166(3), 856-878. [Link]
Vasta, J. D., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(9), 2465-2476. [Link]
mediaTUM. (n.d.). Identifying small molecule probes for kinases by chemical proteomics. [Link]
Frontiers. (2023). Proteomic assessment of SKBR3/HER2+ breast cancer cellular response to Lapatinib and investigational Ipatasertib kinase inhibitors. [Link]
BioRender. (n.d.). HER2/EGFR Signaling Pathway in Breast Cancer. [Link]
Adriaenssens, E. (2023). In vitro kinase assay. protocols.io. [Link]
ResearchGate. (n.d.). (PDF) Determination Of The Proteomic Response To Lapatinib Treatment Using A Comprehensive And Reproducible Ion-Current-Based Proteomics Strategy. [Link]
ResearchGate. (n.d.). Chemical proteomics workflow. A small-molecule kinase inhibitor is... [Link]
Journal of Hematology Oncology Pharmacy. (2026). HER2 Heartbreak? Understanding the Management of Cardiotoxicity From Trastuzumab in HER2-Positive Breast Cancer. [Link]
Konecny, G. E., et al. (2006). Activity of the Dual Kinase Inhibitor Lapatinib (GW572016) against HER-2-Overexpressing and Trastuzumab-Treated Breast Cancer Cells. Cancer Research, 66(3), 1630-1639. [Link]
Navigating the Disposal of 5,8-Difluoro-4-hydroxyquinoline: A Guide for Laboratory Professionals
Hazard Identification and Risk Assessment: A Necessary First Step Understanding the potential hazards of 5,8-Difluoro-4-hydroxyquinoline is critical for safe handling and disposal. Based on information from suppliers and...
Author: BenchChem Technical Support Team. Date: February 2026
Hazard Identification and Risk Assessment: A Necessary First Step
Understanding the potential hazards of 5,8-Difluoro-4-hydroxyquinoline is critical for safe handling and disposal. Based on information from suppliers and the toxicological profiles of analogous compounds such as 8-Hydroxyquinoline and 5-Chloro-8-hydroxyquinoline, a comprehensive risk assessment should be conducted.[1][2][3]
Key Inferred Hazards:
Acute Oral Toxicity: Many quinoline derivatives are toxic if swallowed.[1][2]
Skin and Eye Irritation/Damage: Direct contact may cause irritation or serious eye damage.[1][3]
Respiratory Tract Irritation: Inhalation of the powder can cause respiratory irritation.[3]
Allergic Skin Reaction: Some quinoline compounds may cause an allergic skin reaction.[1][2]
A product page for 5,8-Difluoro-4-hydroxyquinoline labels it as "Danger. Non Combustible Solids," indicating that while it is not a fire hazard, it possesses other significant health risks.[4]
Personal Protective Equipment (PPE): Your First Line of Defense
Before handling 5,8-Difluoro-4-hydroxyquinoline for any purpose, including disposal preparation, appropriate personal protective equipment must be worn.
Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory.
Eye Protection: Safety glasses with side shields or goggles are essential to prevent eye contact.
Skin Protection: A lab coat or other protective clothing should be worn to prevent skin contact.
Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator should be used.
All handling of this compound, including weighing and preparing for disposal, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]
Spill Management: Preparedness is Key
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.
Evacuate and Secure: Alert others in the vicinity and, if necessary, evacuate the immediate area.
Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct personal protective equipment.
Contain the Spill: For solid spills, carefully sweep or vacuum the material. Avoid actions that generate dust. Place the collected material into a clearly labeled, sealable container for hazardous waste.
Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.
Report the Incident: Follow your institution's protocols for reporting chemical spills.
Proper Disposal Procedures for 5,8-Difluoro-4-hydroxyquinoline
The disposal of 5,8-Difluoro-4-hydroxyquinoline must be handled in accordance with all local, state, and federal regulations. Under no circumstances should this chemical be disposed of down the drain or in the regular trash.
Step-by-Step Disposal Protocol:
Waste Characterization: As the generator of the waste, you are responsible for determining that it is hazardous.[6] Given the inferred hazards, 5,8-Difluoro-4-hydroxyquinoline should be treated as a hazardous chemical waste.
Segregation of Waste: This compound is a halogenated heterocyclic compound.[4] It is crucial to segregate halogenated waste from non-halogenated waste streams to ensure proper treatment and to manage disposal costs.[7][8]
Containerization:
Place the waste in a designated, properly sealed, and compatible container. Plastic containers are often preferred for their durability.
The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "5,8-Difluoro-4-hydroxyquinoline."
Storage:
Store the sealed waste container in a designated satellite accumulation area.
Ensure the storage area is secure and away from incompatible materials.
Arranging for Pickup:
Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.
Provide them with an accurate description of the waste.
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5,8-Difluoro-4-hydroxyquinoline.
Caption: Decision workflow for the safe disposal of 5,8-Difluoro-4-hydroxyquinoline.
Conclusion: A Commitment to Safety and Compliance
The proper disposal of 5,8-Difluoro-4-hydroxyquinoline is a critical responsibility for all laboratory personnel. By adhering to the principles of hazard identification, utilizing appropriate personal protective equipment, and following a stringent, multi-step disposal protocol, researchers can ensure a safe laboratory environment and maintain compliance with all relevant regulations. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.
References
Carl ROTH. (n.d.). Safety Data Sheet: 8-Hydroxyquinoline. Retrieved from [Link]
PENTA s.r.o. (2025, July 28). 8-Hydroxyquinoline - SAFETY DATA SHEET. Retrieved from [Link]
Amerigo Scientific. (n.d.). 5,8-Difluoro-4-hydroxyquinoline. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. PubMed Central. Retrieved from [Link]
NOVOL. (n.d.). PREFILL Safety Data Sheet. Retrieved from [Link]
Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]
University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. PubMed Central. Retrieved from [Link]
National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]
Advanced Biotech. (2025, January 25). Safety Data Sheet. Retrieved from [Link]
LeS-pB. (2022, March 8). Safety data sheet. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]
Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]
Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]
Braun Research Group, University of Delaware. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]
A Comprehensive Guide to Personal Protective Equipment for Handling 5,8-Difluoro-4-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals Understanding the Hazard: A Proactive Approach to Safety Anticipated Hazards Include: Acute Toxicity: Potentially toxic if swallowed.[1][3] Serious Eye Dama...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Understanding the Hazard: A Proactive Approach to Safety
Anticipated Hazards Include:
Acute Toxicity: Potentially toxic if swallowed.[1][3]
Serious Eye Damage: Risk of severe eye irritation or damage.[1][2][3]
Skin Sensitization: May cause an allergic skin reaction upon contact.[1][3]
Skin and Respiratory Irritation: May cause irritation to the skin and respiratory system.[2][4]
Reproductive Toxicity: Some related compounds are suspected of damaging fertility or the unborn child.[1][3][5]
Environmental Hazard: Likely to be toxic to aquatic life with long-lasting effects.[3][5]
Given these potential risks, a comprehensive Personal Protective Equipment (PPE) and handling plan is not just recommended, but essential for ensuring the well-being of laboratory personnel and the integrity of research.
The Core of Protection: Your Personal Protective Equipment (PPE) Protocol
The selection and correct use of PPE are the most critical barriers between the researcher and potential chemical exposure. The following is a step-by-step guide to outfitting yourself for the safe handling of 5,8-Difluoro-4-hydroxyquinoline.
Foundational PPE: The Non-Negotiables
Regardless of the scale of the procedure, the following PPE should be worn at all times when handling 5,8-Difluoro-4-hydroxyquinoline:
PPE Component
Specifications
Rationale
Primary Eye Protection
Chemical splash goggles
Protects against splashes and dust, providing a full seal around the eyes.[6]
Secondary Eye/Face Protection
Face shield worn over goggles
Offers an additional layer of protection for the entire face from splashes.[6]
Gloves
Double-gloving with nitrile gloves
Provides robust protection against skin contact and potential allergic reactions.[6] Change gloves every 30 minutes or immediately if contaminated.[6]
Lab Coat
Long-sleeved, with tight-fitting cuffs
Protects the skin and personal clothing from contamination.[6]
Footwear
Closed-toe shoes
Prevents exposure from spills.
Task-Specific PPE: Scaling Protection to the Procedure
Different laboratory tasks carry varying levels of risk. The following workflow will guide you in selecting the appropriate level of PPE.
Caption: PPE Selection Workflow
Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is crucial for minimizing exposure risk.
Step-by-Step Handling Procedure:
Preparation: Before handling, ensure that all necessary PPE is readily available and in good condition. Designate a specific area for handling, preferably within a chemical fume hood.[5]
Weighing: When weighing the solid compound, do so in a ventilated enclosure or a chemical fume hood to prevent inhalation of dust particles.[5]
Dissolving: When dissolving the compound, add it slowly to the solvent to avoid splashing.
Post-Handling: After handling, thoroughly wash hands and forearms with soap and water.[3][7] Decontaminate the work area.
Storage: Store 5,8-Difluoro-4-hydroxyquinoline in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4] The storage area should be clearly labeled and secured.
In Case of Emergency: A Calm and Coordinated Response
